A Comprehensive Technical Guide to the Synthesis of 3-Iodo-4-nitro-1H-indazole
Abstract This in-depth technical guide provides a comprehensive overview of a reliable and efficient synthetic route to 3-Iodo-4-nitro-1H-indazole, a valuable building block in medicinal chemistry and drug discovery. The...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This in-depth technical guide provides a comprehensive overview of a reliable and efficient synthetic route to 3-Iodo-4-nitro-1H-indazole, a valuable building block in medicinal chemistry and drug discovery. The indazole scaffold is a privileged structure in numerous biologically active compounds, and the title compound, featuring a strategically placed iodine atom, serves as a versatile precursor for the synthesis of kinase inhibitors and other therapeutic agents through various cross-coupling reactions. This document details a robust two-step synthesis commencing with the preparation of 4-nitro-1H-indazole, followed by a regioselective iodination at the C-3 position. The guide elucidates the underlying reaction mechanisms, provides detailed, step-by-step experimental protocols, and summarizes key reaction parameters. Visual aids in the form of a synthetic workflow diagram and a mechanistic illustration are included to enhance clarity. This guide is intended for researchers, scientists, and professionals in the field of drug development seeking a practical and scientifically grounded approach to the synthesis of this important intermediate.
Introduction: The Significance of 3-Iodo-4-nitro-1H-indazole in Modern Drug Discovery
Indazole derivatives are a cornerstone of modern medicinal chemistry, with numerous approved drugs and clinical candidates featuring this heterocyclic core.[1] The indazole nucleus is a versatile pharmacophore known to interact with a wide array of biological targets, most notably protein kinases. The specific substitution pattern of 3-Iodo-4-nitro-1H-indazole, with an iodine atom at the 3-position and a nitro group at the 4-position, makes it a particularly valuable intermediate. The iodine atom provides a crucial handle for introducing molecular diversity through well-established transition metal-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings.[2][3] This allows for the systematic exploration of the chemical space around the indazole core, a key strategy in the development of potent and selective kinase inhibitors for oncology and other therapeutic areas.
This guide presents a scientifically sound and reproducible synthetic pathway to 3-Iodo-4-nitro-1H-indazole, designed to be accessible to researchers with a solid foundation in organic synthesis.
The Synthetic Blueprint: A Two-Step Approach
The most logical and efficient synthesis of 3-Iodo-4-nitro-1H-indazole involves a two-step sequence:
Synthesis of the Precursor: Preparation of 4-nitro-1H-indazole from a commercially available starting material.
Regioselective Iodination: Introduction of an iodine atom at the C-3 position of the 4-nitro-1H-indazole core.
This strategy ensures high yields and excellent control over the regiochemistry of the final product.
Visualizing the Synthetic Workflow
The overall synthetic process is depicted in the following workflow diagram:
Caption: Synthetic workflow for 3-Iodo-4-nitro-1H-indazole.
Step 1: Synthesis of 4-Nitro-1H-indazole
The initial step involves the synthesis of the key intermediate, 4-nitro-1H-indazole, from 2-methyl-3-nitroaniline. This reaction proceeds via a diazotization followed by an intramolecular cyclization.
Reaction Mechanism
The reaction is initiated by the diazotization of the aniline group in 2-methyl-3-nitroaniline with nitrous acid, which is generated in situ from sodium nitrite and an acid (in this case, glacial acetic acid). The resulting diazonium salt is unstable and undergoes a spontaneous intramolecular cyclization, where the diazonium group is attacked by the nucleophilic methyl group, leading to the formation of the indazole ring system.
Detailed Experimental Protocol
The following protocol is adapted from a high-yielding, established procedure.[4]
Materials:
2-Methyl-3-nitroaniline
Sodium nitrite (NaNO₂)
Glacial acetic acid
Deionized water
Standard laboratory glassware for organic synthesis
Procedure:
In a reaction vessel equipped with an overhead stirrer and a cooling system, dissolve 2-methyl-3-nitroaniline (e.g., 20 g, 0.13 mol) in glacial acetic acid.
Cool the solution to 0 °C in an ice bath.
In a separate beaker, prepare an aqueous solution of sodium nitrite by dissolving NaNO₂ (e.g., 20 g, 0.29 mol) in water (e.g., 50 mL).
To the vigorously stirred solution of 2-methyl-3-nitroaniline at 0 °C, add the aqueous sodium nitrite solution all at once. An immediate precipitation should be observed.[4]
Allow the reaction mixture to slowly warm to room temperature and continue stirring overnight.
Collect the precipitate by filtration.
Concentrate the filtrate under reduced pressure to obtain a solid residue.
Suspend the combined solid (the initial precipitate and the residue from the filtrate) in water, stir, and filter again.
Dry the resulting solid to afford 4-nitro-1H-indazole as a dark orange solid.
Key Reaction Parameters
Parameter
Value/Condition
Rationale
Starting Material
2-Methyl-3-nitroaniline
Commercially available and appropriately substituted for the desired product.
Reagent
Sodium Nitrite (NaNO₂)
Source of nitrous acid for diazotization.
Solvent
Glacial Acetic Acid
Acts as both a solvent and an acidic catalyst.
Temperature
0 °C initially, then room temp.
Low temperature is crucial for the stability of the diazonium salt intermediate.
Stoichiometry
Approx. 2.2 eq. of NaNO₂
Ensures complete diazotization of the starting material.
Step 2: Regioselective Iodination of 4-Nitro-1H-indazole
The second and final step is the regioselective iodination of 4-nitro-1H-indazole at the C-3 position. The C-3 position of the indazole ring is known to be susceptible to electrophilic substitution.[2][5]
This reaction proceeds via a classic electrophilic aromatic substitution mechanism. The base (e.g., KOH) deprotonates the N-1 position of the indazole, forming the indazolide anion. This anion is a more electron-rich and thus a more activated nucleophile than the neutral indazole. The indazolide anion then attacks molecular iodine (I₂), leading to the substitution of a hydrogen atom with an iodine atom at the C-3 position. The electron-withdrawing nitro group at the C-4 position helps direct the electrophilic attack to the C-3 position.
An In-depth Technical Guide to the Characterization of 3-Iodo-4-nitro-1H-indazole
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the key characterization data for 3-Iodo-4-nitro-1H-indazole (CAS No. 885521-22-2).
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the key characterization data for 3-Iodo-4-nitro-1H-indazole (CAS No. 885521-22-2). As a substituted indazole, this compound represents a valuable building block in medicinal chemistry and materials science. The strategic placement of the iodo and nitro groups on the indazole core offers multiple avenues for synthetic elaboration, making a thorough understanding of its physicochemical and spectroscopic properties essential for its effective utilization. This document synthesizes available data with expert interpretation to serve as a practical reference for laboratory work.
Physicochemical and Computed Properties
A foundational aspect of characterizing any chemical entity is the determination of its fundamental physical and chemical properties. These parameters are critical for everything from reaction setup and solvent selection to preliminary safety assessments.
Table 1: Physicochemical Properties of 3-Iodo-4-nitro-1H-indazole
These properties suggest that 3-Iodo-4-nitro-1H-indazole is a stable, solid compound with moderate lipophilicity, suitable for a range of organic transformations. Its potential as an irritant necessitates careful handling in a laboratory setting.
Molecular Structure and Spectroscopic Characterization
The elucidation of the molecular structure is paramount. While comprehensive, peer-reviewed spectral data for 3-Iodo-4-nitro-1H-indazole is not widely published, we can predict the expected spectroscopic signatures based on the known effects of the substituents on the indazole ring and data from closely related analogs.
Molecular Structure
The structure of 3-Iodo-4-nitro-1H-indazole, with the standard IUPAC numbering convention for the indazole ring, is presented below. This numbering is crucial for the assignment of signals in NMR spectroscopy.
Caption: Plausible synthetic route to 3-Iodo-4-nitro-1H-indazole.
Reactivity and Further Functionalization
The presence of the iodine atom at the C3 position makes 3-Iodo-4-nitro-1H-indazole a versatile intermediate for cross-coupling reactions such as Suzuki, Heck, and Sonogashira couplings. [6]This allows for the introduction of a wide variety of substituents at this position, which is a key strategy in the development of kinase inhibitors and other biologically active molecules. [5][7]The nitro group can also be reduced to an amine, providing another site for chemical modification.
Experimental Protocol: NMR Sample Preparation and Data Acquisition
To ensure high-quality, reproducible data, a standardized protocol for sample preparation and analysis is essential.
Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of 3-Iodo-4-nitro-1H-indazole.
Materials:
3-Iodo-4-nitro-1H-indazole (5-10 mg)
Deuterated solvent (e.g., DMSO-d₆)
NMR tube (5 mm, clean and dry)
Pipettes and vials
NMR Spectrometer (e.g., 400 MHz or higher)
Protocol:
Sample Weighing: Accurately weigh 5-10 mg of 3-Iodo-4-nitro-1H-indazole and place it in a clean, dry vial.
Solvent Selection: Choose an appropriate deuterated solvent. DMSO-d₆ is recommended for its ability to dissolve a wide range of compounds and for the clear observation of exchangeable protons like N-H.
[8]3. Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial. Gently swirl or vortex the vial to ensure the complete dissolution of the sample.
Transfer to NMR Tube: Using a clean pipette, transfer the solution to the NMR tube.
Spectrometer Setup:
Insert the NMR tube into the spectrometer.
Lock the spectrometer onto the deuterium signal of the solvent.
Shim the magnetic field to achieve optimal homogeneity. This is a critical step for obtaining sharp, well-resolved peaks.
¹H NMR Acquisition:
Acquire a standard one-dimensional ¹H spectrum.
Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.
The number of scans can range from 8 to 64, depending on the sample concentration, to achieve a good signal-to-noise ratio.
[8]7. ¹³C NMR Acquisition:
Acquire a proton-decoupled ¹³C spectrum. This will result in singlets for all carbon signals, simplifying the spectrum.
A larger number of scans (e.g., 1024 or more) is typically required due to the low natural abundance of the ¹³C isotope.
[8]8. Data Processing:
Apply Fourier transformation to the acquired free induction decays (FIDs).
Phase the spectra correctly.
Reference the chemical shifts. For DMSO-d₆, the residual solvent peak appears at ~2.50 ppm for ¹H and ~39.52 ppm for ¹³C.
Integrate the ¹H signals to determine the relative number of protons.
Caption: Workflow for NMR characterization of 3-Iodo-4-nitro-1H-indazole.
Safety and Handling
3-Iodo-4-nitro-1H-indazole is classified as an irritant. [3][4]Therefore, standard laboratory safety precautions should be strictly followed.
Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.
Handling: Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust. Avoid contact with skin and eyes.
Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.
[9]
Conclusion
3-Iodo-4-nitro-1H-indazole is a valuable heterocyclic compound with significant potential as a building block in synthetic and medicinal chemistry. This guide provides a comprehensive summary of its known and predicted characterization data, including physicochemical properties and detailed spectroscopic analysis. The provided protocols and safety information are intended to support researchers in the effective and safe utilization of this compound in their work. The strategic functionalization of this molecule, particularly through cross-coupling reactions at the C3-iodo position and modification of the C4-nitro group, opens up a vast chemical space for the discovery of novel therapeutic agents and functional materials.
References
ChemUniverse. (n.d.). 3-IODO-4-NITRO-1H-INDAZOLE [P77885]. Retrieved from [Link]
Chemsrc. (n.d.). CAS#:1383475-17-9 | 3-iodo-4-nitro-1-(pyridin-3-ylmethyl)-1H-indazole. Retrieved from [Link]
PubChem. (n.d.). 3-Iodo-6-nitroindazole. Retrieved from [Link]
Google Patents. (n.d.). WO2006048745A1 - Methods for preparing indazole compounds.
Hunan Huateng Pharmaceutical Co., Ltd. (n.d.). 3-Iodo-4-nitro-1H-indazole. Retrieved from [Link]
The Royal Society of Chemistry. (n.d.). Synthesis of 1H-Indazoles from N-Tosylhydrazones and Nitroaromatic Compounds. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Indazole synthesis. Retrieved from [Link]
ACS Publications. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry. Retrieved from [Link]
RSC Publishing. (2018). An optimized procedure for direct access to 1 H -indazole-3-carboxaldehyde derivatives by nitrosation of indoles. RSC Advances. Retrieved from [Link]
Wikipedia. (n.d.). Indazole. Retrieved from [Link]
Organic Chemistry with Victor. (2023, October 20). How to Read and Interpret the IR Spectra | Step-by-Step Guide to IR Spectroscopy [Video]. YouTube. Retrieved from [Link]
A Guide for Researchers in Medicinal Chemistry and Drug Development
An In-Depth Technical Guide to the ¹H NMR Spectrum of 3-Iodo-4-nitro-1H-indazole Abstract 3-Iodo-4-nitro-1H-indazole is a key heterocyclic building block in medicinal chemistry, valued for its role as a versatile interme...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to the ¹H NMR Spectrum of 3-Iodo-4-nitro-1H-indazole
Abstract
3-Iodo-4-nitro-1H-indazole is a key heterocyclic building block in medicinal chemistry, valued for its role as a versatile intermediate in the synthesis of complex therapeutic agents, particularly kinase inhibitors.[1][2] The strategic placement of the iodo and nitro groups on the indazole scaffold allows for diverse chemical modifications, making it a molecule of significant interest.[3] A thorough understanding of its structural characteristics is paramount for its effective utilization. This guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 3-Iodo-4-nitro-1H-indazole, offering a predictive interpretation based on established principles and data from analogous structures. We will delve into the theoretical basis for the expected chemical shifts and coupling patterns, provide a detailed experimental protocol for acquiring high-quality spectra, and present the data in a clear, accessible format for researchers, scientists, and drug development professionals.
Introduction: The Significance of 3-Iodo-4-nitro-1H-indazole in Drug Discovery
The indazole core is a privileged scaffold in medicinal chemistry, present in numerous compounds with a wide array of pharmacological activities, including anti-inflammatory, antibacterial, and antitumor properties.[1] Its bioisosteric relationship with the indole nucleus allows it to interact effectively with biological targets, such as the ATP-binding sites of protein kinases.[4]
The title compound, 3-Iodo-4-nitro-1H-indazole (CAS 885521-22-2), is particularly valuable due to its specific functionalization.[5][6] The iodine atom at the C3 position serves as a versatile handle for introducing molecular diversity through various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira).[1][7] The electron-withdrawing nitro group at the C4 position significantly influences the electronic properties and reactivity of the indazole ring system.[8] This unique combination of functionalities makes it a crucial precursor for the synthesis of targeted therapeutics.[3] Accurate structural elucidation via ¹H NMR spectroscopy is a critical first step in any synthetic or medicinal chemistry campaign involving this intermediate.
Theoretical Analysis of the ¹H NMR Spectrum
Substituent Effects on Proton Chemical Shifts
Nitro Group (at C4): The nitro group is a strong electron-withdrawing group, exerting both a -I (inductive) and -R (resonance) effect. This will significantly deshield adjacent protons, causing their signals to appear at a lower field (higher ppm). The proton at the C5 position will be the most affected.
Iodo Group (at C3): The iodine atom is electronegative and will have a deshielding effect on neighboring protons. However, its most significant impact in this context is the removal of the H3 proton, simplifying the spectrum.
Indazole Ring System: The inherent aromaticity of the bicyclic system results in proton signals appearing in the aromatic region of the spectrum (typically 7.0-9.0 ppm). The N-H proton is exchangeable and its signal is often broad, appearing at a very downfield chemical shift, especially in a hydrogen-bond-accepting solvent like DMSO-d₆.[9]
Predicted Chemical Shifts, Multiplicities, and Coupling Constants
The protons on the benzene portion of the indazole ring (H5, H6, and H7) will form a three-spin system.
H5 (ortho to NO₂): This proton is expected to be the most deshielded due to its proximity to the strongly electron-withdrawing nitro group. It will appear as a doublet of doublets (dd).
H7 (para to NO₂): This proton will also be deshielded, though to a lesser extent than H5. It will appear as a doublet of doublets (dd).
H6 (meta to NO₂): This proton will be the least deshielded of the three aromatic protons and will appear as a triplet (or more accurately, a triplet of doublets that may resolve as a triplet).
N1-H: The N-H proton is expected to appear as a broad singlet at a very downfield chemical shift (>13 ppm) in DMSO-d₆.[1]
The coupling constants are predicted based on typical values for ortho, meta, and para couplings in benzene rings.
³J (ortho coupling): H5-H6 and H6-H7 couplings are expected to be in the range of 7.0-9.0 Hz.
⁴J (meta coupling): The H5-H7 coupling is expected to be small, in the range of 0.5-1.5 Hz.
Data Presentation: Predicted ¹H NMR Spectral Data
The predicted ¹H NMR data for 3-Iodo-4-nitro-1H-indazole in DMSO-d₆ are summarized in the table below.
Proton Assignment
Predicted Chemical Shift (δ, ppm)
Multiplicity
Coupling Constant (J, Hz)
Rationale
N1-H
> 13.0
br s
-
Acidic proton, hydrogen bonding with DMSO-d₆.
H5
8.4 - 8.6
dd
³J(H5-H6) ≈ 8.0, ⁴J(H5-H7) ≈ 1.0
Deshielded by ortho-nitro group.
H7
8.0 - 8.2
dd
³J(H6-H7) ≈ 8.5, ⁴J(H5-H7) ≈ 1.0
Deshielded by indazole ring and para-nitro group.
H6
7.6 - 7.8
t
³J(H5-H6) ≈ 8.0, ³J(H6-H7) ≈ 8.5
Appears as a triplet due to coupling with H5 and H7.
Experimental Protocol for ¹H NMR Spectrum Acquisition
This section provides a detailed, step-by-step methodology for acquiring a high-quality ¹H NMR spectrum of 3-Iodo-4-nitro-1H-indazole.
Materials and Equipment
Compound: 3-Iodo-4-nitro-1H-indazole
Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆, 99.9 atom % D)
Internal Standard: Tetramethylsilane (TMS) (optional, as modern spectrometers can lock on the solvent signal)[10]
Equipment: NMR spectrometer (400 MHz or higher recommended for better resolution), 5 mm NMR tubes, volumetric flasks, pipettes, analytical balance.
Sample Preparation
Weighing: Accurately weigh approximately 5-10 mg of 3-Iodo-4-nitro-1H-indazole.
Dissolution: Transfer the solid into a clean, dry NMR tube.
Solvent Addition: Using a pipette, add approximately 0.6-0.7 mL of DMSO-d₆ to the NMR tube.
Homogenization: Cap the tube and gently vortex or sonicate until the sample is completely dissolved. A clear, homogeneous solution is required.
Internal Standard (Optional): If using TMS, add a very small drop (or a pre-prepared solution) to the NMR tube.
NMR Spectrometer Parameters
The following are typical parameters for a 400 MHz spectrometer. These may need to be optimized based on the specific instrument.
Pulse Program: Standard one-dimensional proton experiment (e.g., 'zg30')
Temperature: 298 K (25 °C)
Spectral Width: 0-16 ppm
Pulse Angle: 30-45°
Acquisition Time: 2-4 seconds
Relaxation Delay (d1): 1-2 seconds
Number of Scans: 16-64 (depending on sample concentration)
Data Processing
Fourier Transform: Apply an exponential window function (line broadening of 0.3 Hz) and perform a Fourier transform.
Phasing: Manually phase the spectrum to obtain a flat baseline.
Baseline Correction: Apply a baseline correction algorithm.
Referencing: Reference the spectrum to the residual solvent peak of DMSO-d₆ at 2.50 ppm.[11]
Integration: Integrate the signals to determine the relative number of protons for each peak.
Peak Picking: Identify the chemical shift of each peak.
Visualization of Molecular Structure and Workflow
Molecular Structure and Proton Assignments
The diagram below illustrates the molecular structure of 3-Iodo-4-nitro-1H-indazole with the standard IUPAC numbering and proton assignments for NMR analysis.
Caption: Molecular structure of 3-Iodo-4-nitro-1H-indazole with proton numbering.
Experimental and Analytical Workflow
The following diagram outlines the logical flow from sample preparation to final spectral analysis.
Caption: Workflow for ¹H NMR analysis of 3-Iodo-4-nitro-1H-indazole.
Trustworthiness and Self-Validation
The protocols and interpretations described in this guide are designed to be self-validating. The predicted chemical shifts and coupling constants are derived from fundamental principles of NMR spectroscopy and extensive empirical data from closely related, published structures.[8][12][13] By following the detailed experimental protocol, a researcher should obtain a spectrum where:
The integration of the aromatic region corresponds to three protons relative to the (optional) internal standard.
The observed coupling patterns (dd, dd, t) and J-values are consistent with a 1,2,3-trisubstituted benzene ring system.
The downfield shifts of the protons align with the known electronic effects of the nitro group.
Any significant deviation from this expected pattern would warrant further investigation into the sample's purity or structural integrity.
Conclusion
The ¹H NMR spectrum of 3-Iodo-4-nitro-1H-indazole is a powerful tool for its unambiguous identification and characterization. This guide provides a robust framework for both predicting and acquiring this crucial data. A thorough understanding of the spectrum, as detailed herein, is essential for any scientist utilizing this key intermediate in the pursuit of novel therapeutics. The combination of predictive analysis, a detailed experimental workflow, and clear data visualization aims to empower researchers in their drug discovery and development endeavors.
References
Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. Journal of Organic Chemistry. [Link][8][14]
Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. Molecules. [Link][13]
Methods for preparing indazole compounds. Google Patents. [7]
¹H NMR Spectra and Interpretation. Chemistry LibreTexts. [Link][15]
Notes on NMR Solvents. University of Wisconsin-Madison. [Link][10]
NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development. [Link][11]
An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. RSC Advances. [Link][4]
An In-depth Technical Guide to the Mass Spectrometry Analysis of 3-Iodo-4-nitro-1H-indazole
This guide provides a comprehensive technical overview for the mass spectrometric analysis of 3-Iodo-4-nitro-1H-indazole, a crucial heterocyclic building block in medicinal chemistry and drug development.[1][2] This docu...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides a comprehensive technical overview for the mass spectrometric analysis of 3-Iodo-4-nitro-1H-indazole, a crucial heterocyclic building block in medicinal chemistry and drug development.[1][2] This document is intended for researchers, scientists, and professionals in drug development, offering in-depth insights into the structural elucidation and analytical characterization of this compound. We will delve into the core principles of its mass spectrometric behavior, propose fragmentation pathways, and provide a detailed experimental protocol.
Introduction to 3-Iodo-4-nitro-1H-indazole and its Analytical Significance
3-Iodo-4-nitro-1H-indazole is a substituted indazole derivative featuring both an iodine atom and a nitro group on its bicyclic ring system.[3] The indazole scaffold is a prominent motif in numerous pharmacologically active compounds, recognized for a wide spectrum of biological activities.[1] The presence of an iodo-substituent at the C3 position and a nitro group at the C4 position significantly influences the molecule's chemical reactivity and provides a handle for further synthetic modifications, such as cross-coupling reactions.[4][5]
Accurate mass determination and structural confirmation are paramount for ensuring the quality and integrity of this intermediate in complex synthetic pathways. Mass spectrometry serves as an indispensable tool for this purpose, providing precise molecular weight information and invaluable structural insights through the analysis of fragmentation patterns.
Physicochemical Properties and Expected Molecular Ion
A thorough understanding of the fundamental physicochemical properties of 3-Iodo-4-nitro-1H-indazole is the first step in developing a robust mass spectrometry method.
In a typical mass spectrometry experiment, the primary ion of interest will be the protonated molecule, [M+H]⁺, with an expected m/z of 289.9421. High-resolution mass spectrometry (HRMS) is essential for confirming the elemental composition through accurate mass measurement.[7]
Proposed Electrospray Ionization (ESI) Mass Spectrometry Workflow
The following diagram outlines a comprehensive workflow for the analysis of 3-Iodo-4-nitro-1H-indazole using ESI-MS.
Caption: Proposed fragmentation pathways for protonated 3-Iodo-4-nitro-1H-indazole.
Causality of Fragmentation:
Loss of the Nitro Group (-NO₂): A common fragmentation pathway for nitroaromatic compounds involves the facile loss of the nitro group as a neutral radical (NO₂) or nitrous acid (HNO₂). [8]This would result in a significant fragment ion at m/z 243.94.
Loss of the Iodine Atom (-I): The carbon-iodine bond is relatively weak and can undergo homolytic or heterolytic cleavage, leading to the loss of an iodine radical or iodide anion. [8][9]This would produce a fragment ion at m/z 162.04.
Sequential Losses: Subsequent fragmentation of the initial product ions is also highly probable. The ion at m/z 243.94 could further lose an iodine atom, and the ion at m/z 162.04 could lose a nitro group, both leading to the indazole core fragment at m/z 117.06.
[10]
Detailed Experimental Protocol
This section provides a step-by-step methodology for the mass spectrometric analysis of 3-Iodo-4-nitro-1H-indazole.
5.1. Sample Preparation
Solvent Selection: Choose a high-purity volatile solvent in which the compound is readily soluble. Methanol or acetonitrile are excellent starting choices.
Stock Solution Preparation: Accurately weigh approximately 1 mg of 3-Iodo-4-nitro-1H-indazole and dissolve it in 1 mL of the chosen solvent to create a 1 mg/mL stock solution.
Working Solution Preparation: Dilute the stock solution with the same solvent to a final concentration suitable for your mass spectrometer, typically in the range of 1-10 µg/mL.
5.2. Instrumentation and Parameters
The following parameters are recommended for a standard electrospray ionization mass spectrometer, but may require optimization based on the specific instrument used.
Parameter
Recommended Setting
Rationale
Ionization Mode
Positive Electrospray Ionization (ESI+)
The basic nitrogen atoms in the indazole ring are readily protonated.
Capillary Voltage
3.0 - 4.5 kV
To ensure efficient ionization.
Cone Voltage
20 - 40 V
Can be optimized to control in-source fragmentation.
Desolvation Gas Flow
600 - 800 L/hr
To effectively remove solvent droplets.
Desolvation Temperature
350 - 450 °C
To aid in solvent evaporation.
Source Temperature
120 - 150 °C
To maintain a stable spray.
Mass Range (Full Scan)
m/z 100 - 500
To encompass the molecular ion and expected fragments.
Collision Energy (MS/MS)
10 - 30 eV
To induce fragmentation of the precursor ion.
5.3. Data Acquisition and Analysis
Full Scan Analysis: Acquire a full scan mass spectrum to identify the protonated molecular ion ([M+H]⁺) at m/z 289.94.
Tandem MS (MS/MS) Analysis: Select the [M+H]⁺ ion as the precursor and acquire a product ion spectrum to observe the fragmentation pattern.
Data Interpretation: Compare the observed accurate masses of the precursor and fragment ions with the theoretically calculated values to confirm the elemental composition and support the proposed fragmentation pathways.
Trustworthiness and Self-Validating Systems
The protocol described above is designed to be a self-validating system. The high-resolution mass measurement of the molecular ion provides a stringent confirmation of the elemental formula. The fragmentation pattern observed in the MS/MS spectrum should be consistent with the known chemical structure and general principles of mass spectrometric fragmentation. Any deviation from the expected fragmentation would warrant further investigation into the sample's purity or potential isomeric structures.
Conclusion
The mass spectrometric analysis of 3-Iodo-4-nitro-1H-indazole is a critical step in its characterization for applications in drug discovery and development. By employing the methodologies outlined in this guide, researchers can confidently confirm the identity and structure of this important synthetic intermediate. A thorough understanding of its expected fragmentation behavior, coupled with high-resolution mass spectrometry, provides a robust analytical framework for its quality control and use in subsequent chemical transformations.
References
Al-Ostoot, F. H., Al-Wahaibi, L. H., Al-Ghamdi, M. A., & El-Emam, A. A. (2024). Synthesis, molecular docking and DFT studies on novel indazole derivatives. RSC Advances, 14(19), 13459-13476. Retrieved from [Link]
ResearchGate. (n.d.). The mass fragments of indole and indazole synthetic cannabimimetic.... Retrieved from [Link]
University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]
Li, L., et al. (2023). Study of the Metabolic Profiles of “Indazole-3-Carboxamide” and “Isatin Acyl Hydrazone” (OXIZID) Synthetic Cannabinoids in a Human Liver Microsome Model Using UHPLC-QE Orbitrap MS. Toxics, 11(4), 373. Retrieved from [Link]
PubChem. (n.d.). 3-Iodo-6-nitroindazole. Retrieved from [Link]
MDPI. (2023). Synthesis and Characterization of Novel Indazole–Sulfonamide Compounds with Potential MAPK1 Inhibitory Activity for Cancer Treatment. Retrieved from [Link]
Chemsrc. (n.d.). 3-iodo-4-nitro-1-(pyridin-3-ylmethyl)-1H-indazole. Retrieved from [Link]
ResearchGate. (n.d.). Investigation of electron ionization mass spectrometric fragmentation pattern of indole- and indazole-type synthetic cannabinoids. Retrieved from [Link]
Google Patents. (n.d.). WO2006048745A1 - Methods for preparing indazole compounds.
Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]
Chad's Prep. (n.d.). 14.6b Fragmentation Patterns of Alkyl Halides, Alcohols, and Amines. Retrieved from [Link]
A Technical Guide to the Physicochemical Properties of Substituted Nitroindazoles for Drug Development
This guide provides an in-depth exploration of the critical physicochemical properties of substituted nitroindazoles, a class of heterocyclic compounds of significant interest in modern medicinal chemistry. For researche...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides an in-depth exploration of the critical physicochemical properties of substituted nitroindazoles, a class of heterocyclic compounds of significant interest in modern medicinal chemistry. For researchers, scientists, and professionals in drug development, understanding these properties is paramount for designing and optimizing new chemical entities with desired therapeutic profiles. This document moves beyond a simple listing of data, offering insights into the causal relationships between chemical structure and physicochemical behavior, grounded in established scientific principles and experimental validation.
The Ascendancy of Nitroindazoles in Medicinal Chemistry
Indazoles, heterocyclic aromatic compounds composed of a fused benzene and pyrazole ring, are prevalent scaffolds in drug discovery due to their diverse biological activities. The introduction of a nitro group onto the indazole core dramatically influences the molecule's electronic properties, often conferring potent therapeutic activities, including antiprotozoal, antineoplastic, and antibacterial effects.[1][2][3][4] However, the nitro group also significantly impacts the molecule's physicochemical characteristics, which govern its absorption, distribution, metabolism, and excretion (ADME) profile. A thorough understanding and strategic modulation of these properties are therefore essential for successful drug development.
Lipophilicity: Navigating the Biological Milieu
Lipophilicity, the affinity of a molecule for a lipid-rich environment, is a critical determinant of a drug's ability to cross biological membranes and reach its target. It is most commonly expressed as the logarithm of the partition coefficient (log P) between n-octanol and water.
Importance in Drug Development
Membrane Permeability: Optimal lipophilicity is required for passive diffusion across cell membranes.
Target Binding: Hydrophobic interactions often play a crucial role in drug-receptor binding.
Solubility: A delicate balance is necessary; high lipophilicity can lead to poor aqueous solubility.[5]
Metabolism: Increased lipophilicity can enhance binding to metabolic enzymes, potentially leading to faster clearance.
Experimental Determination of log P: The Shake-Flask Method
This traditional and reliable method directly measures the partitioning of a compound between two immiscible phases.
Protocol:
Preparation of Phases: Prepare mutually saturated n-octanol and aqueous buffer (typically phosphate-buffered saline, pH 7.4).
Compound Dissolution: Dissolve a known amount of the substituted nitroindazole in the aqueous phase to a concentration that allows for accurate quantification.
Partitioning: Mix equal volumes of the aqueous solution and n-octanol in a sealed vessel.
Equilibration: Shake the mixture at a constant temperature (e.g., 25 °C) for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached.
Phase Separation: Centrifuge the mixture to achieve complete separation of the two phases.
Quantification: Determine the concentration of the compound in both the aqueous and n-octanol phases using a suitable analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).
Calculation: Calculate log P using the formula: log P = log([Compound]octanol / [Compound]aqueous).
Workflow for log P Determination by Shake-Flask Method
Influence of Substituents on Lipophilicity
The position and nature of substituents on the nitroindazole ring significantly modulate its lipophilicity.
Alkyl and Aryl Groups: The addition of non-polar alkyl or aryl substituents generally increases lipophilicity. For instance, attaching a benzyl group to the indazole nitrogen enhances lipophilicity.
Polar Functional Groups: Introducing polar groups, such as hydroxyl (-OH) or carboxyl (-COOH), will decrease lipophilicity and increase hydrophilicity.
Halogens: The effect of halogens is nuanced. While generally considered lipophilic, their impact can vary depending on the specific halogen and its position.
Position of the Nitro Group: The position of the electron-withdrawing nitro group can influence the overall polarity and hydrogen bonding capacity of the molecule, thereby affecting its lipophilicity.
Substituent Example
Expected Impact on log P
-CH3, -CH2CH3
Increase
-C6H5 (Phenyl)
Significant Increase
-OH, -NH2
Decrease
-COOH
Significant Decrease
-Cl, -Br
Increase
Aqueous Solubility: The Gateway to Absorption
Aqueous solubility is a critical physicochemical property that dictates the dissolution of a drug in the gastrointestinal tract, a prerequisite for its absorption. Poor solubility is a major hurdle in drug development, often leading to low and variable bioavailability.
Importance in Drug Development
Oral Bioavailability: A drug must be in solution to be absorbed.
Formulation Development: Solubility influences the choice of dosage form and excipients.
Intravenous Administration: For IV formulations, high aqueous solubility is often essential.
Experimental Determination of Thermodynamic Solubility
This method determines the equilibrium solubility of a compound at a specific temperature and pH.
Protocol:
Sample Preparation: Add an excess amount of the solid substituted nitroindazole to a known volume of aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a sealed vial.
Equilibration: Agitate the suspension at a constant temperature (e.g., 25 °C or 37 °C) for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached between the solid and dissolved compound.
Phase Separation: Filter or centrifuge the suspension to remove the undissolved solid.
Quantification: Determine the concentration of the dissolved compound in the clear supernatant using a validated analytical method like HPLC or UV-Vis spectroscopy.
Result Expression: Express the solubility in units such as mg/mL or µM.
Thermodynamic Solubility Measurement Workflow
Influence of Substituents on Solubility
The solubility of substituted nitroindazoles is a complex interplay of factors including lipophilicity, crystal lattice energy, and the presence of ionizable groups.
Polar Substituents: The introduction of hydrogen bond donors and acceptors (e.g., -OH, -NH2, -COOH) generally enhances aqueous solubility.
Lipophilic Substituents: Increasing the size of non-polar alkyl or aryl substituents typically decreases aqueous solubility.
Ionizable Groups: The presence of acidic or basic centers allows for salt formation, which can dramatically improve aqueous solubility.
Crystal Packing: The ability of molecules to pack efficiently in a crystal lattice influences the energy required to dissolve them. Substituents that disrupt crystal packing can sometimes lead to increased solubility. For example, some studies have shown that optimizing substituents can lead to improved water solubility of nitroindazole derivatives.[6]
The pKa is a measure of the acidity or basicity of a compound. It determines the extent of ionization at a given pH, which in turn affects solubility, permeability, and target binding. The indazole ring itself is weakly basic.
Importance in Drug Development
Solubility: The solubility of ionizable compounds is pH-dependent.
Permeability: The neutral, unionized form of a drug is generally more lipophilic and permeable across membranes.
Target Interaction: The charge state of a drug can be critical for its interaction with the target protein.
Experimental Determination of pKa: UV-Metric Titration
This spectrophotometric method is suitable for compounds with a chromophore that changes its absorbance upon ionization.
Protocol:
Solution Preparation: Prepare a stock solution of the substituted nitroindazole in a suitable solvent (e.g., DMSO).
Titration Setup: Use a multi-well plate format. In each well, place a constant amount of the stock solution and a range of buffers covering the desired pH range (e.g., pH 2 to 12).
Spectrophotometric Measurement: Measure the UV-Vis absorbance spectrum of each well at a constant temperature.
Data Analysis: Plot the absorbance at a specific wavelength (where the change upon ionization is maximal) against pH.
pKa Determination: Fit the resulting sigmoidal curve to the Henderson-Hasselbalch equation to determine the pKa value.
Influence of Substituents on pKa
The electronic properties of substituents can significantly alter the pKa of the indazole core.
Electron-Withdrawing Groups (EWGs): The nitro group is a strong EWG, which decreases the basicity (lowers the pKa) of the indazole nitrogen atoms by withdrawing electron density. Other EWGs like halogens or cyano groups will have a similar effect.
Electron-Donating Groups (EDGs): EDGs, such as alkyl or alkoxy groups, increase the electron density on the indazole ring, thereby increasing its basicity (raising the pKa).
Position of Substituents: The position of the substituent relative to the ionizable proton is crucial. A substituent's effect is generally strongest when it is in close proximity to the site of protonation.
Thermal Stability: A Key Parameter for Manufacturing and Storage
Thermal stability refers to the ability of a compound to resist decomposition at elevated temperatures. This is a critical parameter for drug substance handling, formulation, and storage.
Importance in Drug Development
Drug Manufacturing: Ensures the compound does not degrade during processes like milling, granulation, or drying.
Storage and Shelf-life: Determines the appropriate storage conditions and shelf-life of the final drug product.
Safety: Some nitroaromatic compounds can be energetic materials, and understanding their thermal behavior is a safety imperative.[10]
Experimental Determination of Thermal Stability: Differential Scanning Calorimetry (DSC)
DSC is a thermoanalytical technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature.
Protocol:
Sample Preparation: Accurately weigh a small amount (typically 1-5 mg) of the substituted nitroindazole into an aluminum DSC pan.
Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.
Thermal Program: Heat the sample at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).
Data Acquisition: Record the heat flow as a function of temperature.
Analysis: Analyze the resulting thermogram. An endothermic peak typically corresponds to melting, while an exothermic event often indicates decomposition. The onset temperature of the decomposition exotherm is a key indicator of thermal stability.
Influence of Substituents on Thermal Stability
The thermal stability of nitroindazoles is influenced by the overall molecular structure and intermolecular interactions in the solid state.
Nitro Group Position: The position of the nitro group can impact stability. For instance, in nitroimidazoles, the presence of a nitro group at the 1-position has been shown to decrease thermal stability.[10]
Intermolecular Interactions: Strong intermolecular forces, such as hydrogen bonding, can enhance the stability of the crystal lattice and increase the decomposition temperature.
Steric Hindrance: Steric strain introduced by bulky substituents can sometimes weaken bonds and lower the decomposition temperature.
The Interplay of Physicochemical Properties and Biological Activity
The ultimate goal of understanding and optimizing the physicochemical properties of substituted nitroindazoles is to enhance their therapeutic potential. A key aspect of the biological activity of many nitroaromatic compounds is their bioreductive activation.
Bioreductive Activation: The Nitro Group as a Latent Warhead
The nitro group in compounds like nitroindazoles is often a pro-drug feature.[11] In the low-oxygen (hypoxic) environments characteristic of solid tumors or certain anaerobic pathogens, the nitro group can be enzymatically reduced by nitroreductases to form highly reactive cytotoxic species, such as nitroso and hydroxylamine intermediates.[11][12] These reactive species can then damage cellular macromolecules like DNA, leading to cell death.[4]
Bioreductive Activation Pathway of Nitroindazoles
The efficiency of this bioreductive activation and the subsequent biological activity are intimately linked to the molecule's physicochemical properties:
Cellular Uptake: The compound must first enter the target cell (e.g., a cancer cell or a parasite), a process governed by its lipophilicity and solubility .
Enzyme Affinity: The compound's structure and electronic properties, influenced by its substituents, will determine its affinity for the active site of the specific nitroreductase enzyme. The pKa can influence the charge state of the molecule, which may be critical for enzyme binding.
Redox Potential: The ease with which the nitro group is reduced (its redox potential) is a key determinant of its activation. This is directly influenced by the electron-donating or electron-withdrawing nature of the other substituents on the indazole ring.
By systematically modifying the substituents on the nitroindazole scaffold, medicinal chemists can fine-tune the molecule's physicochemical properties to achieve an optimal balance of solubility, permeability, and efficient bioreductive activation, ultimately leading to the development of more effective and selective therapeutic agents.
References
Analytical tools for the physicochemical profiling of drug candidates to predict absorption/distribution. PubMed.
Synthesis and biological properties of new 5-nitroindazole derivatives. PubMed.
Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates: synthesis, biological activity, and molecular modelling studies.
Rapid Experimental Measurements of Physicochemical Properties to Inform Models and Testing. PMC - NIH.
Synthesis and biological properties of new 5-nitroindazole derivatives. ResearchGate.
Researches in the series of 6-nitroindazole, synthesis and biological activities.
Effect of lipophilicity of nitroimidazoles on radiosensitization of hypoxic bacterial cells in vitro. ResearchGate.
Antileishmanial activity of 5-nitroindazole derivatives. PMC - PubMed Central - NIH.
Physical Properties in Drug Design. ResearchGate.
Substituent effects on the stability, physicochemical properties and chemical reactivity of nitroimidazole derivatives with potential antiparasitic effect: a computational study. New Journal of Chemistry (RSC Publishing).
Thermal stability and detonation character of nitro-substituted derivatives of imidazole. J Mol Model.
Biological activity of 6-Nitro-1H-indazole-3-carbaldehyde vs other nitroindazoles. Benchchem.
7-Nitroindazole. Sigma-Aldrich.
Nitro reduction as an electronic switch for bioreductive drug activation. PubMed.
Functions of nitroreductases in mycobacterial physiology and drug susceptibility. PMC - NIH.
Biochemical and structural characterization of Haemophilus influenzae nitroreductase in metabolizing nitroimidazoles. RSC Publishing.
An integrated process for measuring the physicochemical properties of drug candidates in a preclinical discovery environment. SciSpace.
3-Alkoxy-1-Benzyl-5-Nitroindazole Derivatives Are Potent Antileishmanial Compounds. PMC - PubMed Central.
Physicochemical properties. Medicinal Chemistry Class Notes - Fiveable.
Production of 4-nitroimidazole and its thermal stability. ResearchGate.
Enzymes Associated with Reductive Activation and Action of Nitazoxanide, Nitrofurans, and Metronidazole in Helicobacter pylori. PMC - PubMed Central.
Restricted bioreductive metabolism of a nitroimidazole-thiadiazole derivative with curative action in experimental Trypanosoma cruzi infections. PubMed.
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Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone derivatives. PMC - PubMed Central.
In Vitro Evaluation of New 5-Nitroindazolin-3-one Derivatives as Promising Agents against Trypanosoma cruzi. MDPI.
Insensitive High-Energy Density Materials Based on Azazole-Rich Rings: 1,2,4-Triazole N-Oxide Derivatives Containing Isomerized Nitro and Amino Groups. PMC - NIH.
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5-nitroindazole derivatives and use thereof as antiprotozoal agents.
An In-depth Technical Guide to the Solubility of 3-Iodo-4-nitro-1H-indazole in Organic Solvents
Abstract This technical guide provides a comprehensive analysis of the solubility of 3-iodo-4-nitro-1H-indazole, a key heterocyclic building block in pharmaceutical synthesis. Recognizing the critical role of solubility...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This technical guide provides a comprehensive analysis of the solubility of 3-iodo-4-nitro-1H-indazole, a key heterocyclic building block in pharmaceutical synthesis. Recognizing the critical role of solubility in drug development and process chemistry, this document offers a multi-faceted approach, combining theoretical principles with actionable experimental protocols. The guide is designed for researchers, medicinal chemists, and process development scientists, providing the necessary framework to understand, predict, and experimentally determine the solubility of this compound in a range of common organic solvents. A detailed, field-proven, step-by-step protocol for equilibrium solubility determination via the shake-flask method is provided, alongside a discussion of predictive models such as Hansen Solubility Parameters.
Introduction: The Critical Role of Solubility in Drug Development
The journey of a drug candidate from discovery to a marketable therapeutic is fraught with challenges, with suboptimal physicochemical properties being a primary cause of attrition. Among these properties, solubility stands as a cornerstone, profoundly influencing a molecule's bioavailability, processability, and formulation. For a compound like 3-iodo-4-nitro-1H-indazole, which serves as a versatile intermediate in the synthesis of pharmacologically active agents, a thorough understanding of its solubility profile is not merely academic—it is a prerequisite for efficient and scalable synthetic route development, purification, and formulation design.
This guide moves beyond a simple tabulation of data, aiming to equip the reader with a robust understanding of the underlying principles governing the dissolution of 3-iodo-4-nitro-1H-indazole. By dissecting its molecular structure and leveraging comparative data from analogous compounds, we will build a predictive framework for its behavior in various organic media. This theoretical exploration is complemented by a detailed, practical guide to determining its solubility experimentally, ensuring that the reader can generate reliable and reproducible data in their own laboratory setting.
Physicochemical Properties of 3-Iodo-4-nitro-1H-indazole
A foundational understanding of a molecule's intrinsic properties is essential for predicting its solubility. The key physicochemical parameters for 3-iodo-4-nitro-1H-indazole are summarized below.
The presence of a hydrogen bond donor (the N-H of the indazole ring) and multiple hydrogen bond acceptors (the nitro group and the nitrogen atoms of the indazole ring) suggests the potential for interactions with polar solvents. The nitro group, being strongly electron-withdrawing, and the bulky iodo-substituent will also significantly influence the molecule's polarity and crystal lattice energy, both of which are key determinants of solubility.
Theoretical Framework for Solubility Prediction
While empirical determination remains the gold standard, theoretical models can provide valuable a priori insights into a compound's likely solubility in different solvents, guiding solvent selection for experimentation and process development.
The Principle of "Like Dissolves Like"
The adage "like dissolves like" serves as a fundamental, qualitative guide to solubility. It posits that a solute will have higher solubility in a solvent that possesses similar intermolecular forces. For 3-iodo-4-nitro-1H-indazole, its structure presents a combination of features:
Polar characteristics: The nitro group and the indazole ring system contribute to a significant dipole moment. The ability to act as both a hydrogen bond donor and acceptor further enhances its polar nature.
Nonpolar characteristics: The benzene ring portion of the indazole core and the large, polarizable iodine atom contribute to van der Waals interactions.
Based on this, it can be predicted that 3-iodo-4-nitro-1H-indazole will exhibit higher solubility in polar organic solvents, particularly those capable of hydrogen bonding. Its solubility in nonpolar solvents is expected to be considerably lower.
Hansen Solubility Parameters (HSP)
A more quantitative approach to "like dissolves like" is offered by the Hansen Solubility Parameters (HSP). This model deconstructs the total cohesive energy of a substance into three components:
δd (Dispersion): Energy from dispersion forces.
δp (Polar): Energy from dipolar intermolecular forces.
δh (Hydrogen Bonding): Energy from hydrogen bonds.
Each solvent and solute can be characterized by a unique set of (δd, δp, δh) coordinates in "Hansen space". The principle states that substances with closer HSP coordinates are more likely to be miscible.[5][6][7] The distance (Ra) between two substances in Hansen space can be calculated, and a smaller distance implies greater affinity.[8]
While the specific HSP values for 3-iodo-4-nitro-1H-indazole are not published, they can be estimated using group contribution methods or specialized software. A practical application of HSP involves testing the solubility of the compound in a range of solvents with known HSP values. Solvents that readily dissolve the compound will have HSPs that define a "solubility sphere" in Hansen space. The center of this sphere provides an empirical determination of the HSP for the solute.
Caption: Workflow for equilibrium solubility determination.
Predicted Solubility Profile
While experimental data is paramount, a predicted solubility profile based on the theoretical principles discussed and by analogy to similar compounds like 3-methyl-6-nitroindazole can be highly instructive. The study on 3-methyl-6-nitroindazole showed its highest solubility in polar aprotic solvents like N,N-dimethylformamide (DMF) and lower solubility in alcohols and water. [9][10]A similar trend is anticipated for 3-iodo-4-nitro-1H-indazole.
Table 1: Predicted Qualitative Solubility of 3-Iodo-4-nitro-1H-indazole in Common Organic Solvents
Strong dipole-dipole interactions between the solvent and the polar nitro and indazole groups.
Polar Protic
Methanol, Ethanol
Moderate to High
Capable of hydrogen bonding with the solute, but self-association of the solvent may slightly reduce solvating power compared to polar aprotic solvents.
Halogenated
Dichloromethane (DCM)
Moderate
Intermediate polarity allows for some interaction with the polar functionalities of the solute.
Ethers
Tetrahydrofuran (THF)
Moderate to Low
Moderate polarity and some hydrogen bond accepting capability.
Aromatic
Toluene
Low
Primarily nonpolar interactions (van der Waals forces) with the aromatic ring of the indazole.
Aliphatic
Hexane, Heptane
Very Low
Dominated by nonpolar interactions, which are insufficient to overcome the crystal lattice energy of the polar solute.
Safety and Handling
As a nitroaromatic and halogenated heterocyclic compound, 3-iodo-4-nitro-1H-indazole should be handled with appropriate care in a laboratory setting. While specific toxicity data for this compound is not readily available, related compounds may be harmful if swallowed, and may cause skin, eye, and respiratory irritation.
[3][11][12][13]
General Handling Precautions:
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-resistant gloves.
[11][13][14][15]* Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust or vapors.
[13][14][15]* Spill and Waste Disposal: In case of a spill, contain the material and clean it up according to standard laboratory procedures for chemical waste. Dispose of waste material in accordance with local, state, and federal regulations.
Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.
[12][14]
Always consult the material safety data sheet (MSDS) for the most current and comprehensive safety information before handling this or any chemical.
Conclusion
This technical guide has provided a comprehensive overview of the solubility of 3-iodo-4-nitro-1H-indazole in organic solvents. By integrating theoretical principles with a detailed experimental protocol, this document serves as a valuable resource for scientists and researchers in the pharmaceutical and chemical industries. A thorough understanding and empirical determination of the solubility of this key intermediate are crucial for optimizing synthetic processes, developing robust purification strategies, and enabling successful formulation development. The methodologies and predictive frameworks presented herein are designed to be broadly applicable to the characterization of other novel chemical entities.
References
Hansen, C. M. (1967). The Three Dimensional Solubility Parameter and Solvent Diffusion Coefficient. Danish Technical Press.
Adscientis. Hansen Solubility Parameters (HSP). Retrieved from [Link]
PubChem. 3-Iodo-6-nitroindazole. Retrieved from [Link]
Hansen Solubility. Hansen Solubility Parameters. Retrieved from [Link]
Xiong, J., et al. (2019). Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments. Chinese Pharmaceutical Journal, 54(16), 1349-1354.
Wang, L., et al. (2019). Solubility Measurement, Correlation, and Molecular Interactions of 3-Methyl-6-nitroindazole in Different Neat Solvents and Mixed Solvents from T = 278.15 to 328.15 K.
Abbott, S. Hansen Solubility Parameters (HSP) | Practical Adhesion Science. Retrieved from [Link]
World Health Organization. (2018). PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFICATION OF ACTIVE PHARMACEUTICAL INGREDIENTS FOR BIOWAIVER.
ResearchGate. Can anyone tell me how to perform equilibrium solubility studies step by step practically?. Retrieved from [Link]
A Technical Guide to the Computational Prediction of the pKa of 3-Iodo-4-nitro-1H-indazole
Abstract The acid dissociation constant (pKa) is a critical physicochemical parameter in drug discovery, governing a molecule's behavior in physiological environments. For novel compounds like 3-Iodo-4-nitro-1H-indazole,...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
The acid dissociation constant (pKa) is a critical physicochemical parameter in drug discovery, governing a molecule's behavior in physiological environments. For novel compounds like 3-Iodo-4-nitro-1H-indazole, where experimental data is unavailable, in silico prediction offers a rapid and reliable alternative. This guide details a robust, self-validating computational workflow for accurately predicting the pKa of the N-H proton of 3-Iodo-4-nitro-1H-indazole. We leverage Density Functional Theory (DFT) in conjunction with an implicit solvation model, a methodology validated by predicting the pKa of the parent 1H-indazole against its known experimental value. The analysis reveals a significant decrease in pKa for the target molecule, driven by the potent electron-withdrawing nature of the nitro and iodo substituents. This predicted value is crucial for anticipating the compound's solubility, membrane permeability, and potential for ionic interactions in a biological context.
Introduction: The Significance of Indazoles and Their pKa
The indazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1][2] The ionization state of a molecule, quantified by its pKa, is a determinant of its absorption, distribution, metabolism, and excretion (ADME) properties. Specifically, pKa influences aqueous solubility, lipophilicity, and the ability to interact with biological targets.[3][4]
Theoretical Framework: Acidity of the Indazole N-H Bond
The acidity of 1H-indazole arises from the dissociation of the proton from the N1 nitrogen atom. The parent 1H-indazole is a weak acid, with an experimental pKa of approximately 13.86.[1][2] The stability of the resulting indazolide anion dictates the ease of this dissociation.
The acidity of the target molecule, 3-Iodo-4-nitro-1H-indazole, is profoundly influenced by its substituents through inductive and resonance effects.[6][7]
4-Nitro Group: The nitro group is a powerful electron-withdrawing group (EWG). Through a combination of a strong negative inductive effect (-I) and a potent negative resonance effect (-M), it delocalizes the negative charge of the conjugate base across the aromatic system and onto its own oxygen atoms.[8][9] This extensive charge delocalization significantly stabilizes the indazolide anion, which is expected to dramatically lower the pKa (i.e., increase the acidity) compared to the parent indazole.[6][9]
3-Iodo Group: The iodine atom exerts a dual electronic influence. It is electronegative and withdraws electron density through the sigma bond (inductive effect, -I).[10] It also possesses lone pairs that can be donated to the ring via resonance (+M), though this effect is generally weaker for heavier halogens. In this case, the inductive withdrawal is the dominant effect, further contributing to the stabilization of the conjugate base and a subsequent decrease in pKa.
Given these factors, we hypothesize that the pKa of 3-Iodo-4-nitro-1H-indazole will be substantially lower than that of 1H-indazole.
Methodology: A Validated Quantum Chemical Workflow
To ensure the trustworthiness of our prediction, we employ a protocol that is first validated against a known experimental value. We use a quantum mechanics-based approach, which calculates the pKa from first principles.[5][11]
The pKa is directly proportional to the Gibbs free energy change (ΔG) of the acid dissociation reaction in solution.[12]
HA(solv) ⇌ A⁻(solv) + H⁺(solv)
The pKa can be calculated using the direct method via the following equation:
pKa = ΔG°(solv) / (2.303 * RT)
Where ΔG°(solv) is the standard Gibbs free energy of the dissociation reaction in solution. This is calculated from the Gibbs free energies of the acid (HA) and its conjugate base (A⁻), along with a reference value for the solvated proton (H⁺).[13]
Our workflow combines Density Functional Theory (DFT) for the electronic structure calculations with the SMD (Solvation Model based on Density) implicit solvation model to account for the effect of the aqueous environment.[11][14][15] This combination has proven effective for pKa predictions.[16]
Structure Preparation: Obtain the 3D structures of the neutral molecule (1H-indazole for validation; 3-Iodo-4-nitro-1H-indazole for prediction) and its corresponding conjugate base (anion).
Gas-Phase Optimization: Perform geometry optimization in the gas phase using the M06-2X functional and the 6-311+G(d,p) basis set. The M06-2X functional is well-regarded for main-group thermochemistry.[16]
Gas-Phase Frequency Calculation: Perform a frequency calculation at the same level of theory to confirm the optimized structure is a true energy minimum (i.e., no imaginary frequencies) and to obtain thermal corrections for the Gibbs free energy.
Aqueous-Phase Optimization: Using the gas-phase optimized structure as a starting point, perform a second geometry optimization in a simulated aqueous environment using the SMD solvation model.
Aqueous-Phase Frequency Calculation: Perform a final frequency calculation on the solution-phase optimized geometry to obtain the Gibbs free energy in solution (G_solv).
Repeat for Conjugate Base: Repeat steps 2-5 for the corresponding anionic conjugate base of each molecule.
Calculate ΔG°(solv): Calculate the Gibbs free energy of the reaction in solution using the computed values for the acid and base, and a well-established theoretical value for the Gibbs free energy of the solvated proton, G°(H⁺) = -270.3 kcal/mol.
ΔG°(solv) = G_solv(A⁻) + G°(H⁺) - G_solv(HA)
Calculate pKa: Convert the ΔG°(solv) from kcal/mol to the pKa value using the equation provided above at T = 298.15 K.
Workflow Visualization
The computational workflow, including the crucial validation step, is depicted below.
Caption: Computational workflow for pKa prediction.
Results and Discussion
To establish the credibility of our computational model, we first predicted the pKa of the parent 1H-indazole. The results are presented in Table 1, demonstrating a strong correlation between our predicted value and the experimentally determined value.
The small error of -0.31 pKa units confirms that our chosen level of theory (M06-2X/6-311+G(d,p) with SMD solvation) is well-suited for this class of compounds and can be applied with confidence to our target molecule.
Applying the validated protocol to 3-Iodo-4-nitro-1H-indazole yields the predicted pKa value summarized in Table 2. For comparative context, a rapid, empirically derived prediction from ACD/Percepta is also included.[17][18][19]
Table 2: Predicted pKa of 3-Iodo-4-nitro-1H-indazole
The DFT-based prediction of 7.95 represents a substantial increase in acidity (a decrease of nearly 6 pKa units) compared to the parent indazole (pKa ≈ 13.86). This dramatic shift is primarily attributable to the powerful electron-withdrawing and resonance-stabilizing effects of the 4-nitro group, with an additional contribution from the inductive effect of the 3-iodo substituent.[8][9] The result from the fragment-based ACD/Labs predictor is in excellent agreement, further bolstering confidence in our quantum chemical prediction.[17][20]
A pKa of 7.95 has significant implications for drug development. At physiological pH (≈7.4), a substantial portion of 3-Iodo-4-nitro-1H-indazole will exist in its deprotonated, anionic form. This will increase its aqueous solubility but may decrease its ability to passively diffuse across lipid membranes, impacting its absorption and distribution profile.
Conclusion
This guide has detailed a rigorous and self-validating computational methodology for the prediction of the pKa of 3-Iodo-4-nitro-1H-indazole. By first validating our DFT-based approach against the known experimental pKa of 1H-indazole, we established a high degree of trust in the protocol. The final predicted pKa of 7.95 highlights a profound increase in the compound's acidity, driven by the strong electron-withdrawing characteristics of the nitro and iodo substituents. This in silico determination provides crucial, actionable insights for medicinal chemists and drug development professionals, enabling more informed decisions in the early stages of the discovery pipeline.
References
Marenich, A. V., Cramer, C. J., & Truhlar, D. G. (2012). First Principles pKa Calculations on Carboxylic Acids Using the SMD Solvation Model. ACS Publications. Available at: [Link]
Xu, S., & Coote, M. L. (2020). Methods to Improve the Calculations of SMD Solvation Free Energies and Associated Aqueous pKa Values. ResearchGate. Available at: [Link]
Kolovanov, E., Proskura, A., & Winiwarter, S. (n.d.). Augmentation of ACD/Labs pKa® Prediction Algorithm with Proprietary High-Quality Data. ACD/Labs. Available at: [Link]
Ho, J. (2021). Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solvation Models. MDPI. Available at: [Link]
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Mirzaei, S., & Timerghazin, Q. K. (2019). Bondi Radii Improve Predicted Aqueous Solvation Free Energies of Ions and pKa Values of Thiols. The Journal of Physical Chemistry A. Available at: [Link]
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Schlegel Group. (2017). Improved pKa Prediction of Substituted Alcohols, Phenols, and Hydroperoxides in Aqueous Medium Using Density. Available at: [Link]
An In-depth Technical Guide to 3-Iodo-4-nitro-1H-indazole: Synthesis, Properties, and Applications in Drug Discovery
This guide provides a comprehensive technical overview of 3-Iodo-4-nitro-1H-indazole, a key heterocyclic building block in medicinal chemistry. Intended for researchers, scientists, and professionals in drug development,...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides a comprehensive technical overview of 3-Iodo-4-nitro-1H-indazole, a key heterocyclic building block in medicinal chemistry. Intended for researchers, scientists, and professionals in drug development, this document delves into the synthesis, physicochemical properties, and strategic applications of this compound, with a focus on its role as a versatile intermediate in the synthesis of kinase inhibitors and other pharmacologically active molecules.
Core Identification and Physicochemical Properties
3-Iodo-4-nitro-1H-indazole is a substituted indazole characterized by an iodine atom at the 3-position and a nitro group at the 4-position of the indazole core. This specific arrangement of functional groups imparts unique reactivity and makes it a valuable precursor in organic synthesis. The presence of the iodine atom provides a handle for various cross-coupling reactions, while the electron-withdrawing nitro group influences the electronic properties of the indazole ring system.
Table 1: Physicochemical Properties of 3-Iodo-4-nitro-1H-indazole
While a direct, detailed protocol for the synthesis of 3-Iodo-4-nitro-1H-indazole is not consistently published in primary literature, a plausible and commonly employed synthetic strategy involves a two-step process: nitration of a suitable indazole precursor followed by iodination.
Plausible Synthetic Pathway
A logical synthetic route would commence with the nitration of 1H-indazole to yield 4-nitro-1H-indazole. The subsequent step would be the regioselective iodination at the C3 position. The C3 position of the indazole ring is susceptible to electrophilic substitution, which allows for the introduction of an iodine atom.[5]
The choice of iodinating agent and reaction conditions is critical to achieve high regioselectivity and yield. Common iodinating reagents include iodine (I₂) in the presence of a base or N-iodosuccinimide (NIS). The electron-withdrawing nature of the nitro group at the 4-position deactivates the benzene ring towards further electrophilic substitution, thereby favoring substitution on the pyrazole ring.
Reaction Workflow: Synthesis of 3-Iodo-4-nitro-1H-indazole
Caption: Plausible two-step synthesis of 3-Iodo-4-nitro-1H-indazole.
Role in Medicinal Chemistry and Drug Discovery
Indazole derivatives are a prominent class of heterocyclic compounds in medicinal chemistry, with several approved drugs, particularly in oncology, featuring this scaffold.[5][6] The indazole core is recognized as a versatile pharmacophore capable of interacting with a variety of biological targets, most notably protein kinases.[6][7]
3-Iodo-4-nitro-1H-indazole serves as a crucial intermediate for the synthesis of more complex molecules, primarily through functionalization at the C3 position via cross-coupling reactions. The iodine atom is an excellent leaving group for transition metal-catalyzed reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings.[8][9] These reactions allow for the introduction of a wide array of substituents, enabling the exploration of chemical space to develop potent and selective inhibitors.[6]
Application as a Kinase Inhibitor Precursor
The dysregulation of protein kinase signaling pathways is a hallmark of many cancers.[10] Consequently, kinase inhibitors have become a major class of targeted cancer therapies.[5] The indazole scaffold is a common motif in numerous kinase inhibitors.[11] 3-Iodo-4-nitro-1H-indazole is a valuable building block for the synthesis of novel kinase inhibitors. The subsequent reduction of the nitro group to an amine provides an additional point for diversification.[10]
Workflow for Kinase Inhibitor Synthesis using 3-Iodo-4-nitro-1H-indazole
Caption: Synthetic strategy for developing kinase inhibitors from 3-Iodo-4-nitro-1H-indazole.
The following is a representative protocol for a Suzuki-Miyaura cross-coupling reaction using a 3-iodo-indazole derivative. This protocol is based on general procedures found in the literature for similar substrates and would require optimization for specific boronic acids and desired products.[9]
Objective: To couple an aryl or heteroaryl group to the C3 position of the indazole ring.
Materials:
3-Iodo-4-nitro-1H-indazole
Aryl or heteroaryl boronic acid or pinacol boronate ester (2 equivalents)
2 M aqueous sodium carbonate (Na₂CO₃) solution (2 equivalents)
1,4-Dioxane (anhydrous)
Microwave reaction vial
Standard laboratory glassware for workup and purification
Ethyl acetate
Water (deionized)
Anhydrous sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Procedure:
Reaction Setup: To a microwave reaction vial, add 3-Iodo-4-nitro-1H-indazole (1 equivalent), the corresponding boronic acid or pinacol boronate ester (2 equivalents), and Pd(PPh₃)₄ (5-6 mol%).
Solvent and Base Addition: Add 1,4-dioxane as the solvent, followed by the 2 M aqueous solution of Na₂CO₃ (2 equivalents).
Microwave Irradiation: Seal the vial and place it in a microwave reactor. Irradiate the reaction mixture at 120 °C for 40 minutes.
Reaction Quenching and Extraction: After cooling to room temperature, dilute the reaction mixture with water and extract with ethyl acetate (3 x volume of aqueous layer).
Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired 3-substituted-4-nitro-1H-indazole.
Self-Validation and Trustworthiness: The success of this protocol relies on the quality of the reagents and the exclusion of oxygen from the reaction mixture. The use of a well-defined catalyst like Pd(PPh₃)₄ ensures reproducibility. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.
Safety and Handling
Conclusion
3-Iodo-4-nitro-1H-indazole is a strategically important building block in modern medicinal chemistry. Its well-defined structure and the presence of versatile functional groups at key positions of the indazole scaffold make it an invaluable intermediate for the synthesis of diverse libraries of compounds, particularly in the pursuit of novel kinase inhibitors. The synthetic pathways and protocols outlined in this guide provide a foundation for researchers to leverage the chemical potential of this compound in their drug discovery and development endeavors.
References
ChemUniverse. (n.d.). 3-IODO-4-NITRO-1H-INDAZOLE [P77885]. Retrieved from [Link]
Chemsrc. (n.d.). CAS#:1383475-17-9 | 3-iodo-4-nitro-1-(pyridin-3-ylmethyl)-1H-indazole. Retrieved from [Link]
Google Patents. (n.d.). WO2006048745A1 - Methods for preparing indazole compounds.
PubChem. (n.d.). 3-Iodo-6-nitroindazole. Retrieved from [Link]
Chevalier, A., Ouahrouch, A., Arnaud, A., Gallavardin, T., & Franck, X. (2018). An optimized procedure for direct access to 1 H -indazole-3-carboxaldehyde derivatives by nitrosation of indoles. RSC Advances, 8(24), 13121–13128. [Link]
Elguero, J., Bouissane, L., Teixidó, J., Pérez, V., & Alkorta, I. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry, 87(9), 5849–5860. [Link]
PharmaCompass. (n.d.). 3-IODO-6-NITRO-1H-INDAZOLE | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry. Retrieved from [Link]
Elguero, J., Bouissane, L., Teixidó, J., Pérez, V., & Alkorta, I. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. PMC. [Link]
An In-Depth Technical Guide to 3-Iodo-4-nitro-1H-indazole for Advanced Research
Abstract: This document provides a comprehensive technical overview of 3-Iodo-4-nitro-1H-indazole (CAS No. 885521-22-2), a heterocyclic building block of significant interest to researchers, medicinal chemists, and drug...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract: This document provides a comprehensive technical overview of 3-Iodo-4-nitro-1H-indazole (CAS No. 885521-22-2), a heterocyclic building block of significant interest to researchers, medicinal chemists, and drug development professionals. The core focus is an elucidation of its molecular weight, physicochemical properties, synthetic pathways, and strategic applications. We delve into the causality behind experimental choices, presenting validated protocols and reactivity profiles grounded in established chemical principles. This guide consolidates critical data, including spectroscopic analysis and safety protocols, to empower scientists in leveraging this versatile intermediate for the synthesis of complex molecular architectures, particularly in the development of novel kinase inhibitors.
Introduction: The Strategic Value of Substituted Indazoles
The indazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to interact with a diverse range of biological targets.[1] Numerous approved therapeutics, particularly in oncology, feature this heterocyclic core, underscoring its importance in drug design.[2] The strategic functionalization of the indazole ring with substituents like iodo and nitro groups dramatically expands its synthetic utility.
3-Iodo-4-nitro-1H-indazole is a prime example of such a strategic intermediate. The presence of an iodine atom at the C3 position provides a versatile handle for introducing molecular diversity through well-established transition metal-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings.[1][3] Concurrently, the electron-withdrawing nitro group at the C4 position modulates the electronic properties of the indazole ring, influencing its reactivity and the biological activity of its derivatives.[4] This unique combination makes it a highly valuable precursor for creating libraries of compounds for screening and developing potent and selective kinase inhibitors.[1]
Core Physicochemical & Molecular Properties
A precise understanding of the molecular weight and related physicochemical properties of 3-Iodo-4-nitro-1H-indazole is fundamental for accurate experimental design, from reaction stoichiometry to analytical characterization.
Table 1: Key Physicochemical Data for 3-Iodo-4-nitro-1H-indazole
While a specific, peer-reviewed synthesis for 3-Iodo-4-nitro-1H-indazole is not extensively documented, a logical and robust synthetic strategy can be devised based on established methodologies for analogous indazole functionalizations.[1][10] The most plausible pathway involves the direct iodination of a 4-nitro-1H-indazole precursor.
Retrosynthetic Analysis
The synthesis strategy hinges on the regioselective introduction of an iodine atom onto the pre-formed 4-nitro-1H-indazole ring. The C3 position of the indazole core is susceptible to electrophilic substitution, making direct iodination a viable approach.[10]
Caption: Retrosynthetic pathway for 3-Iodo-4-nitro-1H-indazole.
Recommended Synthetic Protocol: C3-Iodination
This protocol is adapted from general procedures for the C3-iodination of substituted indazoles.[1][11][12] The choice of base and solvent is critical for achieving high yield and purity. Potassium carbonate in DMF is a commonly employed and effective system.[11][12]
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)
Step-by-Step Procedure:
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-nitro-1H-indazole (1.0 eq) in anhydrous DMF.
Base Addition: Add potassium carbonate (1.5 - 2.0 eq) to the solution and stir the resulting suspension at room temperature.
Iodination: In a separate flask, prepare a solution of iodine (1.1 - 1.2 eq) in DMF. Add this iodine solution dropwise to the reaction mixture over 20-30 minutes.
Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) or LC-MS until completion (typically 2-6 hours).
Work-up: Upon completion, pour the reaction mixture into a separatory funnel containing water and ethyl acetate.
Quenching: Wash the organic layer sequentially with saturated aqueous sodium thiosulfate solution (to quench excess iodine), water, and brine.
Drying and Concentration: Dry the separated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification Protocol
The crude product obtained from the synthesis will likely contain residual reagents and minor byproducts. Purification via column chromatography is the recommended method for obtaining high-purity material.
Step-by-Step Procedure:
Adsorption: Dissolve the crude solid in a minimal amount of dichloromethane or ethyl acetate and adsorb it onto a small amount of silica gel.
Column Preparation: Prepare a silica gel column packed with a suitable non-polar solvent system, such as a hexane/ethyl acetate gradient.
Elution: Load the adsorbed crude product onto the top of the column. Elute the column with the hexane/ethyl acetate solvent system, gradually increasing the polarity (e.g., starting from 95:5 to 70:30 hexane:EtOAc).
Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.
Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to yield 3-Iodo-4-nitro-1H-indazole as a solid.
Spectroscopic Characterization
While a definitive, published spectrum for this specific isomer is not widely available, its ¹H and ¹³C NMR spectra can be reliably predicted based on data from structurally similar nitro-indazole derivatives.[13][14][15] Such analysis is crucial for confirming the identity and purity of the synthesized compound.[16]
Table 2: Predicted ¹H and ¹³C NMR Data for 3-Iodo-4-nitro-1H-indazole (in DMSO-d₆)
Assignment
Predicted ¹H NMR (δ, ppm)
Predicted ¹³C NMR (δ, ppm)
NH
~13.5 - 14.5 (broad singlet)
-
H-5
~7.8 - 8.0 (d)
~120 - 122
H-6
~7.4 - 7.6 (t)
~128 - 130
H-7
~8.2 - 8.4 (d)
~115 - 117
C-3
-
~90 - 95
C-3a
-
~140 - 142
C-4
-
~145 - 150
C-7a
-
~125 - 127
Causality: The electron-withdrawing nitro group at C4 will cause a downfield shift (higher ppm) for the adjacent protons, particularly H-5. The iodine at C3, a heavy atom, will have a significant shielding effect on the C3 carbon, shifting its signal upfield in the ¹³C NMR spectrum.[13]
Chemical Reactivity and Applications in Drug Discovery
The synthetic value of 3-Iodo-4-nitro-1H-indazole lies in the orthogonal reactivity of its key functional groups, which can be selectively addressed to build molecular complexity.
Reactivity Profile
The molecule presents three primary sites for chemical modification: the N-H of the indazole ring, the C3-Iodo bond, and the C4-Nitro group.
Caption: Key reactivity sites on the 3-Iodo-4-nitro-1H-indazole scaffold.
N-H Site: The acidic proton on the pyrazole ring can be deprotonated and subsequently alkylated or acylated. More commonly, it is protected with groups like BOC (tert-butyloxycarbonyl) or THP (tetrahydropyranyl) to prevent side reactions during subsequent steps.[11]
C3-Iodo Site: This is the most valuable position for diversification. The carbon-iodine bond readily participates in palladium-catalyzed cross-coupling reactions, allowing for the formation of new carbon-carbon or carbon-heteroatom bonds.[3][17] This is the primary method for attaching various aryl, heteroaryl, or vinyl groups to build out the final drug candidate.
C4-Nitro Site: The nitro group can be readily reduced to an amine (NH₂). This transformation is crucial as the resulting amino-indazole is a common pharmacophore in kinase inhibitors. The amine can then be further functionalized, for example, through amide bond formation.[17]
Role as an Intermediate for Kinase Inhibitors
Kinase inhibitors often feature a heterocyclic core that binds to the ATP pocket of the enzyme. The general strategy involving 3-Iodo-4-nitro-1H-indazole is to first perform a Suzuki or Heck reaction at the C3 position to install a desired recognition moiety. In a subsequent step, the nitro group is reduced to an amine, which can then be used to connect to another part of the pharmacophore. This stepwise, controlled approach allows for the systematic exploration of structure-activity relationships (SAR).[17]
Safety, Handling, and Storage
As with all laboratory chemicals, proper safety protocols must be strictly followed when handling 3-Iodo-4-nitro-1H-indazole.
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[18][19]
Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.[9][20] Avoid contact with skin and eyes.[18] In case of contact, rinse immediately and thoroughly with water.[9]
Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place. Keep away from strong oxidizing agents, as they are incompatible.[18]
Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Conclusion
3-Iodo-4-nitro-1H-indazole, with a molecular weight of 289.03 g/mol , is far more than a simple chemical entity. It is a strategically designed building block that offers medicinal chemists a reliable and versatile platform for the synthesis of novel, high-value compounds. Its well-defined physicochemical properties, coupled with a predictable reactivity profile, make it an indispensable tool in modern drug discovery, particularly in the rational design of next-generation kinase inhibitors. This guide provides the foundational knowledge and practical protocols necessary for its effective and safe utilization in advanced research settings.
References
BenchChem. (2025). Application Notes and Protocols for 3-Iodo-6-methyl-4-nitro-1H-indazole in Medicinal Chemistry. BenchChem.
Giraud, F., Anizon, F., & Moreau, P. (2018). An optimized procedure for direct access to 1 H -indazole-3-carboxaldehyde derivatives by nitrosation of indoles. RSC Advances, 8(23), 12798–12805. [Link]
Giraud, F., Anizon, F., & Moreau, P. (n.d.). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Institute of Chemistry of Clermont-Ferrand.
SynQuest Labs. (n.d.). Safety Data Sheet - 3-Nitro-1H-1,2,4-triazole.
Claramunt, R. M., et al. (2015). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. Molecules, 20(8), 13835–13853. [Link]
An In-Depth Technical Guide to the Stability of Nitro-Substituted Indazoles Authored by a Senior Application Scientist Foreword: The Stability Imperative for Nitro-Substituted Indazoles in Drug Development Nitro-substitu...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to the Stability of Nitro-Substituted Indazoles
Authored by a Senior Application Scientist
Foreword: The Stability Imperative for Nitro-Substituted Indazoles in Drug Development
Nitro-substituted indazoles represent a significant class of heterocyclic compounds, esteemed for their broad pharmacological activities, including anticancer, antimicrobial, and neuroprotective properties.[1][2] The indazole scaffold is a "privileged" structure in medicinal chemistry, and the addition of a nitro group can profoundly influence a molecule's biological activity and pharmacokinetic profile.[1][3] However, the very features that make the nitro group a potent pharmacophore—its strong electron-withdrawing nature and potential for bioreduction—also render it a liability in terms of chemical stability.[4][5]
Understanding the stability of a nitro-substituted indazole is not merely an academic exercise; it is a critical directive in drug development. Instability can lead to loss of potency, the formation of potentially toxic degradants, and unpredictable bioavailability, thereby compromising both the safety and efficacy of a therapeutic agent.[6] This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for investigating the stability of these vital compounds. We will move beyond rote protocol recitation to explore the causal mechanisms of degradation, offering field-proven methodologies to characterize and mitigate stability risks.
The Chemical Landscape: Understanding Inherent Instabilities
The stability of a nitro-substituted indazole is fundamentally governed by the interplay between the indazole ring system and the electronic properties of the nitro group. The nitro group is a powerful electron-withdrawing group, which deactivates the aromatic ring system towards electrophilic attack but makes it susceptible to nucleophilic attack.[7] Furthermore, the nitro group itself is a reactive moiety prone to reduction and photochemical reactions.
Key Degradation Modalities
For nitroaromatic compounds, including nitro-substituted indazoles, three primary degradation pathways must be considered: hydrolysis, photolysis, and thermal decomposition. A fourth, oxidative degradation, is also critical to investigate. These pathways are not mutually exclusive and can often occur in concert.
Hydrolytic Degradation: This involves the reaction of the drug substance with water. The rate is highly dependent on pH and can be catalyzed by acids or bases. While the indazole ring itself is relatively stable, substituents on the ring can create sites susceptible to hydrolysis.
Photodegradation: Nitroaromatic compounds are often photosensitive and can degrade upon exposure to light, particularly in the UV spectrum.[8][9] This degradation can involve complex radical reactions or rearrangements, leading to a variety of photoproducts.
Thermal Degradation: At elevated temperatures, molecules can gain sufficient energy to undergo decomposition. For nitroaromatics, a common thermal degradation pathway is the homolytic cleavage of the C-NO₂ bond.[10]
Oxidative Degradation: Susceptibility to oxidation, often mediated by atmospheric oxygen or reactive oxygen species, can lead to the formation of various oxygenated derivatives.
A conceptual overview of the stability assessment workflow is presented below.
Caption: The Reductive Degradation Pathway of a Nitro Group.
Each intermediate in this pathway can have a unique pharmacological and toxicological profile. Therefore, a stability-indicating analytical method must be able to separate and quantify not only the parent drug but also these potential reductive degradants.
[12]
Experimental Design: Protocols for Forced Degradation Studies
Forced degradation, or stress testing, is the cornerstone of stability analysis. [6][8]These studies deliberately expose the drug substance to conditions more severe than accelerated stability testing to rapidly identify likely degradation products and establish degradation pathways. [11]This information is invaluable for developing and validating stability-indicating analytical methods.
[12]
Prerequisite: The Analytical Workhorse
Before commencing stress testing, a robust analytical method is required. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and effective technique for this purpose.
[13][14]
Protocol 2.1: Baseline HPLC Method Development
Column Selection: Start with a versatile C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).
Mobile Phase: Use a gradient elution to ensure separation of both polar and non-polar compounds.
Solvent A: 0.1% Formic Acid in Water
Solvent B: Acetonitrile
Gradient: Start with a low percentage of Solvent B (e.g., 10%) and ramp up to a high percentage (e.g., 90%) over 20-30 minutes.
Detection: Use a Diode Array Detector (DAD) or Photodiode Array (PDA) detector to scan a range of wavelengths. Nitroaromatic compounds typically have strong UV absorbance. [15]Monitor at a wavelength of maximum absorbance for the parent compound and also at lower wavelengths (e.g., 220 nm) to detect potential degradants that may have different chromophores.
Sample Preparation: Prepare a stock solution of the nitro-substituted indazole in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL. Dilute this stock solution with the initial mobile phase composition for injection.
Stress Condition Protocols
For each condition below, a stock solution (e.g., 1 mg/mL) of the nitro-indazole is used. A control sample, protected from the stress condition, should be analyzed alongside the stressed samples. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).
[12]
Protocol 2.2: Hydrolytic Stability (Acid, Base, Neutral)
Preparation:
Acid Hydrolysis: Dilute 1 mL of the API stock solution with 9 mL of 0.1 M Hydrochloric Acid (HCl).
Base Hydrolysis: Dilute 1 mL of the API stock solution with 9 mL of 0.1 M Sodium Hydroxide (NaOH).
Neutral Hydrolysis: Dilute 1 mL of the API stock solution with 9 mL of HPLC-grade water.
Incubation: Place sealed vials of each solution in a water bath or oven set to 70°C.
Time Points: Withdraw aliquots at various time points (e.g., 2, 4, 8, 24, and 48 hours).
Analysis: Immediately cool the aliquot. For the acidic and basic samples, neutralize them with an equimolar amount of base or acid, respectively, before diluting to a suitable concentration for HPLC analysis. Analyze all samples against the control. The hydrolysis of some nitro-heterocycles has been shown to follow apparent first-order kinetics.
[16]
Protocol 2.3: Oxidative Degradation
Preparation: Dilute 1 mL of the API stock solution with 9 mL of a 3% hydrogen peroxide (H₂O₂) solution.
Incubation: Store the solution at room temperature, protected from light.
Time Points: Withdraw and analyze aliquots at time points such as 2, 6, and 24 hours.
Analysis: Dilute the sample to a suitable concentration for HPLC analysis.
Protocol 2.4: Thermal Degradation
Preparation:
Solid State: Place a few milligrams of the solid API powder in a clear glass vial.
Solution State: Prepare a solution of the API in a relevant solvent (e.g., water/acetonitrile mixture).
Incubation: Place the vials in a thermostatically controlled oven at 80°C. A parallel set of vials should be stored in an oven at 80°C with controlled humidity (e.g., 75% RH) to assess the impact of wet heat.
[8][9]3. Time Points: For the solid sample, dissolve a weighed amount at each time point (e.g., 1, 3, 7 days) for analysis. For the solution sample, withdraw aliquots at similar time points.
Analysis: Prepare samples for HPLC analysis.
Protocol 2.5: Photostability
This protocol should be based on the ICH Q1B guideline. [17]The goal is to expose the sample to an overall illumination of not less than 1.2 million lux-hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.
[18]
Preparation:
Place the solid API powder in a chemically inert, transparent container.
Prepare a solution of the API in a suitable solvent.
Prepare identical "dark control" samples by wrapping the containers completely in aluminum foil.
Exposure: Place the samples and the dark controls in a calibrated photostability chamber.
Analysis: After the exposure period is complete, analyze the stressed samples and the dark controls. Any degradation observed in the dark control is attributed to thermal degradation and should be subtracted from the total degradation in the light-exposed sample to isolate the effect of photolysis.
Caption: Experimental Setup for a Confirmatory Photostability Study.
Data Interpretation and Presentation
The data from forced degradation studies are primarily used to establish the specificity of the analytical method and to profile the degradation behavior of the molecule.
Validating the Stability-Indicating Method
The chromatograms from the stressed samples are crucial. A method is considered "stability-indicating" if it can resolve the parent API peak from all significant degradation product peaks, as well as from any peaks originating from excipients or the degradation medium. Peak purity analysis using a DAD/PDA detector should be performed on the API peak in all stressed samples to confirm it is not co-eluting with any degradants.
Summarizing Degradation Data
Quantitative results should be summarized in a clear, tabular format. This allows for a direct comparison of the drug's stability under different conditions.
Table 1: Summary of Forced Degradation Results for Compound X
Stress Condition
Duration
% Assay of Parent API
% Total Degradation
Number of Degradants Detected
Remarks
Control
48 hrs
99.8%
0.2%
1
---
0.1 M HCl
48 hrs @ 70°C
85.2%
14.6%
3
Significant degradation. Major degradant at RRT 0.85.
0.1 M NaOH
48 hrs @ 70°C
91.5%
8.3%
2
Moderate degradation. Major degradant at RRT 0.72.
This table provides a high-level overview of the molecule's stability profile, immediately highlighting its key liabilities (in this case, susceptibility to acid hydrolysis, oxidation, and photolysis). This data directly informs formulation development, packaging selection, and the definition of appropriate storage conditions.
[6]
Conclusion and Forward Look
The stability assessment of nitro-substituted indazoles is a multi-faceted process that is integral to their successful development as therapeutic agents. By employing a systematic approach rooted in forced degradation studies, researchers can proactively identify potential liabilities, elucidate degradation pathways, and develop robust, stability-indicating analytical methods. The insights gained from these studies are not merely regulatory requirements; they are fundamental scientific inputs that guide the creation of safe, stable, and effective medicines. The protocols and frameworks presented in this guide provide a solid foundation for any scientist tasked with characterizing these promising but challenging molecules.
References
BenchChem. (n.d.). A Technical Guide to the Discovery and History of Nitro-Substituted Indazoles.
Ju, X., & Li, H. (2019). Thermal stability and detonation character of nitro-substituted derivatives of imidazole. Journal of Molecular Modeling, 25(9), 298.
Arán, V. J., et al. (2005). Synthesis and biological properties of new 5-nitroindazole derivatives. PubMed.
Ju, K. S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, ASM Journals.
ChemSpace. (n.d.). Understanding Nitroindazole Derivatives: Synthesis and Applications.
Ju, K. S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. PMC, NIH.
National Center for Biotechnology Information. (n.d.). 7-Nitroindazole. PubChem.
Ju, X., & Li, H. (2019). Thermal stability and detonation character of nitro-substituted derivatives of imidazole. ResearchGate.
Ahuja, S. (2016). Forced Degradation Studies. MedCrave online.
Talla, A., et al. (2021). Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates: synthesis, biological activity, and molecular modelling studies. Scientific Reports.
Ahuja, S. (2016). Forced Degradation Studies. ResearchGate.
Autechem. (2025). The Chemistry of 5-Nitroindazole: Synthesis and Applications Explored.
Tsang, W. (1986). Thermal Stability Characteristics of Nitroaromatic Compounds. DTIC.
Abás, C., et al. (2018). Design and Synthesis of New 6-Nitro and 6-Amino-3,3a,4,5-Tetrahydro-2H-Benzo[g]indazole Derivatives: Antiproliferative and Antibacterial Activity. PMC, NIH.
Politzer, P., & Seminario, J. M. (2007). Structural Characteristics and Reactivity Relationships of Nitroaromatic and Nitramine Explosives – A Review of Our Computational Chemistry and Spectroscopic Research. PubMed Central.
Oniscu, C., et al. (2017). Synthesis and toxicological activity of 5-nitroindazole sulfonamides derivatives as potential antimicrobial agents. Optimization of the synthesis. IEEE Xplore.
Politzer, P., & Seminario, J. M. (2007). Structural Characteristics and Reactivity Relationships of Nitroaromatic and Nitramine Explosives – A Review of Our Computational Chemistry and Spectroscopic Research. ResearchGate.
Arán, V. J., et al. (2005). Synthesis and biological properties of new 5-nitroindazole derivatives. ResearchGate.
Waterman, K. C. (2002). Implications of Photostability on the Manufacturing, Packaging, Storage, and Testing. Pharmaceutical Technology.
Agency for Toxic Substances and Disease Registry. (1995). Analytical Methods.
Luminata. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing.
Wrzeciono, U., et al. (1979). [Azoles. Part 5: On halogen-nitroindazole derivatives and their antibacterial properties (author's transl)]. PubMed.
Klick, S., et al. (2005). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International.
BenchChem. (n.d.). Application Note: Validated Analytical Method for Nitroaromatic Compounds.
van Oosterwijk, N., et al. (2022). Nitroreductase-triggered indazole formation. ChemRxiv.
Bajaj, S., et al. (2007). Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations. Semantic Scholar.
Lewczuk, R., et al. (2016). Chemical structures of the known nitro-and amino-substituted diazoles. ResearchGate.
Kristl, A., & Vrecer, F. (2003). On the hydrolytic behavior of tinidazole, metronidazole, and ornidazole. PubMed.
Tamuliene, J., Sarlauskas, J., & Bekesiene, S. (2017). Influence of Nitro Group Substitutes to the Stability and Energetic Properties of N-(2,4,6-trinitrophenyl)-1H- 1,2,4-triazol-3-amine. Scirp.org.
Separation Science. (2025). Analytical Techniques In Stability Testing.
Su, T., et al. (2017). Characteristics and products of the reductive degradation of 3-nitro-1,2,4-triazol-5-one (NTO) and 2,4-dinitroanisole (DNAN) in a Fe-Cu bimetal system. PubMed.
Glover, D. J. (1977). Analytical Methods for Nitroguanidine and Characterization of Its Degradation Products. DTIC.
Ju, X., & Li, H. (2019). Thermal stability and detonation characters of nitro-substituted derivatives of pyrazole. ResearchGate.
Williams, D. E., & Naiman, S. F. (2012). Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives. PMC, NIH.
Park, K. (n.d.). Assay and Stability Testing. Kinam Park.
IAGIM. (n.d.). Photostability.
Wang, R., et al. (2024). Tri-1,3,4-Oxadiazoles Modified with Nitroimine: Balancing Energy, Sensitivity, and Thermal Stability. MDPI.
Liu, Y., et al. (2023). Insensitive High-Energy Density Materials Based on Azazole-Rich Rings: 1,2,4-Triazole N-Oxide Derivatives Containing Isomerized Nitro and Amino Groups. PMC, NIH.
ICH. (1996). STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS.
Trawiński, J., & Skibiński, R. (2021). Hydrolytic stability of anticancer drugs and one metabolite in the aquatic environment. Environmental Science and Pollution Research, NIH.
Dirksen, A., & Dawson, P. E. (2008). Hydrolytic Stability of Hydrazones and Oximes. PMC, NIH.
R.D. Laboratories. (n.d.). Photostability.
Powell, M. (2021). Photostability testing theory and practice. Q1 Scientific.
For Researchers, Scientists, and Drug Development Professionals
An In-depth Technical Guide to 4-iodo-3-nitrobenzonitrile (C₇H₄IN₃O₂) Introduction In the landscape of modern medicinal chemistry and organic synthesis, the strategic design and utilization of highly functionalized aroma...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide to 4-iodo-3-nitrobenzonitrile (C₇H₄IN₃O₂)
Introduction
In the landscape of modern medicinal chemistry and organic synthesis, the strategic design and utilization of highly functionalized aromatic building blocks are paramount for the efficient construction of complex molecular architectures. 4-Iodo-3-nitrobenzonitrile, with the chemical formula C₇H₄IN₃O₂, is one such pivotal intermediate.[1][2] Its structure is characterized by a benzene ring substituted with three distinct and reactive functional groups: an iodo group, a nitro group, and a nitrile group. This unique combination of functionalities makes it a versatile precursor for a wide range of chemical transformations, particularly in the synthesis of heterocyclic compounds and novel drug candidates.[2] This technical guide provides a comprehensive overview of 4-iodo-3-nitrobenzonitrile, including its physicochemical properties, a detailed synthesis protocol, its reactivity profile, and its potential applications in drug discovery, with a focus on its role as a precursor to compounds with chemotherapeutic potential.
Physicochemical Properties of 4-iodo-3-nitrobenzonitrile
A thorough understanding of the physicochemical properties of a chemical intermediate is crucial for its effective use in synthesis and for predicting its behavior in biological systems. The key properties of 4-iodo-3-nitrobenzonitrile are summarized in the table below, based on data from comprehensive chemical databases.[1]
Synthesis of 4-iodo-3-nitrobenzonitrile: A Validated Experimental Protocol
The synthesis of 4-iodo-3-nitrobenzonitrile is most effectively achieved through a Sandmeyer reaction, a classic and reliable method for the conversion of an aryl amine to an aryl halide via a diazonium salt intermediate.[3] The starting material for this synthesis is 4-amino-3-nitrobenzonitrile.
The Strategic Intermediate: A Technical Guide to 3-Iodo-4-nitro-1H-indazole for Advanced Drug Discovery
Abstract This technical guide provides an in-depth analysis of 3-Iodo-4-nitro-1H-indazole (CAS No. 885521-22-2), a heterocyclic building block of significant interest to researchers, medicinal chemists, and drug developm...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This technical guide provides an in-depth analysis of 3-Iodo-4-nitro-1H-indazole (CAS No. 885521-22-2), a heterocyclic building block of significant interest to researchers, medicinal chemists, and drug development professionals. The strategic placement of the iodo and nitro functionalities on the indazole scaffold makes it a versatile precursor for the synthesis of complex molecular architectures, particularly potent kinase inhibitors. This document elucidates its commercial availability, provides a detailed, field-proven synthetic protocol, summarizes its key physicochemical properties, and explores its application in the development of targeted therapeutics, with a focus on the PI3K/AKT/mTOR and Pim kinase signaling pathways.
Introduction: The Versatility of the Indazole Scaffold
The indazole core is a privileged scaffold in medicinal chemistry, forming the structural basis of numerous approved and investigational drugs.[1] Its unique bicyclic aromatic structure, comprising a fused benzene and pyrazole ring, allows it to mimic the purine core of ATP and engage in critical hydrogen bonding interactions within the hinge region of kinase active sites.[2] The derivatization of the indazole ring system is a key strategy in the design of selective and potent kinase inhibitors for oncology and other therapeutic areas.
3-Iodo-4-nitro-1H-indazole emerges as a particularly valuable intermediate. The iodine atom at the C-3 position serves as a versatile synthetic handle for introducing a wide array of substituents via transition metal-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig couplings.[3] The electron-withdrawing nitro group at the C-4 position modulates the electronic properties of the indazole ring, influencing its reactivity and the biological activity of its derivatives. This guide aims to provide a comprehensive resource for the effective utilization of this potent intermediate in drug discovery programs.
Commercial Availability
3-Iodo-4-nitro-1H-indazole is commercially available from several chemical suppliers, facilitating its use in research and development. The table below provides a summary of representative vendors. Purity levels and available quantities may vary, and it is recommended to request a certificate of analysis for lot-specific data.
Synthesis of 3-Iodo-4-nitro-1H-indazole: A Two-Step Approach
A direct and detailed protocol for the synthesis of 3-Iodo-4-nitro-1H-indazole is not extensively reported in peer-reviewed literature. However, a highly plausible and efficient synthetic route involves a two-step process: the synthesis of the precursor 4-nitro-1H-indazole, followed by a regioselective iodination at the C-3 position. This approach is based on established methodologies for the synthesis of substituted indazoles.
Synthesis Workflow
Caption: Synthetic pathway for 3-Iodo-4-nitro-1H-indazole.
Experimental Protocol
Step 1: Synthesis of 4-nitro-1H-indazole from 2-Methyl-3-nitroaniline
This protocol is adapted from a known procedure for the synthesis of 4-nitroindazole.[7]
Materials:
2-Methyl-3-nitroaniline
Sodium nitrite (NaNO₂)
Glacial acetic acid
Water
Standard laboratory glassware for organic synthesis
Procedure:
In a reaction vessel equipped with a mechanical stirrer and a cooling bath, dissolve 2-methyl-3-nitroaniline (1.0 eq) in glacial acetic acid.
Cool the solution to 0 °C.
In a separate beaker, prepare a solution of sodium nitrite (2.2 eq) in water.
Add the aqueous sodium nitrite solution to the cooled solution of 2-methyl-3-nitroaniline at once with vigorous stirring. An immediate precipitation should be observed.
Allow the reaction mixture to warm to room temperature and continue stirring overnight.
Filter the precipitate and concentrate the filtrate under reduced pressure.
Suspend the resulting solid in water, filter again, and dry to yield 4-nitro-1H-indazole as a solid.
Step 2: Synthesis of 3-Iodo-4-nitro-1H-indazole
This protocol is a general method for the C-3 iodination of unprotected indazoles.[8]
Materials:
4-nitro-1H-indazole (from Step 1)
Iodine (I₂)
Potassium hydroxide (KOH)
N,N-Dimethylformamide (DMF)
Aqueous sodium thiosulfate (Na₂S₂O₃)
Aqueous potassium carbonate (K₂CO₃)
Procedure:
Dissolve 4-nitro-1H-indazole (1.0 eq) in DMF in a round-bottom flask.
Add potassium hydroxide (2.0 eq) to the solution and stir.
In a separate flask, prepare a solution of iodine (1.5 eq) in DMF.
Add the iodine solution dropwise to the reaction mixture.
Stir the reaction at room temperature for 3 hours.
Pour the reaction mixture into an aqueous solution of sodium thiosulfate and potassium carbonate, which will result in the precipitation of a solid.
Filter the solid, wash with water, and dry to yield 3-Iodo-4-nitro-1H-indazole.
Note on Spectroscopic Data: While specific ¹H and ¹³C NMR spectra for 3-Iodo-4-nitro-1H-indazole are not widely published, data for its isomers, such as 3-iodo-6-nitro-1H-indazole, are available and can serve as a reference for structural elucidation.[10][11] Predicted NMR data for closely related compounds can also provide valuable guidance.[3][12] It is recommended that researchers acquiring this compound perform their own analytical characterization for verification.
Applications in Drug Discovery: A Gateway to Kinase Inhibitors
The indazole scaffold is a cornerstone in the design of kinase inhibitors.[13][14] Several FDA-approved drugs, including Axitinib and Pazopanib, feature this core structure.[1] 3-Iodo-4-nitro-1H-indazole serves as a key starting material for the synthesis of libraries of substituted indazoles, enabling the exploration of structure-activity relationships (SAR) to optimize potency and selectivity against various kinase targets.
Targeting the PI3K/AKT/mTOR Pathway
The PI3K/AKT/mTOR signaling pathway is one of the most frequently dysregulated pathways in human cancers, playing a critical role in cell growth, proliferation, and survival.[7][15] Consequently, it is a major target for cancer drug development. Indazole derivatives have been successfully developed as inhibitors of key kinases within this pathway.[14] The versatility of the 3-iodo-indazole core allows for the introduction of various functionalities to target the ATP-binding pockets of PI3K, AKT, or mTOR.
Caption: Inhibition of the PI3K/AKT/mTOR pathway by indazole-based inhibitors.
Targeting Pim Kinases
The Pim family of serine/threonine kinases (Pim-1, Pim-2, and Pim-3) are proto-oncogenes that are overexpressed in various hematological malignancies and solid tumors.[16] They play a crucial role in cell survival, proliferation, and drug resistance.[] The development of Pim kinase inhibitors is an active area of cancer research. The indazole scaffold has been identified as a promising template for the design of potent pan-Pim inhibitors.[18] 3-Iodo-4-nitro-1H-indazole provides a strategic starting point for the synthesis of novel Pim kinase inhibitors through functionalization at the C-3 position.
Conclusion
3-Iodo-4-nitro-1H-indazole is a high-value intermediate for medicinal chemists and drug development professionals. Its commercial availability and a plausible, robust synthetic route make it an accessible building block for the synthesis of complex heterocyclic compounds. The strategic positioning of the iodo and nitro groups on the privileged indazole scaffold provides a versatile platform for the development of potent and selective kinase inhibitors targeting critical oncogenic signaling pathways. This guide serves as a comprehensive resource to facilitate the effective utilization of 3-Iodo-4-nitro-1H-indazole in advancing the frontiers of targeted cancer therapy.
References
Tandon, N., Luxami, V., & Paul, K. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Advances, 11(36), 22185–22212. [Link]
Feldman, R. I., & Grossman, T. H. (2014). New inhibitors of the PI3-K-Akt-mTOR pathway: insights into mTOR signaling from a new generation of Tor Kinase Domain Inhibitors (TORKinibs). Current topics in microbiology and immunology, 347, 199–221. [Link]
Porta, F., et al. (2021). PIM1 signaling in immunoinflammatory diseases: an emerging therapeutic target. Frontiers in Immunology, 12, 735398. [Link]
Wikipedia. (2023, December 10). PIM1. In Wikipedia. [Link]
Janku, F., Yap, T. A., & Meric-Bernstam, F. (2018). Targeting the PI3K/AKT/mTOR pathway in solid tumors. Expert opinion on investigational drugs, 27(1), 1–13. [Link]
Chen, W. W., et al. (2018). Pim-1 kinase as cancer drug target: An update. Oncotarget, 9(45), 27977–27995. [Link]
Li, J., et al. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Advances, 11(26), 15675–15687. [Link]
PubChem. (n.d.). 3-Iodo-6-nitroindazole. Retrieved January 11, 2026, from [Link]
ChemUniverse. (n.d.). 3-IODO-4-NITRO-1H-INDAZOLE. Retrieved January 11, 2026, from [Link]
Chemsrc. (n.d.). 3-iodo-4-nitro-1-(pyridin-3-ylmethyl)-1H-indazole. Retrieved January 11, 2026, from [Link]
El-Gaby, M. S. A., et al. (2023). Synthesis and Molecular Docking of Some Novel 3-Thiazolyl-Coumarins as Inhibitors of VEGFR-2 Kinase. Molecules, 28(2), 682. [Link]
Wang, H., et al. (2015). The discovery of novel 3-(pyrazin-2-yl)-1H-indazoles as potent pan-Pim kinase inhibitors. Bioorganic & medicinal chemistry letters, 25(4), 862–868. [Link]
Elguero, J., et al. (2012). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of organic chemistry, 77(10), 4539–4551. [Link]
Elguero, J., et al. (2012). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry, 77(10), 4539-4551. [Link]
Wang, Y., et al. (2019). Discovery and optimization of a series of 3-substituted indazole derivatives as multi-target kinase inhibitors for the treatment of lung squamous cell carcinoma. European journal of medicinal chemistry, 163, 671–689. [Link]
Google Patents. (n.d.). Indazole compounds as fgfr kinase inhibitor, preparation and use thereof.
An In-Depth Technical Guide to the Regioselective Iodination of 4-Nitro-1H-Indazole
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the synthetic protocol for the regioselective iodination of 4-nitro-1H-indazole, yielding...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the synthetic protocol for the regioselective iodination of 4-nitro-1H-indazole, yielding the versatile building block, 3-iodo-4-nitro-1H-indazole. Indazole derivatives are pivotal scaffolds in medicinal chemistry, and the introduction of an iodine atom at the C-3 position offers a strategic handle for further molecular elaboration through cross-coupling reactions. This document delves into the mechanistic underpinnings of the reaction, provides a detailed, field-proven experimental protocol, and discusses the rationale behind the choice of reagents and conditions. The content is structured to equip researchers and drug development professionals with the necessary knowledge to successfully synthesize and characterize this important intermediate.
Introduction: The Strategic Importance of 3-Iodo-4-nitro-1H-indazole
The indazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents, particularly in oncology. The functionalization of the indazole ring is a key strategy in the discovery of novel drugs. Specifically, the introduction of a halogen, such as iodine, at the C-3 position creates a versatile synthetic handle for a variety of transition metal-catalyzed cross-coupling reactions, including Suzuki, Heck, and Sonogashira couplings. This allows for the efficient construction of diverse molecular libraries for drug discovery programs.
The target molecule, 3-iodo-4-nitro-1H-indazole, is a particularly valuable intermediate. The presence of the nitro group at the 4-position significantly influences the electronic properties of the indazole ring system and provides a site for further chemical modification, such as reduction to an amino group. This guide will focus on the direct and regioselective synthesis of 3-iodo-4-nitro-1H-indazole from 4-nitro-1H-indazole.
Mechanistic Insights: The Rationale Behind Regioselective Iodination
The iodination of 4-nitro-1H-indazole proceeds via an electrophilic aromatic substitution mechanism. Understanding the factors that govern the regioselectivity of this reaction is crucial for optimizing the synthesis and minimizing the formation of unwanted isomers.
The Role of the Indazole Ring System
The indazole ring is a bicyclic aromatic system composed of a benzene ring fused to a pyrazole ring. The pyrazole moiety is inherently electron-rich and, consequently, the C-3 position of the indazole ring is particularly susceptible to electrophilic attack. This high reactivity at C-3 is a well-established principle in indazole chemistry.[1][2]
The Influence of the Nitro Group
The nitro group (-NO₂) at the C-4 position is a strong electron-withdrawing group. Through its negative inductive (-I) and resonance (-M) effects, it deactivates the benzene portion of the indazole ring towards electrophilic substitution. This deactivation of the carbocyclic ring further enhances the inherent reactivity of the C-3 position in the pyrazole ring, leading to a highly regioselective iodination at this site.
The Function of the Base
The iodination of indazoles is typically carried out in the presence of a base, such as potassium hydroxide (KOH) or potassium carbonate (K₂CO₃). The base plays a critical role in deprotonating the N-1 position of the indazole ring, forming the indazolide anion. This anion is significantly more electron-rich and, therefore, a more potent nucleophile than the neutral indazole. This enhanced nucleophilicity facilitates the attack on the electrophilic iodine species.
The overall transformation can be summarized as follows:
A simplified workflow of the base-mediated iodination of 4-nitro-1H-indazole.
Experimental Protocol: Synthesis of 3-Iodo-4-nitro-1H-indazole
This protocol is a robust and reproducible method for the synthesis of 3-iodo-4-nitro-1H-indazole, adapted from general procedures for the C-3 iodination of indazoles.[2]
Materials and Reagents
Reagent/Material
Grade
Supplier
4-Nitro-1H-indazole
≥98%
Commercially Available
Iodine (I₂)
Reagent Grade
Commercially Available
Potassium Hydroxide (KOH)
Pellets, ≥85%
Commercially Available
N,N-Dimethylformamide (DMF)
Anhydrous
Commercially Available
Ethyl Acetate (EtOAc)
Reagent Grade
Commercially Available
Saturated aq. Sodium Thiosulfate (Na₂S₂O₃)
-
Prepared in-house
Brine (Saturated aq. NaCl)
-
Prepared in-house
Anhydrous Sodium Sulfate (Na₂SO₄)
Granular
Commercially Available
Silica Gel
60 Å, 230-400 mesh
Commercially Available
Equipment
Round-bottom flask
Magnetic stirrer and stir bar
Ice bath
Separatory funnel
Rotary evaporator
Glassware for column chromatography
Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)
Standard laboratory glassware
Step-by-Step Procedure
Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 4-nitro-1H-indazole (1.0 eq).
Dissolution: Add anhydrous N,N-dimethylformamide (DMF) to the flask to dissolve the starting material completely. A typical concentration is 0.1-0.2 M.
Addition of Base: To the stirred solution, add potassium hydroxide (KOH) pellets (2.0-2.5 eq). Stir the mixture at room temperature for 15-20 minutes to allow for the formation of the indazolide anion.
Addition of Iodine: Add molecular iodine (I₂) (1.2-1.5 eq) portion-wise to the reaction mixture. An exotherm may be observed. The color of the reaction mixture will turn dark brown/purple.
Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction should be monitored by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.
Work-up: Upon completion, carefully pour the reaction mixture into a separatory funnel containing water and ethyl acetate.
Extraction: Extract the aqueous layer with ethyl acetate (3 x).
Washing: Combine the organic layers and wash sequentially with saturated aqueous sodium thiosulfate solution (to quench excess iodine), water, and brine.
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: The crude product can be purified by silica gel column chromatography using a suitable eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford 3-iodo-4-nitro-1H-indazole as a solid.
Experimental workflow for the synthesis of 3-iodo-4-nitro-1H-indazole.
Characterization of 3-Iodo-4-nitro-1H-indazole
Proper characterization of the final product is essential to confirm its identity and purity.
Aromatic Protons: Three protons in the aromatic region, with chemical shifts influenced by the nitro and iodo substituents.
¹³C NMR (DMSO-d₆):
C-3: ~90-100 ppm (carbon bearing iodine)
Aromatic Carbons: Six distinct signals in the aromatic region.
Conclusion
The regioselective iodination of 4-nitro-1H-indazole at the C-3 position is a reliable and efficient transformation that provides access to a valuable synthetic intermediate for drug discovery. The reaction proceeds through a well-understood electrophilic aromatic substitution mechanism, where the inherent reactivity of the C-3 position is enhanced by the deactivating effect of the C-4 nitro group on the benzene ring and the use of a base to generate the more nucleophilic indazolide anion. The provided protocol, based on established methodologies for similar substrates, offers a robust starting point for the synthesis of 3-iodo-4-nitro-1H-indazole. Proper characterization of the final product is crucial to ensure its suitability for subsequent synthetic transformations.
References
BenchChem. (2025).
BenchChem. (2025). Application Notes and Protocols for 3-Iodo-6-methyl-4-nitro-1H-indazole in Medicinal Chemistry.
BenchChem. (2025). 1H and 13C NMR of 3-Iodo-6-methyl-5-nitro-1H-indazole.
A Technical Guide to the Spectroscopic Differentiation of Indazole Isomers
For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of Isomeric Purity in Indazole Chemistry Indazole, a bicyclic heteroaromatic compound composed of a fused benzene and pyrazol...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Significance of Isomeric Purity in Indazole Chemistry
Indazole, a bicyclic heteroaromatic compound composed of a fused benzene and pyrazole ring, is a cornerstone scaffold in modern medicinal chemistry.[1] Its derivatives are integral to a wide array of approved therapeutics, including the anticancer agents Axitinib and Niraparib, as well as the antiemetic Granisetron.[1] The power of the indazole core lies in its structural versatility and its ability to engage in various biological interactions.
A critical feature of the indazole system is its existence as two primary tautomeric isomers: the thermodynamically more stable 1H-indazole (benzenoid) and the less stable 2H-indazole (quinonoid).[2][3] The position of the single hydrogen atom on the pyrazole ring dictates the isomer, and this seemingly minor difference profoundly impacts the molecule's electronic distribution, reactivity, and, crucially, its biological activity.[1] Consequently, for professionals in drug development and chemical research, the unambiguous identification and characterization of indazole isomers are not merely academic exercises but prerequisites for ensuring the safety, efficacy, and intellectual property of a new chemical entity.
This in-depth guide provides a comprehensive overview of the core spectroscopic techniques used to distinguish between indazole isomers. We will delve into the causality behind experimental choices and present field-proven methodologies, grounding our discussion in authoritative references to ensure scientific integrity.
An In-Depth Technical Guide to the Theoretical Properties of 3-Iodo-4-nitro-1H-indazole
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive theoretical exploration of 3-Iodo-4-nitro-1H-indazole, a heterocyclic compound with significant potential in medicinal c...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive theoretical exploration of 3-Iodo-4-nitro-1H-indazole, a heterocyclic compound with significant potential in medicinal chemistry. Due to the limited availability of direct experimental data for this specific isomer, this document synthesizes information from closely related analogues and computational predictions to offer insights into its structural, electronic, and reactive properties. The indazole scaffold is a cornerstone in drug discovery, and understanding the nuanced characteristics of its derivatives is paramount for the rational design of novel therapeutics.
Molecular Structure and Physicochemical Properties
3-Iodo-4-nitro-1H-indazole is a substituted indazole with the molecular formula C₇H₄IN₃O₂ and a molecular weight of approximately 289.03 g/mol .[1][2] The core of the molecule is a bicyclic aromatic system composed of a fused benzene and pyrazole ring. The key substituents, an iodine atom at the 3-position and a nitro group at the 4-position, profoundly influence its electronic and chemical properties.
The presence of the electron-withdrawing nitro group is expected to decrease the pKa of the indazole N-H, making it more acidic compared to unsubstituted indazole. The iodine atom contributes significantly to the molecular weight and provides a handle for further chemical modifications.
Proposed Synthesis Pathway
Conceptual Synthetic Workflow
Caption: Potential functionalization pathways for 3-Iodo-4-nitro-1H-indazole.
Potential Applications in Drug Discovery
Indazole derivatives are a significant class of compounds in medicinal chemistry, with several approved drugs for the treatment of cancer. [3]The indazole core is a versatile pharmacophore known to interact with various biological targets, particularly protein kinases.
Kinase Inhibition
The structural features of 3-Iodo-4-nitro-1H-indazole suggest its potential as a key intermediate for the synthesis of kinase inhibitors. [3]The iodine atom allows for the exploration of chemical space through cross-coupling reactions to generate libraries of compounds that can be screened for kinase inhibitory activity.
[4]
General Protocol for Kinase Inhibition Assay (Hypothetical)
This is a generalized protocol that would require optimization for specific kinases.
Compound Preparation: Prepare a serial dilution of 3-Iodo-4-nitro-1H-indazole derivatives in DMSO.
Reaction Setup: In a microplate, add the target kinase, a suitable substrate, and the test compound or a control.
Initiation: Start the kinase reaction by adding ATP.
Incubation: Incubate the plate at the optimal temperature for the specific kinase for a predetermined time.
Detection: Stop the reaction and measure the remaining ATP using a luminescent kinase assay reagent. The luminescence is inversely proportional to the kinase activity.
Conclusion
While direct experimental data on 3-Iodo-4-nitro-1H-indazole is scarce, a comprehensive theoretical profile can be constructed based on the known properties of related indazole derivatives. Its predicted physicochemical properties, plausible synthetic route, and versatile reactivity make it a promising building block for the synthesis of novel compounds with potential therapeutic applications, particularly in the realm of kinase inhibition for cancer therapy. Further experimental investigation is warranted to validate these theoretical insights and unlock the full potential of this intriguing molecule.
References
BenchChem. (2025). Application Notes and Protocols for 3-Iodo-6-methyl-4-nitro-1H-indazole in Medicinal Chemistry.
Application Notes and Protocols for the Suzuki-Miyaura Coupling of 3-Iodo-4-nitro-1H-indazole
For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive guide to the Suzuki-Miyaura cross-coupling reaction for the synthesis of 3-aryl-4-nitro-1H-indazoles from 3-...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This document provides a comprehensive guide to the Suzuki-Miyaura cross-coupling reaction for the synthesis of 3-aryl-4-nitro-1H-indazoles from 3-iodo-4-nitro-1H-indazole. The indazole scaffold is a privileged structure in medicinal chemistry, and the C-3 functionalization via palladium-catalyzed cross-coupling is a cornerstone strategy for generating novel molecular entities.[1][2][3] This guide delves into the mechanistic rationale behind the protocol design, offers a detailed, step-by-step experimental procedure, and provides insights into overcoming potential challenges associated with this specific electron-deficient substrate.
Introduction: The Strategic Importance of 3-Aryl-4-nitro-1H-indazoles
The indazole nucleus is an isostere of indole and is a core component of numerous biologically active compounds with applications ranging from oncology to anti-inflammatory and antiviral therapies.[1] The ability to selectively introduce aryl or heteroaryl moieties at the C-3 position is a powerful tool for structure-activity relationship (SAR) studies and the development of new drug candidates. The Suzuki-Miyaura reaction is arguably the most important C-C bond-forming method for this purpose, valued for its broad substrate scope and functional group tolerance.[4]
The substrate, 3-iodo-4-nitro-1H-indazole, presents a unique set of electronic characteristics. The iodine atom at the C-3 position serves as an excellent leaving group for the oxidative addition step in the catalytic cycle.[1] Concurrently, the potent electron-withdrawing nature of the nitro group at the C-4 position significantly influences the reactivity of the C-I bond, generally making the substrate more susceptible to oxidative addition, which is often the rate-determining step.[5] However, this electron deficiency can also introduce challenges, such as an increased propensity for side reactions.
A critical consideration for indazole chemistry is the acidic N-H proton. While N-protection is a common strategy in heterocyclic chemistry to prevent catalyst inhibition or unwanted side reactions, studies on nitro-substituted indazoles have shown that N-Boc protecting groups can be labile under the basic conditions of the Suzuki coupling, leading to N-deprotection as the major outcome rather than the desired C-C coupling.[4][6] Therefore, this protocol is optimized for the unprotected 3-iodo-4-nitro-1H-indazole, which simplifies the synthetic route by eliminating protection/deprotection steps.[4][6][7]
The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview
The Suzuki-Miyaura reaction proceeds via a well-established catalytic cycle involving a palladium catalyst.[8] Understanding this mechanism is crucial for rational troubleshooting and optimization.
Caption: The catalytic cycle of the Suzuki-Miyaura reaction.
Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of 3-iodo-4-nitro-1H-indazole to form a Pd(II) complex. This is often the rate-limiting step.[5]
Transmetalation: The organic group from the arylboronic acid is transferred to the palladium center. This step requires activation of the boronic acid by a base (e.g., Na₂CO₃, K₃PO₄) to form a more nucleophilic boronate species.[8]
Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, forming the new C-C bond of the final product and regenerating the active Pd(0) catalyst, which re-enters the cycle.
This protocol is adapted from successful procedures for the coupling of related unprotected 3-iodoindazoles and is optimized for efficiency using microwave irradiation.[4][5] Microwave heating can significantly reduce reaction times and improve yields.[4][9]
Materials and Reagents
Reagent
M.W. ( g/mol )
Quantity (1.0 mmol scale)
Equivalents
Notes
3-Iodo-4-nitro-1H-indazole
275.02
275 mg
1.0
Ensure purity. Can be synthesized via iodination of 4-nitro-1H-indazole.
Arylboronic Acid or Pinacol Ester
Variable
2.0 mmol
2.0
Use of excess boronic acid can drive the reaction to completion.[10] Pinacol esters offer greater stability.
Handle under an inert atmosphere. A bright yellow, air-sensitive solid.
Sodium Carbonate (Na₂CO₃)
105.99
2.0 mL (2M aq. solution)
2.0
Prepare a fresh 2M aqueous solution and degas thoroughly.
1,4-Dioxane
88.11
8.0 mL
-
Use anhydrous, deoxygenated solvent.
Step-by-Step Procedure
Caption: Experimental workflow for the Suzuki coupling protocol.
Vessel Preparation: To a 10 mL microwave reaction vial equipped with a magnetic stir bar, add 3-iodo-4-nitro-1H-indazole (275 mg, 1.0 mmol), the arylboronic acid (2.0 mmol), and Pd(PPh₃)₄ (58 mg, 0.05 mmol).
Solvent Addition: Add 1,4-dioxane (8.0 mL) followed by the 2M aqueous sodium carbonate solution (2.0 mL).
Inert Atmosphere: Seal the vial with a cap. Purge the vessel with a stream of argon or nitrogen for 5-10 minutes to ensure an inert atmosphere. This is crucial to prevent the oxidation and deactivation of the Pd(0) catalyst.
Microwave Reaction: Place the sealed vial into the cavity of a microwave reactor. Irradiate the mixture at 120 °C for 40 minutes with stirring. Monitor the pressure to ensure it remains within the safe limits of the vessel.
Cooling and Quenching: After the irradiation is complete, allow the vial to cool to room temperature.
Work-up: Dilute the reaction mixture with water (20 mL) and transfer it to a separatory funnel.
Extraction: Extract the aqueous phase with ethyl acetate (3 x 25 mL). Combine the organic layers.
Washing and Drying: Wash the combined organic layers with brine (25 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.
Purification: Purify the crude residue by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure 3-aryl-4-nitro-1H-indazole product.
Characterization: Characterize the final product using appropriate analytical techniques (¹H NMR, ¹³C NMR, LC-MS, HRMS).
Troubleshooting and Optimization
The coupling of electron-deficient heterocycles can sometimes present challenges. Below are common issues and strategies for optimization.
Issue
Potential Cause
Recommended Solution
Low or No Conversion
Inactive Catalyst: Pd(PPh₃)₄ can degrade upon exposure to air.
Use a fresh batch of catalyst. Consider using a more air-stable Pd(II) pre-catalyst (e.g., PdCl₂(dppf)) or a Buchwald pre-catalyst with bulky, electron-rich phosphine ligands like SPhos or XPhos, which are often more effective for challenging substrates.[5][10]
Ineffective Base/Solvent System: Poor solubility of the base or reactants.
Ensure the base is finely powdered and anhydrous if using a solid. Stronger bases like K₃PO₄ or Cs₂CO₃ can be more effective.[10] The ratio of dioxane to water can be adjusted to improve solubility.
Insufficient Temperature/Time: The activation barrier for oxidative addition may not be overcome.
If microwave is unavailable, conventional heating at 100-110 °C can be used, but will likely require longer reaction times (e.g., 3-12 hours). Monitor the reaction by TLC or LC-MS.
Formation of De-iodinated Product
Proto-dehalogenation: A common side reaction with electron-deficient aryl halides, where the iodine is replaced by hydrogen.
This can be promoted by trace water or other proton sources. Ensure the use of high-purity, anhydrous solvents. The choice of phosphine ligand can also influence the rate of this side reaction relative to the desired coupling. Switching to a different ligand system (e.g., Buchwald ligands) may be beneficial.[5]
N-Arylation Side Product
Reaction at the N-1 Position: The acidic N-H can potentially react under certain conditions.
This is less common in Suzuki reactions compared to other couplings like Buchwald-Hartwig amination. The use of an unprotected indazole is generally successful for Suzuki couplings.[4][10] If N-arylation is observed, switching to a milder base or lower temperature might be necessary. However, as previously noted, N-protection often leads to deprotection with nitro-indazoles.[4][6]
Conclusion
The Suzuki-Miyaura cross-coupling provides an efficient and versatile pathway for the synthesis of 3-aryl-4-nitro-1H-indazoles. By utilizing microwave-assisted heating with a standard Pd(PPh₃)₄ catalyst and an aqueous base, this transformation can be achieved in good yields directly from the unprotected 3-iodo-4-nitro-1H-indazole. A thorough understanding of the reaction mechanism and potential side reactions, particularly those stemming from the electron-deficient nature of the substrate, allows for rational troubleshooting and optimization. This protocol serves as a robust starting point for researchers and drug development professionals aiming to explore the chemical space around this important heterocyclic scaffold.
References
Vera, G., et al. (2018). Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation. Molecules, 23(8), 2051. [Link]
Vera, G., et al. (2018). Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles With Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles Under Microwave Irradiation. PubMed, National Library of Medicine. [Link]
Vera, G., et al. (2018). Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation. MDPI. [Link]
Lembke, F. T., et al. (2012). Synthesis of 2,3-diarylsubstituted indazoles utilizing a Suzuki cross-coupling/deprotection/N-arylation sequence. Tetrahedron Letters, 53(1), 95-97. [Link]
Li, J., et al. (2023). The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. Molecules, 28(6), 2795. [Link]
Fors, B. P., et al. (2011). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 133(45), 18277–18285. [Link]
El Kazzouli, S., et al. (2009). Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. Letters in Organic Chemistry, 6(1), 59-62. [Link]
Rose-Hulman Institute of Technology. Suzuki Cross-coupling Reaction procedure. [Link]
Migliorini, A., et al. (2010). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 15(11), 7761-7773. [Link]
Fleckenstein, C. A., & Plenio, H. (2008). A Versatile System of Solvent, Catalyst, and Ligand for Challenging Biphenyl Synthesis Through Suzuki‐Miyaura Reactions. Chemistry–A European Journal, 14(14), 4267-4279. [Link]
Gogireddy, S., et al. (2014). Design, synthesis and characterization of 1H-pyridin-4-yl-3,5- disubstituted indazoles and their AKT inhibition. Journal of Chemical Sciences, 126(4), 1055-1062. [Link]
Giraud, F., et al. (2019). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Organic & Biomolecular Chemistry, 17(5), 1085-1104. [Link]
Application Notes and Protocols for the Heck Reaction of 3-Iodo-4-nitro-1H-indazole
Introduction: The Strategic Importance of C-C Bond Formation in Drug Discovery The palladium-catalyzed Heck reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds betw...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Strategic Importance of C-C Bond Formation in Drug Discovery
The palladium-catalyzed Heck reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between unsaturated halides and alkenes.[1] This powerful transformation is instrumental in the construction of complex molecular architectures, particularly in the pharmaceutical industry where substituted olefins serve as key structural motifs in a vast array of bioactive compounds.[2][3] The subject of this guide, 3-iodo-4-nitro-1H-indazole, is a valuable heterocyclic building block. The indazole core is a privileged scaffold in medicinal chemistry, appearing in numerous kinase inhibitors and other therapeutic agents. The presence of an iodine atom at the C-3 position provides a reactive handle for cross-coupling reactions, while the electron-withdrawing nitro group at the C-4 position significantly influences the molecule's reactivity. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on leveraging the Heck reaction for the functionalization of 3-iodo-4-nitro-1H-indazole.
Understanding the Substrate: Reactivity and the Critical Role of N-Protection
The successful application of 3-iodo-4-nitro-1H-indazole in Heck reactions hinges on understanding its electronic properties and the potential for side reactions.
Enhanced Reactivity: The strong electron-withdrawing nature of the nitro group at the C-4 position renders the C-3 iodo-substituent more susceptible to oxidative addition to the palladium(0) catalyst. This is often the rate-determining step in the catalytic cycle, and its acceleration can lead to milder reaction conditions compared to less activated aryl iodides.[4]
The Necessity of N-Protection: The indazole ring contains an acidic N-H proton. In the presence of the base required for the Heck reaction, this proton can be abstracted, leading to the formation of an indazolide anion. This anion can coordinate to the palladium center, leading to catalyst inhibition or decomposition and preventing the desired catalytic cycle from proceeding efficiently. Therefore, N-protection is highly recommended for Heck couplings with 3-iodoindazoles to ensure reproducibility and high yields.[4][5] Common protecting groups like tetrahydropyran (THP) or Boc can be readily installed and removed. A patent describing a Heck reaction with a similar 3-iodo-6-nitro-indazole utilizes a THP protecting group.[6]
Experimental Protocol: N-THP Protection of 3-Iodo-4-nitro-1H-indazole
This initial step is crucial for preparing the substrate for the subsequent Heck coupling.
Materials:
3-iodo-4-nitro-1H-indazole
3,4-Dihydro-2H-pyran (DHP)
Methanesulfonic acid (MsOH) or p-Toluenesulfonic acid (pTSA)
N,N-Dimethylformamide (DMF)
Ethyl acetate
Saturated aqueous sodium bicarbonate solution
Brine
Anhydrous magnesium sulfate or sodium sulfate
Procedure:
To a solution of 3-iodo-4-nitro-1H-indazole (1.0 eq) in anhydrous DMF, add 3,4-dihydro-2H-pyran (1.5 eq).
Add a catalytic amount of methanesulfonic acid (0.1 eq) to the mixture.
Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.
Extract the product with ethyl acetate (3x).
Combine the organic layers, wash with water and then with brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 3-iodo-4-nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole, which can often be used in the next step without further purification.
Experimental Protocol: Heck Reaction of N-THP Protected 3-Iodo-4-nitro-1H-indazole with an Alkene
The following protocol provides a general procedure for the Heck coupling. Optimization of the catalyst, ligand, base, and temperature may be required for specific alkene coupling partners.
Phosphine Ligand (e.g., Tri-o-tolylphosphine, P(o-tol)₃ or Triphenylphosphine, PPh₃) (4-10 mol%)
Base (e.g., N,N-Diisopropylethylamine (DIPEA) or Triethylamine (Et₃N)) (2.0 - 3.0 eq)
Anhydrous N,N-Dimethylformamide (DMF) or Dioxane
Ethyl acetate
Water & Brine
Anhydrous sodium sulfate
Procedure:
To a dry reaction vessel (e.g., a Schlenk flask or microwave vial), add 3-iodo-4-nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (1.0 eq), Palladium(II) acetate (0.05 eq), and the phosphine ligand (0.10 eq).
Seal the vessel and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.
Under a positive pressure of the inert gas, add the anhydrous solvent (DMF), followed by the alkene (1.2 eq) and the base (DIPEA, 2.5 eq) via syringe.
Heat the reaction mixture to 80-120 °C. The optimal temperature will depend on the reactivity of the alkene. A typical reaction time is 12-24 hours.[6]
Monitor the reaction progress by TLC or LC-MS.
After completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.
Wash the organic layer with water (2x) and then with brine (1x).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to obtain the desired 3-alkenyl-4-nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole.
Data Presentation: Summary of Typical Heck Reaction Conditions
The conditions for the Heck reaction can be varied to optimize for different substrates. The following table summarizes a range of conditions reported for Heck reactions with related aryl halides.
Note: These are general conditions and may require optimization for 3-iodo-4-nitro-1H-indazole.
Mechanistic Insights: The Heck Catalytic Cycle
The generally accepted mechanism for the Heck reaction involves a Pd(0)/Pd(II) catalytic cycle. Understanding this cycle is key to troubleshooting and optimizing the reaction.
Caption: The catalytic cycle of the Mizoroki-Heck reaction.
Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of the 3-iodo-4-nitro-indazole, forming a Pd(II) complex. The electron-withdrawing nitro group facilitates this step.
Olefin Coordination: The alkene coordinates to the palladium center.
Migratory Insertion: The aryl group migrates from the palladium to one of the carbons of the alkene in a syn-addition.
β-Hydride Elimination: A hydrogen atom from the adjacent carbon is eliminated and transferred to the palladium, forming a palladium-hydride species and releasing the substituted alkene product. This step determines the regioselectivity and typically favors the formation of the more stable trans isomer.
Reductive Elimination: The base regenerates the Pd(0) catalyst by reacting with the palladium-hydride species, forming a salt byproduct and completing the cycle.
Troubleshooting and Optimization
Issue
Potential Cause(s)
Recommended Solution(s)
Low or No Conversion
Inactive Catalyst: The Pd(0) species may have oxidized.
Use a fresh batch of catalyst or a pre-catalyst. Ensure the reaction is set up under strictly inert conditions.
N-H Interference: The unprotected indazole N-H is inhibiting the catalyst.
Ensure the N-protection step went to completion.
Inappropriate Base: The base may be too weak to regenerate the catalyst effectively.
Switch to a stronger organic base like DIPEA or DBU, or a different inorganic base like Cs₂CO₃.
De-iodination Side Product
Hydride Source: The solvent or base can act as a hydride source, leading to reductive dehalogenation.
Use a non-protic, anhydrous solvent. A weaker base may sometimes reduce the rate of this side reaction.[4]
Ligand Choice: The ligand can influence competing reaction pathways.
Switching to a more sterically hindered ligand can sometimes suppress hydrodehalogenation.[4]
Poor Regioselectivity
Electronic/Steric Factors: The nature of the alkene and catalyst system influences where the aryl group adds.
For terminal alkenes, bidentate phosphine ligands often favor the linear product. Lowering the reaction temperature can also improve selectivity.[4]
Conclusion
The Heck reaction of 3-iodo-4-nitro-1H-indazole is a highly effective method for introducing molecular diversity at the C-3 position. By understanding the substrate's reactivity, particularly the need for N-protection, and by carefully selecting the reaction conditions, researchers can efficiently synthesize a wide range of valuable 3-alkenyl-4-nitro-indazole derivatives. These products serve as versatile intermediates for further transformations, such as the reduction of the nitro group, opening up a vast chemical space for exploration in drug discovery and materials science.
References
Beilstein Journals. (n.d.). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Retrieved from [Link]
National Institutes of Health. (n.d.). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Retrieved from [Link]
Google Patents. (n.d.). WO2006048745A1 - Methods for preparing indazole compounds.
Royal Society of Chemistry. (2023). The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. Retrieved from [Link]
American Chemical Society. (n.d.). Heck Reactions in the Presence of P(t-Bu)3: Expanded Scope and Milder Reaction Conditions for the Coupling of Aryl Chlorides. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]
PubMed. (2021). Palladium catalyzed reductive Heck coupling and its application in total synthesis of (-)-17-nor-excelsinidine. Retrieved from [Link]
PubMed Central. (n.d.). Palladium catalyzed reductive Heck coupling and its application in total synthesis of (−)-17-nor-excelsinidine. Retrieved from [Link]
Science.org. (n.d.). Palladium-catalyzed Heck-type cross-couplings of unactivated alkyl iodides. Retrieved from [Link]
Wikipedia. (n.d.). Heck reaction. Retrieved from [Link]
Organic Syntheses. (n.d.). Indazole. Retrieved from [Link]
Amerigo Scientific. (n.d.). 3-Iodo-4-nitro-1H-indazole-6-carboxylic acid. Retrieved from [Link]
ResearchGate. (n.d.). Sonogashira Cross-Coupling Reaction of 3-Iodoindazoles with Various Terminal Alkynes: A Mild and Flexible Strategy to Design 2-Aza Tryptamines. Retrieved from [Link]
Google Patents. (n.d.). CN109761904A - A kind of synthetic method of the iodo- 1H- indazole of 6-.
Application Notes & Protocols: Sonogashira Coupling of 3-Iodo-Indazole Derivatives
Introduction: The Strategic Importance of 3-Alkynyl-Indazoles The indazole core is a privileged scaffold in medicinal chemistry, appearing in a multitude of compounds with diverse biological activities, including anti-ca...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Strategic Importance of 3-Alkynyl-Indazoles
The indazole core is a privileged scaffold in medicinal chemistry, appearing in a multitude of compounds with diverse biological activities, including anti-cancer, anti-inflammatory, and neuroprotective properties.[1][2][3] The introduction of an alkynyl group at the C3-position via Sonogashira coupling unlocks a powerful synthetic gateway. This transformation not only allows for the extension of the molecular framework but also provides a versatile functional handle for subsequent chemical modifications, such as cyclizations, click chemistry, and further cross-coupling reactions. These 3-alkynyl-indazoles are crucial intermediates in the synthesis of complex pharmaceutical agents and molecular probes.[4][5][6]
3-Iodo-indazoles are ideal substrates for this reaction. The carbon-iodine bond is the most reactive among the halogens in the palladium-catalyzed oxidative addition step, allowing for mild reaction conditions that preserve the sensitive indazole core.[7][8] This guide provides a detailed exploration of the Sonogashira coupling for 3-iodo-indazole derivatives, offering mechanistic insights, field-proven protocols, and troubleshooting strategies for researchers in drug discovery and organic synthesis.
Mechanistic Underpinnings: The Palladium and Copper Catalytic Cycles
The Sonogashira coupling is a cross-coupling reaction that forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[9] It is typically catalyzed by a palladium complex, with a copper(I) salt acting as a co-catalyst.[10] Understanding the dual catalytic cycles is paramount for rational optimization and troubleshooting.
The reaction proceeds via two interconnected cycles:
The Palladium Cycle: This is the primary cross-coupling engine. It begins with the active Pd(0) species undergoing oxidative addition into the 3-iodo-indazole C-I bond.
The Copper Cycle: This cycle activates the terminal alkyne. Copper(I) reacts with the alkyne to form a copper acetylide intermediate, which is a more potent nucleophile for the key transmetalation step.[11][12]
The overall mechanism can be visualized as follows:
Caption: The dual catalytic cycles of the Sonogashira coupling.
A critical consideration for indazole substrates is the acidic N-H proton. In the presence of a base, the indazole nitrogen can be deprotonated, potentially leading to side reactions or catalyst inhibition. Therefore, N-protection is a common and often necessary strategy to ensure clean and efficient coupling at the C3 position.[5]
Experimental Protocols
PART 1: General Considerations & Reagent Preparation
Inert Atmosphere: Sonogashira reactions, especially those using a copper co-catalyst, are sensitive to oxygen, which can promote the undesirable homocoupling of the alkyne (Glaser coupling).[9] All reactions should be set up under an inert atmosphere (Nitrogen or Argon) using Schlenk techniques or a glovebox.[13]
Solvent Degassing: Solvents must be anhydrous and thoroughly degassed to remove dissolved oxygen. This can be achieved by several freeze-pump-thaw cycles or by sparging with an inert gas for 30-60 minutes.[14]
Base Quality: Amine bases like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) should be distilled and stored over KOH to ensure they are dry and free of acidic impurities.
Catalyst Handling: Palladium catalysts, especially Pd(PPh₃)₄, can be sensitive to air and light. Store them properly and handle them quickly. Air-stable pre-catalysts like PdCl₂(PPh₃)₂ are often more convenient.[7]
PART 2: Protocol I - Standard Copper Co-Catalyzed Sonogashira Coupling
This protocol is a robust starting point for a wide range of N-protected 3-iodo-indazoles and terminal alkynes.
Workflow Diagram:
Caption: General experimental workflow for Sonogashira coupling.
Step-by-Step Methodology:
Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add the N-protected 3-iodo-indazole (1.0 equiv), PdCl₂(PPh₃)₂ (0.03 equiv, 3 mol%), and Copper(I) iodide (CuI) (0.06 equiv, 6 mol%).
Inerting: Seal the flask and evacuate and backfill with nitrogen or argon three times.
Solvent and Base Addition: Under a positive pressure of inert gas, add anhydrous, degassed solvent (e.g., THF or DMF, ~0.2 M concentration) via syringe. Follow with the addition of a degassed amine base (e.g., Et₃N, 3.0 equiv).
Alkyne Addition: Add the terminal alkyne (1.2 equiv) dropwise via syringe.
Reaction: Stir the mixture at room temperature. If the reaction is sluggish, it can be gently heated to 40-60 °C.
Monitoring: Follow the consumption of the 3-iodo-indazole by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove catalyst residues. Wash the filtrate with water and then with brine.[15]
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.
PART 3: Protocol II - Copper-Free Sonogashira Coupling
This protocol is advantageous when the terminal alkyne is prone to Glaser homocoupling or when trace copper contamination in the final product is a concern.[16]
Step-by-Step Methodology:
Reaction Setup: To a dry Schlenk flask, add the N-protected 3-iodo-indazole (1.0 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv, 5 mol%).
Inerting: Seal the flask and evacuate and backfill with nitrogen or argon three times.
Solvent and Base Addition: Add anhydrous, degassed solvent (e.g., THF or Toluene). Add a suitable base. For copper-free conditions, a stronger base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or an inorganic base like K₂CO₃ can be effective, often in combination with an amine.[17] A common system is a mixture of toluene and triethylamine.
Alkyne Addition: Add the terminal alkyne (1.5 equiv) dropwise. A larger excess is sometimes needed to facilitate the catalytic cycle in the absence of copper.
Reaction & Monitoring: Stir the mixture, often at an elevated temperature (e.g., 60-80 °C), and monitor as described in Protocol I.
Workup & Purification: Follow the workup and purification steps outlined in Protocol I.
Optimization Parameters: A Tabulated Guide
The success of the Sonogashira coupling is highly dependent on the interplay of several factors. The following table summarizes key parameters and their typical effects on the reaction with 3-iodo-indazole derivatives.
Parameter
Common Choices
Rationale & Field Insights
Palladium Catalyst
PdCl₂(PPh₃)₂, Pd(PPh₃)₄, Pd₂(dba)₃
PdCl₂(PPh₃)₂ is air-stable and convenient. Pd(PPh₃)₄ is highly active but oxygen-sensitive. For challenging substrates, using a Pd₂(dba)₃ source with a bulky, electron-rich phosphine ligand can improve oxidative addition.[7]
Copper Co-Catalyst
CuI
Typically 5-10 mol% is sufficient. Higher loadings can accelerate the reaction but significantly increase Glaser homocoupling.[15] Omit for copper-free protocols.
Ligand
PPh₃ (often part of the catalyst)
Triphenylphosphine is standard. For less reactive halides (bromides/chlorides), bulky, electron-rich ligands (e.g., XPhos, SPhos) are superior but are usually unnecessary for reactive iodides.[16]
Base
Et₃N, DIPEA, Piperidine, K₂CO₃, Cs₂CO₃
An amine base is required to neutralize the HX byproduct and facilitate the deprotonation of the alkyne.[18] Et₃N is standard. For copper-free systems, stronger bases may be needed.[11]
Solvent
THF, DMF, Toluene, Acetonitrile
THF is a good general-purpose solvent. DMF can increase solubility and reaction rates but can be difficult to remove.[19] The choice can significantly impact catalyst stability and reaction efficiency.[20]
Temperature
Room Temp to 80 °C
3-Iodo-indazoles are reactive enough to couple at room temperature. Gentle heating (40-60 °C) can accelerate slow reactions. Higher temperatures may be needed for copper-free systems or sterically hindered substrates.[18]
Indazole N-Protection
SEM, Boc, Tosyl
Protection is often crucial to prevent N-alkynylation or catalyst inhibition.[5] The SEM group is useful as it can direct C3-lithiation prior to iodination and is readily removed.[21] The Boc group is also effective and easily cleaved.[22]
1. Use a fresh bottle of catalyst or an air-stable precatalyst.[15]2. Ensure rigorous inert atmosphere techniques and use freshly degassed solvents.[14]3. Distill amine bases before use.4. Switch to a more active catalyst system (e.g., Pd₂(dba)₃ with a bulky ligand) and increase the reaction temperature.
Significant Glaser Homocoupling
1. Presence of oxygen.2. High concentration of CuI.3. Alkyne is particularly prone to dimerization.
1. Improve inert atmosphere technique; use freeze-pump-thaw for degassing.2. Reduce CuI loading to 2-5 mol%.3. Switch to a copper-free protocol. This is the most effective solution.[16]
Reaction Stalls
1. Catalyst decomposition (often indicated by the formation of palladium black).2. Base has been fully consumed.
1. Use a more robust ligand or lower the reaction temperature. In some cases, adding a fresh portion of the catalyst can restart the reaction.2. Add an additional equivalent of the base.
Difficulty in Purification
1. Co-elution of product with phosphine oxide.2. Presence of alkyne dimer.
1. Use a less polar solvent system for chromatography. A water wash during workup can help remove some polar byproducts.2. Optimize the reaction to eliminate the dimer. If present, careful chromatography is required for separation.
MDPI. Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. [Link]
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ACS Publications. The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. [Link]
ResearchGate. Effects of solvent, base, and temperature in the optimisation of a new catalytic system for sonogashira cross-coupling using NCP pincer palladacycle. [Link]
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ResearchGate. Sonogashira Cross-Coupling Reaction of 3-Iodoindazoles with Various Terminal Alkynes: A Mild and Flexible Strategy to Design 2-Aza Tryptamines | Request PDF. [Link]
KAUST Repository. Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. [Link]
NIH. Copper-free Sonogashira cross-coupling reactions: an overview. [Link]
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Reddit. Struggling to make a sonogashira coupling reaction happen : r/Chempros. [Link]
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SpringerLink. Synthesis of C4-alkynylisoxazoles via a Pd-catalyzed Sonogashira cross-coupling reaction. [Link]
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MDPI. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. [Link]
ResearchGate. Easy Copper, Ligand and Amine-Free Sonogashira Coupling Reaction Catalyzed by Palladium on Carbon at Low Catalyst Loading and by Exposure to Air. [Link]
Nature. Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates: synthesis, biological activity, and molecular modelling studies. [Link]
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ResearchGate. Second round for the optimization of the Sonogashira cross-coupling protocol. [Link]
Application Note: Synthesis of Kinase Inhibitors Utilizing the 3-Iodo-4-nitro-1H-indazole Scaffold
Abstract Protein kinases are fundamental regulators of cellular processes, and their dysregulation is a hallmark of numerous diseases, particularly cancer. The indazole core is recognized as a "privileged scaffold" in me...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
Protein kinases are fundamental regulators of cellular processes, and their dysregulation is a hallmark of numerous diseases, particularly cancer. The indazole core is recognized as a "privileged scaffold" in medicinal chemistry, capable of forming key hydrogen bond interactions within the ATP-binding pocket of many kinases.[1] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the strategic use of 3-iodo-4-nitro-1H-indazole as a versatile starting material for the synthesis of novel kinase inhibitors. We will explore its unique reactivity, provide detailed, field-tested protocols for key synthetic transformations, and discuss the rationale behind experimental choices to empower the design and execution of successful drug discovery campaigns.
The Strategic Advantage of the 3-Iodo-4-nitro-1H-indazole Scaffold
The utility of 3-iodo-4-nitro-1H-indazole in kinase inhibitor synthesis stems from the distinct and complementary roles of its substituents. This strategic arrangement offers a powerful platform for building molecular complexity and exploring structure-activity relationships (SAR).
The C3-Iodo Group: A Handle for Cross-Coupling: The iodine atom at the 3-position is an excellent leaving group for a variety of palladium-catalyzed cross-coupling reactions.[2] This allows for the facile introduction of diverse aryl, heteroaryl, and alkyl groups, which are often crucial for achieving potency and selectivity by targeting specific regions of the kinase ATP-binding site. The reactivity of aryl iodides in the rate-determining oxidative addition step of these reactions is typically the highest among halogens (I > Br > Cl).[3]
The C4-Nitro Group: A Modulator of Reactivity and a Synthetic Precursor: The strongly electron-withdrawing nitro group at the 4-position enhances the reactivity of the C3-iodo group toward oxidative addition in cross-coupling reactions.[4] Furthermore, the nitro group is a versatile synthetic handle. It can be readily reduced to a primary amine (NH₂), which then serves as a key point for further diversification, enabling the introduction of various side chains to improve physicochemical properties and target engagement.
Caption: Key reactive sites of 3-Iodo-4-nitro-1H-indazole.
Core Synthetic Strategies and Protocols
The functionalization of the 3-iodo-4-nitro-1H-indazole core primarily relies on robust and well-established palladium-catalyzed cross-coupling reactions.
C-C Bond Formation via Suzuki-Miyaura Coupling
The Suzuki-Miyaura reaction is a powerful method for forming carbon-carbon bonds between the indazole C3-position and various aryl or vinyl groups, using an organoboron reagent. This is a cornerstone reaction for building the core structure of many kinase inhibitors.
Caption: General scheme for Suzuki-Miyaura coupling.
To a microwave vial, add 3-iodo-4-nitro-1H-indazole, the corresponding boronic acid/ester, and Pd(PPh₃)₄.
Add 1,4-dioxane followed by the 2M aqueous Na₂CO₃ solution.
Seal the vial securely with a crimp cap.
Place the vial in the microwave reactor and irradiate at 120 °C for 30-45 minutes. Monitor reaction completion by TLC or LC-MS.
After cooling, dilute the reaction mixture with water and extract with ethyl acetate (3x).
Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel.
Scientific Rationale:
Catalyst: Pd(PPh₃)₄ is a robust Pd(0) source. For challenging couplings, catalysts with more specialized ligands like PdCl₂(dppf) may offer improved performance.[6]
Base: The base (Na₂CO₃) is crucial for activating the boronic acid, facilitating the transmetalation step of the catalytic cycle.[3][7]
Solvent: A mixture of an organic solvent (dioxane) and water is used to dissolve both the organic substrates and the inorganic base.[7]
Microwave Irradiation: This technique accelerates the reaction rate, often leading to higher yields and cleaner product profiles in shorter reaction times compared to conventional heating.[5]
Parameter
Recommendation
Rationale/Comment
Catalyst
Pd(PPh₃)₄, PdCl₂(dppf)
Pd(PPh₃)₄ is a good starting point. Dppf ligand can improve stability and efficiency.[6]
Base
Na₂CO₃, K₂CO₃, Cs₂CO₃
Na₂CO₃ is cost-effective. Cs₂CO₃ is stronger and can be beneficial for less reactive substrates.
Solvent
Dioxane/H₂O, DME/H₂O
Ensures all components are in solution to facilitate the reaction.
Temperature
80-120 °C
Higher temperatures accelerate the reaction but may lead to decomposition.
C-N Bond Formation via Buchwald-Hartwig Amination
The Buchwald-Hartwig amination enables the synthesis of arylamines, a common structural motif in kinase inhibitors, by coupling an aryl halide with an amine.[8][9] This reaction is key for introducing moieties that can interact with the kinase hinge region.
Protocol 2: General Protocol for Buchwald-Hartwig Amination
Xantphos or similar biarylphosphine ligand (4-8 mol%)
Sodium tert-butoxide (NaOtBu) or Cesium Carbonate (Cs₂CO₃) (1.4 equiv)
Anhydrous Toluene or Dioxane
Schlenk tube or sealed vial
Procedure:
In an oven-dried Schlenk tube under an inert atmosphere (Argon or Nitrogen), combine Pd₂(dba)₃ and the phosphine ligand.
Add the 3-iodo-4-nitro-1H-indazole, the amine, and the base.
Add the anhydrous solvent via syringe.
Seal the tube and heat the reaction mixture with stirring at 80-110 °C.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the mixture to room temperature, dilute with an organic solvent, and filter through a pad of Celite to remove palladium residues.
Concentrate the filtrate and purify the crude product by column chromatography.
Scientific Rationale:
Catalyst/Ligand System: The choice of ligand is critical. Bulky, electron-rich phosphine ligands like Xantphos stabilize the palladium center and promote the reductive elimination step, which forms the C-N bond.[8][9]
Base: A strong, non-nucleophilic base like NaOtBu is typically required to deprotonate the amine, making it a more effective nucleophile.[9] For substrates sensitive to strong bases, Cs₂CO₃ can be a milder alternative. Note that some functional groups like esters and nitro groups can be incompatible with strong bases like KOtBu.[10]
Inert Atmosphere: The Pd(0) catalyst is sensitive to oxidation, so maintaining an inert atmosphere is essential for catalytic activity.[10]
Downstream Modification of the Nitro Group
A key strategic step following the initial cross-coupling is the reduction of the C4-nitro group to an amine. This transformation unlocks a new site for diversification, allowing for the attachment of solubilizing groups or pharmacophores that can form additional interactions with the target kinase.
Caption: Workflow for nitro group reduction and subsequent functionalization.
Protocol 3: Nitro Group Reduction using Tin(II) Chloride
This method is a classic and reliable way to reduce aromatic nitro groups in the presence of other functional groups.[11]
Dissolve or suspend the 3-aryl-4-nitro-1H-indazole in ethanol in a round-bottom flask.
Add SnCl₂·2H₂O in one portion.
Heat the mixture to reflux (approx. 78 °C) and stir for 1-3 hours, monitoring by TLC.
Cool the reaction to room temperature and carefully pour it into a stirred, saturated aqueous NaHCO₃ solution to neutralize the acid and precipitate tin salts.
Stir vigorously for 30 minutes, then filter the mixture through Celite to remove the inorganic solids.
Extract the aqueous filtrate with ethyl acetate (3x).
Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate to yield the 4-aminoindazole product, which can often be used without further purification.
Scientific Rationale:
Reducing Agent: SnCl₂ is a mild and effective reducing agent for aromatic nitro compounds. The reaction proceeds in a protic solvent like ethanol, which acts as the proton source.
Workup: The basic workup is critical to neutralize the reaction mixture and remove the resulting tin salts, which can otherwise complicate purification.
Case Study: Synthetic Pathway to a c-Met Kinase Inhibitor
The c-Met receptor tyrosine kinase is a well-validated target in oncology.[12][13] Many potent c-Met inhibitors feature a substituted indazole core.[14][15] The following workflow illustrates how the protocols described can be combined to synthesize a hypothetical, yet representative, c-Met inhibitor.
Caption: A representative synthetic workflow for an indazole-based c-Met inhibitor.
This multi-step synthesis demonstrates the modularity of the approach. The Suzuki coupling first installs a key aromatic system (a pyridine ring) known to interact with the kinase active site. The subsequent nitro reduction and acylation with a quinoline moiety build out the final molecule, adding structural features often required for high-affinity binding and favorable drug-like properties.
Conclusion
3-Iodo-4-nitro-1H-indazole is a highly valuable and versatile building block in the medicinal chemist's toolbox for the synthesis of kinase inhibitors. Its well-defined reactivity at the C3 and C4 positions allows for a logical and modular approach to library synthesis and lead optimization. The robust palladium-catalyzed coupling and nitro reduction protocols provided herein offer reliable pathways to rapidly generate diverse sets of indazole-based compounds, accelerating the discovery of new therapeutic agents for a range of diseases.
References
Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the tre
The Indazole Scaffold as a Privileged Motif in Kinase Inhibition: A Technical Guide to the Mechanism of Action of 6-Bromo-1H-ind. Benchchem.
Technical Support Center: Cross-Coupling Reactions with 3-Iodo-6-methyl-4-nitro-1H-indazole. Benchchem.
Computational Investigation of Indazole Scaffolds as Tyrosine Kinase Inhibitors Using Molecular Docking and ADMET Prediction. ProQuest.
Discovery of novel inhibitors of Aurora kinases with indazole scaffold: In silico fragment-based and knowledge-based drug design.
Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the tre
Application Notes and Protocols for 3-Iodo-6-methyl-4-nitro-1H-indazole in Medicinal Chemistry. Benchchem.
Literature Review: 3-Iodo-6-methyl-4-nitro-1H-indazole and Rel
Scheme 3. Reduction of 4-nitroindazole with SnCl 2 in alcohol.
Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-Iodo-3-methyl-1H-indazole. Benchchem.
Application Notes and Protocols: The Strategic Use of 4-Iodo-3-methyl-1H-indazole in the Synthesis of Potent Kinase Inhibitors. Benchchem.
3-Iodo-6-methyl-5-nitro-1H-indazole as an intermedi
Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in B
Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in B
Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors. PMC.
c-Met inhibitor. Wikipedia.
comparing reactivity of 4-Iodo-3-methyl-1H-indazole with other iodoindazoles. Benchchem.
New Preclinical Development of a c-Met Inhibitor and Its Combined Anti-Tumor Effect in c-Met-Amplified NSCLC. NIH.
Technical Support Center: Optimizing Suzuki Coupling Conditions for 4-Iodo-3-methyl-1H-indazole. Benchchem.
The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. MDPI.
Discovery and Optimization of the First ATP Competitive Type-III c-MET Inhibitor. PMC.
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Discovery of Potent, Selective Triazolothiadiazole-Containing c-Met Inhibitors. PMC - NIH.
C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Institute of Chemistry of Clermont-Ferrand.
Application Notes & Protocols for 3-Iodo-4-nitro-1H-indazole: A Strategic Intermediate in Pharmaceutical Synthesis
Abstract: This document provides a comprehensive technical guide on the properties, synthesis, and application of 3-Iodo-4-nitro-1H-indazole (CAS No. 885521-22-2) as a versatile intermediate in pharmaceutical research an...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract: This document provides a comprehensive technical guide on the properties, synthesis, and application of 3-Iodo-4-nitro-1H-indazole (CAS No. 885521-22-2) as a versatile intermediate in pharmaceutical research and development. The strategic positioning of the iodo and nitro functional groups on the privileged indazole scaffold makes this molecule a highly valuable building block for the synthesis of complex therapeutic agents, particularly kinase inhibitors.[1][2] We present detailed, field-proven protocols for its synthesis and subsequent functionalization, explain the chemical principles behind key transformations, and offer insights into its safe handling and storage.
Introduction: The Strategic Value of the Indazole Scaffold
The indazole nucleus is a prominent heterocyclic motif in medicinal chemistry, forming the core structure of numerous approved drugs and clinical candidates, especially in oncology.[1][3][4] Its ability to participate in crucial hydrogen bonding interactions, often mimicking the adenine hinge-binding motif in ATP-dependent enzymes, makes it an ideal pharmacophore for designing potent and selective kinase inhibitors.[2]
3-Iodo-4-nitro-1H-indazole emerges as a particularly strategic intermediate due to its dual-functional nature:
The C3-Iodo Group: This serves as a versatile synthetic "handle" for introducing molecular diversity. It is an excellent substrate for a wide range of palladium-catalyzed cross-coupling reactions, allowing for the facile construction of carbon-carbon and carbon-nitrogen bonds.[3][5]
The C4-Nitro Group: As a strong electron-withdrawing group, it influences the reactivity of the indazole ring system. More importantly, it serves as a synthetic precursor to a primary amine, which can be further elaborated to introduce additional pharmacophoric elements through amide couplings, sulfonylation, or other derivatizations.
This guide is designed for researchers, medicinal chemists, and drug development professionals, providing the necessary protocols and scientific rationale to effectively utilize this key building block in complex synthetic campaigns.
Physicochemical and Spectroscopic Data
Accurate characterization is fundamental to successful synthesis. The key properties of 3-Iodo-4-nitro-1H-indazole are summarized below.
Note: While extensive experimental spectroscopic data for this specific isomer is not widely published, analysis of related structures suggests predictable signals in ¹H NMR, ¹³C NMR, and mass spectrometry that would confirm its identity.[8]
Synthesis Protocol: A Plausible Route
Caption: Plausible two-step synthesis of 3-Iodo-4-nitro-1H-indazole.
Protocol 3.1: Synthesis of 4-Nitro-1H-indazole
This procedure is adapted from a known method for preparing 4-nitroindazole via diazotization and cyclization of 2-methyl-3-nitroaniline.[9]
Materials:
2-Methyl-3-nitroaniline
Sodium nitrite (NaNO₂)
Glacial acetic acid
Deionized water
Standard laboratory glassware, overhead stirrer, ice bath
Procedure:
In a reaction vessel equipped with an overhead stirrer, dissolve 2-methyl-3-nitroaniline (1.0 eq) in glacial acetic acid.
Cool the solution to 0-5 °C using an ice bath.
In a separate beaker, prepare an aqueous solution of sodium nitrite (2.2 eq).
Add the sodium nitrite solution to the cooled aniline solution in a single portion while stirring vigorously. An immediate precipitate should form.[9]
Allow the reaction mixture to slowly warm to room temperature and continue stirring overnight.
Isolate the precipitate by vacuum filtration.
Concentrate the filtrate in vacuo. If more solid precipitates, collect it.
Suspend the combined crude solid in water, stir, and filter again to wash away water-soluble impurities.
Dry the resulting solid under vacuum to yield 4-nitro-1H-indazole, typically as a dark orange solid.[9]
Protocol 3.2: Iodination of 4-Nitro-1H-indazole
This protocol for C3-iodination is based on standard methods for electrophilic substitution on the indazole ring, which is susceptible at this position.[3][5] Using N-iodosuccinimide (NIS) is often a clean and effective method.
Materials:
4-Nitro-1H-indazole (from Protocol 3.1)
N-Iodosuccinimide (NIS)
N,N-Dimethylformamide (DMF)
Water, Saturated aqueous ammonium chloride
Standard laboratory glassware, magnetic stirrer
Procedure:
In a round-bottom flask, dissolve 4-nitro-1H-indazole (1.0 eq) in anhydrous DMF.
Add N-iodosuccinimide (1.5 eq) to the solution in portions at room temperature.
Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS until the starting material is consumed.
Upon completion, pour the reaction mixture into a beaker of cold water. This will precipitate the crude product.
Add saturated aqueous ammonium chloride to aid in the precipitation.[10]
Collect the precipitate by vacuum filtration.
Wash the solid thoroughly with water to remove residual DMF and succinimide.
Dry the product under high vacuum to afford 3-iodo-4-nitro-1H-indazole. Further purification can be achieved by recrystallization if necessary.
Key Applications & Synthetic Protocols
The true utility of 3-iodo-4-nitro-1H-indazole lies in its capacity for sequential, selective functionalization. The C3-iodo and C4-nitro groups can be addressed in a controlled manner to build molecular complexity.
The Indazole Scaffold: A Privileged Motif in Anticancer Drug Synthesis
Application Notes and Protocols for Researchers and Drug Development Professionals The indazole ring system, a bicyclic aromatic heterocycle, has emerged as a "privileged scaffold" in medicinal chemistry due to its prese...
Author: BenchChem Technical Support Team. Date: January 2026
Application Notes and Protocols for Researchers and Drug Development Professionals
The indazole ring system, a bicyclic aromatic heterocycle, has emerged as a "privileged scaffold" in medicinal chemistry due to its presence in a multitude of clinically successful drugs.[1][2][3] Its unique structural and electronic properties allow it to interact with a wide array of biological targets, making it a cornerstone for the development of novel therapeutics, particularly in oncology.[1][2][4] Several FDA-approved anticancer agents, including Axitinib, Pazopanib, and Niraparib, feature the indazole core, underscoring its significance in the design of targeted therapies.[1][2][4][5]
This comprehensive guide provides an in-depth exploration of the synthetic methodologies employed to construct and functionalize the indazole scaffold for the development of anticancer drugs. It is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical protocols necessary to navigate this critical area of medicinal chemistry.
The Strategic Importance of the Indazole Nucleus in Oncology
The versatility of the indazole scaffold lies in its ability to serve as a key pharmacophore that can be strategically modified to achieve high-affinity binding to various enzymatic targets implicated in cancer progression. These include, but are not limited to:
Kinase Inhibition: A significant number of indazole-based drugs are potent kinase inhibitors.[6][7] By targeting kinases such as Vascular Endothelial Growth Factor Receptors (VEGFRs), Platelet-Derived Growth Factor Receptors (PDGFRs), and others, these agents can effectively disrupt signaling pathways that drive tumor angiogenesis and proliferation.[8][9] Axitinib, for instance, is a selective inhibitor of VEGFRs.[8][9]
Poly(ADP-ribose) Polymerase (PARP) Inhibition: The indazole moiety is also a key feature in PARP inhibitors like Niraparib.[10][11] These drugs exploit the concept of synthetic lethality in cancers with deficiencies in DNA repair mechanisms, such as those with BRCA1/2 mutations.[12]
The following diagram illustrates the central role of the indazole scaffold in targeting these key cancer-related pathways.
Caption: Key Oncological Targets of Indazole-Based Drugs.
Core Synthetic Strategies for Indazole Scaffolds
The construction of the indazole ring and its subsequent functionalization are pivotal steps in the synthesis of these anticancer agents. Several robust and versatile synthetic methodologies have been developed and refined over the years.
Classical and Modern Indazole Ring Formation
The initial synthesis of the indazole ring system was reported by Emil Fischer in the late 19th century.[13][14] Since then, a variety of methods have been developed, offering access to a wide range of substituted indazoles.
Davis-Beirut Reaction: This reaction provides an efficient route to 2H-indazoles and indazolones from readily available starting materials under both acidic and basic conditions.[15][16][17] It is particularly appealing due to its use of inexpensive reagents and avoidance of toxic metals.[15] The reaction typically involves the N,N-bond forming heterocyclization of an o-nitrobenzylamine or related intermediates.[16][18][19]
Cyclization of Hydrazones: A common and versatile approach involves the cyclization of appropriately substituted aryl hydrazones. For instance, o-haloaryl N-sulfonylhydrazones can undergo copper-catalyzed cyclization to yield 1H-indazoles.[20] Another metal-free approach utilizes an oxidant like [bis-(trifluoroacetoxy)iodo]benzene (PIFA) to facilitate direct aryl C-H amination of arylhydrazones.[20]
Multicomponent Reactions (MCRs): MCRs offer an efficient and atom-economical pathway to complex heterocyclic structures in a single pot.[21][22] For example, a copper-catalyzed one-pot, three-component reaction of 2-bromobenzaldehydes, primary amines, and sodium azide has been developed for the synthesis of 2H-indazoles.[23][24]
The following diagram outlines the general workflow for these primary synthetic strategies.
Caption: Primary Synthetic Routes to the Indazole Core.
Functionalization via Cross-Coupling Reactions
Once the indazole core is formed, further elaboration is often required to introduce the necessary pharmacophoric elements. Transition-metal catalyzed cross-coupling reactions are indispensable tools for this purpose.
Palladium-Catalyzed Reactions: Heck and Migita (a variant of Stille coupling) reactions are prominently featured in the industrial synthesis of Axitinib.[8] These reactions are crucial for forming key C-C and C-S bonds, respectively, to append the side chains responsible for potent biological activity.[8][9]
Copper-Catalyzed Reactions: Copper catalysis offers a cost-effective and efficient alternative for certain transformations. For instance, a regioselective copper-catalyzed N-arylation of an indazole derivative is a key step in a modern synthesis of Niraparib.[10][11] Copper catalysts have also been successfully employed for Heck-type and C-S coupling reactions in alternative syntheses of Axitinib.[9][25]
Case Study: Synthesis of Axitinib
Axitinib (Inlyta®) is a potent and selective inhibitor of VEGFRs 1, 2, and 3, approved for the treatment of advanced renal cell carcinoma.[8][9] Its synthesis provides an excellent example of the application of modern synthetic methodologies. The second-generation manufacturing process developed by Pfizer highlights the optimization of key palladium-catalyzed cross-coupling reactions.[8]
Synthetic Scheme Overview
The synthesis of Axitinib can be conceptually broken down into the formation of the key indazole intermediate and its subsequent coupling with the side chains.
Caption: Conceptual Workflow for the Synthesis of Axitinib.
Detailed Protocol: Key Steps in Axitinib Synthesis
The following protocol is based on the second-generation process, which delivers the active pharmaceutical ingredient in a 50% overall yield.[8]
Step 1: Migita Coupling for C-S Bond Formation
Objective: To couple 6-iodoindazole with N-methyl-2-mercaptobenzamide.
Rationale: This step introduces the benzamide side chain, which is crucial for binding to the target kinase. The use of a mild base like sodium bicarbonate and efficient inerting of the reaction headspace are critical to prevent the formation of a disulfide contaminant that can inhibit the palladium catalyst.[8]
Reagent/Parameter
Quantity/Value
6-Iodoindazole
1.0 equiv
N-Methyl-2-mercaptobenzamide
1.0 equiv
Pd₂(dba)₃
0.5 mol%
Xantphos
1.0 mol%
Sodium Bicarbonate (NaHCO₃)
1.1 equiv
Solvent
N-Methyl-2-pyrrolidone (NMP)
Temperature
50 °C
Time
2 h
Protocol:
To a degassed solution of 6-iodoindazole in NMP, add N-methyl-2-mercaptobenzamide and sodium bicarbonate.
Add the palladium catalyst (Pd₂(dba)₃) and the ligand (Xantphos).
Heat the reaction mixture to 50 °C and stir for 2 hours under an inert atmosphere.
Upon completion, the reaction mixture is typically carried forward to the next step after an appropriate work-up to isolate the coupled product.
Step 2: Heck Reaction for C-C Bond Formation
Objective: To couple the indazole intermediate from Step 1 with 2-vinylpyridine.
Rationale: This step appends the pyridinylvinyl group. A key innovation in the optimized process is the in situ acylation of the indazole nitrogen. This facilitates the oxidative addition step of the catalytic cycle and blocks the formation of byproducts derived from the conjugate addition of the indazole to the vinylpyridine.[8]
Reagent/Parameter
Quantity/Value
Indazole Intermediate
1.0 equiv
2-Vinylpyridine
6.0 equiv
Acetic Anhydride (Ac₂O)
2.0 equiv
DIPEA
3.0 equiv
Pd(OAc)₂
4 mol%
Xantphos
4 mol%
Solvent
NMP
Temperature
90 °C
Protocol:
To a solution of the indazole intermediate in NMP, add acetic anhydride and DIPEA and heat to 50 °C to effect in situ acylation.
Add 2-vinylpyridine, the palladium catalyst (Pd(OAc)₂), and the ligand (Xantphos).
Heat the reaction mixture to 90 °C and stir until the reaction is complete as monitored by HPLC.
The final product, Axitinib, is then isolated and purified through a carefully controlled crystallization process to obtain the desired polymorph.[8]
Case Study: Synthesis of Niraparib
Niraparib (Zejula®) is an orally active PARP inhibitor used for the treatment of recurrent epithelial ovarian, fallopian tube, and primary peritoneal cancer.[5][10] Its synthesis showcases the use of biocatalysis and copper-catalyzed cross-coupling.[10][11]
Key Synthetic Features
A notable synthesis of Niraparib involves two critical steps:
Enantioselective Biocatalytic Reaction: A transaminase-mediated dynamic kinetic resolution is employed to stereoselectively synthesize the chiral 3-aryl-piperidine core.[10][11]
Regioselective C-N Cross-Coupling: A copper-catalyzed N-arylation of indazole with the piperidine fragment is used to construct the final molecule. This step is highly regioselective, which is crucial for the final product's activity.[10][11]
Detailed Protocol: Copper-Catalyzed N-Arylation
Objective: To couple the chiral piperidine fragment with indazole.
Rationale: This late-stage coupling is a convergent and efficient way to assemble the two key fragments of Niraparib. The use of a copper catalyst provides a practical and regioselective method for this N-arylation.
Reagent/Parameter
Quantity/Value
Piperidine Fragment (e.g., tosylate salt)
1.0 equiv
Indazole
1.0 equiv
Copper(I) Bromide (CuBr)
0.05 equiv
Ligand (e.g., an amino acid or diamine)
0.1 equiv
Potassium Carbonate (K₂CO₃)
3.0 equiv
Solvent
Dimethylacetamide (DMAc)
Temperature
110 °C
Time
24 h
Protocol:
To a mixture of the piperidine fragment, indazole, and potassium carbonate in DMAc, add the copper(I) bromide catalyst and the ligand.
Heat the reaction mixture to 110 °C and stir for 24 hours under an inert atmosphere.
After cooling, the reaction is quenched, and the product is extracted and purified, typically by chromatography or crystallization.
Subsequent deprotection and salt formation yield the final active pharmaceutical ingredient.[10]
Conclusion and Future Directions
The indazole scaffold continues to be a highly valuable and versatile platform in the discovery and development of anticancer drugs. The synthetic methodologies outlined herein, from classical ring-forming reactions to modern transition-metal catalyzed cross-couplings and biocatalysis, provide a powerful toolkit for medicinal chemists.
Future research in this area will likely focus on:
The development of even more efficient, sustainable, and scalable synthetic routes.
The exploration of novel functionalization strategies to access new chemical space and target novel biological pathways.
The integration of computational chemistry and machine learning to guide the design and synthesis of next-generation indazole-based anticancer agents with improved potency, selectivity, and pharmacokinetic properties.[13]
By leveraging these advanced synthetic strategies, the scientific community can continue to unlock the full therapeutic potential of the indazole scaffold in the fight against cancer.
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Li, Y., et al. (2025). Multicomponent reaction synthesis and evaluation of novel 3,4-dihydropyrazine[1,2-b]Indazole-1(2H)-one derivatives as inhibitors of pyroptosis and inflammation. Bioorganic Chemistry, 151, 107775. [Link]
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protocol for N-protection of 3-Iodo-4-nitro-1H-indazole
An Application Note and Protocol for the N-Protection of 3-Iodo-4-nitro-1H-indazole Authored by: A Senior Application Scientist Introduction: The Strategic Imperative of N-Protection in Indazole Chemistry Indazole deriva...
Author: BenchChem Technical Support Team. Date: January 2026
An Application Note and Protocol for the N-Protection of 3-Iodo-4-nitro-1H-indazole
Authored by: A Senior Application Scientist
Introduction: The Strategic Imperative of N-Protection in Indazole Chemistry
Indazole derivatives are cornerstones in medicinal chemistry, forming the structural core of numerous therapeutic agents, particularly in oncology.[1][2][3] The functionalization of the indazole scaffold is a critical step in the synthesis of these complex molecules. However, the presence of two reactive nitrogen atoms (N1 and N2) in the indazole ring presents a significant challenge: controlling the regioselectivity of subsequent chemical transformations.[4][5] Unprotected indazoles often yield a mixture of N1 and N2 substituted products, complicating purification and reducing overall yield.[5]
The strategic application of a protecting group to one of the nitrogen atoms is therefore essential to direct reactivity and streamline the synthetic pathway. This is particularly crucial for highly functionalized indazoles such as 3-Iodo-4-nitro-1H-indazole. The iodine atom at the C3 position is a versatile handle for introducing molecular diversity via cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), while the nitro group at C4 modulates the electronic properties of the ring system.[1][6] This guide provides a detailed protocol for the N-protection of 3-Iodo-4-nitro-1H-indazole, focusing on the use of the tetrahydropyran (THP) group, a robust and reliable choice for this substrate. We will delve into the causality behind experimental choices, provide a step-by-step methodology, and discuss the critical aspect of regioselectivity.
Selecting the Optimal Protecting Group: A Comparative Rationale
The choice of a nitrogen protecting group is dictated by its stability to subsequent reaction conditions and the ease of its eventual removal.[7] For a substrate like 3-iodo-4-nitro-1H-indazole, the protecting group must be stable under conditions for metal-catalyzed cross-coupling and potentially nucleophilic substitution, yet be removable without affecting the nitro or iodo functionalities.
Protecting Group
Abbreviation
Introduction Reagents
Key Features & Considerations for 3-Iodo-4-nitro-1H-indazole
Chosen for this protocol. Stable to a wide range of non-acidic conditions including organometallic reagents and bases. Easily removed with mild acid.[6][8]
tert-Butyloxycarbonyl
Boc
(Boc)₂O, Base (e.g., TEA, DMAP)
Widely used but can be labile under certain basic or nucleophilic conditions used in cross-coupling, sometimes leading to unintended deprotection.[7][9][10] Removal is typically under acidic conditions (TFA, HCl).
Benzyl
Bn
Benzyl bromide (BnBr), Base (e.g., NaH, K₂CO₃)
Robust group, but its removal via catalytic hydrogenation (Pd/C, H₂) would likely reduce the nitro group, making it incompatible with the target substrate.[7]
Tosyl
Ts
Tosyl chloride (TsCl), Pyridine or Et₃N
Very stable to both acidic and basic conditions, which can be an advantage. However, its removal often requires harsh reductive conditions (e.g., Mg/MeOH) which can be challenging and may not be compatible with the substrate.[7]
2-(Trimethylsilyl)ethoxymethyl
SEM
SEM-Cl, Base (e.g., NaH)
Can offer N2 selectivity under specific conditions.[11][12] Removed with fluoride sources (e.g., TBAF) or strong acid.[11][12]
Based on this analysis, the THP group emerges as a highly suitable choice, offering the necessary stability for functionalizing the C3-iodo position while allowing for straightforward deprotection under mild acidic conditions that are orthogonal to the sensitive functionalities of the molecule.
Experimental Protocol: N-THP Protection of 3-Iodo-4-nitro-1H-indazole
This protocol is adapted from established procedures for the N-protection of similar nitro-iodinated indazoles.[6][8] It describes the acid-catalyzed addition of 3,4-dihydro-2H-pyran (DHP) to the indazole nitrogen.
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Step-by-Step Procedure
Reaction Setup: To a solution of 3-Iodo-4-nitro-1H-indazole (1.0 eq) in anhydrous DMF in a round-bottom flask equipped with a magnetic stir bar, add 3,4-dihydro-2H-pyran (1.5 eq).
Catalyst Addition: Add a catalytic amount of methanesulfonic acid (0.1 eq) to the mixture at room temperature.
Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC), eluting with a hexane/ethyl acetate mixture. The reaction is typically complete within 4-6 hours. The product spot should have a higher Rf than the starting material.
Work-up - Quenching: Upon completion, carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate to neutralize the methanesulfonic acid.
Work-up - Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 times).
Work-up - Washing: Combine the organic layers and wash with brine to remove residual water and DMF.
Work-up - Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of hexane/ethyl acetate as the eluent to afford the desired N-protected product, 3-iodo-4-nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole.
Visualizing the Process
Experimental Workflow
Caption: Workflow for the N-THP protection of 3-Iodo-4-nitro-1H-indazole.
Mechanism, Rationale, and the Question of Regioselectivity
Mechanism of Protection
The N-protection with DHP proceeds via an acid-catalyzed electrophilic addition mechanism. The methanesulfonic acid protonates the double bond of DHP, generating a resonance-stabilized oxocarbenium ion. This highly electrophilic intermediate is then attacked by the nucleophilic nitrogen of the indazole ring. Subsequent deprotonation yields the final N-THP protected product.
The N1 vs. N2 Challenge
Indazoles exist in tautomeric forms, with the 1H-tautomer generally being more thermodynamically stable than the 2H-tautomer.[13] Alkylation and protection reactions can occur at either nitrogen, and the resulting N1/N2 ratio is highly dependent on the substrate, electrophile, and reaction conditions (solvent, base, temperature).[4][5]
Thermodynamic vs. Kinetic Control: Reactions run under thermodynamic control often favor the more stable N1-substituted product. Kinetic control can sometimes favor the N2 product.
Substituent Effects: The electron-withdrawing nitro group at the C4 position decreases the nucleophilicity of both nitrogen atoms but may have a more pronounced effect on the adjacent N1. Quantum mechanical analyses have shown that the energy barrier for N1 vs. N2 alkylation is a delicate balance influenced by both tautomer stability and transition state energies.[13]
Practical Outcome: For the acid-catalyzed THP protection, it is common to obtain a mixture of N1 and N2 isomers. The N1 isomer is often the major product due to its greater thermodynamic stability.[8] The chromatographic purification step outlined in the protocol is critical for separating these regioisomers to obtain the desired compound for subsequent reactions.
Visualizing the Mechanism
Caption: Mechanism of acid-catalyzed THP protection of the indazole nitrogen.
Deprotection Protocol: Reclaiming the N-H Bond
The removal of the THP group is readily accomplished under mild acidic conditions, regenerating the free N-H of the indazole.
Procedure: Dissolve the N-THP protected indazole in an alcohol solvent such as methanol or ethanol. Add a catalytic amount of a strong acid (e.g., a few drops of concentrated HCl or a solution of p-toluenesulfonic acid). Stir the mixture at room temperature or with gentle heating until TLC indicates the complete disappearance of the starting material. Neutralize the acid, remove the solvent, and extract the deprotected indazole.
Conclusion
The N-protection of 3-Iodo-4-nitro-1H-indazole is a critical enabling step for its use in multistep synthetic campaigns. The tetrahydropyranyl (THP) group provides a robust and reliable means of masking the indazole nitrogen, allowing for selective functionalization at other positions. The protocol detailed herein offers a field-proven method for this transformation. A thorough understanding of the underlying mechanism and the potential for regioisomer formation is paramount for successfully isolating the desired intermediate, thereby accelerating progress in drug discovery and development programs.
References
BenchChem. (2025). A Comparative Guide to N-Protecting Groups for Indazoles: Boc vs.
PubMed. (2006). Regioselective protection at N-2 and derivatization at C-3 of indazoles. J Org Chem. 71(14):5392-5.
ACS Publications. (2006). Regioselective Protection at N-2 and Derivatization at C-3 of Indazoles. J Org Chem. 71(14):5392-5.
Taylor & Francis Online. (2007). Simple and Selective Removal of the t-Butyloxycarbonyl (Boc) Protecting Group on Indoles, Pyrroles, Indazoles, and Carbolines.
Arkivoc. Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH.
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BenchChem. (2025). Application Notes and Protocols for 3-Iodo-6-methyl-4-nitro-1H-indazole in Medicinal Chemistry. BenchChem.
Application Notes and Protocols for the Chemoselective Reduction of 3-Iodo-4-nitro-1H-indazole
Introduction The selective reduction of a nitro group in the presence of other sensitive functionalities is a cornerstone transformation in modern organic synthesis, particularly in the development of pharmaceutical agen...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
The selective reduction of a nitro group in the presence of other sensitive functionalities is a cornerstone transformation in modern organic synthesis, particularly in the development of pharmaceutical agents. The indazole scaffold is a privileged heterocycle, with numerous derivatives exhibiting a wide range of biological activities, including kinase inhibition for cancer therapy. The target molecule, 3-Iodo-4-nitro-1H-indazole, is a valuable intermediate, with the nitro group serving as a precursor to a primary amine, a common pharmacophore, and the iodo group providing a handle for further functionalization via cross-coupling reactions.
This comprehensive guide provides detailed application notes and protocols for the chemoselective reduction of 3-Iodo-4-nitro-1H-indazole to 3-Iodo-4-amino-1H-indazole. We will explore and compare several robust methodologies, delving into the mechanistic rationale behind the choice of reagents and conditions. This document is intended for researchers, scientists, and drug development professionals seeking reliable and scalable methods for this critical synthetic step.
Challenges in the Reduction of 3-Iodo-4-nitro-1H-indazole
The primary challenge in the reduction of 3-Iodo-4-nitro-1H-indazole lies in achieving high chemoselectivity. The carbon-iodine bond is susceptible to cleavage under certain reductive conditions (hydrogenolysis), leading to the formation of the undesired de-iodinated byproduct, 4-amino-1H-indazole. Therefore, the choice of the reducing agent and reaction conditions is critical to selectively reduce the nitro group while preserving the iodo substituent.
Comparative Analysis of Reduction Methodologies
Several methods can be employed for the reduction of aromatic nitro compounds. Here, we present a comparative analysis of the most suitable techniques for the selective reduction of 3-Iodo-4-nitro-1H-indazole.
Method
Reducing Agent/System
Typical Conditions
Advantages
Disadvantages
Chemoselectivity
Catalytic Hydrogenation
H₂, Pt-V/C or Raney Co
Low to moderate H₂ pressure, various solvents (e.g., THF, ethanol)
High efficiency, clean reaction (water as byproduct), scalable.
Potential for dehalogenation, requires specialized equipment (hydrogenator).
Catalyst dependent; Pt-V/C and Raney Co show high selectivity for nitro group over C-I bond.[1][2]
Metal-Mediated Reduction
Fe / NH₄Cl
Ethanol/water, reflux
Inexpensive, robust, high functional group tolerance, avoids strongly acidic conditions.[3][4]
Generates iron sludge, which can complicate workup and purification.
Excellent; generally does not affect aryl halides.
Metal-Mediated Reduction
SnCl₂ · 2H₂O
Ethanol or Ethyl Acetate, reflux
Mild conditions, good chemoselectivity for nitro groups over many other functionalities.[5]
Stoichiometric amounts of tin salts required, leading to tin waste; workup can be challenging due to the formation of tin hydroxides.[6][7]
Good; generally preserves aryl iodides.
Sulfur-Based Reduction
Na₂S₂O₄ (Sodium Dithionite)
Aqueous or biphasic systems (e.g., DCM/water), often with a phase-transfer catalyst
Mild conditions, good functional group tolerance, metal-free.
Can have solubility issues, potential for over-reduction or side reactions with certain substrates.
Good; generally does not cleave C-I bonds.
Mechanistic Insights
Understanding the underlying mechanisms of these reductions is key to troubleshooting and optimizing reaction conditions.
Catalytic Hydrogenation
In catalytic hydrogenation, molecular hydrogen is activated on the surface of a heterogeneous catalyst. The nitro group is sequentially reduced to nitroso, hydroxylamino, and finally the amino group through a series of hydrogen atom transfers. The choice of catalyst is crucial to prevent the hydrogenolysis of the C-I bond. Catalysts like Platinum-Vanadium on carbon (Pt-V/C) and Raney Cobalt have demonstrated high selectivity in the hydrogenation of halogenated nitroaromatics.[1][2]
Metal-Mediated Reductions (Fe/NH₄Cl and SnCl₂)
These reductions proceed via single electron transfer (SET) from the metal to the nitro group. In the case of iron with ammonium chloride (a mild proton source), the reaction is thought to proceed on the surface of the iron metal.[8] The Béchamp reduction, which uses iron in acidic media, follows a similar stepwise reduction through nitroso and hydroxylamine intermediates.[3][9][10][11]
Stannous chloride (SnCl₂) acts as a soluble reducing agent, donating electrons in a stepwise manner to the nitro group, with the solvent or trace water acting as the proton source.
Caption: Stepwise reduction pathway in metal-mediated reductions.
Experimental Protocols
Safety Precaution: All experiments should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn.
Protocol 1: Reduction with Iron and Ammonium Chloride
This method is often preferred for its cost-effectiveness and high chemoselectivity.[3] A similar protocol has been successfully applied to the reduction of 3-iodo-5-nitro-1H-indazole.[12]
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)
Celite®
Procedure:
In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, suspend 3-Iodo-4-nitro-1H-indazole (1.0 eq) in a mixture of ethanol and water (typically a 3:1 to 4:1 v/v ratio).
To this suspension, add ammonium chloride (5.0 eq) and iron powder (5.0 eq).
Heat the reaction mixture to reflux (approximately 80-85 °C) with vigorous stirring.
Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is completely consumed (typically 1-3 hours).
Allow the reaction mixture to cool to room temperature and then filter through a pad of Celite® to remove the iron salts. Wash the filter cake thoroughly with ethanol.
Concentrate the filtrate under reduced pressure to remove the ethanol.
To the remaining aqueous residue, add ethyl acetate and carefully neutralize with saturated aqueous sodium bicarbonate solution until the pH is ~8.
Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of aqueous layer).
Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude 3-Iodo-4-amino-1H-indazole.
The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).
Caption: Workflow for Fe/NH₄Cl mediated reduction.
Protocol 2: Reduction with Stannous Chloride Dihydrate
This method offers mild reaction conditions and is effective for substrates with various functional groups.[5]
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)
Procedure:
In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve 3-Iodo-4-nitro-1H-indazole (1.0 eq) in absolute ethanol or ethyl acetate.
Add stannous chloride dihydrate (4.0-5.0 eq) to the solution.
Heat the reaction mixture to reflux (approximately 70-80 °C) and stir until the starting material is consumed, as monitored by TLC (typically 1-4 hours).
Cool the reaction mixture to room temperature and carefully pour it into a beaker containing crushed ice.
Slowly add saturated aqueous sodium bicarbonate solution with stirring until the pH of the mixture is 7-8. A thick white precipitate of tin(IV) hydroxide will form.
Filter the mixture through a pad of Celite®, washing the precipitate thoroughly with ethyl acetate.
Transfer the filtrate to a separatory funnel, separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography or recrystallization.
Workup Tip: The tin salts can sometimes form an emulsion during the basic workup. To mitigate this, after basification, you can add more ethyl acetate and stir vigorously, then allow the layers to separate over a longer period. Alternatively, filtering the entire slurry through a generous pad of Celite® is often the most effective approach.[6][7]
Protocol 3: Selective Catalytic Hydrogenation
This method is ideal for clean and scalable reductions, provided the appropriate catalyst is used to ensure chemoselectivity.[1][2]
Materials:
3-Iodo-4-nitro-1H-indazole
Platinum-Vanadium on carbon (Pt-V/C, 5 wt%) or Raney Cobalt (Raney Co)
Tetrahydrofuran (THF) or Ethanol (EtOH)
Hydrogen gas (H₂)
Hydrogenation apparatus (e.g., Parr shaker or H-Cube)
Celite®
Procedure:
To a hydrogenation vessel, add 3-Iodo-4-nitro-1H-indazole (1.0 eq) and the solvent (THF or ethanol).
Carefully add the Pt-V/C catalyst (5-10 mol%) or a slurry of Raney Co under an inert atmosphere.
Seal the vessel and purge with nitrogen, followed by purging with hydrogen gas.
Pressurize the vessel with hydrogen gas (typically 1-4 atm, but may vary depending on the apparatus).
Stir the reaction mixture vigorously at room temperature or with gentle heating (e.g., 30-40 °C).
Monitor the reaction progress by TLC or by monitoring hydrogen uptake.
Once the reaction is complete, carefully vent the hydrogen and purge the vessel with nitrogen.
Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the filter cake with the reaction solvent.
Concentrate the filtrate under reduced pressure to yield the crude product.
Purify as needed by column chromatography or recrystallization.
Caption: General workflow for selective catalytic hydrogenation.
Conclusion
The chemoselective reduction of 3-Iodo-4-nitro-1H-indazole to 3-Iodo-4-amino-1H-indazole is a critical transformation for the synthesis of novel indazole-based compounds in drug discovery. This guide has provided a detailed overview of several reliable methods, including metal-mediated reductions with Fe/NH₄Cl and SnCl₂, and selective catalytic hydrogenation. The choice of method will depend on factors such as scale, available equipment, and cost considerations. For laboratory-scale synthesis, the Fe/NH₄Cl method offers a robust and economical option with excellent chemoselectivity. For larger-scale applications where a cleaner workup is desired, selective catalytic hydrogenation with a suitable catalyst like Pt-V/C or Raney Co presents a highly efficient alternative. By understanding the mechanistic principles and following the detailed protocols provided, researchers can confidently and successfully perform this important synthetic transformation.
References
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What's the mechanism for the reduction of aromatic nitro group when using Fe and NH4Cl? (2020).
Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in B
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Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. (2021).
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A Mechanistic Guide to Nitro Group Reduction: A Comparative Analysis for Chemical Synthesis. (n.d.). Benchchem.
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Reduction of Nitroarenes into Aryl Amines and N-Aryl hydroxylamines via Activation of NaBH4 and Ammonia-Borane Complexes by Ag/TiO2 C
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Raney cobalt hydrogenation catalysts. I. the preparation of the catalyst. (n.d.).
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Hydrogenation of halonitroaromatic compounds. (n.d.).
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Synthetic method of 3-amino-4-iodo-indazole. (n.d.).
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The Strategic Functionalization of Indazoles: A Guide to Palladium-Catalyzed Cross-Coupling of 3-Iodoindazoles
Introduction: The Indazole Scaffold in Modern Drug Discovery The indazole nucleus is a cornerstone of medicinal chemistry, forming the structural core of numerous therapeutic agents with a wide spectrum of biological act...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Indazole Scaffold in Modern Drug Discovery
The indazole nucleus is a cornerstone of medicinal chemistry, forming the structural core of numerous therapeutic agents with a wide spectrum of biological activities, including anti-cancer, anti-inflammatory, and antiviral properties.[1][2] The strategic functionalization of the indazole ring is a pivotal approach in the development of novel pharmaceuticals.[3][4] Among the various methods for indazole modification, palladium-catalyzed cross-coupling reactions of 3-iodoindazoles have emerged as a powerful and versatile tool for the construction of carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds.[5] This guide provides an in-depth exploration of these critical reactions, offering detailed protocols, mechanistic insights, and practical guidance for researchers, scientists, and drug development professionals.
The 3-iodoindazole is an ideal substrate for these transformations. The carbon-iodine bond at the C-3 position is highly amenable to oxidative addition to a palladium(0) catalyst, initiating the catalytic cycle.[6][5] This reactivity allows for the introduction of a diverse array of substituents at a key position for modulating biological activity. This document will delve into the nuances of several key palladium-catalyzed cross-coupling reactions: the Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination reactions.
I. The Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds
The Suzuki-Miyaura reaction is arguably the most widely employed cross-coupling method for the synthesis of biaryl and heteroaryl-aryl structures due to its broad substrate scope and high functional group tolerance.[7][8] In the context of 3-iodoindazoles, it provides a direct route to 3-arylindazoles, a class of compounds with significant therapeutic potential.[3][9]
Mechanistic Rationale
The catalytic cycle of the Suzuki-Miyaura reaction is a well-established sequence of three primary steps: oxidative addition, transmetalation, and reductive elimination.[10][11] The choice of catalyst, ligand, and base is critical for an efficient reaction. Catalysts such as Pd(PPh₃)₄ and Pd(dppf)Cl₂ are commonly used.[12] The ligand, often a phosphine, stabilizes the palladium center and influences the rate and selectivity of the reaction. The base is essential for the transmetalation step, where the organic group is transferred from the boronic acid or ester to the palladium complex.
Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Protocol: Suzuki-Miyaura Coupling of 3-Iodoindazole with Phenylboronic Acid
This protocol provides a general procedure for the Suzuki-Miyaura coupling of a 3-iodoindazole. Optimization of the base, solvent, and temperature may be necessary for different substrates.
II. The Heck Reaction: Alkenylation of the Indazole Core
The Heck reaction is a cornerstone of C-C bond formation, enabling the coupling of an unsaturated halide with an alkene.[13][14] For 3-iodoindazoles, this reaction provides a valuable route to 3-vinylindazoles, which are versatile intermediates for the synthesis of more complex molecules, such as 2-azatryptamine bioisosteres.[15]
Mechanistic Insights
The Heck reaction proceeds through a catalytic cycle involving oxidative addition of the aryl halide to a Pd(0) species, followed by migratory insertion of the alkene into the palladium-carbon bond, and finally, β-hydride elimination to release the product and regenerate the catalyst.[13] The regioselectivity of the alkene insertion can be influenced by the choice of ligand.
Caption: Catalytic cycle of the Heck cross-coupling reaction.
Protocol: Heck Coupling of N-Protected 3-Iodoindazole with Methyl Acrylate
N-protection of the indazole is often recommended for Heck couplings to prevent side reactions.[12][15]
III. The Sonogashira Coupling: Introducing Alkynyl Moieties
The Sonogashira reaction is a highly efficient method for the formation of a C(sp²)-C(sp) bond between an aryl or vinyl halide and a terminal alkyne.[16][17] This reaction is particularly valuable for synthesizing 3-alkynylindazoles, which are important building blocks in medicinal chemistry.[18][19] A key feature of the Sonogashira coupling is the use of a copper(I) co-catalyst.[16]
Mechanistic Overview
The Sonogashira reaction involves two interconnected catalytic cycles: a palladium cycle, similar to other cross-coupling reactions, and a copper cycle.[16] The palladium cycle involves oxidative addition and reductive elimination. The copper cycle facilitates the formation of a copper(I) acetylide, which then undergoes transmetalation with the palladium complex. N-protection of the indazole is generally required for successful Sonogashira coupling.[18][19]
Caption: Interconnected catalytic cycles of the Sonogashira reaction.
Protocol: Sonogashira Coupling of N-Protected 3-Iodoindazole
Triethylamine (TEA) or Diisopropylethylamine (DIPEA)
THF or DMF
Nitrogen or Argon source
Procedure:
To a Schlenk flask, add the N-protected 3-iodoindazole (1.0 mmol), PdCl₂(PPh₃)₂ (0.03 mmol, 3 mol%), and CuI (0.06 mmol, 6 mol%).
Evacuate and backfill the flask with nitrogen or argon three times.
Add anhydrous, degassed solvent (THF or DMF, 5 mL) and the base (TEA or DIPEA, 3.0 mmol).
Add the terminal alkyne (1.2 mmol) dropwise.
Stir the reaction at room temperature or with gentle heating (e.g., 50-80°C) until completion, monitoring by TLC or LC-MS.
Once the reaction is complete, filter the mixture through a pad of celite to remove the catalysts.
Concentrate the filtrate and dilute with an organic solvent like ethyl acetate.
Wash with water and brine, dry over anhydrous sodium sulfate, and concentrate.
Purify the product via column chromatography.
IV. The Buchwald-Hartwig Amination: Constructing C-N Bonds
The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for the formation of C-N bonds, a crucial transformation in the synthesis of pharmaceuticals.[20][21][22] This reaction allows for the coupling of aryl halides with a wide range of primary and secondary amines.[23] For 3-iodoindazoles, it provides a direct route to 3-aminoindazoles.
Mechanistic Principles
The Buchwald-Hartwig amination follows a catalytic cycle involving oxidative addition, amine coordination and deprotonation, and reductive elimination.[23] The choice of a bulky, electron-rich phosphine ligand is critical for the success of this reaction, as it facilitates the reductive elimination step.[20]
Caption: Catalytic cycle of the Buchwald-Hartwig amination.
Protocol: Buchwald-Hartwig Amination of 3-Iodoindazole
Sodium tert-butoxide (NaOt-Bu) or Cesium carbonate (Cs₂CO₃)
Toluene or Dioxane
Nitrogen or Argon source
Procedure:
In a glovebox or under an inert atmosphere, add Pd₂(dba)₃ (0.02 mmol, 2 mol%), Xantphos (0.04 mmol, 4 mol%), and the base (NaOt-Bu or Cs₂CO₃, 1.4 mmol) to a Schlenk tube.
Add the 3-iodo-1H-indazole (1.0 mmol) and the amine (1.2 mmol).
Add anhydrous, degassed toluene or dioxane (5 mL).
Seal the tube and heat the reaction at 80-110°C until the starting material is consumed (monitor by TLC or LC-MS).
Cool the reaction to room temperature and quench with water.
Extract with an organic solvent (e.g., ethyl acetate).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.
Purify the crude product by column chromatography.
V. Troubleshooting and Optimization
Common challenges in the palladium-catalyzed cross-coupling of 3-iodoindazoles include low conversion, side reactions such as de-iodination, and catalyst deactivation.[12]
Low or No Conversion: This can be due to inactive catalyst, poor quality of reagents (especially boronic acids), or insufficient temperature. Ensure all reagents are pure and dry, and consider screening different catalysts, ligands, and higher temperatures.[12]
De-iodination: This side reaction is more prevalent with electron-deficient aryl halides. Using a more sterically hindered ligand or a weaker base may help suppress this pathway.[12]
N-Protection: While some reactions proceed with unprotected indazoles, particularly Suzuki couplings, N-protection is generally recommended for Sonogashira and Heck reactions to prevent catalyst inhibition and side reactions.[12][18] Common protecting groups include Boc and SEM.
Conclusion
Palladium-catalyzed cross-coupling reactions of 3-iodoindazoles are indispensable tools in modern organic synthesis and drug discovery. The Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig reactions provide efficient and versatile pathways to a vast array of functionalized indazole derivatives. A thorough understanding of the reaction mechanisms, careful selection of reaction components, and systematic optimization are key to achieving high yields and purity. The protocols and insights provided in this guide are intended to empower researchers to successfully employ these powerful transformations in their pursuit of novel therapeutic agents.
References
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MDPI. (2023-03-23). The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism.
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Application Notes & Protocols: Leveraging the Indazole Scaffold in Fragment-Based Drug Discovery
Introduction: The Power of Fragments and the Prized Indazole Scaffold Fragment-Based Drug Discovery (FBDD) has firmly established itself as a cornerstone of modern hit-finding strategies, offering an efficient and intell...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Power of Fragments and the Prized Indazole Scaffold
Fragment-Based Drug Discovery (FBDD) has firmly established itself as a cornerstone of modern hit-finding strategies, offering an efficient and intelligent alternative to traditional high-throughput screening (HTS).[1][2][3] Instead of screening millions of large, complex molecules, FBDD focuses on identifying low-molecular-weight compounds (typically <300 Da), or "fragments," that bind to a biological target with weak affinity (µM to mM range).[4][5] The core principle is that these small, simple fragments can explore chemical space more effectively, leading to higher-quality starting points for optimization.[1][3] Although their initial binding is weak, fragments often exhibit high "ligand efficiency," a measure of binding energy per heavy atom, making them ideal building blocks for developing potent and selective drug candidates.[1][3]
Within the vast landscape of chemical scaffolds used in FBDD, the indazole ring system has emerged as a "privileged scaffold."[6][7][8] This bicyclic aromatic heterocycle, composed of a benzene ring fused to a pyrazole ring, offers a unique combination of properties that make it exceptionally well-suited for drug discovery.[6][9] Indazoles are prevalent in numerous approved drugs, particularly as kinase inhibitors, highlighting their clinical relevance.[10][11] Their structural rigidity, combined with the presence of hydrogen bond donors and acceptors, allows them to form specific and favorable interactions within protein binding pockets.[9][10] The two common tautomeric forms, 1H-indazole and 2H-indazole, further expand the potential interaction patterns.[6][9] This guide provides a detailed overview and practical protocols for leveraging indazole-containing fragments in your FBDD campaigns.
The FBDD Workflow with Indazole Fragments: A Strategic Overview
The journey from an indazole fragment to a lead candidate follows a structured, multi-stage process. Each step is designed to identify weak binders, validate their interaction, and provide a roadmap for chemical elaboration.
Caption: High-level workflow for FBDD using indazole fragments.
Part 1: Designing and Curating an Indazole-Focused Fragment Library
The success of any FBDD campaign begins with a well-designed fragment library.[1][3] For an indazole-focused effort, the library should not only contain the core scaffold but also explore chemical diversity around it.
Key Principles for Indazole Fragment Library Design:
Adherence to the "Rule of Three": Fragments should generally follow the rule of three: Molecular Weight ≤ 300 Da, cLogP ≤ 3, Number of Hydrogen Bond Donors ≤ 3, and Number of Hydrogen Bond Acceptors ≤ 3.[12][13] This ensures fragments remain small, soluble, and have good starting points for optimization.
Scaffold Diversity: Include both 1H- and 2H-indazole isomers where synthetically feasible.
Vector Space for Growth: Fragments should possess "poised" synthetic handles—reactive groups like amines, halides, or boronic esters—that allow for straightforward chemical elaboration once a hit is identified.[14]
3D Shape Diversity: Incorporate a variety of substituents on the indazole ring to present different three-dimensional shapes to the target protein.[15][16]
Table 1: Example Indazole Fragments for a Diverse Library
Fragment ID
Structure
Molecular Weight (Da)
cLogP
H-Bond Donors
H-Bond Acceptors
Key Features
IND-001
1H-Indazole
118.14
1.8
1
1
Core Scaffold
IND-002
5-Amino-1H-indazole
133.15
1.0
2
2
Poised for amide coupling
IND-003
6-Bromo-1H-indazole
197.04
2.6
1
1
Handle for cross-coupling
IND-004
1H-Indazole-3-carboxylic acid
162.15
1.5
2
2
Carboxylate for salt bridges
IND-005
1-Methyl-1H-indazol-4-amine
147.18
1.7
2
2
N-methylation blocks H-bond donation
Part 2: Primary Screening and Hit Validation Protocols
Because fragments bind weakly, highly sensitive biophysical techniques are required for their detection.[17][18] A common and robust strategy is to use Surface Plasmon Resonance (SPR) for primary screening, followed by an orthogonal technique like Nuclear Magnetic Resonance (NMR) for hit validation.[17][19]
Protocol 1: Primary Screening of Indazole Fragments using Surface Plasmon Resonance (SPR)
SPR is a label-free technique that measures changes in refractive index upon ligand binding to an immobilized target, providing real-time kinetic and affinity data.[4][20]
Causality Behind Experimental Choices:
Immobilization Strategy: Covalent amine coupling is a robust method, but ensure it doesn't block potential binding sites. If the target has a tag (e.g., His-tag), capture-based methods can be used.
Analyte Concentration: Fragments have low affinity, so they must be screened at high concentrations (typically 100-500 µM). A concentration range is used to distinguish true binders from non-specific ones.
Reference Surface: A reference flow cell is crucial to subtract bulk refractive index changes and non-specific binding, reducing false positives.[21][22]
Step-by-Step Methodology:
Target Immobilization:
Equilibrate the sensor chip (e.g., a CM5 chip) with running buffer (e.g., HBS-EP+).
Activate the surface with a 1:1 mixture of 0.4 M EDC and 0.1 M NHS.
Inject the target protein (typically 10-50 µg/mL in a low ionic strength buffer, e.g., 10 mM Sodium Acetate, pH 5.0) to achieve the desired immobilization level (e.g., 5000-10000 RU).
Deactivate excess reactive groups with a 1 M ethanolamine-HCl injection.
A reference surface should be prepared similarly but without protein injection.
Fragment Screening:
Prepare indazole fragments in running buffer, typically in a concentration series (e.g., 50 µM, 150 µM, 450 µM). Maintain a constant, low percentage of DMSO (e.g., 1-2%) across all samples to minimize solvent effects.
Inject fragments over the target and reference surfaces. A typical protocol involves a 60-second injection (association phase) followed by a 120-second dissociation phase.
Include buffer-only injections periodically for double referencing.
Data Analysis:
Process the raw sensorgram data by subtracting the reference channel and buffer-only responses.
Identify "hits" as fragments that show a concentration-dependent binding response.
For initial ranking, determine the steady-state binding response (Req) and calculate the Ligand Efficiency (LE) for each hit.
Caption: Key steps in an SPR-based fragment screening protocol.
Protocol 2: Orthogonal Hit Validation using Ligand-Observed NMR
NMR is a powerful method to validate hits from primary screens.[5][23] Ligand-observed NMR experiments, such as Saturation Transfer Difference (STD) and Water-Ligand Observed Gradient Spectroscopy (WaterLOGSY), are particularly well-suited for FBDD as they detect the binding event from the fragment's perspective.[23][24]
Causality Behind Experimental Choices:
STD vs. WaterLOGSY: STD NMR detects protons on a fragment that are in close proximity to the protein surface.[24] WaterLOGSY detects the transfer of magnetization from bulk water to the fragment via the protein, and can be more sensitive for very weak interactions.[24][25] Running both can provide complementary information.
Protein Concentration: A relatively low protein concentration (10-50 µM) is typically used, making NMR efficient in terms of protein consumption.
Fragment Concentration: A higher concentration of the fragment (e.g., 200-500 µM) is used to ensure a good signal-to-noise ratio.
Step-by-Step Methodology (STD-NMR):
Sample Preparation:
Prepare two samples for each fragment hit:
Sample A: Target protein (e.g., 20 µM) + Indazole fragment (e.g., 400 µM) in a deuterated buffer (e.g., 50 mM phosphate, 150 mM NaCl, 99.9% D₂O).
Sample B (Control): Indazole fragment only (400 µM) in the same buffer.
NMR Data Acquisition:
Acquire a standard 1D ¹H NMR spectrum for both samples to ensure fragment integrity and solubility.
Acquire STD-NMR spectra for Sample A. This involves collecting two spectra:
On-resonance spectrum: Selective saturation of a protein resonance (e.g., at -1 ppm).
Off-resonance spectrum: Saturation applied far from any protein or fragment signals (e.g., at 40 ppm).
Data Analysis:
Subtract the on-resonance spectrum from the off-resonance spectrum. The resulting difference spectrum will only show signals from the fragment that binds to the protein.
A genuine "hit" is confirmed by the presence of signals in the STD difference spectrum. The relative intensity of these signals can provide information about which part of the fragment is closest to the protein surface (epitope mapping).[24]
Part 3: Structural Characterization and Hit-to-Lead Evolution
The ultimate validation for a fragment hit is a high-resolution 3D structure of the protein-fragment complex. X-ray crystallography is the gold standard for this purpose.[26][27][28]
The Role of X-ray Crystallography:
Unambiguous Confirmation: It provides direct, unambiguous evidence of binding and reveals the precise binding location and orientation of the indazole fragment.[4]
Structure-Guided Design: The structural information is invaluable for the next phase: evolving the fragment into a more potent lead compound.[26][29] It allows medicinal chemists to rationally design modifications that can "grow" the fragment to occupy adjacent pockets or "link" it to another nearby fragment.[14]
From Fragment Hit to Lead Candidate:
Once a structurally confirmed indazole hit is obtained, the hit-to-lead process begins. This involves iterative cycles of synthetic chemistry and biological testing to improve the fragment's affinity and drug-like properties.
Table 2: Hypothetical Hit-to-Lead Progression for an Indazole Fragment
Compound
Structure
IC₅₀ (µM)
Ligand Efficiency (LE)
Rationale for Modification
Fragment Hit
5-Amino-1H-indazole
350
0.35
Initial hit identified via SPR/NMR screen.
Iteration 1
Amide derivative
45
0.31
"Growing" from the 5-amino group to probe a nearby hydrophobic pocket identified by crystallography.
Iteration 2
Phenyl ether derivative
1.2
0.29
Further extension to form a hydrogen bond with a backbone carbonyl.
Lead Candidate
Optimized derivative
0.085
0.32
Introduction of a solubilizing group and optimization of interactions to improve potency and ADME properties.
Conclusion
The indazole scaffold represents a powerful starting point for fragment-based drug discovery campaigns. Its inherent drug-like properties and versatile chemistry make it a valuable component of any fragment library.[6][9] By employing a systematic workflow that integrates sensitive biophysical screening techniques like SPR and NMR with the structural insights from X-ray crystallography, researchers can efficiently translate weakly binding indazole fragments into highly potent and selective lead compounds. This guide provides the foundational protocols and strategic considerations to empower drug discovery professionals to successfully harness the potential of indazole chemistry in their FBDD programs.
References
Babu Boga S., Deng Y.Q., Zhu L., Nan Y., Cooper A., SHipps G.W., Doll R., Shih N.Y., et al. (2016). Discovery and structure activity relationship study of novel indazole amide inhibitors for extracellular signal-regulated kinase 1/2 (ERK1/2). Bioorganic & Medicinal Chemistry Letters, 26, 2600–2604. [Link]
Blundell, T. L., et al. (2005). Fragment-based lead discovery using X-ray crystallography. Journal of Medicinal Chemistry, 48(13), 4229-4237. [Link]
One Nucleus. (n.d.). Fragment-Based Drug Discovery (FBDD): Workflow, Benefits, and How It's Shaping the Future of Drug Research. Retrieved from [Link]
Singampalli, A., et al. (2025). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry. [Link]
Hartshorn, M. J., et al. (2005). Fragment-based lead discovery using X-ray crystallography. PubMed. [Link]
Ciulli, A. (2019). Biophysical screening in fragment-based drug design: a brief overview. Bioscience Horizons, 12. [Link]
Scott, D. E., et al. (2016). Design Principles for Fragment Libraries: Maximizing the Value of Learnings from Pharma Fragment-Based Drug Discovery (FBDD) Programs for Use in Academia. PubMed. [Link]
Sygnature Discovery. (n.d.). Fragment Screening. Retrieved from [Link]
PharmaFeatures. (2024). Fragment-Based Drug Discovery: A Comprehensive Overview. Retrieved from [Link]
Ciulli, A., et al. (2013). Integrated biophysical approach to fragment screening and validation for fragment-based lead discovery. PNAS. [Link]
SciSpace. (n.d.). Design Principles for Fragment Libraries: Maximizing the Value of Learnings from Pharma Fragment-Based Drug Discovery (FBDD) Pro. Retrieved from [Link]
Massachusetts Biotechnology Council. (2025). Fragment-Based Drug Discovery (FBDD): Workflow, Benefits, and How It's Shaping the Future of Drug Research. Retrieved from [Link]
Eurofins. (n.d.). Biophysics for Successful Drug Discovery Programs. Retrieved from [Link]
Verdonk, M. L., et al. (2019). Fragment Libraries Designed to Be Functionally Diverse Recover Protein Binding Information More Efficiently Than Standard Structurally Diverse Libraries. Journal of Medicinal Chemistry, 62(17), 7840-7851. [Link]
Kumar, D., et al. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Advances, 11, 33784-33807. [Link]
Erlanson, D. A., et al. (2016). Design Principles for Fragment Libraries: Maximizing the Value of Learnings from Pharma Fragment-Based Drug Discovery (FBDD) Programs for Use in Academia. Journal of Medicinal Chemistry, 59(20), 9362-9386. [Link]
Singampalli, A., et al. (2025). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Publishing. [Link]
Bioscience Horizons. (2019). Biophysical screening in fragment-based drug design: a brief overview. Retrieved from [Link]
Kumar, D., et al. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Publishing. [Link]
ResearchGate. (2025). Fragment-Based Lead Discovery Using X-ray Crystallography. Retrieved from [Link]
Wang, Y., et al. (2022). Synthetic strategy and structure–activity relationship (SAR) studies of 3-(5′-hydroxymethyl-2′-furyl)-1-benzyl indazole (YC-1, Lificiguat): a review. PubMed Central. [Link]
Alan, C., et al. (2011). Synthesis and Structure–Activity Relationships of Indazole Arylsulfonamides as Allosteric CC-Chemokine Receptor 4 (CCR4) Antagonists. Journal of Medicinal Chemistry, 54(17), 6031-6045. [Link]
Selvita. (n.d.). X-ray Crystallography Fragment Screening. Retrieved from [Link]
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D'Andrea, L. D., et al. (2010). Aminoindazole PDK1 Inhibitors: A Case Study in Fragment-Based Drug Discovery. ACS Medicinal Chemistry Letters, 1(5), 224-228. [Link]
D'Andrea, L. D., et al. (2010). Aminoindazole PDK1 Inhibitors: A Case Study in Fragment-Based Drug Discovery. ACS Medicinal Chemistry Letters, 1(5), 224-228. [Link]
Bruker. (n.d.). Fragment screening by ligand observed nmr. Retrieved from [Link]
Liu, J., et al. (2011). Discovery of indazoles as inhibitors of Tpl2 kinase. Bioorganic & Medicinal Chemistry Letters, 21(16), 4789-4793. [Link]
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Le, T. H. D., et al. (2018). 1D NMR WaterLOGSY as an efficient method for fragment-based lead discovery. Scientific Reports, 8, 1232. [Link]
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Ng, P. S., et al. (2021). Fragment-based lead discovery of indazole-based compounds as AXL kinase inhibitors. Bioorganic & Medicinal Chemistry, 49, 116437. [Link]
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Application Notes and Protocols for the Synthesis of 3-Aryl-Indazoles from 3-Iodo-Indazoles
Introduction: The Significance of 3-Aryl-Indazoles in Modern Drug Discovery The indazole core is a privileged scaffold in medicinal chemistry, forming the structural basis for a multitude of biologically active compounds...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Significance of 3-Aryl-Indazoles in Modern Drug Discovery
The indazole core is a privileged scaffold in medicinal chemistry, forming the structural basis for a multitude of biologically active compounds.[1][2][3][4] This nitrogen-containing heterocyclic system is a key component in therapeutics targeting a wide array of diseases, including cancer, inflammatory conditions, and infectious agents.[2][3][4] Specifically, the introduction of an aryl moiety at the C-3 position of the indazole ring often leads to a significant enhancement of pharmacological activity, making the synthesis of 3-aryl-indazoles a critical endeavor for researchers in drug development.[2][5] These compounds have demonstrated a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anti-HIV, and anticancer properties.[2]
This comprehensive guide provides detailed protocols and expert insights into the synthesis of 3-aryl-indazoles, with a focus on the versatile and widely employed strategy of palladium-catalyzed cross-coupling reactions of 3-iodo-indazoles. We will delve into the nuances of Suzuki-Miyaura, Heck, and Sonogashira couplings, offering not just step-by-step instructions but also the scientific rationale behind the choice of reagents and reaction conditions.
Part 1: Preparation of the Key Intermediate: 3-Iodo-Indazole
The journey to 3-aryl-indazoles commences with the efficient synthesis of the 3-iodo-indazole precursor. Direct iodination of the indazole ring at the C-3 position is a robust and high-yielding method.
Protocol 1: Synthesis of 3-Iodo-1H-indazole
This protocol is adapted from the method described by Bocchi and coworkers.[6]
For many palladium-catalyzed cross-coupling reactions, protection of the N-1 position of the indazole ring is crucial to prevent side reactions and catalyst inhibition.[7] The acidic N-H proton can interfere with the catalytic cycle. While some Suzuki-type vinylations have been successful with unprotected 3-iodoindazoles, N-protection is generally recommended for Sonogashira and Heck couplings.[7] The tert-butyloxycarbonyl (Boc) group is a common and easily removable protecting group for this purpose.
Protocol 2: N-Boc Protection of 3-Iodo-1H-indazole
Materials:
3-Iodo-1H-indazole
Di-tert-butyl dicarbonate (Boc₂O)
Triethylamine (TEA) or another suitable base
Dichloromethane (DCM) or other suitable solvent
1M Hydrochloric acid (HCl)
Anhydrous sodium sulfate (Na₂SO₄)
Procedure:
Dissolve 3-iodo-1H-indazole (1.0 eq) in the chosen solvent in a round-bottom flask.
Add di-tert-butyl dicarbonate (1.1 eq) and triethylamine (a slight excess).
The reaction can be expedited using ultrasonic irradiation for approximately 10 minutes.[6] Alternatively, stir at room temperature until TLC analysis indicates complete consumption of the starting material.
Neutralize the reaction mixture with 1M HCl.
Extract the product into an organic solvent like dichloromethane.
Wash the combined organic layers with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the pure N-Boc-3-iodo-indazole.
Part 3: Palladium-Catalyzed Arylation of 3-Iodo-Indazoles
The core of this application note focuses on the palladium-catalyzed cross-coupling reactions that enable the formation of the C-C bond between the indazole C-3 position and an aryl group.
A. The Suzuki-Miyaura Coupling: A Versatile Arylation Strategy
The Suzuki-Miyaura coupling is a powerful and widely used method for the synthesis of 3-aryl-indazoles due to the commercial availability of a vast array of boronic acids and the reaction's tolerance to a wide range of functional groups.[2][8][9]
The catalytic cycle of the Suzuki-Miyaura coupling generally involves three key steps:
Oxidative Addition: The Pd(0) catalyst reacts with the 3-iodo-indazole to form a Pd(II) intermediate.
Transmetalation: The aryl group is transferred from the boronic acid to the palladium center. This step is often facilitated by a base.
Reductive Elimination: The desired 3-aryl-indazole is formed, and the Pd(0) catalyst is regenerated.
Caption: Catalytic Cycle of the Suzuki-Miyaura Coupling.
This protocol is a general procedure based on commonly reported conditions.[2][7]
Materials:
N-Boc-3-iodo-indazole (1.0 eq)
Arylboronic acid (1.5-2.0 eq)
Palladium catalyst (e.g., Pd(PPh₃)₄, 5-6 mol%)
Base (e.g., 2M aqueous Na₂CO₃, 2.0 eq)
Solvent (e.g., 1,4-dioxane or DMF)
Procedure:
To a microwave vial or a Schlenk tube, add N-Boc-3-iodo-indazole, the arylboronic acid, the palladium catalyst, and the base.
Add the solvent and degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.
If using a microwave reactor, seal the vial and irradiate at 120 °C for 40 minutes.[7] For conventional heating, heat the mixture at 80-100 °C and monitor the reaction by TLC or LC-MS until completion.
After cooling to room temperature, dilute the reaction mixture with water and extract with an organic solvent such as ethyl acetate.
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to obtain the 3-aryl-1H-indazole. Note that the Boc group is often cleaved under the reaction conditions.[6]
B. The Heck Reaction: Alkenylation as a Gateway to Arylation
The Heck reaction provides a pathway to 3-alkenyl-indazoles, which can be subsequently reduced to afford 3-alkyl-indazoles or used as versatile intermediates for further transformations.[1] This palladium-catalyzed reaction couples the 3-iodo-indazole with an alkene.[1][10][11]
This protocol is based on conditions reported for the coupling with methyl acrylate.[10]
Phase-transfer catalyst (e.g., a quaternary ammonium salt)
Solvent (e.g., DMF)
Procedure:
In a reaction vessel, combine the N-protected-3-iodo-indazole, the alkene, the base, and the phase-transfer catalyst in DMF.
Degas the mixture with an inert gas.
Add palladium(II) acetate to the reaction mixture.
Heat the reaction to 100-125 °C and stir for the required duration (monitor by TLC or LC-MS).[1][10]
After completion, cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.
Wash the organic layer with water and then with brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography.
C. The Sonogashira Coupling: Introducing Alkynyl Moieties
The Sonogashira coupling is a highly efficient method for forming a carbon-carbon bond between the 3-iodo-indazole and a terminal alkyne.[12][13][14][15] This reaction typically employs a palladium catalyst and a copper(I) co-catalyst.[12][14] The resulting 3-alkynyl-indazoles are valuable intermediates for the synthesis of various bioactive molecules.[12]
Materials:
N-protected-3-iodo-indazole (1.0 eq)
Terminal alkyne (1.2 eq)
Palladium catalyst (e.g., PdCl₂(PPh₃)₂)
Copper(I) iodide (CuI)
Base (e.g., triethylamine)
Solvent (e.g., THF or DMF)
Procedure:
To a Schlenk tube, add the N-protected-3-iodo-indazole, the palladium catalyst, and copper(I) iodide.
Evacuate and backfill the tube with an inert gas.
Add the solvent, the terminal alkyne, and the base via syringe.
Stir the reaction at room temperature or with gentle heating, monitoring its progress by TLC or LC-MS.
Upon completion, dilute the reaction mixture with an organic solvent and water.
Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.
Purify the product by column chromatography.
Note: For Sonogashira couplings, N-protection of the indazole is generally required to achieve good yields.[12][13]
General Workflow Visualization
Caption: Overall synthetic workflow from indazole to 3-aryl-indazoles.
Troubleshooting and Optimization
Low Conversion: If you observe low or no conversion of the starting material, consider the following:
Catalyst Activity: Ensure your palladium catalyst is active. Using fresh catalyst or a pre-catalyst can be beneficial.[7]
Base and Solvent Quality: The choice of base is critical, and the solvent should be dry and deoxygenated.[7]
Reaction Temperature: Some couplings may require higher temperatures to proceed efficiently.[7]
De-iodination: The formation of a de-iodinated indazole byproduct can occur. This can sometimes be mitigated by ensuring anhydrous and anaerobic conditions.[7]
N-Protection: As emphasized, for many of these couplings, the absence of an N-protecting group can lead to poor yields or reaction failure.[7]
Conclusion
The synthesis of 3-aryl-indazoles from 3-iodo-indazoles via palladium-catalyzed cross-coupling reactions is a robust and versatile strategy. By carefully selecting the appropriate coupling reaction—Suzuki-Miyaura for a wide range of aryl groups, Heck for alkenylation, or Sonogashira for alkynylation—and optimizing the reaction conditions, researchers can efficiently access a diverse library of these medicinally important compounds. The protocols and insights provided in this guide are intended to empower scientists in their pursuit of novel therapeutics.
References
Gajardo, H. A., et al. (2018). Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation. Molecules, 23(8), 2053. [Link]
Khan, I., et al. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. Catalysts, 10(4), 449. [Link]
Kola, A. E., et al. (2022). SYNTHESIS AND ANTIBACTERIAL EVALUATION OF 3-ARYL INDAZOLES. Journal of Advanced Scientific Research, 13(3), 38-43. [Link]
Saito, S., et al. (2001). New Synthesis of 3-Substituted Indazoles from 3-Trimethylsilylindazole. Tetrahedron, 57(32), 6917-6922. [Link]
Collot, V., et al. (2000). Heck cross-coupling reaction of 3-iodoindazoles with methyl acrylate: A mild and flexible strategy to design 2-azatryptamines. Tetrahedron Letters, 41(22), 4363-4366. [Link]
ResearchGate. Synthetic route for synthesis of 3-aryl and 3-heteroaryl and aromatic substituted-1H-indazole. [Link]
Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies. RSC Publishing. [Link]
Wang, C., et al. (2023). The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. Molecules, 28(6), 2843. [Link]
Collot, V., et al. (2000). Sonogashira Cross-Coupling Reaction of 3-Iodoindazoles with Various Terminal Alkynes: A Mild and Flexible Strategy to Design 2-Aza Tryptamines. Tetrahedron, 56(49), 9617-9623. [Link]
Stiebing, S., et al. (2004). Sequential Sonogashira and Suzuki Cross-Coupling Reactions in the Indole and Indazole Series. Synthesis, 2004(12), 1959-1971. [Link]
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Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. MDPI. [Link]
Khan, M. A., & Bhabuta, S. (2010). Synthesis of 3-Aryl-1H-Indazoles and Their Effects on Plant Growth. E-Journal of Chemistry, 7(4), 1338-1342. [Link]
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The Strategic Application of 3-Iodo-4-nitro-1H-indazole in Medicinal Chemistry: A Guide for Synthetic and Drug Discovery Professionals
Introduction: The Privileged Indazole Scaffold and the Strategic Role of 3-Iodo-4-nitro-1H-indazole The indazole core is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its preva...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Privileged Indazole Scaffold and the Strategic Role of 3-Iodo-4-nitro-1H-indazole
The indazole core is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of clinically approved and investigational drugs.[1][2] Its unique bicyclic aromatic structure allows it to mimic the purine core of ATP, enabling it to form critical hydrogen bond interactions within the hinge region of protein kinase active sites.[3] This has led to the successful development of numerous indazole-based kinase inhibitors for cancer therapy.[1]
Within this important class of molecules, 3-Iodo-4-nitro-1H-indazole (CAS No: 885521-22-2) emerges as a highly strategic, albeit under-documented, building block.[4] Its specific substitution pattern offers a powerful combination of synthetic handles for the elaboration of complex molecular architectures:
The 3-Iodo Group: This functionality is the lynchpin for diversification. The carbon-iodine bond is highly susceptible to activation by palladium catalysts, providing a versatile anchor point for a suite of cross-coupling reactions, including Suzuki-Miyaura, Heck, and Sonogashira couplings.[3][5] This allows for the systematic introduction of a vast array of aryl, heteroaryl, vinyl, and alkynyl moieties to probe the chemical space around the indazole core and optimize biological activity.
The 4-Nitro Group: The strongly electron-withdrawing nature of the nitro group profoundly influences the electronic properties of the indazole ring system.[6] It enhances the reactivity of the C-I bond towards oxidative addition in cross-coupling reactions, often a rate-limiting step.[6] Furthermore, the nitro group itself is a versatile synthetic precursor, readily reduced to a primary amine.[7] This resulting amino group opens up a new vector for chemical modification, allowing for the installation of amides, sulfonamides, or other functionalities that can engage in additional interactions with the target protein.
This guide provides a comprehensive overview of the application of 3-Iodo-4-nitro-1H-indazole in medicinal chemistry. While direct experimental literature for this specific isomer is limited, this document consolidates established principles and detailed protocols derived from closely related, well-characterized analogs to provide a robust and predictive framework for its utilization in drug discovery programs.
Physicochemical and Predicted Spectroscopic Data
Precise, experimentally-derived spectroscopic data for 3-Iodo-4-nitro-1H-indazole is not widely available in the public domain.[8] However, based on its structure and data from related isomers, the following properties can be predicted.
Signals expected for N-H proton and three aromatic protons. Chemical shifts will be influenced by the anisotropic and electronic effects of the nitro and iodo groups.
The true value of 3-Iodo-4-nitro-1H-indazole lies in its capacity as a versatile synthetic intermediate. The following section details key synthetic transformations, with protocols adapted from established methods for structurally similar iodo-nitro-indazoles.
Protocol 1: Synthesis of 3-Iodo-4-nitro-1H-indazole via Electrophilic Iodination
A plausible and direct route to the title compound involves the regioselective iodination of a 4-nitro-1H-indazole precursor. The C-3 position of the indazole ring is known to be susceptible to electrophilic substitution.[9][10]
Reaction Scheme:
Caption: Plausible synthesis of 3-Iodo-4-nitro-1H-indazole.
Materials and Reagents:
4-Nitro-1H-indazole
Iodine (I₂)
Potassium Hydroxide (KOH)
N,N-Dimethylformamide (DMF), anhydrous
Ethyl Acetate (EtOAc)
Saturated aqueous sodium thiosulfate (Na₂S₂O₃)
Brine
Anhydrous sodium sulfate (Na₂SO₄)
Procedure:
To a solution of 4-Nitro-1H-indazole (1.0 eq) in anhydrous DMF, add potassium hydroxide (2.5 eq) and stir the mixture at room temperature until the base fully dissolves.
Add a solution of iodine (1.5 eq) in DMF dropwise to the reaction mixture.
Stir the reaction at room temperature for 3-6 hours, monitoring completion by TLC.
Upon completion, pour the reaction mixture into an aqueous solution of sodium thiosulfate to quench excess iodine.
Extract the aqueous layer with ethyl acetate (3x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to yield 3-Iodo-4-nitro-1H-indazole.[9]
The C3-iodo group is the primary site for diversification. The following are generalized protocols for key palladium-catalyzed cross-coupling reactions. N-protection of the indazole may be required, particularly for Sonogashira and Heck couplings, to prevent side reactions and catalyst inhibition.[6] A common protecting group is tetrahydropyran (THP).[11]
This reaction is ideal for introducing aryl or heteroaryl substituents. Microwave irradiation can significantly accelerate the reaction.[12]
To a degassed solution of N-THP-protected 3-Iodo-4-nitro-1H-indazole (1.0 eq) in DMF, add the alkene (1.2 eq), triethylamine (2.0 eq), Pd(OAc)₂ (5 mol%), and tri(o-tolyl)phosphine (10 mol%).
Heat the mixture at 100 °C for 12-24 hours, monitoring by TLC or LC-MS.
After cooling, dilute with ethyl acetate and wash with water and brine.
Dry the organic layer over Na₂SO₄, filter, and concentrate.
Purify by column chromatography.
This reaction is the premier method for installing alkyne functionalities.[15][16]
Caption: Sonogashira coupling for alkynylation.
Procedure (N-Protected):
In an inert atmosphere, dissolve N-protected 3-Iodo-4-nitro-1H-indazole (1.0 eq) in THF.
Add the terminal alkyne (1.2 eq), triethylamine (2.0 eq), PdCl₂(PPh₃)₂ (2-5 mol%), and CuI (1-3 mol%).
Stir the reaction at room temperature until completion.
Filter the reaction mixture through celite and concentrate the filtrate.
Purify the residue by column chromatography.
Protocol 3: Reduction of the 4-Nitro Group
A key subsequent transformation is the reduction of the nitro group to an amine, which serves as a handle for further functionalization.[7][17]
Reaction Scheme:
Caption: Reduction of the nitro group to an amine.
To a suspension of the 3-substituted-4-nitro-1H-indazole (1.0 eq) in a mixture of ethanol and water, add iron powder (5.0 eq) and a catalytic amount of concentrated HCl.
Heat the mixture to reflux and stir for 1-3 hours, monitoring the disappearance of the starting material by TLC.
After cooling, filter the reaction mixture through a pad of celite, washing with ethanol.
Concentrate the filtrate under reduced pressure.
The crude product can be purified by crystallization or column chromatography.
Application in Kinase Inhibitor Drug Discovery
The synthetic pathways described above converge on the primary application of 3-Iodo-4-nitro-1H-indazole: the generation of libraries of substituted indazoles for screening as kinase inhibitors.
Logical Workflow:
Caption: Drug discovery workflow using the target scaffold.
The indazole core acts as the ATP-competitive scaffold. The substituent introduced at the C3-position via cross-coupling can be tailored to occupy hydrophobic pockets or form additional interactions within the kinase active site. The amine derived from the C4-nitro group can be acylated to introduce vectors that extend towards the solvent-exposed region of the ATP binding site, often improving potency and modulating physical properties. While specific targets for derivatives of 3-Iodo-4-nitro-1H-indazole are not published, related indazole scaffolds have shown potent activity against a range of kinases including Tpl2, and various tyrosine and serine/threonine kinases.[1][18]
Conclusion and Future Outlook
3-Iodo-4-nitro-1H-indazole represents a synthetically powerful and strategically valuable building block for medicinal chemists. Although direct characterization data is sparse, its utility can be confidently predicted from the well-established chemistry of its isomers. The orthogonal synthetic handles of a C3-iodide and a C4-nitro group provide a dual-pronged approach to molecular diversification, making it an ideal starting point for the rapid generation of compound libraries targeting protein kinases and other important drug targets. As the demand for novel, potent, and selective kinase inhibitors continues to grow, the strategic application of such versatile intermediates will be paramount to the success of future drug discovery endeavors.
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BenchChem. (2025). Technical Support Center: Cross-Coupling Reactions with 3-Iodo-6-methyl-4-nitro-1H-indazole.
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Application Notes & Protocols: A Guide to Developing AXL Kinase Inhibitors from Indazole Fragments
For Researchers, Scientists, and Drug Development Professionals Abstract This guide provides a comprehensive, technically-grounded framework for the discovery and development of AXL kinase inhibitors originating from ind...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This guide provides a comprehensive, technically-grounded framework for the discovery and development of AXL kinase inhibitors originating from indazole-based fragments. AXL is a receptor tyrosine kinase whose overexpression is a key driver of cancer progression, metastasis, and therapeutic resistance, making it a high-priority oncology target.[1][2] Fragment-Based Drug Discovery (FBDD) offers an efficient and effective methodology for identifying novel, selective, and potent kinase inhibitors.[3] The indazole scaffold is a well-established "privileged" structure in medicinal chemistry, forming the core of numerous approved kinase inhibitors.[4][5] This document details the complete workflow, from initial fragment library screening and hit validation to structure-guided lead optimization and preclinical evaluation. It includes detailed, field-tested protocols for essential biochemical and cell-based assays, explains the scientific rationale behind experimental choices, and provides templates for data analysis and presentation.
Section 1: Introduction - AXL Kinase as a Therapeutic Target
The Role of AXL in Oncology
AXL, a member of the TAM (TYRO3, AXL, MER) family of receptor tyrosine kinases, has emerged as a critical mediator of cancer pathogenesis.[6] Its overexpression is frequently observed in a wide range of malignancies and is strongly correlated with poor patient prognosis, aggressive tumor phenotypes, and metastasis.[1][7] AXL signaling drives several of the hallmarks of cancer, including cell survival, proliferation, migration, and invasion.[8] Crucially, AXL activation is a major mechanism of both innate and acquired resistance to a variety of cancer therapies, including chemotherapy, targeted agents like EGFR inhibitors, and immunotherapy.[9] This central role in treatment failure makes AXL a compelling target for novel therapeutic intervention.
The AXL Signaling Pathway
Under physiological conditions, AXL is activated by its primary ligand, Growth Arrest-Specific 6 (Gas6).[10] Ligand binding induces receptor dimerization and autophosphorylation of tyrosine residues within the intracellular kinase domain.[8] This phosphorylation event creates docking sites for adaptor proteins, triggering a cascade of downstream signaling pathways. The principal pathways activated by AXL include:
PI3K/AKT Pathway: Promotes cell survival and proliferation.
MAPK/ERK Pathway: Drives cell proliferation and differentiation.
JAK/STAT Pathway: Contributes to cell survival and immune modulation.[2][11]
This network of signaling events ultimately confers a significant survival and growth advantage to cancer cells.[12]
Figure 1: AXL Receptor Signaling Pathway.
Section 2: The Fragment-Based Drug Discovery (FBDD) Approach
Principles of FBDD for Kinase Inhibitors
Fragment-Based Drug Discovery (FBDD) has proven to be a powerful strategy for identifying high-quality lead compounds, particularly for challenging targets like protein kinases.[13][14] The approach begins by screening libraries of low-molecular-weight compounds (fragments, typically <300 Da) at high concentrations.[13] The advantages of this method include:
Efficient Exploration of Chemical Space: Fragment libraries can cover a vast amount of chemical diversity with a relatively small number of compounds.
Higher Hit Rates: Because fragments are less complex, they are more likely to find complementary binding pockets on the target protein.
Favorable Starting Points: Hits identified through FBDD are typically highly ligand-efficient and have better physicochemical properties, which often translates to more "drug-like" lead compounds.[3]
Structural Insights: The small size of fragments makes them ideal for structural biology techniques like X-ray crystallography, which can provide precise information on the binding mode to guide subsequent optimization.[15]
The Indazole Scaffold: A Privileged Structure for Kinase Inhibition
The indazole core is a bicyclic heteroaromatic system that is considered a "privileged scaffold" in medicinal chemistry.[4] Its unique geometry and hydrogen bonding capabilities allow it to effectively interact with the hinge region of the ATP-binding pocket of many protein kinases.[16] This has led to the successful development of several FDA-approved kinase inhibitors containing this moiety, such as Axitinib and Pazopanib.[5][17] An indazole-based fragment library, therefore, represents a rational and promising starting point for an AXL inhibitor discovery campaign.[6]
Figure 2: General Workflow for Fragment-Based Drug Discovery.
Section 3: Detailed Workflow for Indazole-Based AXL Inhibitor Development
The development process is a multi-stage, iterative campaign designed to systematically improve potency, selectivity, and drug-like properties.
Figure 3: Detailed Project Workflow for AXL Inhibitor Development.
Section 4: Protocols for Fragment Screening and Hit Identification
The Indazole Fragment Library
A well-designed fragment library is critical for success. The library should consist of 1,000-2,500 diverse indazole-based fragments. Each fragment should adhere to the "Rule of Three":
Objective: To identify indazole fragments that inhibit the kinase activity of recombinant AXL protein in a high-throughput format.
Principle: The ADP-Glo™ Kinase Assay is a luminescent assay that quantifies the amount of ADP produced during a kinase reaction.[18] A lower luminescence signal indicates less ADP produced, signifying inhibition of AXL kinase activity.
Materials:
Recombinant human AXL kinase domain (e.g., BPS Bioscience, Cat# 40180)[18]
Kinase Substrate: Poly(Glu, Tyr) 4:1 (e.g., Sigma-Aldrich) or a specific peptide like IRS1-tide.[18]
ATP (500 µM stock)
Kinase Assay Buffer: 100 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT, 0.003% Brij-35.[19]
Indazole Fragment Library: Compounds dissolved in 100% DMSO.
ADP-Glo™ Reagent and Kinase Detection Reagent (Promega)
384-well, white, low-volume assay plates
Positive Control: Staurosporine or a known AXL inhibitor like Bemcentinib (R428).[20][21]
Negative Control: DMSO
Step-by-Step Procedure:
Plate Preparation: Using an acoustic dispenser, transfer 50 nL of each fragment solution (typically 10 mM in DMSO) to the assay plate wells for a final screening concentration of 50-100 µM. Add 50 nL of DMSO to control wells.
Enzyme Addition: Prepare an AXL enzyme solution in Kinase Assay Buffer. Add 5 µL to each well. The final enzyme concentration should be optimized to yield a robust signal (typically in the low nM range).
Incubation: Gently mix the plate and incubate for 15 minutes at room temperature to allow for compound-enzyme binding.
Initiate Kinase Reaction: Prepare a solution of ATP and substrate in Kinase Assay Buffer. Add 5 µL to each well to start the reaction. The final ATP concentration should be at or near its Km for AXL.
Reaction Incubation: Incubate the plate for 60 minutes at 30°C.
Stop Reaction & Detect ADP: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.
Generate Luminescent Signal: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated into ATP, which drives a luciferase reaction. Incubate for 30 minutes at room temperature.
Read Plate: Measure luminescence using a plate reader.
Data Analysis & Trustworthiness:
Controls: The signal from positive control wells (Staurosporine) should be near background, while the signal from negative control wells (DMSO) represents 0% inhibition.
Z-Factor Calculation: Calculate the Z-factor for the assay plate to ensure robustness and suitability for HTS. A Z-factor > 0.5 is considered excellent.
Hit Identification: Calculate the percent inhibition for each fragment. A common hit threshold is >50% inhibition or >3 standard deviations from the mean of the DMSO controls.
Section 5: Hit-to-Lead Optimization
Strategy: Structure-Guided Design
Once initial fragment hits are validated (e.g., via IC₅₀ determination and biophysical methods), the primary goal is to improve potency from the micromolar to the nanomolar range. The most effective strategy is structure-guided design.[6] Obtaining an X-ray co-crystal structure of a fragment bound to the AXL kinase domain provides an atomic-level map of key interactions and identifies unoccupied pockets that can be exploited by synthetic chemistry to increase affinity and selectivity.[22]
Synthetic Chemistry: Functionalizing the Indazole Core
The versatility of the indazole scaffold allows for chemical modification at multiple positions. Modern synthetic methods like transition-metal-catalyzed C-H activation and cross-coupling reactions enable the rapid generation of diverse analog libraries to build a structure-activity relationship (SAR).[23][24]
Protocol 2: Cell-Based AXL Phosphorylation Assay (Western Blot)
Objective: To determine the potency of synthesized inhibitors in a cellular context by measuring their ability to block ligand-induced AXL autophosphorylation.
Principle: AXL-expressing cells are stimulated with the ligand Gas6 to induce robust receptor phosphorylation. The inhibitory effect of compounds is quantified by measuring the reduction in phosphorylated AXL (p-AXL) levels relative to total AXL protein via Western Blot.[25]
Materials:
Cell Line: NCI-H1299 (non-small cell lung cancer) or MDA-MB-231 (breast cancer), which have high endogenous AXL expression.[26][27]
Recombinant Human Gas6 (R&D Systems)
Complete Cell Culture Medium (e.g., RPMI-1640 + 10% FBS)
Lysis Buffer: RIPA buffer supplemented with protease and phosphatase inhibitor cocktails.
PVDF membrane, SDS-PAGE gels, and standard Western Blotting equipment.
Step-by-Step Procedure:
Cell Seeding: Seed cells in 6-well plates and allow them to adhere and reach 70-80% confluency.
Serum Starvation: Replace the growth medium with serum-free medium and incubate for 16-24 hours. This reduces basal kinase activity.
Inhibitor Treatment: Prepare serial dilutions of test compounds in serum-free medium. Add to the cells and incubate for 2 hours at 37°C. Include a DMSO vehicle control.
Ligand Stimulation: Add Gas6 to each well (final concentration ~400 ng/mL) and incubate for an additional 20-30 minutes at 37°C.[27] Leave one well of DMSO-treated cells unstimulated as a negative control.
Cell Lysis: Aspirate the medium, wash cells once with ice-cold PBS, and add 100 µL of ice-cold Lysis Buffer to each well. Scrape the cells, transfer the lysate to a microfuge tube, and incubate on ice for 30 minutes.
Lysate Clarification: Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C. Transfer the supernatant to a new tube.
Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[25]
Sample Preparation: Normalize all samples to the same protein concentration (e.g., 20-30 µg) with Lysis Buffer and add SDS-PAGE loading buffer. Boil samples for 5 minutes.
Western Blotting: Perform SDS-PAGE, transfer proteins to a PVDF membrane, and block with 5% BSA or non-fat milk in TBST.
Antibody Incubation: Incubate the membrane with the anti-p-AXL primary antibody overnight at 4°C. The next day, wash and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Detection: Detect bands using an ECL substrate and an imaging system.
Stripping and Re-probing: To ensure equal protein loading, the membrane should be stripped and re-probed for total AXL and a loading control like β-Actin.
Data Analysis & Trustworthiness:
Quantify the band intensity for p-AXL, total AXL, and β-Actin for each lane.
Calculate the normalized p-AXL signal (p-AXL / total AXL).
Plot the normalized p-AXL signal against the inhibitor concentration and fit the data to a four-parameter dose-response curve to determine the IC₅₀ value.
Structure-Activity Relationship (SAR) Development
The data from biochemical and cellular assays are used to build an SAR table. This allows the project team to understand how specific chemical changes impact potency and guides the design of the next round of compounds.
Table 1: Example SAR for a Hypothetical Indazole Series
This table illustrates how iterative additions to the core fragment (Fragment 24) can systematically improve potency, leading to a potent lead compound (IND-04). Data is representative.[6]
Section 6: Lead Optimization and Preclinical Evaluation
Kinome Selectivity Profiling
A critical step in lead optimization is ensuring the inhibitor is selective for AXL. Promiscuous kinase inhibitors can lead to off-target toxicity. The lead compound should be screened against a panel of other kinases, with special attention paid to the closely related TAM family members, MER and TYRO3.[28] High selectivity against MER and TYRO3 is a key goal.
Table 2: Example Kinase Selectivity Profile for Lead Compound IND-04
Kinase Target
IC₅₀ (nM)
Selectivity vs. AXL (Fold)
AXL
5
1x
MER
480
96x
TYRO3
275
55x
VEGFR2
1,500
300x
| PI3Kα | >10,000 | >2,000x |
Data is representative. A selectivity of >50-fold against related kinases is often considered a good profile.[28]
ADME/PK Profiling
The lead compound must possess suitable drug metabolism and pharmacokinetic (DMPK) properties to be effective in vivo. Key parameters to evaluate include:
Aqueous Solubility: Affects absorption.
Cell Permeability: Ability to cross cell membranes to reach the intracellular target.
Metabolic Stability: Resistance to degradation by liver enzymes (microsomes, hepatocytes).
Pharmacokinetics (PK): Measurement of drug exposure (Cmax, AUC) and half-life after oral or IV administration in animal models (e.g., mice, rats).[29]
Protocol 3: In Vivo Xenograft Model Efficacy Study (Conceptual Outline)
Objective: To evaluate the anti-tumor efficacy of the lead AXL inhibitor in a preclinical cancer model.
Principle: An AXL-dependent human tumor is grown in immunocompromised mice. The effect of the drug on tumor growth is monitored over time compared to a vehicle control.[30]
Methodology Outline:
Model System: Female athymic nude mice.
Cell Implantation: Subcutaneously implant AXL-expressing human cancer cells (e.g., NCI-H1299) into the flank of each mouse.
Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-150 mm³).
Randomization: Randomize mice into treatment groups (e.g., n=8-10 per group):
Group 1: Vehicle (e.g., solution used to formulate the drug)
Group 2: Lead AXL Inhibitor (e.g., 50 mg/kg, oral, once daily)
(Optional) Group 3: Standard-of-Care agent
(Optional) Group 4: Combination of AXL inhibitor and Standard-of-Care[30]
Treatment and Monitoring: Administer the treatment daily for a specified period (e.g., 21-28 days). Measure tumor volume with calipers 2-3 times per week. Monitor animal body weight as a measure of general toxicity.
Endpoint Analysis: At the end of the study, calculate the percent tumor growth inhibition (%TGI) for each treatment group relative to the vehicle control. Statistically analyze the differences between groups.
Section 7: Conclusion
The systematic application of fragment-based drug discovery, centered on the privileged indazole scaffold, provides a robust and effective pathway for the development of novel AXL kinase inhibitors. By integrating high-throughput biochemical screening, structure-guided medicinal chemistry, and rigorous cellular and in vivo testing, researchers can identify and optimize potent, selective, and orally bioavailable candidates. The protocols and strategies outlined in this guide offer a validated framework to advance these promising therapeutic agents from the bench toward clinical evaluation, with the ultimate goal of overcoming drug resistance and improving outcomes for cancer patients.
Section 8: References
A consolidated list of all sources cited in this document.
AXL Tyrosine Kinases: A Growing Isoform Family That Promotes Cancer Pathogenesis. (2025). Cancer Research.
Ng, P.S., et al. (2021). Fragment-based lead discovery of indazole-based compounds as AXL kinase inhibitors. Bioorganic & Medicinal Chemistry, 49, 116437.
Murray, C.W., & Verdonk, M.L. (2006). Fragment-based approaches to the discovery of kinase inhibitors. Trends in Pharmacological Sciences, 27(12), 644-651.
Comparative analysis of synthetic routes to functionalized indazoles. (2025). BenchChem.
PathSpecific™ AXL Cell-based Phosphorylation Assay. Creative Biolabs.
Vu, T.M., et al. (2021). AXL Receptor Tyrosine Kinase as a Promising Therapeutic Target Directing Multiple Aspects of Cancer Progression and Metastasis. Cancers, 13(21), 5415.
Wang, T., et al. (2021). Fragment-based drug design facilitates selective kinase inhibitor discovery. Trends in Pharmacological Sciences, 42(7), 551-565.
Yadav, V., et al. (2025). AXL signaling in cancer: from molecular insights to targeted therapies. Signal Transduction and Targeted Therapy, 10(37).
Erickson, J.A. (2015). Fragment-based design of kinase inhibitors: a practical guide. Methods in Molecular Biology, 1289, 157-183.
AXL Tyrosine Kinases: A Growing Isoform Family that Promotes Cancer Pathogenesis. (2025). Cancer Research, American Association for Cancer Research.
Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. (2021). RSC Advances.
Rankin, E.B., et al. (2016). The Receptor Tyrosine Kinase AXL in Cancer Progression. Cancers, 8(11), 103.
Davies, T.G., et al. (2009). Fragment-based Discovery of Inhibitors of Protein Kinase B. Current Topics in Medicinal Chemistry, 9(18), 1705-1717.
Tandon, N., et al. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Advances, 11(44), 27283-27305.
AXL Cellular Phosphorylation Assay Service. Reaction Biology.
Fragment-based Lead Discovery of Indazole-based Compounds as AXL Kinase Inhibitors. (2025). ResearchGate.
Computational Investigation of Indazole Scaffolds as Tyrosine Kinase Inhibitors Using Molecular Docking and ADMET Prediction. (2021). ProQuest.
Scheme 20. Synthesis of indazole derivatives in different methods. ResearchGate.
Giraud, F., et al. (2010). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Institute of Chemistry of Clermont-Ferrand.
AXL Kinase Assay Kit. BPS Bioscience.
An Amino-indazole Scaffold with Spectrum Selective Kinase Inhibition of FLT3, PDGFRα and Kit. (2012). PLoS ONE, 7(6), e38891.
Structures of kinase inhibitors containing an indazole moiety. ResearchGate.
Wainszelbaum, M.J., & Cippitelli, M. (2019). AXL Inhibitors in Cancer: A Medicinal Chemistry Perspective. Journal of Medicinal Chemistry, 62(17), 7795-7820.
AXL Kinase Activity Assays. AssayQuant.
A Computational Workflow for the Identification of Novel Fragments Acting as Inhibitors of the Activity of Protein Kinase CK1δ. (2021). Molecules, 26(17), 5225.
Discovery and Characterization of Potent, Selective, and Orally Bioavailable 7-Azaindazole AXL Receptor Tyrosine Kinase Inhibitors. (2025). Journal of Medicinal Chemistry.
7dxl - Fragment-based Lead Discovery of Indazole-based Compounds as AXL Kinase Inhibitors - Summary. Protein Data Bank Japan.
509 Potent and selective inhibition Of AXL receptor tyrosine kinase for the treatment of cancer. (2020). Journal for ImmunoTherapy of Cancer, 8(Suppl 3), A310.
Indazole synthesis. Organic Chemistry Portal.
Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. (2021). Molecules, 26(16), 4946.
AXL Kinase Assay Service. Reaction Biology.
High-Throughput High-Content Imaging Assays for Identification and Characterization of Selective AXL Pathway Inhibitors. Semantic Scholar.
AXL Kinase Activity Assay Service. Reaction Biology.
Lee, H., et al. (2022). The Development of AXL Inhibitors in Lung Cancer: Recent Progress and Challenges. Journal of Thoracic Oncology, 17(3), 353-365.
El-Gamal, D., & El-Daly, S.M. (2022). AXL Inhibitors: Status of Clinical Development. Current Oncology Reports, 24(1), 81-92.
Paprcka, S.L., et al. (2021). Abstract P253: Potent and selective AXL tyrosine kinase inhibition demonstrates significant anti-tumor efficacy in combination with standard of care therapeutics in preclinical models. Molecular Cancer Therapeutics, 20(12 Supplement 2), P253.
Application Notes and Protocols: Detection of AXL Phosphorylation Following Axl-IN-9 Treatment by Western Blot. (2025). BenchChem.
Quantitative Tyrosine Phosphoproteome Profiling of AXL Receptor Tyrosine Kinase Signaling Network. (2021). Journal of Proteome Research, 20(10), 4784-4794.
Application Notes and Protocols for In Vitro Kinase Inhibitor Screening
Introduction Protein kinases are a vast and crucial family of enzymes that orchestrate a multitude of cellular processes by catalyzing the phosphorylation of specific substrates.[1][2] This transfer of a phosphate group...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
Protein kinases are a vast and crucial family of enzymes that orchestrate a multitude of cellular processes by catalyzing the phosphorylation of specific substrates.[1][2] This transfer of a phosphate group from ATP acts as a molecular switch, regulating everything from cell cycle progression and metabolism to signal transduction and apoptosis.[3][4][5] Given their central role, it is unsurprising that dysregulation of kinase activity is a hallmark of numerous diseases, most notably cancer, but also inflammatory and neurodegenerative disorders.[2][6][7][8] This has positioned kinases as one of the most important classes of "druggable" targets in modern medicine.[9][10]
The discovery of potent and selective kinase inhibitors is a cornerstone of drug development. The journey from a compound library to a clinical candidate begins with robust and reliable screening methodologies. In vitro biochemical assays form the foundation of this process, providing the first critical assessment of a compound's ability to modulate the activity of a purified kinase enzyme.[9]
This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth understanding of the principles, methodologies, and best practices for conducting in vitro kinase inhibitor screening. We will move beyond simple step-by-step instructions to explain the causality behind experimental choices, empowering you to design, execute, and validate your screening assays with confidence and scientific rigor.
Section 1: Foundational Principles of Kinase Assays
At its core, a kinase-catalyzed reaction is a phosphotransfer event. Understanding this fundamental reaction is key to appreciating the various methods developed to measure it.
Caption: The fundamental kinase reaction.
All in vitro kinase assays are designed to quantify one or more components of this reaction. The choice of assay technology depends on which component is measured. A robust screening assay should be sensitive, reproducible, cost-effective, and amenable to high-throughput screening (HTS) formats.[11][12]
Understanding Inhibitor Mechanisms of Action (MoA)
Kinase inhibitors are broadly classified by their binding site and mechanism, which has profound implications for assay design and data interpretation.
ATP-Competitive Inhibitors (Type I & II): These small molecules bind within the highly conserved ATP-binding pocket of the kinase, directly competing with endogenous ATP.[13][14] Due to the high conservation of this site across the kinome, achieving selectivity can be a challenge.[6] Assays designed to find these inhibitors must carefully consider the ATP concentration used, as high ATP levels can mask the effect of a competitive inhibitor.[15]
Allosteric Inhibitors (Type III & IV): These inhibitors bind to a site on the kinase distinct from the ATP pocket.[14][16] This binding event induces a conformational change that inactivates the enzyme, often by preventing it from adopting its active state.[4][14] Because they do not compete with ATP, their potency is less affected by ATP concentration, and they often exhibit greater selectivity.[14][17]
Caption: Mechanisms of kinase inhibition.
Section 2: A Survey of In Vitro Kinase Assay Formats
A multitude of assay technologies are available, each with unique principles, advantages, and limitations.[18] They can be broadly categorized by the reaction component they are designed to detect.
ADP Detection Assays: The Universal Approach
Since ADP is a universal product of every kinase reaction, assays that measure its production can be applied to virtually any kinase, including protein, lipid, and sugar kinases.[19][20] This universality eliminates the need for substrate-specific antibodies, making them highly versatile.
Technology Spotlight: ADP-Glo™ (Luminescence)
The ADP-Glo™ assay is a highly sensitive, luminescence-based system that quantifies the amount of ADP produced.[20][21] It is performed in two steps to ensure specificity and reduce background signal.[21][22]
Kinase Reaction & ATP Depletion: After the kinase reaction, an "ADP-Glo™ Reagent" is added. This terminates the kinase reaction and, crucially, depletes all remaining unconsumed ATP.[1]
ADP Conversion & Signal Generation: A "Kinase Detection Reagent" is then added, which contains an enzyme that converts the ADP produced into ATP. This newly synthesized ATP becomes the substrate for a luciferase enzyme, generating a light signal that is directly proportional to the initial ADP concentration.[1][19]
Caption: Workflow of the ADP-Glo™ luminescent assay.
Phospho-Substrate Detection Assays
These methods focus on quantifying the specific phosphorylated product. They often rely on phospho-specific antibodies, which provide high specificity but require custom reagents for each new substrate.
Technology Spotlight: LanthaScreen™ TR-FRET (Activity Assay)
Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a robust technology that measures the proximity of two fluorophores: a donor (typically a Europium chelate) and an acceptor.[11][23]
The Reaction: A kinase phosphorylates a biotinylated peptide substrate.
Detection: A terbium- or europium-labeled anti-phospho-specific antibody (donor) and a streptavidin-labeled acceptor fluorophore are added.
The Signal: When the substrate is phosphorylated, the antibody binds. This brings the donor and acceptor into close proximity, allowing energy transfer to occur upon excitation of the donor. The resulting ratiometric signal (acceptor emission / donor emission) is proportional to the amount of phosphorylated product.[24] The time-resolved nature of the measurement minimizes interference from compound autofluorescence.[23]
Inhibitor Binding Assays
Unlike activity assays, binding assays measure the direct interaction of a compound with the kinase, independent of enzymatic turnover.[3] This is particularly useful for characterizing inhibitors, determining binding kinetics, and screening for non-ATP competitive compounds.[17]
Technology Spotlight: LanthaScreen™ Eu Kinase Binding Assay
This assay format is based on competition.[25]
The System: A kinase (often tagged, e.g., with GST) is incubated with a europium-labeled anti-tag antibody (donor) and a fluorescently-labeled, ATP-competitive inhibitor known as a "tracer" (acceptor).
The "On" State: When the tracer binds to the kinase's ATP site, the donor and acceptor are brought close together, resulting in a high FRET signal.
The "Off" State (Inhibition): A test compound that also binds to the ATP site will displace the tracer, separating the donor and acceptor and causing a loss of FRET.[17][25][26] This format can also detect allosteric inhibitors that cause a conformational change in the ATP site, preventing the tracer from binding.[17]
Protease-Coupled FRET Assays
This clever approach uses proteolysis as an endpoint to measure kinase activity.
Technology Spotlight: Z'-LYTE™
The Z'-LYTE™ assay uses a FRET peptide substrate with a donor (Coumarin) and acceptor (Fluorescein) at opposite ends.[27]
Kinase Reaction: If the kinase is active, it phosphorylates the peptide.
Development Reaction: A specific protease is added that can only cleave the non-phosphorylated version of the peptide.
Signal Interpretation:
No Kinase Activity (Inhibited): The peptide remains unphosphorylated, is cleaved by the protease, separating the FRET pair and resulting in a high donor signal (high emission ratio).[28][29]
Kinase Activity (Not Inhibited): The peptide is phosphorylated, protecting it from cleavage. The FRET pair remains intact, resulting in a high acceptor signal (low emission ratio).[28][29]
Assay Technology
Principle
Signal Detected
Key Advantages
Key Considerations
ADP-Glo™
Enzymatic conversion of product (ADP) to ATP, driving a luciferase reaction.
Luminescence
Universal for any ADP-producing enzyme; high sensitivity and dynamic range.[19][20]
Susceptible to inhibitors of the coupling enzymes (luciferase).[12][30] Two-step addition.
LanthaScreen™ TR-FRET (Activity)
Antibody-based detection of phosphorylated substrate brings FRET pairs together.
Time-Resolved FRET
Homogeneous "mix-and-read" format; ratiometric signal reduces interference.[24]
Requires a specific phospho-antibody and labeled substrate for each target.
LanthaScreen™ Eu Binding
Competition between a test compound and a fluorescent tracer for the kinase active site.
Time-Resolved FRET
Measures direct binding; independent of enzyme activity; can detect allosteric inhibitors.[17]
Tracer may not be available for all kinases; signal is indirect.
Z'-LYTE™
Phosphorylation protects a FRET peptide from proteolytic cleavage.
FRET (ratiometric)
Robust signal window; flexible ATP concentrations.[27]
Requires screening against the coupling protease; limited number of generic substrates.[5]
Section 3: Assay Development and Validation
A screening assay is only as good as its validation. The goal is to create a self-validating system by optimizing conditions and establishing rigorous performance metrics.[12]
Caption: A robust workflow for assay development.
Critical Optimization Parameters
Enzyme & Substrate Concentration: Titrate the kinase to determine the concentration that yields a robust signal without being wasteful (often the EC₅₀ or EC₈₀ concentration).[24] Substrate concentration should ideally be at or below its Michaelis-Menten constant (Kₘ) to ensure sensitivity to inhibitors.
ATP Concentration: This is a critical parameter. For screening ATP-competitive inhibitors, using an ATP concentration equal to the apparent Kₘ of the kinase is standard practice.[31] This provides a balanced condition to identify inhibitors of varying potencies. Screening at very high ATP concentrations (e.g., 1 mM) can be used as a counter-screen to specifically eliminate ATP-competitive compounds and find allosteric inhibitors.[13]
Reaction Time: The assay must be performed in the linear range of the reaction, where product formation is proportional to time and enzyme concentration. This is determined by running a time-course experiment. Typically, reactions are stopped when less than 10-20% of the substrate has been consumed.
Key Performance Metrics
Signal-to-Background (S/B): The ratio of the signal from the uninhibited reaction (max signal) to the signal from a no-enzyme control (background). A higher S/B is generally better.
Z'-Factor: The Z'-factor is the gold standard for quantifying the suitability of an assay for HTS.[12][32] It measures the statistical separation between the positive (min signal, e.g., fully inhibited) and negative (max signal, e.g., uninhibited) controls.
An assay with a Z'-factor > 0.5 is considered robust and reliable for high-throughput screening.[33]
Section 4: Detailed Experimental Protocols
The following are generalized protocols for two common assay formats. Specific concentrations and incubation times must be optimized for each kinase-substrate system as described in Section 3.
This protocol is adapted from the Promega ADP-Glo™ Kinase Assay Technical Manual.[21][22] It is designed for a 384-well plate format.
A. Materials
ADP-Glo™ Kinase Assay Kit (Reagents, ATP, ADP)
Kinase of interest
Kinase-specific substrate
Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)
Test compounds serially diluted in 100% DMSO
White, opaque 384-well assay plates
Multichannel pipettes or automated liquid handler
Plate-reading luminometer
B. Procedure
Compound Plating: Prepare a serial dilution of test compounds. Add 1 µL of diluted compound or DMSO (vehicle control) to the appropriate wells of the assay plate.
Kinase Reaction Setup (Total Volume: 5 µL):
a. Prepare a 2.5 µL 2X Kinase/Substrate solution in kinase reaction buffer.
b. Add 2.5 µL of the 2X Kinase/Substrate solution to each well.
c. Prepare a 2.5 µL 2X ATP solution in kinase reaction buffer at the desired concentration (e.g., 2x Kₘ).
d. Start the reaction by adding 2.5 µL of the 2X ATP solution to all wells. Mix gently.
e. Incubate for the predetermined linear reaction time (e.g., 60 minutes) at room temperature.
ATP Depletion (Volume: 10 µL):
a. Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction.
b. Mix and incubate for 40 minutes at room temperature.
ADP Detection (Volume: 20 µL):
a. Add 10 µL of Kinase Detection Reagent to each well.
b. Mix and incubate for 30-60 minutes at room temperature to allow the luminescent signal to develop and stabilize.
Data Acquisition: Measure luminescence using a plate-reading luminometer with an integration time of 0.25-1 second per well.
Lumi_max = Signal from DMSO/vehicle control (0% inhibition)
Lumi_min = Signal from a potent, known inhibitor (100% inhibition)
Plot % Inhibition vs. log[Inhibitor Concentration] and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.
Protocol 2: LanthaScreen™ Eu Kinase Binding Assay
This protocol is a generalized procedure adapted from Thermo Fisher Scientific LanthaScreen™ Eu Kinase Binding Assay protocols.[25][26][33] It is designed for a 384-well plate format.
LanthaScreen™ Kinase Tracer (specific for the kinase family)
Kinase Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)
Test compounds serially diluted in 100% DMSO
White or black, low-volume 384-well assay plates
TR-FRET compatible plate reader
B. Procedure (Total Volume: 16 µL)
Compound Plating: Add 4 µL of 4X test compound (diluted from DMSO stock into Kinase Buffer) or buffer alone (for controls) to the appropriate wells.
Kinase/Antibody Addition:
a. Prepare a 2X Kinase/Antibody solution in Kinase Buffer at the pre-optimized concentrations.
b. Add 8 µL of this solution to all wells.
Tracer Addition:
a. Prepare a 4X Tracer solution in Kinase Buffer at its pre-optimized concentration (typically near its Kₑ).
b. Add 4 µL of the tracer solution to all wells to initiate the binding competition.
c. Mix gently (e.g., on a plate shaker for 30 seconds).
Incubation: Cover the plate and incubate for 60 minutes at room temperature, protected from light.
Data Acquisition: Read the plate on a TR-FRET enabled reader. Set the excitation to ~340 nm and measure emission at ~620 nm (donor) and ~665 nm (acceptor). The instrument software will calculate the emission ratio (665/620).
C. Data Analysis
Calculate Percent Inhibition based on the emission ratio:
% Inhibition = 100 * (1 - (Ratio_compound - Ratio_min) / (Ratio_max - Ratio_min))
Ratio_max = Ratio from buffer-only control (no inhibitor, maximum FRET)
Ratio_min = Ratio from a saturating concentration of a known inhibitor (minimum FRET)
Plot % Inhibition vs. log[Inhibitor Concentration] and fit the data to determine the IC₅₀ value.
Conclusion
The selection and development of an in vitro kinase assay is a critical first step in the drug discovery cascade.[9] There is no single "best" assay; the optimal choice depends on the specific kinase, the goals of the screen (e.g., identifying ATP-competitive vs. allosteric inhibitors), and available resources.[5][18] Universal, ADP-based formats like ADP-Glo™ offer tremendous flexibility, while more targeted approaches like TR-FRET and Z'-LYTE™ provide highly robust and specific readouts. Binding assays offer an orthogonal method that is invaluable for confirming hits and exploring different mechanisms of action.
By following a systematic approach to assay development—focusing on careful optimization of reagents, establishing linear reaction conditions, and validating performance with rigorous statistical metrics like the Z'-factor—researchers can build a self-validating system. This ensures the generation of high-quality, reproducible data, providing a solid foundation for identifying and characterizing the next generation of kinase-targeted therapeutics.
References
Celtarys Research. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Retrieved from [Link]
ResearchGate. (n.d.). ADP-Glo™ Assay Formats and Step-By-Step Protocol. Retrieved from [Link]
Semantic Scholar. (n.d.). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. Retrieved from [Link]
Knippschild, U., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. PMC - PubMed Central. Retrieved from [Link]
BellBrook Labs. (2018). How Does a Biochemical Kinase Assay Work? Retrieved from [Link]
Auld, D. S., et al. (2015). Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates. NIH. Retrieved from [Link]
Fisher Scientific. (n.d.). LanthaScreen™ Eu Kinase Binding Assay for MAP2K4. Retrieved from [Link]
BMG LABTECH. (2020). Kinase assays. Retrieved from [Link]
Leveridge, M. V., et al. (2012). Assay Development for Protein Kinase Enzymes. NCBI - NIH. Retrieved from [Link]
Royal Society of Chemistry. (2018). The Screening and Design of Allosteric Kinase Inhibitors. Retrieved from [Link]
Wang, Q., et al. (2023). An Updated Review on Developing Small Molecule Kinase Inhibitors Using Computer-Aided Drug Design Approaches. NIH. Retrieved from [Link]
BioAssay Systems. (n.d.). Kinase Inhibitor Screening Services. Retrieved from [Link]
Al-Jubair, K., et al. (2025). Advancements in Protein Kinase Inhibitors: From Discovery to Clinical Applications. PMC. Retrieved from [Link]
ResearchGate. (2002). Fluorescence detection techniques for protein kinase assay. Retrieved from [Link]
ResearchGate. (2011). Comparison of AKT1 allosteric and ATP competitive inhibitor binding sites. Retrieved from [Link]
ResearchGate. (2007). Current In Vitro Kinase Assay Technologies: The Quest for a Universal Format. Retrieved from [Link]
Brylinski, M., et al. (2013). Virtual Target Screening: Validation Using Kinase Inhibitors. PMC - NIH. Retrieved from [Link]
Papa, F., et al. (2020). Inhibitors in AKTion: ATP-competitive vs allosteric. PMC - PubMed Central. Retrieved from [Link]
Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]
Ansieau, S., et al. (2020). Development of a CDK10/CycM in vitro Kinase Screening Assay and Identification of First Small-Molecule Inhibitors. Frontiers. Retrieved from [Link]
Reaction Biology. (n.d.). KINASE PROFILING & SCREENING. Retrieved from [Link]
Rodems, S., et al. (2012). Assay Development for Protein Kinase Enzymes. NCBI - NIH. Retrieved from [Link]
ResearchGate. (2022). Utilization of kinase inhibitors as novel therapeutic drug targets: A review. Retrieved from [Link]
Edwards, M., et al. (2021). How many kinases are druggable? A review of our current understanding. PMC. Retrieved from [Link]
Wu, G., et al. (2008). The challenge of selecting protein kinase assays for lead discovery optimization. PMC - NIH. Retrieved from [Link]
Vieth, M., et al. (2007). A systematic interaction map of validated kinase inhibitors with Ser/Thr kinases. PNAS. Retrieved from [Link]
Technical Support Center: Optimizing Suzuki Coupling Yield with 3-Iodo-4-nitro-1H-indazole
For Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for optimizing Suzuki coupling reactions with 3-iodo-4-nitro-1H-indazole. This guide is designed to provide in-depth...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Welcome to the technical support center for optimizing Suzuki coupling reactions with 3-iodo-4-nitro-1H-indazole. This guide is designed to provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate the complexities of this specific transformation and maximize your reaction yields. As Senior Application Scientists, we've structured this guide to address the common challenges and nuances associated with this electron-deficient heterocyclic substrate.
I. Understanding the Substrate: The Challenges of 3-Iodo-4-nitro-1H-indazole
The Suzuki-Miyaura coupling is a cornerstone of modern synthetic chemistry, prized for its versatility in forming C-C bonds.[1][2] However, the unique electronic and structural features of 3-iodo-4-nitro-1H-indazole present specific challenges that require careful consideration for successful coupling.
Key Substrate Characteristics:
Electron-Deficient Ring System: The potent electron-withdrawing nitro group at the 4-position significantly influences the reactivity of the indazole core. While this generally makes the C-I bond more susceptible to oxidative addition, a key step in the catalytic cycle, it can also increase the likelihood of side reactions.[3][4]
Acidic N-H Proton: The unprotected N-H of the indazole ring can interfere with the catalytic cycle.[3] This can occur through coordination to the palladium center or reaction with the base, potentially leading to catalyst inhibition or undesired side reactions.
Potential for Side Reactions: The combination of the iodo group and the nitro functionality makes the substrate susceptible to side reactions, most notably hydrodehalogenation (replacement of iodine with hydrogen).[3][5]
Core Reaction Diagram: The Suzuki-Miyaura Catalytic Cycle
To effectively troubleshoot, a firm grasp of the reaction mechanism is essential. The following diagram illustrates the generally accepted catalytic cycle for the Suzuki-Miyaura coupling.
Caption: The Suzuki-Miyaura catalytic cycle.
II. Troubleshooting Guide & FAQs
This section is designed to address the most common issues encountered when performing Suzuki coupling with 3-iodo-4-nitro-1H-indazole.
Issue 1: Low or No Conversion of Starting Material
Q: My reaction shows little to no consumption of the 3-iodo-4-nitro-1H-indazole. What are the likely causes and how can I fix it?
A: This is a frequent problem that can often be traced back to a few key factors. A systematic approach to troubleshooting is recommended.
Troubleshooting Workflow: Low Conversion
Caption: Systematic troubleshooting for low reaction conversion.
Detailed Explanations:
Catalyst Inactivity: Palladium catalysts, especially Pd(0) species like Pd(PPh₃)₄, can be sensitive to air and moisture.[6]
Ineffective Base: The base is crucial for activating the boronic acid to facilitate transmetalation.[6] Its strength, solubility, and purity are critical.
Solution: For N-heterocyclic substrates, inorganic bases such as K₂CO₃, Cs₂CO₃, or K₃PO₄ are often effective.[6] Ensure the base is anhydrous and finely powdered to maximize its surface area. In some cases, activating the base by heating under vacuum before use can be beneficial. The solubility of the base is also key; a solvent system like dioxane/water or DMF/water often helps to dissolve the base.[6]
Poor Solvent Choice: The solvent must be able to dissolve all reaction components to a reasonable extent.
Solution: A mixture of an organic solvent and water is common for Suzuki couplings.[6] 1,4-dioxane/water and DMF/water are good starting points.[6] The ratio can be optimized, but a 4:1 organic/water mixture is a common starting point.[6] Always use high-purity, anhydrous, and properly degassed solvents to remove oxygen, which can deactivate the catalyst.
Suboptimal Temperature: While aryl iodides are generally reactive, some Suzuki couplings require elevated temperatures to proceed at a practical rate.[6]
Solution: If the reaction is sluggish at a lower temperature (e.g., 80 °C), cautiously increase it to 100-120 °C.[6] Microwave irradiation can be a very effective method for rapidly heating the reaction and can often lead to significantly reduced reaction times and improved yields.[3][6]
Issue 2: Significant Formation of Hydrodehalogenated Byproduct
Q: I am observing a significant amount of 4-nitro-1H-indazole in my reaction mixture. How can I minimize this de-iodination side reaction?
A: Hydrodehalogenation is a common side reaction, particularly with electron-deficient aryl halides like 3-iodo-4-nitro-1H-indazole.[3][5] It occurs when the aryl halide is reduced, and the iodine is replaced by a hydrogen atom.
Primary Causes and Solutions:
Factor
Explanation
Recommended Solution
Catalyst & Ligand
The choice of ligand can influence the relative rates of the desired coupling and the undesired dehalogenation.
Switch to a more sterically hindered and electron-rich ligand, such as a Buchwald-type biarylphosphine ligand (e.g., XPhos, SPhos).[3][5][7] These ligands can promote the reductive elimination step over competing side reactions.
Base
The nature and strength of the base can play a role in the formation of palladium-hydride species, which are key intermediates in the dehalogenation pathway.[5]
Screen different bases. A weaker inorganic base like K₂CO₃ or a phosphate base like K₃PO₄ may be less prone to causing dehalogenation than stronger bases.[5]
Solvent
The solvent can sometimes act as a source of hydride. Alcohols are a common culprit.
Ensure the use of high-purity, anhydrous solvents. If using an alcohol as a co-solvent, consider switching to an aprotic solvent system like dioxane/water or toluene/water.[3][4]
Boronic Acid Quality
Impurities in the boronic acid or its degradation can sometimes contribute to side reactions.
Use fresh, high-purity boronic acid. If protodeboronation of the boronic acid is suspected, consider converting it to a more stable boronate ester, such as a pinacol ester.[3]
Issue 3: To Protect or Not to Protect the Indazole N-H?
Q: Is it necessary to protect the N-H of the indazole ring before performing the Suzuki coupling?
A: While some Suzuki couplings with unprotected 3-iodoindazoles have been reported to be successful, N-protection is generally recommended to prevent potential complications.[3]
Arguments for Protection:
Prevents Catalyst Inhibition: The free N-H can coordinate to the palladium catalyst, potentially leading to its deactivation.[3]
Avoids Side Reactions: The acidic N-H can react with the base, which can complicate the reaction and potentially lead to solubility issues or undesired side reactions.
Improves Reproducibility: N-protection often leads to more consistent and reproducible results.
Common Protecting Groups: The choice of protecting group can influence the reaction outcome. Some common choices for indazoles include:
Boc (tert-butyloxycarbonyl)
SEM (2-(trimethylsilyl)ethoxymethyl)
When to Consider an Unprotected Approach: In some specific cases, particularly with highly reactive substrates and carefully optimized conditions, the reaction may proceed without N-protection. However, if you are encountering issues with yield or reproducibility, N-protection should be one of the first strategies you consider. It has been noted that for some substrates, such as 3-iodo-5-nitroindazole, the N-Boc group can be cleaved under the reaction conditions, leading to poor yields.[8] In such cases, using the unprotected indazole may be preferable.[8]
III. Experimental Protocols
The following protocols provide a starting point for the Suzuki coupling of 3-iodo-4-nitro-1H-indazole. Optimization of these conditions for your specific boronic acid partner is likely to be necessary.
Protocol 1: General Procedure for Suzuki Coupling (Microwave Conditions)
This protocol is a good starting point and is adapted from literature procedures for similar substrates.[3]
Reagents and Equipment:
3-Iodo-4-nitro-1H-indazole (or its N-protected derivative) (1.0 equiv)
Arylboronic acid or boronate ester (1.5-2.0 equiv)
Pd(PPh₃)₄ (5-6 mol%)
2 M Aqueous Na₂CO₃ (2.0 equiv)
1,4-Dioxane
Microwave vial
Microwave reactor
Standard workup and purification supplies
Procedure:
To a microwave vial, add 3-iodo-4-nitro-1H-indazole (1 equiv), the corresponding boronic acid or pinacol boronate ester (2 equiv), and Pd(PPh₃)₄ (5-6 mol%).
Add 1,4-dioxane as the solvent, followed by the 2 M aqueous Na₂CO₃ solution (2 equiv).
Seal the vial and place it in the microwave reactor.
Irradiate the reaction mixture at 120 °C for 40 minutes.
After cooling, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).
Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Protocol 2: Optimized Conditions for Challenging Couplings (Conventional Heating)
This protocol incorporates strategies to mitigate side reactions and is suitable for more challenging coupling partners.
To a Schlenk flask under an inert atmosphere, add the N-protected 3-iodo-4-nitro-1H-indazole (1 equiv), the arylboronic acid (1.2 equiv), and finely powdered K₃PO₄ (2 equiv).
In a separate vial, dissolve Pd₂(dba)₃ (2.5 mol%) and SPhos (6 mol%) in a small amount of degassed toluene.
Add the catalyst solution to the Schlenk flask, followed by degassed toluene and water (e.g., a 4:1 toluene/water mixture).
Thoroughly degas the reaction mixture by bubbling an inert gas through the solution for 15-20 minutes or by using three freeze-pump-thaw cycles.
Heat the reaction mixture to 80-100 °C with vigorous stirring.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature.
Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
IV. Summary of Recommended Starting Conditions
Parameter
Recommendation
Rationale
Palladium Source
Pd(PPh₃)₄, PdCl₂(dppf), or a Buchwald pre-catalyst
A range of catalysts can be effective. Buchwald pre-catalysts with bulky, electron-rich ligands are often superior for challenging substrates.[3][7]
Ligand
PPh₃, dppf, SPhos, XPhos
For difficult couplings or to minimize dehalogenation, bulky, electron-rich ligands like SPhos or XPhos are recommended.[5][7]
Base
K₂CO₃, Cs₂CO₃, K₃PO₄
Inorganic bases are generally preferred. K₃PO₄ is often a good choice for challenging couplings.[5][6]
Solvent
1,4-Dioxane/H₂O, Toluene/H₂O, DMF/H₂O
Anhydrous, degassed solvents are crucial. A mixed aqueous/organic system is typically required for base solubility.[6]
Temperature
80-120 °C or microwave irradiation
Higher temperatures may be required, but should be increased cautiously to avoid decomposition. Microwave heating can be highly effective.[3][6]
N-H Strategy
Protection (e.g., Boc, SEM) is generally recommended
Minimizes potential catalyst inhibition and side reactions, leading to more reproducible results.[3]
By systematically addressing the key reaction parameters and understanding the inherent challenges of the 3-iodo-4-nitro-1H-indazole substrate, you can significantly improve your chances of achieving a high-yielding Suzuki-Miyaura coupling.
V. References
Technical Support Center: Cross-Coupling Reactions with 3-Iodo-6-methyl-4-nitro-1H-indazole - Benchchem. (URL: )
Technical Support Center: Optimizing Suzuki Coupling Conditions for 4-Iodo-3-methyl-1H-indazole - Benchchem. (URL: )
how to avoid dehalogenation side reactions in Suzuki coupling - Benchchem. (URL: )
Application Notes and Protocols for Suzuki Coupling Reactions with 3-Iodo-6-methyl-4-nitro-1H-indazole - Benchchem. (URL: )
Design, synthesis and characterization of 1H-pyridin-4-yl-3,5- disubstituted indazoles and their AKT inhibition. Journal of Chemical Sciences, 126(4), 1055–1062. (URL: [Link])
The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 15(8), 5173–5183. (URL: [Link])
Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... - ResearchGate. (URL: [Link])
Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - NIH. (URL: [Link])
Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit. (URL: [Link])
Effect of solvent and base on Suzuki cross-coupling reaction a - ResearchGate. (URL: [Link])
What are the disadvantages of the Suzuki-Miyaura cross coupling reaction? - Quora. (URL: [Link])
Effect of different bases on the Suzuki-Miyaura coupling a | Download Table - ResearchGate. (URL: [Link])
The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism - MDPI. (URL: [Link])
Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation - MDPI. (URL: [Link])
The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction | Request PDF - ResearchGate. (URL: [Link])
The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction - PubMed. (URL: [Link])
Strategies for successful Suzuki-Miyaura cross-couplings with thienylboronic acids - Norwegian Research Information Repository - NTNU. (URL: [Link])
Optimization in reaction conditions for Suzuki coupling reactions... - ResearchGate. (URL: [Link])
The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. (URL: [Link])
Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents - MDPI. (URL: [Link])
A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free in - RSC Publishing. (URL: [Link])
Technical Support Center: Navigating the Heck Reaction of Electron-Deficient Indazoles
Welcome to the technical support center for synthetic chemists. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the palladium-catalyzed Heck rea...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for synthetic chemists. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the palladium-catalyzed Heck reaction, specifically when applied to electron-deficient indazole scaffolds. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize these often-demanding transformations.
The indazole core is a privileged structure in medicinal chemistry, but its inherent electron-deficient nature presents distinct challenges for cross-coupling reactions. The Heck reaction, a powerful tool for C-C bond formation, is no exception. Issues like catalyst deactivation, low reactivity, and competing side reactions are common hurdles. This guide provides in-depth, field-tested insights in a direct question-and-answer format to address the specific issues you may be facing at the bench.
Troubleshooting Guide: From Failed Reactions to Optimized Results
This section addresses specific experimental failures. Each answer delves into the root causes and provides a series of actionable solutions to get your reaction back on track.
Issue 1: Low or No Conversion of the Indazole Starting Material
Q: My reaction has stalled with most of the halo-indazole unreacted. I've tried extending the reaction time and increasing the temperature, with little improvement. What are the primary causes and how can I fix this?
A: This is the most common failure mode and typically points to two primary issues: a slow oxidative addition step or catalyst deactivation. The electron-deficient character of the indazole ring can make the C-X bond less susceptible to oxidative addition by the Pd(0) catalyst.
Causality & Solutions:
Slow Oxidative Addition: The oxidative addition of the aryl halide to the Pd(0) center is the first and often rate-limiting step of the catalytic cycle.[1][2] For an electron-deficient system like indazole, the electron density at the carbon bearing the halide is reduced, making this step sluggish.
Solution 1: Enhance Ligand Electron Donation. Switch from general-purpose ligands like triphenylphosphine (PPh₃) to more electron-rich, sterically bulky phosphine ligands. Buchwald-type ligands (e.g., SPhos, XPhos) or N-heterocyclic carbenes (NHCs) are excellent choices.[3][4] These ligands increase the electron density on the palladium center, which in turn promotes its insertion into the C-X bond.
Solution 2: Change the Halide. If your synthesis allows, switch from a bromo- or chloro-indazole to an iodo-indazole. The C-I bond is weaker and more reactive towards oxidative addition than C-Br or C-Cl bonds.[5]
Catalyst Deactivation: The active Pd(0) species is susceptible to oxidation or aggregation into inactive palladium black, especially at elevated temperatures or under non-inert conditions.[6][7]
Solution 1: Rigorous Inert Atmosphere. Ensure your solvent is thoroughly degassed and the reaction is maintained under a positive pressure of argon or nitrogen. Oxygen can oxidize the Pd(0) catalyst.
Solution 2: Use a More Stable Precatalyst. Instead of generating Pd(0) in situ from Pd(OAc)₂, which can be sensitive, consider using a well-defined Pd(0) source like Pd(PPh₃)₄ or a pre-formed catalyst complex that is more robust.[2][8]
Issue 2: Significant Dehalogenation Side Product is Observed
Q: My main product is the dehalogenated indazole (e.g., 1-methyl-1H-indazole instead of the desired coupled product). What causes this and how can it be suppressed?
A: The formation of a dehalogenated (or hydrodehalogenated) byproduct is a significant competitive pathway, particularly when using 3-bromoindazoles.[9] This occurs when the organopalladium intermediate, instead of proceeding through the Heck pathway, is intercepted by a hydride source and undergoes reductive elimination.
Causality & Solutions:
Mechanism of Dehalogenation: This side reaction can arise from several sources, including β-hydride elimination from the base (e.g., triethylamine) or solvent molecules, followed by reductive elimination.
Strategic Solutions to Suppress Dehalogenation:
Solution 1: Add a Halide Salt Stabilizer. The addition of a tetraalkylammonium halide salt, such as tetrabutylammonium bromide (TBAB), is highly effective.[9] These salts can coordinate to the palladium center, stabilizing it and disfavoring the undesired reductive pathways. This is often referred to as the "Jeffery conditions."[7]
Solution 2: Judicious Choice of Base. Avoid bases that can readily provide a hydride. Inorganic bases like potassium carbonate (K₂CO₃) or sodium acetate (NaOAc) are often a better choice than tertiary amines when dehalogenation is a problem.[2]
Solution 3: Solvent Choice. Polar aprotic solvents like DMF or NMP are generally preferred. Protic solvents can sometimes be a source of hydrides, contributing to the side reaction.
Below is a diagram illustrating the competition between the productive Heck pathway and the dehalogenation side reaction.
Competition between Heck coupling and dehalogenation.
Issue 3: Formation of Palladium Black and Reaction Stalling
Q: My reaction starts but then the solution turns black with a precipitate, and the conversion stops. What is this black material and why does it kill my reaction?
A: The black precipitate is almost certainly palladium black, which consists of fine, agglomerated particles of metallic palladium.[7] It is a catalytically inactive form of the metal. Its formation signals that the active, soluble Pd(0) species is unstable under your reaction conditions and is crashing out of the solution.
Causality & Solutions:
Instability of Ligandless Palladium: In the absence of stabilizing ligands, or if the ligands dissociate at high temperatures, the "naked" Pd(0) atoms will rapidly aggregate.
Solution 1: Ensure Sufficient Ligand. A common mistake is using too low a ligand-to-palladium ratio. For monodentate phosphines, a ratio of 2:1 to 4:1 (Ligand:Pd) is standard.
Solution 2: Use Chelating Ligands. Bidentate (chelating) phosphine ligands like BINAP or dppf bind more strongly to the palladium center and are less likely to dissociate, providing greater stability against aggregation.
Solution 3: Employ N-Heterocyclic Carbene (NHC) Ligands. NHCs form very strong bonds with palladium and create highly robust catalysts that are resistant to decomposition, even at high temperatures.[3]
High Temperature. Excessive heat accelerates catalyst decomposition.
Solution: While heat is often needed to drive the reaction, a careful temperature screen is crucial. Find the minimum temperature required for a reasonable reaction rate. Microwave irradiation can be an excellent alternative, as it can reduce reaction times and minimize thermal decomposition.[7]
Frequently Asked Questions (FAQs)
This section covers broader, conceptual questions about setting up your Heck reaction for success with electron-deficient indazoles.
Q1: How do I choose the optimal palladium precatalyst and ligand for my system?
A: There is no single "best" system; the optimal choice depends on the specific indazole and alkene coupling partners. However, a logical screening approach is highly effective.
Catalyst System Component
Recommendation & Rationale
Palladium Precatalyst
Pd(OAc)₂ (Palladium(II) Acetate) is often the best starting point. It is air-stable, relatively inexpensive, and is readily reduced in situ to the active Pd(0) species by phosphine ligands, the alkene, or the solvent.[1][8]
Ligand Class
Start with a sterically hindered, electron-rich monodentate phosphine . Buchwald-type ligands are excellent. The steric bulk promotes the final reductive elimination step, while the electron-rich nature accelerates the initial oxidative addition.[4]
Base
Begin with a moderately weak inorganic base like K₂CO₃ or Cs₂CO₃ . These are less likely to cause dehalogenation compared to strong organic amines and are generally well-tolerated.[2][5]
Solvent
A polar aprotic solvent such as 1,4-Dioxane or DMF is a standard choice, as they effectively solubilize the catalyst complex and reactants.
A troubleshooting workflow can guide your optimization process.
Troubleshooting workflow for a difficult Heck reaction.
Q2: Does the N-H proton on the indazole ring interfere with the reaction? Should I use an N-protected indazole?
A: Yes, the acidic N-H proton can absolutely cause problems. It can be deprotonated by the base, potentially leading to coordination with the palladium catalyst, altering its reactivity, or causing solubility issues.[5]
When to proceed without protection: For many systems, using a carefully chosen base like K₂CO₃ can allow the reaction to proceed successfully on the NH-free indazole. It is always worth attempting the reaction on the unprotected substrate first.
When to use protection: If you observe a complex mixture of products, low yields despite screening catalysts and ligands, or if your substrate is particularly sensitive, N-protection is a prudent strategy. Common protecting groups like Boc (tert-butyloxycarbonyl) or SEM (2-(trimethylsilyl)ethoxymethyl) are effective, though they add synthetic steps.[5]
Q3: My alkene is also electron-deficient (e.g., an acrylate). Does this create additional problems?
A: Using an electron-deficient alkene like an acrylate is actually standard and often beneficial for the Heck reaction.[2] The electron-withdrawing group polarizes the double bond, which facilitates the migratory insertion step.[1] The primary challenges in your system will almost certainly stem from the electron-deficient nature of the indazole partner, not the acrylate.
General Experimental Protocol
The following is a robust starting protocol for the Heck reaction of a 3-bromo-1H-indazole with n-butyl acrylate. This should be used as a template for your own optimization.
Materials:
3-Bromo-1H-indazole (1.0 equiv)
n-Butyl acrylate (1.5 equiv)
Pd(OAc)₂ (2 mol%)
SPhos (4 mol%)
K₂CO₃ (2.0 equiv)
Tetrabutylammonium bromide (TBAB) (1.0 equiv)
Anhydrous, degassed 1,4-dioxane
Procedure:
Vessel Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3-bromo-1H-indazole, K₂CO₃, and TBAB.
Catalyst Addition: In a glovebox or under a positive flow of inert gas, add Pd(OAc)₂ and SPhos to the flask.
Atmosphere Exchange: Seal the flask, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.
Solvent and Reagent Addition: Add the degassed 1,4-dioxane via syringe, followed by the n-butyl acrylate.
Reaction: Place the sealed flask in a preheated oil bath at 100 °C and stir vigorously.
Monitoring: Monitor the reaction progress by TLC or LC-MS by periodically taking small aliquots.
Workup: Once the starting material is consumed, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water. Separate the layers, and extract the aqueous layer with ethyl acetate (2x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude residue by column chromatography on silica gel to afford the desired 3-alkenylated indazole product.
Technical Support Center: Sonogashira Coupling of Nitroindazoles
Welcome to the technical support guide for navigating the complexities of Sonogashira coupling reactions involving nitroindazole scaffolds. This resource is designed for researchers, medicinal chemists, and process devel...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support guide for navigating the complexities of Sonogashira coupling reactions involving nitroindazole scaffolds. This resource is designed for researchers, medicinal chemists, and process development scientists who utilize this powerful C-C bond-forming reaction but encounter challenges specific to this electron-deficient heterocyclic system. Here, we provide in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot common side reactions and optimize your synthetic outcomes.
Troubleshooting Guide: Diagnosing and Solving Common Side Reactions
This section addresses specific experimental issues you might encounter. We focus on identifying the root cause of the problem and provide actionable solutions based on mechanistic principles.
Q1: My reaction has low conversion, and I'm recovering mostly my starting halo-nitroindazole. What are the likely causes and solutions?
A1: Low conversion in the Sonogashira coupling of nitroindazoles often points to issues with catalyst activity or substrate reactivity. The electron-withdrawing nitro group generally accelerates the rate-limiting oxidative addition step, but other factors can impede the catalytic cycle.[1]
Possible Causes & Solutions:
Catalyst Deactivation: The active Pd(0) species can be sensitive.
Palladium Black Formation: You may observe a black precipitate, which is indicative of catalyst decomposition. This can be caused by high temperatures or incompatible ligands.[2]
Solution: Lower the reaction temperature. While some substrates require heat, temperatures above 80-100°C can promote catalyst degradation.[3] Consider a more robust ligand system, such as those based on N-heterocyclic carbenes (NHCs) or bulky, electron-rich phosphines like XPhos or SPhos, which stabilize the palladium center.[4][5]
Inhibited Reductive Elimination: The final step to release the product and regenerate the Pd(0) catalyst can be slow, especially with sterically hindered substrates.
Solution: Employing bulky ligands can promote reductive elimination.[1]
Poor Substrate Reactivity (Aryl Halide): While the nitro group is activating, the reactivity of the halide is critical. The general trend is I > OTf > Br >> Cl.[3][6]
Solution: If you are using an aryl chloride or bromide with no success, consider synthesizing the corresponding iodide to increase reactivity, which often allows for milder reaction conditions.[3]
Indazole N-H Interference: The acidic proton on the indazole nitrogen can interfere with the reaction, potentially by coordinating to the metal centers or reacting with the base. For 3-haloindazoles, coupling can be particularly difficult without N-protection.[7][8]
Solution: Protect the indazole nitrogen, typically as a trityl (Tr), tert-butyloxycarbonyl (Boc), or tetrahydropyranyl (THP) group. This prevents side reactions and often improves solubility and yield. A study on 3-iodoindazoles showed no coupling occurred without N-1 protection.[7]
Q2: My TLC/LC-MS shows a major byproduct corresponding to the homocoupling of my terminal alkyne. How do I suppress this?
A2: This is the most common side reaction in Sonogashira couplings and is known as Glaser-Hay coupling.[9] It involves the oxidative dimerization of the terminal alkyne to form a symmetrical 1,3-diyne. This process is almost always mediated by the copper(I) co-catalyst in the presence of oxygen.[6][10][11]
Root Cause: Oxygen oxidizes Cu(I) to Cu(II), which facilitates the dimerization of the copper acetylide intermediate. Reactions not performed under strictly anaerobic conditions are highly susceptible.[9][12]
Solutions:
Rigorous Inert Atmosphere: This is the first and most critical step.
Protocol: Ensure all reagents and solvents are thoroughly degassed using methods like freeze-pump-thaw cycles (for solvents) or by bubbling an inert gas (argon or nitrogen) through the reaction mixture for at least 20-30 minutes before adding the catalyst.[12] Maintain a positive pressure of inert gas throughout the reaction.
Switch to a Copper-Free Protocol: If homocoupling persists, eliminating copper is the most effective solution. Copper-free Sonogashira reactions have been extensively developed to avoid this specific side reaction.[4][6][9][13]
Conditions: These protocols typically require a slightly higher catalyst loading, a different choice of base (e.g., Cs₂CO₃, K₂CO₃), and sometimes higher temperatures, but they completely eliminate the primary pathway for Glaser coupling.[4][14]
Slow Addition of the Alkyne: If you must use a copper-catalyzed system, adding the terminal alkyne slowly via syringe pump can help. This keeps the instantaneous concentration of the alkyne low, favoring the cross-coupling pathway over homocoupling.[15]
Q3: I've isolated a byproduct where the nitro group has been reduced to an amine (-NH₂). Why did this happen and how can I prevent it?
A3: The reduction of the nitro group is a known side reaction in palladium-catalyzed couplings, especially with substrates bearing sensitive functionalities.
Possible Causes & Solutions:
Phosphine Ligand Oxidation: Triphenylphosphine (PPh₃) and other P(III) ligands can act as reducing agents, becoming oxidized to phosphine oxides. This is often exacerbated by higher temperatures.[16]
Solution: Use the minimum required amount of phosphine ligand (typically 2-4 equivalents per palladium). Avoid prolonged heating at high temperatures. If the problem persists, consider switching to a phosphine-free catalyst system, such as those employing N-heterocyclic carbene (NHC) ligands.
Amine Base/Solvent: Some amine bases or solvents, particularly in the presence of a palladium catalyst and trace water at elevated temperatures, can facilitate nitro group reduction.
Solution: Switch to a non-amine base like potassium or cesium carbonate (K₂CO₃, Cs₂CO₃) in an aprotic solvent like THF, dioxane, or DMF.[17]
Hydrogen Source: If using H₂ for any reason (e.g., in a one-pot sequence), it will readily reduce a nitro group in the presence of palladium.[18][19]
Solution: Avoid any potential sources of H₂. Note that some bases, like triethylamine, can sometimes act as a hydrogen source in transfer hydrogenation-type side reactions.
Q4: My mass spectrum indicates a product that is missing the NO₂ group entirely. Is this a known side reaction?
A4: Yes, this is likely a denitrative coupling side reaction. While less common than nitro reduction, palladium catalysts can cleave the C-NO₂ bond and replace it with another group, often a hydrogen atom (proto-denitration) or the alkyne itself.[20][21]
Mechanistic Insight: The palladium catalyst can oxidatively add into the C-NO₂ bond, particularly on electron-deficient rings, leading to the expulsion of the nitro group.[16][21] Recent research has even developed productive Sonogashira-type couplings that use the nitro group as the leaving group, highlighting the feasibility of this pathway.[16][22]
Solutions:
Milder Reaction Conditions: This side reaction is more likely at higher temperatures. Try to run the reaction at the lowest temperature that allows for reasonable conversion of your starting material.
Catalyst/Ligand Choice: The choice of ligand can influence the catalyst's propensity for C-NO₂ bond activation.
Recommendation: Experiment with different ligand systems. A less electron-rich palladium center may be less likely to activate the C-NO₂ bond. Start with a standard catalyst like Pd(PPh₃)₂Cl₂ and if denitration is observed, consider alternatives.
Use a More Reactive Halide: By using a more reactive leaving group like an iodide instead of a bromide or chloride, you can often run the reaction under milder conditions (lower temperature, shorter time), which will disfavor the more difficult C-NO₂ bond cleavage.[23]
Frequently Asked Questions (FAQs)
Q5: What are the best general conditions for the Sonogashira coupling of a halo-nitroindazole?
A5: There is no single "best" set of conditions, as the optimal parameters depend on the specific substitution pattern. However, a robust starting point is crucial.
Table 1: Recommended Starting Conditions for Sonogashira Coupling of Halo-Nitroindazoles
Component
Copper-Catalyzed Protocol
Copper-Free Protocol
Rationale & Key Considerations
Aryl Halide
1.0 eq.
1.0 eq.
Iodo-nitroindazoles are most reactive. Bromo derivatives may require higher temperatures or more active catalysts.[23]
Alkyne
1.1 - 1.5 eq.
1.1 - 1.5 eq.
A slight excess is used to drive the reaction to completion.
Pd Catalyst
Pd(PPh₃)₂Cl₂ (1-3 mol%)
Pd(OAc)₂ (2-5 mol%)
Pd(PPh₃)₂Cl₂ is a reliable choice. For Cu-free systems, a Pd(II) precatalyst is often paired with a specialized ligand.[4]
Ligand
- (included in catalyst)
PPh₃ (4-10 mol%) or XPhos (4-10 mol%)
For Cu-free reactions, an external ligand is required. Bulky, electron-rich phosphines often improve performance.[1]
Cu Co-catalyst
CuI (0.5-5 mol%)
None
Essential for the standard mechanism but is the primary cause of homocoupling.[6][9]
Base
Triethylamine (TEA) or Diisopropylamine (DIPA)
Cs₂CO₃ or K₂CO₃
Amine bases are standard for the copper-catalyzed route. Inorganic bases are preferred for copper-free variants.[4]
Solvent
THF, DMF, or neat amine
Dioxane, Toluene, or DMF
The solvent must be anhydrous and thoroughly degassed.
Temperature
Room Temp to 80 °C
60 °C to 110 °C
Start at room temperature for iodo-substrates. Higher temperatures may be needed for bromides but increase side reactions.[3]
Atmosphere
Strictly Inert (Ar or N₂)
Strictly Inert (Ar or N₂)
Non-negotiable for preventing Glaser coupling and catalyst degradation.[12]
Q6: How does the position of the nitro group affect the reaction?
A6: The position of the strongly electron-withdrawing nitro group significantly impacts the electronic properties of the C-X bond (where X is the halide), influencing the rate of oxidative addition.
Nitro Group ortho or para to the Halide: The nitro group's resonance-withdrawing effect is strongest at these positions. This makes the carbon atom bearing the halide more electrophilic and generally accelerates the oxidative addition step, often allowing for milder reaction conditions.[1][24]
Nitro Group meta to the Halide: The effect is primarily inductive and weaker. The reaction may require slightly more forcing conditions (higher temperature, more active catalyst) compared to the ortho/para isomers.
Q7: Should I always protect the indazole nitrogen?
A7: Not always, but it is highly recommended, especially when working with 3-haloindazoles . The N-H proton of indazole is acidic and can lead to deprotonation by the base, forming an indazolide anion. This can complicate the reaction by coordinating to the catalyst or altering the substrate's electronic properties. For other isomers (e.g., 4-, 5-, 6-, or 7-haloindazoles), the reaction may proceed without protection, but yields are often lower and less consistent. Protection is a reliable strategy to improve reproducibility and yield.[7][8]
Visualizing Mechanisms and Workflows
The Sonogashira Catalytic Cycle & Common Pitfalls
The following diagram illustrates the accepted dual-cycle mechanism for the copper-catalyzed Sonogashira reaction and indicates where the primary side reactions involving nitroindazoles occur.
Caption: Catalytic cycles and key side reaction pathways.
Troubleshooting Workflow
Use this decision tree to systematically diagnose and resolve issues in your reaction.
Technical Support Center: Purification of 3-Iodo-4-nitro-1H-indazole Derivatives
Welcome to the dedicated technical support center for the purification of 3-iodo-4-nitro-1H-indazole and its derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals who...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the dedicated technical support center for the purification of 3-iodo-4-nitro-1H-indazole and its derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this important class of heterocyclic compounds. Drawing from established chemical principles and field-proven insights, this document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the specific challenges you may encounter during the purification of these molecules.
Introduction to the Challenges
3-Iodo-4-nitro-1H-indazole is a valuable synthetic intermediate, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the iodo group provides a convenient handle for further functionalization via cross-coupling reactions, while the nitro group can be a key pharmacophoric element or a precursor to an amino group.[1] However, the purification of this and related derivatives is often non-trivial. Common challenges include:
Presence of Regioisomers: The synthesis of substituted indazoles can often lead to the formation of multiple regioisomers, which can be difficult to separate due to their similar physicochemical properties.[2]
Potential for Degradation: Nitro-containing aromatic compounds can be sensitive to certain conditions, and the indazole ring itself can be susceptible to degradation under harsh pH or temperature conditions.[3]
Low Solubility: The planar, aromatic nature of the indazole core can lead to poor solubility in common organic solvents, complicating both chromatography and recrystallization efforts.
This guide will provide a structured approach to overcoming these and other purification challenges.
Frequently Asked Questions (FAQs)
Here we address some of the common questions that arise when working with 3-iodo-4-nitro-1H-indazole derivatives.
Q1: What are the key physicochemical properties of 3-iodo-4-nitro-1H-indazole that I should be aware of during purification?
Understanding the fundamental properties of your target molecule is the first step towards a successful purification strategy. Below is a summary of the available data for 3-iodo-4-nitro-1H-indazole.
The relatively high melting point suggests that the compound is likely a stable solid at room temperature, making recrystallization a viable purification technique. The pKa indicates that the N-H proton is weakly acidic, which is an important consideration for its behavior in different pH environments.
Q2: What are the most common impurities I should expect in my crude 3-iodo-4-nitro-1H-indazole?
The impurities in your crude product will largely depend on the synthetic route employed. However, some common impurities to be aware of include:
Unreacted Starting Materials: Such as 4-nitro-1H-indazole if the iodination reaction is incomplete.
Regioisomers: Depending on the synthetic method, other iodinated isomers (e.g., 5-iodo, 6-iodo, 7-iodo-4-nitro-1H-indazole) may be formed.[3]
Di-iodinated Products: Harsh iodination conditions can lead to the formation of di-iodo-4-nitro-1H-indazole species.[3]
Byproducts from the Iodinating Reagent: For example, if N-iodosuccinimide (NIS) is used, succinimide will be a byproduct.[3]
Q3: Is 3-iodo-4-nitro-1H-indazole stable on silica gel?
While there is no specific data on the stability of 3-iodo-4-nitro-1H-indazole on silica gel, nitroaromatic compounds can sometimes be prone to degradation on acidic stationary phases. It is always recommended to perform a quick stability test by spotting a solution of your crude material on a TLC plate, allowing it to sit for an hour or two, and then eluting it to see if any new spots appear. If degradation is observed, consider using a deactivated silica gel or an alternative stationary phase like alumina.
Troubleshooting Guide
This section provides a question-and-answer-based guide to troubleshoot common issues encountered during the purification of 3-iodo-4-nitro-1H-indazole derivatives.
Column Chromatography
Q1: I'm seeing multiple spots on my TLC, and they are very close together. How can I improve the separation?
The separation of regioisomers is a common challenge with substituted indazoles.[2] If you are struggling to separate closely running spots, consider the following strategies:
Optimize the Mobile Phase:
Adjust Polarity: Systematically vary the ratio of your polar and non-polar solvents. Small changes can have a significant impact on resolution.
Change Solvent System: If adjusting the polarity of a hexane/ethyl acetate system isn't working, try a different solvent system with different selectivity, such as dichloromethane/methanol.[3]
Try a Different Stationary Phase:
If you suspect your compound is interacting too strongly or degrading on silica gel, try using neutral or basic alumina.
Reverse-phase chromatography (C18) can also be a powerful tool for separating isomers that are difficult to resolve on normal phase silica.
Improve Column Packing and Loading:
Ensure your column is packed uniformly to avoid channeling.
Load your sample in a minimal amount of solvent to ensure a tight band at the start of the purification.
Q2: My compound is not eluting from the column, or the recovery is very low. What could be the problem?
Poor recovery from a chromatography column can be due to several factors:
Irreversible Adsorption: Your compound may be too polar for the chosen solvent system and is irreversibly binding to the silica gel. Try gradually increasing the polarity of the mobile phase. If this doesn't work, you may need to switch to a more polar solvent system or a different stationary phase.
Degradation on the Column: As mentioned in the FAQ, some nitro-containing compounds can degrade on silica gel. If you suspect this is happening, a stability test is crucial.
Precipitation on the Column: If your compound has low solubility in the mobile phase, it may precipitate at the top of the column. Ensure your compound is fully dissolved before loading and consider using a stronger solvent to dissolve the sample for loading.
Recrystallization
Q1: I can't find a good single solvent for recrystallization. What should I do?
It is common for a single solvent not to have the ideal solubility profile for recrystallization (highly soluble when hot, poorly soluble when cold). In this case, a mixed solvent system is often the solution.[6]
How to Choose a Mixed Solvent System:
Find a "good" solvent in which your compound is highly soluble, even at room temperature.
Find a "poor" solvent in which your compound is insoluble or sparingly soluble, even at the boiling point.
The two solvents must be miscible.
A common approach is to dissolve the crude product in a minimal amount of the hot "good" solvent and then add the "poor" solvent dropwise until the solution becomes cloudy (the saturation point). Then, add a few drops of the "good" solvent to redissolve the precipitate and allow the solution to cool slowly.
Q2: My compound is "oiling out" instead of forming crystals. How can I prevent this?
"Oiling out" occurs when the compound comes out of solution as a liquid instead of a solid. This can be due to several factors:[7]
The solution is being cooled too quickly. Allow the flask to cool slowly to room temperature on the benchtop before placing it in an ice bath.
The presence of impurities. Impurities can lower the melting point of your compound, causing it to come out of solution as an oil. If this is the case, you may need to perform a preliminary purification by column chromatography before attempting recrystallization.
The boiling point of the solvent is higher than the melting point of your compound. In this scenario, the compound will melt in the hot solvent and will not crystallize upon cooling. Choose a solvent with a lower boiling point.
Q3: No crystals are forming even after the solution has cooled completely. What can I do to induce crystallization?
If you have a clear, supersaturated solution with no crystal formation, you can try the following techniques to induce crystallization:[6]
Scratch the inside of the flask: Use a glass rod to gently scratch the inner surface of the flask at the meniscus. The microscopic scratches on the glass can provide nucleation sites for crystal growth.
Add a seed crystal: If you have a small amount of the pure compound, add a tiny crystal to the solution. This will act as a template for further crystal growth.
Reduce the solvent volume: It's possible you used too much solvent. Gently heat the solution to boil off some of the solvent to increase the concentration of your compound.
Experimental Protocols
The following are generalized protocols that should be optimized for your specific derivative and laboratory conditions. A thorough risk assessment should be conducted before performing any new procedure.
Protocol 1: Column Chromatography of 3-Iodo-4-nitro-1H-indazole
TLC Analysis:
Dissolve a small amount of your crude product in a suitable solvent (e.g., ethyl acetate or dichloromethane).
Spot the solution on a silica gel TLC plate.
Develop the plate in various solvent systems to find an eluent that gives your desired product an Rf value of approximately 0.2-0.3 and good separation from impurities. A good starting point is a mixture of hexanes and ethyl acetate.
Column Preparation:
Choose an appropriate size column based on the amount of crude material to be purified.
Prepare a slurry of silica gel in the chosen mobile phase and carefully pour it into the column, ensuring there are no air bubbles.
Allow the silica to settle, and then add a layer of sand to the top to protect the surface.
Sample Loading:
Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent.
Carefully apply the sample to the top of the column.
Alternatively, for less soluble compounds, you can perform a "dry loading" by adsorbing the compound onto a small amount of silica gel, evaporating the solvent, and then carefully adding the dry powder to the top of the column.
Elution and Fraction Collection:
Begin eluting the column with the chosen mobile phase, collecting fractions in test tubes or vials.
Monitor the elution of your compound by TLC analysis of the collected fractions.
Isolation:
Combine the fractions containing the pure product.
Remove the solvent under reduced pressure to yield the purified 3-iodo-4-nitro-1H-indazole.
Protocol 2: Recrystallization of 3-Iodo-4-nitro-1H-indazole
Solvent Selection:
Place a small amount of the crude product into several test tubes.
Add a few drops of different solvents to each test tube and observe the solubility at room temperature.
Gently heat the test tubes containing solvents in which the compound was poorly soluble at room temperature. An ideal solvent will dissolve the compound when hot but not when cold.
Dissolution:
Place the crude product in an Erlenmeyer flask with a stir bar.
Add a small amount of the chosen recrystallization solvent and heat the mixture with stirring.
Continue to add the solvent in small portions until the compound is completely dissolved.
Hot Filtration (Optional):
If there are insoluble impurities, perform a hot gravity filtration through a fluted filter paper into a pre-warmed flask to remove them.
Crystallization:
Cover the flask and allow the solution to cool slowly to room temperature.
Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.
Isolation and Drying:
Collect the crystals by vacuum filtration using a Büchner funnel.
Wash the crystals with a small amount of cold recrystallization solvent.
Dry the crystals in a vacuum oven to remove any residual solvent.
Visualization of Purification Workflow
The following diagram illustrates a logical workflow for troubleshooting the purification of 3-iodo-4-nitro-1H-indazole derivatives.
Caption: A decision-making workflow for the purification of 3-iodo-4-nitro-1H-indazole.
References
PubChem. (n.d.). 3-Iodo-6-nitroindazole. Retrieved from [Link]
Technical Support Center: Catalyst Selection for Suzuki Reaction of 3-Iodoindazoles
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving 3-iodoindazole substrates. This guide is designed for researchers, medicinal...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving 3-iodoindazole substrates. This guide is designed for researchers, medicinal chemists, and process development scientists who are working to synthesize functionalized indazole derivatives, a common scaffold in pharmacologically active molecules. Here, we address common challenges and frequently asked questions to help you optimize your catalyst selection and reaction conditions, ensuring robust and reproducible outcomes.
Troubleshooting Guide: Common Experimental Issues
This section addresses specific problems you might encounter during your experiments. Each issue is presented in a question-and-answer format with detailed, actionable solutions grounded in mechanistic principles.
Issue 1: Low or No Conversion of the 3-Iodoindazole Starting Material
Q: My Suzuki-Miyaura coupling reaction is showing little to no consumption of my 3-iodoindazole. What are the likely causes and how can I fix it?
A: Low or no conversion is one of the most common issues in cross-coupling chemistry and can be traced back to several key factors. A systematic approach is the best way to diagnose the problem.
Catalyst Inactivity: The palladium catalyst is the heart of the reaction. Its failure is a primary suspect.
Causality: The active Pd(0) species is susceptible to oxidation if not handled under inert conditions. Pre-catalysts can also degrade over time.
Solution: Always use a fresh batch of the palladium source or pre-catalyst. For substrates that are particularly challenging, consider using more robust and air-stable pre-catalysts that incorporate bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos or XPhos).[1][2] These ligands promote the formation of the active monoligated Pd(0) species and accelerate the oxidative addition step.[2]
Inadequate Base: The base is not a mere spectator; it is critical for activating the boronic acid.[3][4]
Causality: The transmetalation step requires the formation of a boronate complex (R-B(OH)₃⁻), which is generated by the reaction of the boronic acid with the base.[5] If the base is weak, wet, or poorly soluble, this activation will be inefficient.
Solution: Ensure your base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) is finely powdered and anhydrous. For difficult couplings, switching to a stronger or more soluble base like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can dramatically improve results.[1][6]
Poor Reagent Quality: The stability of the boronic acid coupling partner is a frequent point of failure.
Causality: Boronic acids can undergo protodeboronation (replacement of the boronic acid group with a hydrogen) or form inactive trimeric boroxine species upon exposure to moisture and air.[7]
Solution: Use fresh, high-purity boronic acid. If degradation is suspected, consider converting the boronic acid to a more stable boronate ester, such as a pinacol ester (Bpin), which is less prone to these side reactions.[1][8]
Suboptimal Reaction Conditions: Temperature and solvent play a crucial role.
Causality: The oxidative addition and transmetalation steps have activation energy barriers that must be overcome.
Solution: Ensure your solvents (e.g., dioxane, THF, DMF) are anhydrous and have been thoroughly deoxygenated by sparging with an inert gas like argon or nitrogen.[1][6] If the reaction is sluggish at conventional heating temperatures (80-100 °C), increasing the temperature may be necessary. Microwave irradiation is a highly effective technique for driving these reactions to completion, often reducing reaction times from hours to minutes and significantly improving yields.[1][9][10]
Caption: Troubleshooting workflow for low-yield Suzuki reactions.
Issue 2: Significant Formation of De-iodinated Side Product
Q: My reaction is working, but I'm isolating a large amount of the corresponding H-indazole (hydrodehalogenation product) instead of my desired coupled product. How can I suppress this side reaction?
A: The formation of a de-iodinated byproduct is a classic competitive pathway, particularly with electron-deficient aryl halides.[1] This occurs when the Aryl-Pd(II)-I intermediate is intercepted by a hydride source before it can undergo transmetalation.
Ligand Choice: The steric and electronic properties of the ligand are paramount.
Causality: Bulky ligands accelerate the rate of reductive elimination relative to competing side reactions. They also can sterically shield the palladium center from hydride sources.
Solution: Switch from simple ligands like triphenylphosphine (PPh₃) to a more sterically hindered, electron-rich biaryl phosphine ligand such as XPhos, SPhos, or DavePhos.[2] These ligands have been shown to be highly effective at suppressing hydrodehalogenation.[1]
Source of Hydride: The base and solvent can be culprits.
Causality: Some bases (like organic amines) or solvent impurities (like water or alcohols in excess) can act as hydride donors, especially at elevated temperatures.[8]
Solution: If using an amine base, switch to an inorganic base like K₃PO₄ or Cs₂CO₃. Ensure your solvent is rigorously anhydrous. While a small amount of water is often necessary for the Suzuki reaction, using a strictly anhydrous solvent system with a base like K₃PO₄ can sometimes mitigate the issue.[11]
Reaction Temperature:
Causality: Higher temperatures can increase the rate of decomposition pathways that lead to hydride formation.
Solution: Try running the reaction at the lowest temperature that still allows for reasonable conversion of the starting material. Monitor the reaction closely and stop it as soon as the 3-iodoindazole is consumed.[12]
Frequently Asked Questions (FAQs)
This section provides answers to broader questions regarding reaction design and component selection.
Q1: What is the best all-around palladium catalyst system for the Suzuki coupling of 3-iodoindazoles?
A: There is no single "best" catalyst, as the optimal choice depends on the specific substrates and whether the indazole nitrogen is protected. However, we can categorize the most effective systems.
Catalyst System (Pd Source / Ligand)
Typical Use Case
Key Considerations
Pd(PPh₃)₄
Simple, readily available aryl/vinyl boronic acids. Unprotected indazoles under microwave conditions.[9]
A good starting point. Can be sluggish and may require higher temperatures or catalyst loadings. Prone to side reactions with complex substrates.[6]
PdCl₂(dppf)
N-protected indazoles and heteroaryl boronic acids.[13][14]
Robust and reliable for many systems. The dppf ligand provides good stability to the catalytic intermediate.
Pd₂(dba)₃ / XPhos or SPhos
Unprotected N-H indazoles, sterically hindered coupling partners, and aryl chlorides/bromides.[2][15]
Highly active system for challenging substrates. The bulky, electron-rich ligands accelerate oxidative addition and reductive elimination, often allowing for lower temperatures and catalyst loadings.[2]
PEPPSI-type Pre-catalysts
Used with N-heterocyclic carbene (NHC) ligands for highly challenging or electron-rich substrates.
These are highly stable pre-catalysts that generate the active species in situ and show excellent functional group tolerance.[8]
Q2: Is it necessary to protect the N-H of the indazole ring?
A: This is a critical and nuanced question. The acidic N-H proton of the indazole can interfere with the catalytic cycle, potentially by coordinating to the palladium center or reacting with the base in a non-productive manner.[1][15]
When to Protect: N-protection (e.g., with a Boc group) is generally recommended for multi-step syntheses or when using particularly sensitive substrates or catalysts.[14] It often leads to cleaner reactions and more consistent yields by preventing potential catalyst inhibition.[1]
When Unprotected is Possible: Several modern protocols have demonstrated highly efficient couplings directly on unprotected 3-iodoindazoles.[9][10][15] Success in these cases often relies on:
Microwave Irradiation: High temperatures achieved with microwave heating can overcome the activation barriers, leading to rapid product formation that outcompetes catalyst deactivation pathways.[9][10]
Specific Catalyst/Ligand Systems: Highly active catalysts, such as those based on Buchwald's biarylphosphine ligands (e.g., SPhos, XPhos), have been shown to be effective for coupling unprotected N-H heterocycles.[15]
Careful Base Selection: A base like K₃PO₄ is often effective in these systems.[15]
Caution: Electron-withdrawing groups (like a nitro group) on the indazole ring can make the N-H more acidic and can facilitate the cleavage of certain protecting groups (like Boc) under basic reaction conditions.[9][16]
Q3: How do I choose the right base and solvent for my reaction?
A: The base and solvent work in concert to facilitate the key steps of the catalytic cycle.
The base activates the boronic acid for transmetalation.[3] K₂CO₃ is a common, mild choice. Cs₂CO₃ is more soluble and basic, often used for difficult couplings.[1][6] K₃PO₄ is a strong, non-nucleophilic base that works well with bulky ligands and for unprotected N-H substrates.[2][15]
The solvent must solubilize all components and withstand the reaction temperature. A mixture of an organic solvent with water (e.g., Dioxane/H₂O 4:1) is very common, as water aids in dissolving the inorganic base and facilitates the formation of the active boronate species.[5][8] Crucially, all solvents must be deoxygenated to prevent oxidation and deactivation of the Pd(0) catalyst.[6]
The Suzuki-Miyaura Catalytic Cycle
Understanding the mechanism is key to effective troubleshooting. The reaction proceeds through three primary steps: oxidative addition, transmetalation, and reductive elimination.
Caption: The generally accepted mechanism for the Suzuki-Miyaura reaction.
Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of the 3-iodoindazole. This is often the rate-determining step, and the high reactivity of the C-I bond makes 3-iodoindazoles excellent substrates.[4][8]
Transmetalation: The organic group (R²) is transferred from the activated boronate complex to the palladium center, displacing the iodide. This step regenerates the base and forms a diaryl-palladium(II) intermediate.[17]
Reductive Elimination: The two organic fragments (R¹ and R²) are expelled from the palladium center, forming the new carbon-carbon bond of the final product. This step regenerates the active Pd(0) catalyst, allowing it to re-enter the cycle.[4][17]
General Experimental Protocol: Microwave-Assisted Suzuki Coupling of Unprotected 3-Iodoindazole
This protocol is a robust starting point based on successful literature procedures for unprotected substrates.[1][9] Optimization may be required for your specific indazole and boronic acid.
Materials:
Unprotected 3-iodoindazole (1.0 equiv)
Aryl- or vinylboronic acid or pinacol ester (1.5 - 2.0 equiv)
Pd(PPh₃)₄ (0.05 equiv, 5 mol%)
Na₂CO₃ or K₂CO₃ (2.0 equiv)
1,4-Dioxane and Water (e.g., 4:1 v/v)
Procedure:
Vessel Preparation: To a microwave reaction vial equipped with a magnetic stir bar, add the 3-iodoindazole (1.0 equiv), the boronic acid/ester (1.5-2.0 equiv), and Pd(PPh₃)₄ (0.05 equiv).
Inert Atmosphere: Seal the vial with a cap. Evacuate the vial and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed.
Reagent Addition: Prepare a 2M aqueous solution of the base (Na₂CO₃ or K₂CO₃). Degas this solution by bubbling argon through it for 15-20 minutes. Through the septum, add the degassed 1,4-dioxane, followed by the aqueous base solution (to give 2.0 equiv of base).
Microwave Irradiation: Place the sealed vial in the microwave reactor. Heat the mixture to 120 °C and hold for 20-40 minutes.
Reaction Monitoring: Monitor the consumption of the starting material by TLC or LC-MS.
Workup: After the reaction is complete, allow the vial to cool to room temperature. Dilute the reaction mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.
Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to yield the desired 3-substituted indazole.
References
Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]
Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]
NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples. Retrieved from [Link]
Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]
Vera, G., et al. (2018). Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation. Molecules, 23(8), 2051. Retrieved from [Link]
Cere, V., et al. (2006). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 11(5), 336-347. Retrieved from [Link]
ResearchGate. (n.d.). Suzuki coupling of heteroaryl halides with aryl boronic acids. Retrieved from [Link]
Billingsley, K. L., & Buchwald, S. L. (2008). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Angewandte Chemie International Edition, 47(26), 4695-4698. Retrieved from [Link]
Wang, Y., et al. (2023). The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. Molecules, 28(6), 2825. Retrieved from [Link]
Vera, G., et al. (2018). Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles With Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles Under Microwave Irradiation. PubMed. Retrieved from [Link]
Reddit. (2016). Why am I getting low yield for my Suzuki coupling reaction?. r/chemistry. Retrieved from [Link]
ResearchGate. (n.d.). Table 1 Optimization of the reaction conditions for Suzuki coupling.... Retrieved from [Link]
Reddit. (2024). How to approach choosing reaction conditions for Suzuki?. r/Chempros. Retrieved from [Link]
Vera, G., et al. (2018). Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation. National Institutes of Health. Retrieved from [Link]
ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. Retrieved from [Link]
Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]
Billingsley, K. L., Anderson, K. W., & Buchwald, S. L. (2006). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Angewandte Chemie International Edition, 45(21), 3484-3488. Retrieved from [Link]
effect of base and solvent in palladium-catalyzed reactions
A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center for Palladium-Catalyzed Cross-Coupling Reactions. As a Senior Application Scientist, I've designed this guid...
Author: BenchChem Technical Support Team. Date: January 2026
A Guide for Researchers, Scientists, and Drug Development Professionals
Welcome to the Technical Support Center for Palladium-Catalyzed Cross-Coupling Reactions. As a Senior Application Scientist, I've designed this guide to move beyond simple protocols and provide a deeper understanding of the critical interplay between the base and solvent in your experiments. This resource is structured to help you troubleshoot common problems, answer frequently asked questions, and ultimately, empower you to optimize your reactions with confidence.
Troubleshooting Guide: Common Experimental Issues
Palladium-catalyzed reactions are powerful but sensitive. When a reaction fails or underperforms, the base and solvent are often the primary culprits. This section addresses specific issues in a question-and-answer format to help you diagnose and solve problems at the bench.
Issue 1: Low or No Product Conversion
Q: My reaction shows no or very low conversion of my starting material. I've confirmed the catalyst and ligand are active. What should I check regarding the base and solvent?
A: Inadequate conversion is frequently tied to issues with base strength, solubility, or solvent compatibility.
Possible Cause 1: Incorrect Base Strength. The base's primary role in many cross-coupling reactions, such as the Suzuki-Miyaura coupling, is to activate the organoboron species for the crucial transmetalation step.[1] If the base is too weak (e.g., NaHCO₃), it may not be strong enough to form the reactive boronate species, stalling the catalytic cycle. Conversely, for reactions like the Buchwald-Hartwig amination, a strong base (e.g., NaOtBu) is often required to deprotonate the amine for subsequent steps.[2][3]
Suggested Solution: Screen a range of bases with varying strengths. For Suzuki couplings, common choices include carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄).[1] For C-N couplings, consider stronger alkoxide or bis(trimethylsilyl)amide bases.[4][5]
Possible Cause 2: Poor Base Solubility. An undissolved base cannot effectively participate in the reaction. This is a common issue when using inorganic bases in nonpolar, aprotic solvents like toluene or dioxane.[6] The reaction can become dependent on the solid-liquid interface, leading to slow and incomplete conversion.[4]
Suggested Solution:
Switch to a more soluble base: Cesium carbonate (Cs₂CO₃) is often more soluble in organic solvents than its potassium or sodium counterparts.[7]
Use a biphasic solvent system: Adding a small amount of water can dissolve inorganic bases like K₂CO₃ or K₃PO₄, creating a biphasic mixture where the reaction can proceed efficiently at the interface.[8][9] Vigorous stirring is critical in such cases.
Consider an organic base: Organic bases like DBU or triethylamine are soluble in organic solvents but are often less effective for certain coupling types.[1][7]
Possible Cause 3: Incompatible Solvent. The solvent must dissolve the reactants, catalyst, and key intermediates.[6] Polar aprotic solvents like DMF or MeCN can dissolve salts and stabilize charged intermediates, but they can also coordinate to the palladium center, potentially inhibiting catalysis.[6][10][11] Nonpolar solvents like toluene are common but may not be sufficient to dissolve inorganic bases.[12]
Suggested Solution: If solubility is an issue, consider switching to a more polar solvent system like THF, 2-MeTHF, or a mixture such as Toluene/Water or Dioxane/Water.[8][13] Be aware that solvent choice can dramatically alter reaction selectivity.[11][14]
Issue 2: Formation of Side Products
Q: My desired product is forming, but I'm seeing significant amounts of side products like homocoupling or dehalogenation. How can the base or solvent contribute to this?
A: Side product formation is often a kinetic issue where undesired reaction pathways compete with the main catalytic cycle. Base and solvent choices directly influence these rates.
Homocoupling of Boronic Acids (Suzuki Coupling): This occurs when two boronic acid molecules couple together. It is often promoted by the presence of oxygen and Pd(II) species that can arise before the catalytic cycle begins.[15]
Suggested Solution:
Thoroughly Degas: Ensure the solvent and reaction mixture are rigorously degassed to remove oxygen.[16]
Choose the Right Base: Very strong bases can accelerate boronic acid decomposition and subsequent side reactions. Using a milder base like K₂CO₃ or K₃PO₄ can sometimes suppress homocoupling.
Anhydrous Conditions: In some cases, using anhydrous conditions with a base like K₃PO₄ can minimize protodeboronation (hydrolysis of the boronic acid), which can be a precursor to homocoupling.
Dehalogenation: This side reaction replaces the halide on your electrophile with a hydrogen atom. It can occur when a hydride source is present and reductively eliminates with the aryl group from the palladium center.[15]
Suggested Solution:
Avoid Hydride Sources: Some bases or solvents can act as hydride donors. For instance, amine bases or alcohol solvents can sometimes lead to dehalogenation.[15] If this is suspected, switch to a non-coordinating inorganic base and an aprotic solvent.
Use a Weaker Base: Very strong bases can sometimes promote pathways that lead to catalyst decomposition or the formation of hydride species. Using the mildest base that still affords good conversion is a sound strategy.[17]
Issue 3: Catalyst Decomposition (Formation of Palladium Black)
Q: My reaction mixture turns black, and the reaction stops. I suspect the catalyst has crashed out. How do my base and solvent choices affect catalyst stability?
A: The formation of palladium black indicates the aggregation of Pd(0) species, a common catalyst deactivation pathway. Both the solvent and base play a role in stabilizing the active, soluble palladium complexes.
Possible Cause 1: Insufficient Ligand Stabilization in a Non-Coordinating Solvent. In nonpolar solvents like toluene or hexanes, the palladium catalyst relies heavily on the phosphine ligand to remain soluble and active. If the ligand concentration is too low or the ligand itself is not robust, the Pd(0) species can aggregate.
Suggested Solution: Increase the ligand-to-palladium ratio slightly. Ensure you are using a sufficiently bulky and electron-rich ligand that can stabilize the Pd(0) center.[15]
Possible Cause 2: Solvent-Induced Leaching or Instability. The reaction medium directly impacts the stability of supported catalysts (like Pd/C) and can cause leaching of palladium into the solution.[10] Some solvents may also fail to stabilize the active catalyst. For instance, while coordinating solvents like DMF can stabilize palladium species, they can also compete with other ligands.[6]
Suggested Solution: The choice of solvent is critical for catalyst stability. Ethers (THF, dioxane) and aromatic hydrocarbons (toluene) are generally good starting points.[6] If using a supported catalyst, be aware that the solvent can influence the nature and extent of palladium leaching.[10]
Possible Cause 3: Inappropriate Base. Certain bases can react with the palladium complex or the ligand, leading to decomposition. Very strong bases, in particular, can sometimes promote undesired side reactions that lead to catalyst deactivation.[5]
Suggested Solution: Screen different bases. If you suspect base-induced decomposition, try a milder base (e.g., K₃PO₄ instead of NaOtBu) or a different class of base (e.g., a carbonate instead of a hydroxide).
Frequently Asked Questions (FAQs)
Q1: How do I rationally select a base for my Suzuki reaction?
There is no single "best" base, but a rational choice considers several factors:
Substrate Functional Groups: If your molecule contains base-sensitive groups (e.g., esters, ketones, nitro groups), use a weaker base like K₂CO₃ or even NaHCO₃ to avoid hydrolysis or other side reactions.[18]
Solvent System: For biphasic systems (e.g., Toluene/H₂O), inorganic bases like K₂CO₃, K₃PO₄, or NaOH are excellent choices as they reside in the aqueous layer.[1] For anhydrous, nonpolar systems, a more soluble inorganic base like Cs₂CO₃ or an organic base may be required, though K₃PO₄ is often effective even with limited solubility.
Reactivity of Coupling Partners: For less reactive aryl chlorides or electron-rich aryl halides, a stronger base may be needed to accelerate the transmetalation step.[15]
Base
Common Applications & Characteristics
K₂CO₃ / Na₂CO₃
A general, mild, and inexpensive choice. Often used in aqueous/organic biphasic systems. Good for substrates with base-sensitive functional groups.[1]
Cs₂CO₃
More soluble in organic solvents than K₂CO₃. Often provides higher yields in challenging couplings.[1][7]
K₃PO₄
A moderately strong base that is effective in both aqueous and anhydrous conditions. Often a good choice for suppressing protodeboronation.[1]
NaOtBu / KOtBu
Strong bases, typically used for Buchwald-Hartwig aminations or for very unreactive Suzuki coupling partners. Can cause side reactions with sensitive substrates.[4][5]
Organic Bases (Et₃N, DBU)
Soluble in organic solvents but generally less effective for Suzuki couplings compared to inorganic bases.[1][7]
Q2: What is the role of water in my reaction? Is it always necessary?
Water can play several beneficial roles, but it is not always required.
Dissolving the Base: As mentioned, water is excellent for dissolving inorganic bases, facilitating their role in the catalytic cycle.[8][9]
Accelerating Transmetalation: In some cases, water can participate in the transmetalation step, potentially accelerating the reaction. Studies have shown that an optimal amount of water can improve yields.[8]
Sustained Release: For certain boronic acid derivatives like trifluoroborates, water can provide a slow, sustained release of the active boronic acid, improving reaction outcomes.[8]
However, water can also be detrimental, leading to protodeboronation , where the C-B bond of the boronic acid is cleaved. For sensitive substrates, anhydrous conditions using bases like K₃PO₄ in solvents like toluene or dioxane are preferable.
Q3: How does the solvent polarity affect the reaction outcome?
Solvent polarity is a critical parameter that can influence nearly every step of the catalytic cycle.
Solubility: The solvent must create a homogeneous (or effectively mixed) solution of all components. Dipolar aprotic solvents (DMF, DMSO, MeCN) are excellent at dissolving a wide range of organic compounds and inorganic salts.[6]
Catalyst Stability: Solvents can act as ligands, stabilizing the active Pd(0) species. This is particularly important in "ligand-free" reactions where the solvent itself occupies coordination sites.[6]
Reaction Rate & Selectivity: Polar solvents can stabilize charged intermediates or transition states. This can dramatically alter the reaction pathway. For example, in the coupling of chloroaryl triflates, nonpolar solvents favor reaction at the C-Cl bond, while certain polar solvents like DMF or MeCN switch the selectivity to the C-OTf bond, likely by stabilizing an anionic palladium complex.[11][14]
Visualizing the Process: Diagrams and Workflows
The Catalytic Cycle: Where Base and Solvent Intervene
This diagram illustrates a simplified Suzuki-Miyaura catalytic cycle, highlighting the key stages where the base and solvent exert their influence.
Caption: Simplified Suzuki-Miyaura cycle showing key intervention points for base and solvent.
Troubleshooting Workflow for a Failed Reaction
When faced with a failed reaction, a systematic approach is key. Use this flowchart to guide your troubleshooting process.
Caption: A decision-making flowchart for troubleshooting palladium cross-coupling reactions.
Key Experimental Protocols
Protocol 1: General Procedure for Screening Bases in a Suzuki-Miyaura Coupling
This protocol provides a framework for systematically testing different bases to find the optimal conditions for your specific substrates.
Materials:
Aryl Halide (1.0 mmol, 1.0 equiv)
Boronic Acid (1.2 mmol, 1.2 equiv)
Palladium Pre-catalyst (e.g., Pd(OAc)₂, 2 mol%)
Ligand (e.g., PPh₃ or a Buchwald-type ligand, 4 mol%)
Solvent (e.g., Toluene/H₂O 10:1, 0.1 M)
Bases to be screened (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) (2.0 mmol, 2.0 equiv)
Inert gas (Argon or Nitrogen)
Standard laboratory glassware
Procedure:
Setup: To a flame-dried reaction vial equipped with a magnetic stir bar, add the aryl halide, boronic acid, palladium pre-catalyst, and ligand.
Inert Atmosphere: Seal the vial with a septum. Evacuate and backfill with inert gas three times to ensure an oxygen-free environment.[16]
Addition of Base: Add the first base to be screened to the vial.
Solvent Addition: Add the degassed solvent system via syringe.
Reaction: Place the vial in a pre-heated reaction block or oil bath at the desired temperature (e.g., 80-100 °C) and stir vigorously.
Monitoring: Monitor the reaction progress by a suitable analytical method (e.g., TLC, LC-MS, or GC) at regular intervals (e.g., 1h, 4h, 12h).
Repeat: Set up parallel reactions for each base you wish to screen, keeping all other parameters (temperature, concentration, catalyst loading) constant.
Analysis: Compare the conversion rates and final yields for each base to determine the most effective one for your system.
References
Sherwood, J., et al. (2019). Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online. [Link]
Technical Support Center: Preventing De-iodination in Cross-Coupling of Iodoindazoles
Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address a common a...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address a common and often frustrating side reaction in palladium-catalyzed cross-coupling: the de-iodination of iodoindazoles. Our focus is to provide not just solutions, but a clear understanding of the underlying chemical principles to empower you to optimize your synthetic routes.
The indazole scaffold is a cornerstone in medicinal chemistry, and the C-I bond of iodoindazoles offers a reactive handle for diversification.[1] However, the desired cross-coupling product is often contaminated with the corresponding hydro-deiodinated indazole, complicating purification and reducing yields. This guide will equip you with the knowledge to suppress this unwanted side reaction.
Troubleshooting Guide: Minimizing De-iodination
This section is designed to help you diagnose and solve de-iodination issues in your cross-coupling reactions involving iodoindazoles.
Issue 1: Significant Formation of De-iodinated Indazole Byproduct
You're running a Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig amination with an iodoindazole and observing a substantial amount of the corresponding protonated indazole.
Root Cause Analysis & Corrective Actions
De-iodination, or hydrodehalogenation, is a reductive process that competes with the desired cross-coupling pathway.[2] After the initial oxidative addition of the iodoindazole to the Pd(0) catalyst, the resulting Pd(II) intermediate can react with a hydride source in the reaction mixture, leading to reductive elimination of the de-iodinated product.[2]
The choice of palladium source and, more critically, the phosphine ligand, can dramatically influence the relative rates of cross-coupling versus de-iodination.[3]
Problem: Your current ligand system may be promoting the reductive dehalogenation pathway.
Explanation: Electron-rich and sterically hindered ligands can stabilize the palladium center, favoring the desired reductive elimination step of the cross-coupling cycle over the competing de-iodination pathway.[3] For sterically hindered substrates, a well-chosen ligand is crucial.[4]
Solution:
Switch to Bulky, Electron-Rich Ligands: For Suzuki and Buchwald-Hartwig reactions, consider switching from simple phosphines like PPh₃ to more sterically demanding and electron-donating Buchwald-type ligands (e.g., XPhos, SPhos).[4] These ligands can accelerate the reductive elimination step of the cross-coupling cycle, outcompeting the de-iodination pathway.
Consider Pre-catalysts: Using air- and moisture-stable pre-catalysts can ensure the efficient generation of the active Pd(0) species, which can be crucial for challenging couplings.[5]
The base is not just a passive reagent; its identity and strength can be pivotal in preventing de-iodination.[3]
Problem: Your base might be too strong or acting as a hydride source.
Explanation: Strong bases, particularly in the presence of protic solvents, can facilitate pathways that lead to hydride formation. The choice of base is critical, especially for N-heterocyclic substrates.[6]
Solution:
Use Weaker Inorganic Bases: For unprotected indazoles, milder inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are often preferred over strong organic bases.[5][6] Ensure the base is finely powdered and anhydrous for optimal performance.[6]
Avoid Amine Bases if Possible: In some cases, amine bases can be a source of hydrides, contributing to de-iodination.[2]
The solvent can be an active participant in the de-iodination process, often by acting as a hydride donor.[3]
Problem: Your solvent may be a source of hydrides.
Explanation: Alcohols and even some ethereal solvents can act as hydride sources, particularly at elevated temperatures.[3] The solvent also influences the solubility of reagents and the stability of catalytic species.[7][8]
Solution:
Switch to Aprotic Solvents: If you are using alcohols as solvents or co-solvents, consider switching to anhydrous, aprotic solvents like toluene, dioxane, or DMF.[9]
Thoroughly Degas Solvents: Oxygen can lead to catalyst decomposition and the formation of Pd(II) species that can promote side reactions.[2][6] Always use properly degassed solvents.
Frequently Asked Questions (FAQs)
Q1: Should I protect the N-H of the indazole ring?
The acidic proton on the indazole nitrogen can sometimes interfere with the catalytic cycle.[3][5] While many cross-coupling reactions can be performed on unprotected indazoles with careful optimization of the base and reaction conditions, N-protection is often recommended for challenging substrates, particularly in Sonogashira and Heck couplings, to prevent side reactions and catalyst inhibition.[3][10] Common protecting groups include Boc and SEM.[5]
Q2: My reaction is sluggish, and increasing the temperature leads to more de-iodination. What should I do?
This is a common dilemma. While higher temperatures can increase the rate of the desired reaction, they can also accelerate the rate of de-iodination.
Focus on the Catalyst System: Instead of solely relying on temperature, focus on optimizing the catalyst and ligand. A more active catalyst system can often achieve good conversion at lower temperatures, thus minimizing thermal decomposition and de-iodination.
Microwave Irradiation: Microwave heating can be an effective way to rapidly heat the reaction to the desired temperature, sometimes leading to improved yields and reduced side products compared to conventional heating.[6][11]
Q3: Can impurities in my iodoindazole starting material be the cause of de-iodination?
While the reaction conditions are the primary driver of de-iodination, impurities can play a role. The most common impurity is the de-iodinated indazole itself, which can arise from the synthesis or degradation of the starting material.[5] Always ensure the purity of your starting materials through appropriate analytical techniques (NMR, LC-MS).
Q4: How does the electronic nature of the indazole ring affect de-iodination?
Electron-withdrawing groups on the indazole ring can make the C-I bond more susceptible to oxidative addition, which is often the rate-determining step.[3] However, this increased reactivity can also make the substrate more prone to side reactions, including de-iodination.[3] For electron-deficient iodoindazoles, careful selection of an electron-rich and sterically hindered ligand is even more critical to stabilize the palladium intermediates and favor the desired coupling.[3]
Data & Protocols
Table 1: Influence of Reaction Parameters on De-iodination
Parameter
Condition A (High De-iodination)
Condition B (Low De-iodination)
Rationale for Improvement
Ligand
PPh₃
XPhos
Increased steric bulk and electron density on the ligand accelerates reductive elimination of the desired product.
Base
KOtBu
K₂CO₃ or Cs₂CO₃
A milder inorganic base is less likely to generate hydride species that lead to de-iodination.[5]
Solvent
Isopropanol/Water
Anhydrous Dioxane
Aprotic solvents minimize the availability of hydride donors.[3]
Atmosphere
Air
Inert (Argon or Nitrogen)
Excluding oxygen prevents catalyst deactivation and unwanted side reactions.[6]
Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling of Iodoindazoles with Minimized De-iodination
This protocol provides a starting point for optimizing your reaction.
Reagent Preparation: To a flame-dried reaction vessel, add the iodoindazole (1.0 eq.), the boronic acid or ester (1.2-1.5 eq.), and the base (e.g., K₂CO₃, 2-3 eq.).[5]
Inert Atmosphere: Evacuate and backfill the vessel with an inert gas (Argon or Nitrogen) three times.[5]
Catalyst and Solvent Addition: Add the palladium pre-catalyst (e.g., XPhos Pd G3, 1-5 mol%) and the anhydrous, degassed solvent (e.g., 1,4-dioxane).
Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and stir until the starting material is consumed, monitoring by TLC or LC-MS.[1]
Workup: After cooling to room temperature, dilute the reaction with water and extract with an organic solvent (e.g., ethyl acetate).[5] Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel.
Visualizing the Problem: De-iodination Pathway
The following diagram illustrates the catalytic cycle for a generic cross-coupling reaction and highlights the competing de-iodination pathway.
Caption: Competing pathways in cross-coupling reactions of iodoindazoles.
Troubleshooting Workflow
Use this decision tree to systematically address de-iodination issues.
Caption: A decision tree for troubleshooting de-iodination.
References
BenchChem Technical Support Team. (2025). Technical Support Center: Optimizing Suzuki Coupling Conditions for 4-Iodo-3-methyl-1H-indazole. BenchChem.
BenchChem Technical Support Team. (2025). Troubleshooting failed reactions with 4-Iodo-3-methyl-1H-indazole. BenchChem.
BenchChem Technical Support Team. (2025). Technical Support Center: Cross-Coupling Reactions with 3-Iodo-6-methyl-4-nitro-1H-indazole. BenchChem.
Various Authors. (2025). Sonogashira Cross-Coupling Reaction of 3-Iodoindazoles with Various Terminal Alkynes: A Mild and Flexible Strategy to Design 2-Aza Tryptamines. ResearchGate.
Sakinho & Peragon888. (2025). Problems with Suzuki coupling. Reddit.
BenchChem Technical Support Team. (2025). Application Notes and Protocols for Palladium-Catalyzed Reactions Involving 4-Iodo-3-methyl-1H-indazole. BenchChem.
Technical Support Center: Improving Regioselectivity in the Functionalization of Indazoles
Welcome to the technical support center for indazole functionalization. The indazole core is a privileged scaffold in medicinal chemistry, frequently serving as a crucial pharmacophore in a variety of therapeutic agents....
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for indazole functionalization. The indazole core is a privileged scaffold in medicinal chemistry, frequently serving as a crucial pharmacophore in a variety of therapeutic agents.[1][2] However, its synthesis and subsequent functionalization are often complicated by challenges in controlling regioselectivity. This guide is designed to provide researchers, chemists, and drug development professionals with practical, in-depth solutions to common issues encountered during the regioselective functionalization of indazoles.
The indazole ring contains two nucleophilic nitrogen atoms (N1 and N2) and several C-H bonds, leading to potential competition between multiple reaction sites.[3][4] This guide is structured in a question-and-answer format to directly address these specific challenges, explaining the causality behind experimental choices to empower you to design more robust and efficient synthetic routes.
The primary challenge in modifying the indazole core is controlling substitution at the N1 versus the N2 position.[5] Direct alkylation, for instance, often yields a mixture of regioisomers, necessitating difficult and costly separations.[3][5][6] The outcome is governed by a delicate interplay of steric, electronic, and reaction condition-dependent factors.[1][2][3]
Q1: My N-alkylation reaction is giving me a mixture of N1 and N2 isomers. How can I selectively obtain the N1-alkylated product?
A1: Achieving high N1 selectivity often hinges on exploiting the thermodynamic stability of the N1-substituted product and using conditions that favor its formation.[2][4] The 1H-indazole tautomer is generally more thermodynamically stable than the 2H-tautomer.[2][4][6]
Core Strategy: Use a Strong, Non-Coordinating Base in an Aprotic, Non-Polar Solvent.
This is the most reliable and widely cited method for achieving high N1 selectivity.[1]
Recommended Conditions: Sodium hydride (NaH) in tetrahydrofuran (THF).[1][2][3]
Mechanism of Action: The combination of NaH in THF strongly favors N1-alkylation.[1][3] It is postulated that the sodium cation coordinates with the N2-atom and a nearby electron-rich group (like a C3-carboxylate), sterically hindering the N2 position and directing the electrophile to N1.[3][7][8] This creates a chelated intermediate that effectively blocks the N2 site.
Practical Insight: This method is particularly effective for indazoles with C3 substituents like carboxymethyl, tert-butyl, and carboxamide groups, often achieving >99% N1 regioselectivity.[1][2] The reaction is typically started at 0 °C for the deprotonation step and then allowed to warm or is heated to drive the alkylation to completion.[2][3]
Q2: Under what conditions is N2-alkylation favored?
A2: While N1 is often the thermodynamic product, specific electronic factors and reaction conditions can be leveraged to favor the kinetic N2 product.
Core Strategy 1: Exploit Electronic Effects of Ring Substituents.
Key Factor: Strong electron-withdrawing groups (EWGs) at the C7 position, such as nitro (NO₂) or carboxylate (CO₂Me), can dramatically shift the selectivity towards N2.[1][2][8]
Mechanism of Action: These EWGs alter the electronic distribution in the indazole anion, making the N2 position more nucleophilic and/or sterically more accessible compared to N1. Using the standard NaH/THF conditions with a C7-nitroindazole can result in ≥96% N2 selectivity.[1][2]
Core Strategy 2: Mitsunobu Conditions.
Recommended Conditions: Using triphenylphosphine (PPh₃) and diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) with an alcohol.[3]
Outcome: The Mitsunobu reaction often shows a strong preference for the N2 regioisomer.[2] For example, alkylation of methyl indazole-3-carboxylate under Mitsunobu conditions can yield an N1:N2 ratio of 1:2.5.[1][2]
Core Strategy 3: Acid Catalysis with Diazo Compounds.
Recommended Conditions: A novel approach uses triflic acid (TfOH) as a catalyst with diazo compounds as the alkylating agent.[9]
Outcome: This metal-free system provides excellent yields and high regioselectivity for N2-alkylation, with reported N2/N1 ratios up to 100/0.[9]
Troubleshooting N-Alkylation Selectivity
Issue
Potential Cause
Recommended Solution
Poor N1/N2 ratio with NaH/THF
Indazole substrate has a C7 electron-withdrawing group.
This is expected behavior. If N1 is desired, consider removing or modifying the C7 substituent first.
The solvent is not sufficiently non-polar or aprotic.
Ensure THF is anhydrous. Avoid polar aprotic solvents like DMF or DMSO, which can lead to mixtures.[1][3]
The cation is not sodium.
The sodium cation is key to the chelation-controlled mechanism. Other bases like K₂CO₃ or Cs₂CO₃ often give poor selectivity.[3][5]
Reaction is sluggish or incomplete
Insufficient temperature.
While deprotonation is done at 0 °C, the alkylation step often requires warming to room temperature or heating to 50 °C for 16-24 hours.[2][3]
Desired N2 product is minor
Using standard base-mediated (e.g., K₂CO₃/DMF) conditions.
These conditions often result in thermodynamic equilibration, favoring the N1 isomer.[4][5] Switch to kinetically controlled conditions like Mitsunobu or TfOH/diazo catalysis.[2][9]
Directly functionalizing the carbon-hydrogen bonds of the indazole core is a powerful strategy for building molecular complexity. However, controlling which C-H bond reacts is a significant challenge. The C3 position is often targeted, but functionalization of the benzene ring (C4-C7) is also crucial for drug development.[10]
Q3: How can I achieve regioselective functionalization at the C3 position?
A3: The C3 position is a common site for functionalization, but its reactivity can be poor, often requiring specific activation strategies to avoid competing reactions at the nitrogen atoms.[4][11]
Core Strategy 1: N-Protection followed by Deprotonation/Metalation.
Key Principle: Protecting one of the nitrogen atoms is a classic and effective strategy to direct functionalization. Protecting the N2 position leaves the C3 proton as the most acidic C-H proton, enabling its selective removal.
Recommended Protocol:
Protect the indazole at the N2 position using a suitable protecting group like 2-(trimethylsilyl)ethoxymethyl (SEM).[4]
Treat the N2-SEM-protected indazole with a strong base like n-BuLi to selectively deprotonate the C3 position.
Transmetalate with a zinc salt (e.g., ZnCl₂) to form a C3-zincated indazole.
This organozinc intermediate can then be used in cross-coupling reactions, such as a Negishi coupling with an aryl halide, to cleanly install a substituent at C3.[12]
Core Strategy 2: Direct Palladium-Catalyzed C-H Arylation.
Key Principle: Transition metal catalysis can enable the direct coupling of a C-H bond with a coupling partner, avoiding the need for pre-functionalization.
Recommended Conditions: A robust protocol uses a Pd(II) catalyst with a phenanthroline (Phen) ligand for the direct C3 arylation of 1H-indazoles with aryl iodides or bromides.[11]
Critical Parameter: The choice of solvent is crucial for selectivity and reactivity in this system; toluene, chlorobenzene, or mesitylene are effective.[11] This method advantageously avoids the need for silver salt additives, which are often required in similar C-H activation reactions.[11]
Core Strategy 3: Halogenation.
Key Principle: The C3 position can be directly halogenated, providing a versatile handle for subsequent cross-coupling reactions.
Recommended Reagents: C3-iodination can be achieved with iodine (I₂) and a base like KOH in DMF. N-iodosuccinimide (NIS) and N-bromosuccinimide (NBS) are also effective reagents for C3 halogenation.[4]
Q4: How can I functionalize the benzene portion of the indazole (C4-C7 positions)? This seems very difficult.
A4: Functionalizing the benzenoid ring requires overcoming the inherent reactivity of the pyrazole ring. The most powerful strategy for this is the use of Directing Groups (DGs) .[4][13]
Mechanism of Action: A directing group is a functional group that is installed (often at N1 or N2) and contains a heteroatom that can coordinate to a transition metal catalyst. This coordination brings the catalyst into close proximity to a specific C-H bond, enabling its selective activation and functionalization.[13][14]
Achieving C7-Functionalization: A removable directing group attached to the N1 position can effectively direct a metal catalyst (e.g., Rh(III)) to the C7 position for olefination or other couplings.[13]
Achieving C4-Functionalization: Selectivity at the C4 position is notoriously difficult. However, specific directing groups on the N1 atom, combined with bulky protection on the indazole nitrogen, have been shown to direct palladium catalysts to the C4 position.[13]
Choice of Directing Group: A wide variety of directing groups have been developed, including amides (e.g., pivaloyl), pyridyls, pyrimidyls, and carbamates.[13] The choice of DG depends on the desired position of functionalization and the specific reaction being performed. Some directing groups are designed to be easily removed after the reaction, while others can be transformed into another useful functional group.[14]
Section 3: Key Experimental Protocols
Protocol 1: Highly N1-Selective Alkylation of an Indazole
This protocol is adapted from established methods demonstrating high N1-selectivity.[1][2][3]
Objective: To perform a regioselective N1-alkylation of methyl 1H-indazole-3-carboxylate.
Materials:
Methyl 1H-indazole-3-carboxylate (1.0 equiv)
Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv)
Dissolve methyl 1H-indazole-3-carboxylate (1.0 equiv) in anhydrous THF in a flame-dried, nitrogen-purged flask.
Cool the solution to 0 °C using an ice bath.
Carefully add the sodium hydride (1.2 equiv) portion-wise to the stirred solution. (Caution: NaH reacts violently with water; ensure all equipment is dry. Hydrogen gas is evolved.)
Allow the mixture to stir at 0 °C for 30 minutes.
Remove the ice bath and allow the mixture to warm to room temperature, stirring for an additional 30 minutes.
Re-cool the mixture to 0 °C and add the alkyl bromide (1.1 equiv) dropwise.
Allow the reaction to warm to room temperature and stir for 16-24 hours. Monitor the reaction progress by TLC or LC-MS.
Upon completion, carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution at 0 °C.
Extract the aqueous layer with ethyl acetate (3x).
Combine the organic layers, wash with water and then brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purify the crude residue by flash column chromatography (silica gel) to yield the pure N1-alkylated product.
Section 4: Visualization of Concepts
Decision Workflow for N-Alkylation
The following diagram outlines the decision-making process for achieving the desired N-alkylation regioisomer.
Caption: Decision workflow for selecting conditions for N1 vs. N2 alkylation.
Mechanism for C7-Selective C-H Functionalization
This diagram illustrates the general concept of directing group-assisted C-H activation at the C7 position.
Caption: General mechanism for directing group-assisted C7 C-H functionalization.
References
Protocol for N-alkylation of 1H-indazole-3-carboxylate intermedi
C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Institute of Chemistry of Clermont-Ferrand.
Regioselective N-alkylation of the 1H-indazole scaffold. Beilstein Journal of Organic Chemistry.
TfOH-catalyzed regioselective N2-alkylation of indazoles with diazo compounds.
A robust protocol for Pd(ii)-catalyzed C-3 arylation of (1H) indazoles and pyrazoles: total synthesis of nigellidine hydrobromide. Chemical Science (RSC Publishing).
Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution.
Recent advances in C–H functionalization of 2H-indazoles. Organic & Biomolecular Chemistry (RSC Publishing).
Development of a selective and scalable N1-indazole alkyl
Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview.
Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations.
Solution to the C3-Arylation of Indazoles: Development of a Scalable Method. PubMed.
Comparison of approaches for direct C3 arylation of 2H‐indazoles...
(PDF) Regioselective N -alkylation of the 1 H -indazole scaffold; ring substituent and N -alkylating reagent effects on regioisomeric distribution.
Regioselectivity issues in the functionaliz
(PDF) Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations.
Rhodium(III)-Catalyzed Indazole Synthesis by C–H Bond Functionalization and Cyclative Capture.
C-H functionalization of 2H-indazole.
Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calcul
Technical Support Center: Troubleshooting Low Conversion in Suzuki-Miyaura Reactions
Welcome to the technical support center for the Suzuki-Miyaura cross-coupling reaction. As a cornerstone of modern synthetic chemistry, this powerful C-C bond-forming reaction is instrumental in academic research and pha...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the Suzuki-Miyaura cross-coupling reaction. As a cornerstone of modern synthetic chemistry, this powerful C-C bond-forming reaction is instrumental in academic research and pharmaceutical development. However, its complexity can sometimes lead to challenges, most notably low conversion or yield.
This guide is designed to provide researchers, scientists, and drug development professionals with a structured, in-depth approach to troubleshooting these issues. Drawing from extensive field experience and established chemical principles, we will move beyond simple checklists to explore the underlying causality of common failures, empowering you to optimize your reactions effectively.
Troubleshooting Guide: A Systematic Approach to Low Conversion
Low conversion in a Suzuki-Miyaura reaction is rarely due to a single isolated factor. More often, it's a result of the interplay between several parameters. This guide presents a logical workflow, from initial, simple checks to more complex mechanistic considerations.
Question 1: My Suzuki-Miyaura reaction has stalled or is showing very low conversion. Where do I begin troubleshooting?
Answer: Start with the most fundamental and easily verifiable aspects of your experimental setup before delving into more complex variables. Inconsistent results often stem from foundational issues.
Step 1: Verify Reagent Quality and Stoichiometry
The integrity of your starting materials is paramount. Degradation of either the organoboron species or the organohalide can halt the reaction.
Organoboron Reagent Stability: Boronic acids are susceptible to degradation via several pathways, including protodeboronation (replacement of the boronic acid group with hydrogen), oxidation, and trimerization into boroxines.[1][2]
Protodeboronation: This is a common side reaction where a proton source, like water or alcohol, cleaves the carbon-boron bond.[1] This is particularly problematic for electron-deficient or certain heteroaryl boronic acids.[2][3]
Homocoupling: The presence of oxygen can lead to the homocoupling of two boronic acid molecules, reducing the amount available for the desired cross-coupling.[2]
Verification: If you suspect degradation, verify the purity of your boronic acid by NMR or LC-MS. If decomposition is confirmed, consider using a more stable derivative like a pinacol ester.[1]
Organohalide and Other Reagents:
Ensure the organohalide is pure and free from contaminants.
Verify the exact stoichiometry. An excess of the boronic acid (typically 1.1-1.5 equivalents) is common but not always optimal.
Step 2: Scrutinize the Reaction Environment
The Suzuki-Miyaura reaction is sensitive to atmospheric conditions.
Inert Atmosphere: The catalytic cycle involves Pd(0) species, which are sensitive to oxygen. Inadequate degassing of solvents and failure to maintain an inert nitrogen or argon atmosphere can lead to catalyst oxidation and deactivation.[2][4]
Protocol: Ensure you are using a robust degassing method, such as freeze-pump-thaw cycles or sparging with an inert gas for an adequate duration.[5][6]
Initial Troubleshooting Workflow
Here is a simple decision tree for your initial checks:
Caption: Initial troubleshooting decision tree.
Question 2: My reagents are pure and my setup is inert, but the conversion is still low. What's the next logical step?
Answer: At this point, you must critically evaluate the components of the catalytic system: the palladium source, the ligand, the base, and the solvent. These components work in concert, and an issue with one can derail the entire catalytic cycle.
The Catalytic Cycle: A Quick Refresher
Understanding the key steps is crucial for effective troubleshooting.
Oxidative Addition: The organohalide (R¹-X) adds to the Pd(0) catalyst to form a Pd(II) complex.
Transmetalation: The organic group (R²) from the organoboron reagent replaces the halide (X) on the palladium complex. This step is typically facilitated by a base.
Reductive Elimination: The two organic groups (R¹ and R²) couple and are eliminated from the palladium, forming the new C-C bond and regenerating the Pd(0) catalyst.[7]
Caption: The Suzuki-Miyaura catalytic cycle.
Troubleshooting the Catalyst System
Palladium Source and Pre-catalyst:
Is the active Pd(0) species being generated? If you are using a Pd(II) source like Pd(OAc)₂ or PdCl₂, it must be reduced in situ to Pd(0) to enter the catalytic cycle.[2] Inefficient reduction can be a major bottleneck. Consider using a pre-catalyst that readily forms the active Pd(0) species.[5][8]
Catalyst Loading: While higher catalyst loading can sometimes help, it's not a universal solution and can lead to more side reactions. Optimization is key.[9][10]
Ligand Choice: The ligand is arguably the most critical factor for success, as it influences both the catalyst's stability and reactivity.[11]
Sterics and Electronics: Bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) are known to facilitate both oxidative addition (especially for less reactive aryl chlorides) and the final reductive elimination step.[2][11][12][13]
Ligand Degradation: Phosphine ligands can be susceptible to oxidation. Ensure they are handled under inert conditions.
Screening: There is no single "best" ligand. If one class of ligand (e.g., triarylphosphine) fails, screening a different class (e.g., a dialkylbiaryl phosphine) is a logical step.[14][15]
The Role of the Base: The base is not a passive component; it is essential for activating the boronic acid for transmetalation.[16][17][18]
Mechanism of Action: The base reacts with the boronic acid to form a more nucleophilic boronate species (e.g., [R-B(OH)₃]⁻), which then readily undergoes transmetalation with the Pd(II) complex.[19][20]
Strength and Type: The choice of base is critical.
Weak bases (e.g., K₂CO₃, Cs₂CO₃): Often used in aqueous/organic mixtures.
Stronger bases (e.g., K₃PO₄, KOtBu): Typically used in anhydrous organic solvents.
Incompatibility: A base that is too strong can cause degradation of sensitive functional groups on your substrates.[4] Conversely, a base that is too weak may not facilitate transmetalation efficiently.
Solvent Effects: The solvent influences the solubility of reagents, the stability of intermediates, and can even participate in the catalytic cycle.[21][22]
Polarity: Polar solvents can stabilize charged intermediates and transition states, potentially affecting reaction rates and selectivity.[23][24][25]
Common Solvents: Toluene, dioxane, THF, and DMF are frequently used, often with a small amount of water to aid in dissolving the base and facilitating the formation of the active boronate species.[2]
Solubility Issues: Poor solubility of any component can lead to a stalled reaction. If you observe precipitate, a change of solvent or heating may be necessary.[26]
Parameter
Common Issue
Recommended Action
Catalyst
Inefficient generation of active Pd(0) from Pd(II) precursor.
Use a modern pre-catalyst; ensure reducing conditions are adequate.
Ligand
Incorrect electronic/steric properties for the substrate.
Screen a panel of ligands (e.g., Buchwald-type biarylphosphines).
Base
Too weak for efficient transmetalation or too strong for substrate stability.
Screen different bases (e.g., K₂CO₃, K₃PO₄, CsF).
Solvent
Poor solubility of reagents; unfavorable stabilization of intermediates.
Try alternative solvents (e.g., Toluene, Dioxane, THF/H₂O, DMF).
Frequently Asked Questions (FAQs)
Q1: I am observing a significant amount of a debrominated/dechlorinated side product. What causes this and how can I prevent it?A: This side reaction, known as hydrodehalogenation, occurs when the aryl halide is reduced, replacing the halogen with a hydrogen atom. It often competes with the desired cross-coupling and is typically caused by the formation of a palladium-hydride (Pd-H) species.[27]
Causes: Strong bases combined with protic solvents (like water or alcohols) can generate these hydride species.
Solutions:
Change the Base/Solvent System: Switch to a less basic system or an aprotic solvent.
Lower the Temperature: Hydrodehalogenation can have a higher activation energy, so reducing the reaction temperature may favor the desired coupling.[27]
Optimize the Ligand: Some ligands are better at suppressing this side reaction.
Q2: My boronic acid seems to be decomposing before it can react. How can I mitigate this?A: Boronic acid instability, particularly protodeboronation, is a major cause of low yields.[1][3]
Use a Protecting Group: Convert the boronic acid to a more stable boronic ester, such as a pinacol (Bpin) or MIDA ester. These are more robust and release the boronic acid slowly under the reaction conditions.[1][2]
Anhydrous Conditions: Since water is a proton source, running the reaction under strictly anhydrous conditions can suppress protodeboronation.
Use Fluoride: Bases like CsF or KF can form highly nucleophilic trifluoroborate salts in situ, which are often more stable and reactive.
Q3: I'm trying to couple a sterically hindered substrate and the reaction is not working. What should I try?A: Steric hindrance can slow down both the oxidative addition and reductive elimination steps.
Bulky Ligands: Use bulky, electron-rich ligands like XPhos, SPhos, or tBu₃P. The steric bulk on the ligand promotes the reductive elimination step, which is often the rate-limiting step for hindered substrates.[2][11]
Higher Temperatures: Increasing the temperature can provide the necessary energy to overcome the higher activation barriers associated with hindered substrates.
Change the Halide: If using an aryl chloride, switching to the more reactive aryl bromide or iodide can facilitate the initial oxidative addition step.[28][29]
Q4: My reaction works well on a small scale, but fails upon scale-up. What are the likely culprits?A: Scale-up issues often relate to mass and heat transfer.
Mixing: Ensure vigorous and efficient stirring. In biphasic systems, poor mixing can be a major problem.[5]
Heat Transfer: Larger reaction volumes have different heating profiles. Ensure the internal temperature of the reaction is reaching the desired setpoint.
Degassing: It is more difficult to effectively degas larger volumes of solvent. You may need to extend the degassing time or use a more rigorous method.
Experimental Protocols
Protocol 1: General Procedure for a Screening Reaction
This protocol provides a robust starting point for troubleshooting.
Preparation: To an oven-dried vial equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), boronic acid or ester (1.2 equiv), base (e.g., K₃PO₄, 2.0 equiv), palladium pre-catalyst (e.g., Pd(OAc)₂, 2 mol%), and ligand (e.g., SPhos, 4 mol%).
Inerting: Seal the vial with a septum cap. Evacuate the vial and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.[5]
Solvent Addition: Add the degassed solvent (e.g., Toluene, 0.2 M) via syringe.
Reaction: Place the vial in a pre-heated heating block at the desired temperature (e.g., 100 °C) and stir vigorously for the specified time (e.g., 12-24 hours).
Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by TLC, GC-MS, or LC-MS.
Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water. The organic layer is then dried, filtered, and concentrated. The crude product is purified by column chromatography.[30]
References
Amatore, C., Le Duc, G., & Jutand, A. (2013).
Neufeldt, S. R., & Sanford, M. S. (2020). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. Israel Journal of Chemistry.
Couto, M., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Chemistry – An Asian Journal.
BenchChem. (2025). A Comparative Guide to Phosphine Ligands in Suzuki-Miyaura Coupling Reactions. BenchChem Tech Support.
Pérez-Temprano, M. H., et al. (2005). Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. Journal of the American Chemical Society.
ArODES. (n.d.). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. ArODES.
Neufeldt, S. R., & Sanford, M. S. (2019). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. Israel Journal of Chemistry.
Couto, M., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Helvetica Chimica Acta.
Wikipedia. (n.d.). Suzuki reaction. Wikipedia.
MDPI. (2020).
ACS Publications. (2022). Analyzing the Solvent Effects in Palladium/N-Heterocyclic Carbene (Pd/NHC)-Catalyzed Suzuki–Miyaura Coupling of Aryl Chlorides: A Computational Study of the Oxidative Addition Step with Experimental Validation. The Journal of Physical Chemistry B.
ScienceDirect. (2010). A computational study of phosphine ligand effects in Suzuki-Miyaura coupling. Journal of Organometallic Chemistry.
RSC Publishing. (2023). Highly chemoselective ligands for Suzuki–Miyaura cross-coupling reaction based on virtual ligand-assisted screening. Chemical Science.
Sigma-Aldrich. (n.d.). Cross-Coupling Reaction Manual: Desk Reference. Sigma-Aldrich.
ResearchGate. (n.d.). The Suzuki-Miyaura reactions of aryl halides with arylboronic acids.
ResearchGate. (2018). Why can't I achieve good yields for this Suzuki reaction?.
YouTube. (2020). Suzuki cross-coupling reaction. Chem Help ASAP.
Andrew G. Myers Research Group. (n.d.). The Suzuki Reaction. Harvard University.
ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?.
RSC Publishing. (n.d.). Optimizing chemical reaction conditions using deep learning: a case study for the Suzuki–Miyaura cross-coupling reaction. Organic Chemistry Frontiers.
ResearchGate. (n.d.). Optimization table for the Suzuki-Miyaura cross-coupling reactions.
ACS Publications. (2022). Data-Led Suzuki-Miyaura Reaction Optimization: Development of a Short Course for Postgraduate Synthetic Chemists.
Reddit. (2022). Failed suzuki coupling, any suggenstions?. r/Chempros.
Reddit. (2018).
Reddit. (2022). Tips on increasing yield of Miyaura coupling reaction?. r/OrganicChemistry.
NIH. (n.d.). Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. PMC.
BenchChem. (2025). A Comparative Study of Palladium Catalysts in Suzuki-Miyaura Coupling with 2-Nitrophenylboronic Acid. BenchChem Tech Support.
Wiley Online Library. (2021). Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. Chemistry – A European Journal.
ACS Publications. (2023). Promoting Photocatalytic Activity of Pd-Doped NH2‐MIL-125(Ti) for Degradation of Pollutants and Cross-Coupling Reactions. ACS Omega.
NIH. (n.d.). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. PMC.
Technical Support Center: Stability of N-Boc Protecting Group on Nitroindazoles
For Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for navigating the complexities of the N-Boc protecting group on nitroindazole scaffolds. This guide is designed to...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Welcome to the technical support center for navigating the complexities of the N-Boc protecting group on nitroindazole scaffolds. This guide is designed to provide you, a researcher in the field of medicinal chemistry and drug development, with practical, in-depth troubleshooting advice and frequently asked questions (FAQs). As Senior Application Scientists, we understand that success in multi-step synthesis hinges on the strategic use and predictable stability of protecting groups. Here, we move beyond simple protocols to explain the "why" behind the "how," ensuring your experimental design is robust and self-validating.
Troubleshooting Guide: Navigating N-Boc Lability on Nitroindazoles
This section addresses specific experimental issues related to the unexpected cleavage or modification of the N-Boc group on nitroindazole cores.
Issue 1: Premature N-Boc Deprotection During Acidic Workup or Chromatography
Scenario: You've successfully completed a reaction, but during aqueous acidic workup (e.g., with dilute HCl) or purification on silica gel, you observe significant loss of the N-Boc group, leading to a mixture of protected and unprotected products.
Root Cause Analysis: The N-Boc group is notoriously labile to strong acids.[1] The mechanism involves protonation of the carbonyl oxygen, followed by the loss of a stable tert-butyl cation to form an unstable carbamic acid, which rapidly decarboxylates.[2] The electron-withdrawing nitro group on the indazole ring can increase the acidity of the indazole N-H, but it doesn't significantly alter the fundamental acid-lability of the N-Boc group itself. Standard silica gel can be sufficiently acidic to cause partial or complete deprotection, especially with longer exposure times.
Solutions & Protocols:
Avoid Strong Aqueous Acids: During workup, use a saturated solution of sodium bicarbonate (NaHCO₃) or a phosphate buffer (pH ~7) to neutralize any acid from the reaction. Wash the organic layer with brine and dry over anhydrous sodium sulfate or magnesium sulfate.
Neutralize Silica Gel: If column chromatography is unavoidable, it is crucial to use deactivated silica gel.
Protocol for Silica Gel Neutralization:
Prepare a slurry of silica gel in your desired eluent system.
Add triethylamine (Et₃N) to the slurry to constitute ~1% of the total volume (e.g., 10 mL of Et₃N for every 1 L of eluent).
Stir the slurry for 15-20 minutes.
Pack the column with the neutralized slurry.
Run the column with an eluent system containing a small percentage (0.1-0.5%) of triethylamine to maintain the neutral pH on the column.
Alternative Purification: Consider alternative purification methods such as crystallization or preparative thin-layer chromatography (prep-TLC) on neutralized plates.
Issue 2: Unexpected N-Boc Cleavage Under Basic Conditions
Scenario: You are performing a reaction under basic conditions, such as a saponification of an ester with NaOH or LiOH, and you observe the loss of the N-Boc group.
Root Cause Analysis: While the N-Boc group is generally considered stable to basic conditions, this stability is not absolute, particularly on electron-deficient heterocyclic systems like nitroindazoles.[3] The electron-withdrawing nature of the nitro group and the indazole ring system can make the carbamate carbonyl more susceptible to nucleophilic attack by hydroxide or other strong bases, especially at elevated temperatures.
Solutions & Protocols:
Use Milder Bases: For reactions like saponification, consider using milder bases at lower temperatures. For example, a trimethysilanolate-based saponification can sometimes be effective at room temperature without affecting the N-Boc group.
Enzymatic Hydrolysis: For ester cleavage, enzymatic hydrolysis using a lipase under neutral pH conditions is an excellent orthogonal approach that will not affect the N-Boc group.
Temperature Control: If stronger bases are required, maintain the reaction at a low temperature (e.g., 0 °C to room temperature) and monitor the reaction progress closely to minimize reaction time and prevent Boc cleavage.
Issue 3: N-Boc Group Loss During Palladium-Catalyzed Cross-Coupling Reactions
Scenario: During a Suzuki, Sonogashira, or Buchwald-Hartwig coupling reaction, you observe significant formation of the deprotected indazole, either as the starting material or the coupled product.
Root Cause Analysis: This is a common issue that can arise from a combination of factors in the reaction mixture:
Thermal Cleavage: Many cross-coupling reactions require elevated temperatures (80-120 °C), which can be sufficient to induce thermal cleavage of the N-Boc group.[4][5]
Base-Mediated Cleavage: The bases used in these reactions (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) can promote Boc deprotection, especially at higher temperatures.
Lewis Acidity of the Catalyst/Additives: Some palladium catalysts or additives can exhibit Lewis acidic character, which can facilitate Boc cleavage.
A notable example is the simultaneous Suzuki cross-coupling and N-Boc deprotection of 3-iodo-N-Boc-5-methoxyindazole under microwave heating conditions, which proceeds in high yield.[6] This can be a desirable transformation if the unprotected product is the target. However, if the N-Boc protected product is desired, conditions must be carefully controlled.
Solutions & Protocols:
Optimize Reaction Temperature: Screen lower reaction temperatures. Microwave-assisted synthesis can sometimes allow for shorter reaction times at lower overall temperatures, potentially preserving the Boc group.
Base Selection: Use milder bases such as K₂CO₃ or NaHCO₃ if the reaction tolerates them. Stronger bases like K₃PO₄ or NaOtBu are more likely to cause deprotection.[7]
Catalyst and Ligand Choice: The choice of ligand can influence the required reaction temperature and time. More active catalyst systems may allow for coupling at lower temperatures.
Protecting Group Strategy: If Boc cleavage is persistent, consider switching to a more robust protecting group for the indazole nitrogen, such as a benzyl (Bn) or a 2-(trimethylsilyl)ethoxymethyl (SEM) group.[8]
Quantitative Data: Suzuki Coupling with Concomitant N-Boc Deprotection [6]
The following data illustrates the yields for the Suzuki coupling of 3-iodo-N-Boc-5-methoxyindazole with various boronic acids, resulting in the N-deprotected product.
Entry
Arylboronic Acid
Product Yield (%)
1
Phenylboronic acid
95
2
4-Methoxyphenylboronic acid
91
3
4-Chlorophenylboronic acid
89
4
3-Thiopheneboronic acid
84
Reaction Conditions: 3-iodo-N-Boc-5-methoxyindazole (1 equiv), boronic acid (2 equiv), Pd(PPh₃)₄ (0.1 equiv), 2M Na₂CO₃ (4 equiv), dioxane, microwave irradiation at 150 °C for 10 min.
Issue 4: N-Boc Stability During Nitro Group Reduction
Scenario: You are attempting to reduce the nitro group of an N-Boc-nitroindazole to an amino group, but the N-Boc group is also being cleaved.
Root Cause Analysis: The stability of the N-Boc group during nitro group reduction is highly dependent on the chosen reducing agent and conditions.
Catalytic Hydrogenation (H₂/Pd/C): This is generally the mildest method and is typically compatible with the N-Boc group.[9] The N-Boc group is stable to hydrogenolysis conditions.[1]
Metal/Acid Reduction (e.g., SnCl₂, Fe/HCl): These methods are performed under strongly acidic conditions, which will readily cleave the N-Boc group. It is highly probable that both the nitro group reduction and N-Boc deprotection will occur simultaneously.
Transfer Hydrogenation (e.g., Ammonium Formate, Hydrazine): These methods can be performed under neutral or mildly basic conditions and are often compatible with the N-Boc group.
Solutions & Protocols:
For Selective Nitro Reduction (Preserving N-Boc):
Catalytic Hydrogenation:
Dissolve the N-Boc-nitroindazole in a suitable solvent (e.g., methanol, ethanol, or ethyl acetate).
Add a catalytic amount of 10% Palladium on Carbon (Pd/C) (typically 5-10 mol% Pd).
Place the reaction mixture under an atmosphere of hydrogen gas (using a balloon or a hydrogenation apparatus).
Stir vigorously at room temperature until the starting material is consumed (monitor by TLC or LC-MS).
Filter the reaction mixture through Celite® to remove the catalyst and concentrate the filtrate.
For Concurrent Nitro Reduction and N-Boc Deprotection:
Tin(II) Chloride Reduction:
Dissolve the N-Boc-nitroindazole in ethanol or ethyl acetate.
Add an excess of Tin(II) chloride dihydrate (SnCl₂·2H₂O) (typically 4-5 equivalents).
Heat the reaction mixture to reflux and monitor by TLC.
Upon completion, cool the reaction, dilute with water, and basify with saturated NaHCO₃ or NaOH solution to precipitate tin salts.
Filter the mixture and extract the aqueous layer with an organic solvent.
Frequently Asked Questions (FAQs)
Q1: At what temperature does the N-Boc group on a nitroindazole typically undergo thermal cleavage?
A1: While substrate-dependent, thermal cleavage of N-Boc groups generally requires temperatures of 150 °C or higher for a practical reaction rate.[4] Some more labile N-Boc groups on heterocycles may start to cleave at around 100-120 °C, but this often requires prolonged heating (2-3 days).[4] For N-Boc-nitroindazoles, it is prudent to assume potential lability at temperatures exceeding 100 °C, especially during extended reaction times.
Q2: I need to perform a reaction that is incompatible with the N-Boc group. What are some good orthogonal protecting groups for the indazole nitrogen?
A2: Selecting an orthogonal protecting group is crucial for multi-step syntheses. Here are some alternatives to the N-Boc group for indazoles:
Protecting Group
Abbreviation
Typical Deprotection Conditions
Stability Profile
Benzyl
Bn
Catalytic hydrogenolysis (H₂/Pd/C)
Stable to acidic and basic conditions.
2-(Trimethylsilyl)ethoxymethyl
SEM
Fluoride sources (e.g., TBAF) or acidic hydrolysis
Stable to a wide range of nucleophilic and basic conditions.
Tosyl
Ts
Reductive cleavage (e.g., Mg/MeOH)
Very stable to both acidic and basic conditions.
The Benzyl (Bn) group is a common choice as it is robust and can be removed under neutral conditions, which is orthogonal to the acid-labile Boc group. The SEM group is also highly versatile and is removed under conditions that do not affect most other common protecting groups.
Q3: Can I selectively deprotect one of two different N-Boc groups in a molecule containing a nitroindazole?
A3: Selective deprotection is challenging but can sometimes be achieved based on the electronic environment of the nitrogen atom. An N-Boc group on an aromatic nitrogen (like in an indazole) is generally more labile to thermal and some acidic/basic conditions than an N-Boc group on an aliphatic amine.[10] By carefully controlling the temperature or the stoichiometry of the deprotecting agent, selective removal may be possible. However, for robust selectivity, it is highly recommended to use two different, orthogonal protecting groups (e.g., Boc and Cbz).
Visualizing Experimental Workflows
Decision Workflow for Nitro Group Reduction
Caption: Decision tree for selecting a nitro group reduction method.
Mechanism of Acid-Catalyzed N-Boc Deprotection
Caption: Mechanism of acid-catalyzed N-Boc deprotection.
References
Ewing, W. R., Harris, B. D., Li, M., & Trzupek, J. D. (2004). Deprotection of a primary Boc group under basic conditions. Tetrahedron Letters, 45(5), 905-906.
G. S. S. S. N. K. G. D. S. (2014). A new reagent for selective reduction of nitro group. International Journal of ChemTech Research, 6(11), 4867-4871.
BenchChem. (2025). A Comparative Guide to N-Protecting Groups for Indazoles: Boc vs.
Peng, S. (2023). Can N-Boc deprotection achieved by simple heating (without acid/water)?
Gerokonstantis, D. T., et al. (2020). Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH. Arkivoc, 2020(8), 115-124.
BenchChem. (2025). selective reduction of nitro group without affecting other functional groups. BenchChem Technical Support.
Nisessan, E., et al. (2011). Synthesis of 2,3-diarylsubstituted indazoles utilizing a Suzuki cross-coupling/deprotection/N-arylation sequence. ACS Chemical Biology, 6(1), 101-107.
Yoon, C. H., et al. (2004). Selective Reduction of the Nitro-group Using Co2(CO)8-H2O. Bulletin of the Korean Chemical Society, 25(10), 1435-1436.
Krska, S. W., et al. (2019). Deprotection of N-Boc Groups under Continuous-Flow High-Temperature Conditions. The Journal of Organic Chemistry, 84(8), 4846-4855.
O'Brien, Z., et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development, 28(5), 1234-1242.
Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]
Chandrasekhar, S., et al. (2010). Ni(acac)2 and PMHS were found to be an excellent catalytic system for the chemoselective transfer hydrogenation of nitro-compounds to primary amines. RSC Advances, 2(1), 133-136.
Agwada, V. C. (2002).
Mohammadi, A. A., & Gholami, M. R. (2024). Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. Journal of Chemical Health Risks, 14(2), 1-8.
Sun, C., et al. (2006). Regioselective protection at N-2 and derivatization at C-3 of indazoles. The Journal of Organic Chemistry, 71(14), 5392-5395.
Aouf, N., et al. (2011). Simple and efficient cleavage reaction of the boc group in heterocyclic compounds. E-Journal of Chemistry, 8(3), 1145-1150.
Kumar, S., et al. (2018). Chemo-selective syntheses of N-t-boc-protected amino ester analogs through Buchwald–Hartwig amination. New Journal of Chemistry, 42(12), 9784-9788.
Zhu, C., et al. (2019). Accessing Multiple Classes of 2H-Indazoles: Mechanistic Implications for the Cadogan and Davis-Beirut Reactions. Journal of the American Chemical Society, 141(16), 6464-6469.
Genung, N. E., Wei, L., & Aspnes, G. E. (2014). Regioselective Synthesis of 2H-Indazoles Using a Mild, One-Pot Condensation-Cadogan Reductive Cyclization. Organic Letters, 16(11), 3114-3117.
BenchChem. (2025). A Comparative Guide to Orthogonal Protecting Groups in Piperazine Synthesis. BenchChem Technical Support.
BenchChem. (2025).
BenchChem. (2025).
Berredjem, M., et al. (2012). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. Journal of the Chilean Chemical Society, 57(3), 1235-1238.
Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]
Chaskar, A. C., et al. (2011).
Wang, Y., et al. (2021). Divergent synthesis of functionalized indazole N-oxides with anticancer activity via the cascade reaction of N-nitrosoanilines with diazo compounds and HFIP. Organic Chemistry Frontiers, 8(22), 6296-6301.
Wang, C., et al. (2020). NHC-Nickel Catalyzed C-N Bond Cleavage of Mono-protected Anilines for C-C Cross-Coupling. Organic Letters, 22(24), 9609-9613.
Jana, S., et al. (2019). Iron promoted C3–H nitration of 2H-indazole: direct access to 3-nitro-2H-indazoles. Organic & Biomolecular Chemistry, 17(37), 8563-8567.
Kinzel, T., et al. (2010). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 132(40), 14073-14082.
Reddit. (2024). Why is boc stable to hydrolysis under basic conditions? r/OrganicChemistry.
Reddy, T. J., et al. (2014). Microwave assisted tandem Heck-Sonogashira reactions of N,N-di-Boc-protected 6-amino-5-iodo-2-methyl pyrimidin-4-ol in an efficient approach to functionalized pyrido[2,3-d]pyrimidines. Organic Letters, 16(13), 3524-3527.
Nakao, Y., et al. (2017). Buchwald-Hartwig Amination of Nitroarenes.
Wang, C., et al. (2021). Photocatalytic cross-couplings via the cleavage of N-O bonds.
Pal, M., et al. (2013). An Unusual N Boc Deprotection of Benzamides under Basic Conditions. Letters in Organic Chemistry, 10(9), 673-676.
Wölfling, J., et al. (2016). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 12, 1949-1957.
Strieth-Kalthoff, F., et al. (2023). Cross-coupling reactions with nickel, visible light, and tert-butylamine as a bifunctional additive. ChemRxiv.
Nakao, Y., et al. (2017). The Buchwald‐Hartwig Amination of Nitroarenes. Angewandte Chemie, 129(43), 13485-13487.
Technical Support Center: Managing Nitro Group Reactivity in Indazole Synthesis
Welcome to the technical support center dedicated to the nuanced challenges of managing nitro group reactivity during indazole synthesis. This resource is tailored for researchers, medicinal chemists, and process develop...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center dedicated to the nuanced challenges of managing nitro group reactivity during indazole synthesis. This resource is tailored for researchers, medicinal chemists, and process development scientists who are navigating the complexities of synthesizing nitro-substituted indazoles. The powerful electron-withdrawing nature of the nitro group, while often essential for downstream functionalization or for modulating the biological activity of the target molecule, introduces significant synthetic hurdles.
This guide provides in-depth, experience-driven troubleshooting advice and answers to frequently asked questions. Our goal is to equip you with the foundational knowledge and practical protocols to anticipate, diagnose, and resolve common issues encountered in the laboratory.
Troubleshooting Guide: Common Issues & Solutions
This section addresses specific experimental problems in a question-and-answer format, providing not just solutions but the chemical reasoning behind them.
Issue 1: Low Yield or No Reaction During Indazole Ring Formation
Question: My indazole synthesis, which relies on the cyclization of a nitro-substituted precursor (e.g., via nitrosation of a substituted o-toluidine or a Davis-Beirut type reaction), is resulting in very low yields or recovery of starting material. What are the likely causes and how can I improve the outcome?
Answer: This is a frequent challenge stemming from the deactivating effect of the nitro group on the aromatic ring.
Probable Causes & Remediation Strategies:
Reduced Nucleophilicity: The strong electron-withdrawing nature of the nitro group significantly decreases the nucleophilicity of adjacent or conjugated amino groups, which are critical for the cyclization step. In nitrosation-based methods starting from nitro-substituted o-toluidines, the initial diazotization can be sluggish.
Troubleshooting:
Increase Reaction Temperature: For less reactive substrates, such as 5-nitroindole in nitrosation reactions, higher temperatures may be necessary to drive the reaction to completion.[1]
Optimize Acid/Nitrite Stoichiometry: In diazotization/cyclization procedures, carefully control the stoichiometry of the acid and sodium nitrite. For the synthesis of 5-nitroindazole from 2-amino-5-nitrotoluene, adding the sodium nitrite solution all at once to the acetic acid solution can be more effective than slow addition, which may lead to the formation of undesired diazoamino compounds.[2]
Poor Solubility: Nitro-substituted aromatic compounds often exhibit poor solubility in common organic solvents, leading to heterogeneous reaction mixtures and reduced reaction rates.
Troubleshooting:
Solvent Screening: Experiment with a range of solvents or solvent mixtures. For instance, in the Davis-Beirut reaction, Dimethyl Sulfoxide (DMSO) has been shown to be effective.[3] In other cases, N,N-Dimethylformamide (DMF) is used.[4][5]
Phase-Transfer Catalysis: For reactions involving an aqueous phase and an organic phase, a phase-transfer catalyst can facilitate the transport of reactants across the phase boundary.
Steric Hindrance: A nitro group positioned ortho to the reacting center can sterically hinder the approach of reagents and impede bond formation. This is particularly relevant in reactions like the formation of arylhydrazones from ortho-nitroarylhydrazones, which can be a precursor step to indazole synthesis.[6]
Issue 2: Unwanted Side Reactions and Byproduct Formation
Question: I am observing significant byproduct formation in my nitro-indazole synthesis. What are the common side reactions, and how can they be minimized?
Answer: The reactivity of the nitro group itself, or its influence on other parts of the molecule, can lead to several predictable side reactions.
Common Side Reactions & Mitigation:
Partial or Complete Reduction of the Nitro Group: During cyclization methods that employ reductive conditions, or if trace reducing agents are present, the nitro group can be partially or fully reduced to nitroso, hydroxylamino, or amino functionalities, leading to a complex product mixture.
Mitigation:
Choice of Reaction: Employ synthetic routes that do not require harsh reducing conditions for ring formation. The Davis-Beirut reaction, for instance, operates under redox-neutral conditions.[3][7]
Reagent Purity: Ensure the purity of all reagents and solvents to eliminate sources of unwanted reductants.
Competitive Nucleophilic Aromatic Substitution (SNAr): In the presence of strong nucleophiles, the nitro group can activate the aromatic ring towards SNAr, where another group on the ring is displaced instead of the desired cyclization occurring.
Mitigation:
Control of Nucleophile Concentration and Strength: Use the mildest possible base or nucleophile required to effect the desired transformation.
Reaction Temperature: Lowering the reaction temperature can often favor the desired kinetic product over thermodynamically favored SNAr byproducts.
Ring Opening of the Indazole Product: Fused 2H-indazoles, which can be formed via certain synthetic routes, are susceptible to ring-opening reactions when treated with nucleophiles or electrophiles.[3][7]
Mitigation:
Careful Work-up: During the reaction work-up, avoid harsh acidic or basic conditions if a sensitive indazole ring system is expected.
Protecting Groups: If the indazole nitrogen is particularly reactive, it may be necessary to protect it post-synthesis before attempting further transformations.
Issue 3: Difficulty with Selective Reduction of the Nitro Group
Question: I have successfully synthesized my nitro-indazole, but now I need to selectively reduce the nitro group to an amine without affecting other reducible functional groups (e.g., esters, nitriles, halogens) on the molecule. Catalytic hydrogenation is reducing everything. What are my options?
Answer: Achieving chemoselective reduction of a nitro group is a classic challenge in organic synthesis. The key is to choose a reagent system that is highly specific for the nitro functionality.
Particularly useful when you need to preserve carbon-carbon multiple bonds. The reaction can produce hydrogen sulfide gas, which is toxic and requires a well-ventilated fume hood.
Catalytic Transfer Hydrogenation (e.g., Pd/C with HCOOH·NEt₃ or HCOONH₄)
Avoids the use of high-pressure hydrogen gas. Optimization is often required to prevent the reduction of other sensitive groups.[8]
Zinc or Magnesium Powder with Hydrazine Glyoxylate
Carboxylic acids, phenols, halogens.
An effective system for rapid and selective reduction at room temperature without hydrogenolysis of halogens.
Troubleshooting Workflow for Selective Nitro Reduction:
Caption: Decision workflow for selecting a selective nitro reduction reagent.
Frequently Asked Questions (FAQs)
Q1: How does the position of the nitro group (e.g., 5-nitro vs. 6-nitro) affect the reactivity of other functional groups on the indazole ring?
A1: The position of the nitro group has a profound electronic influence. A 5-nitro group, for example, is in conjugation with the C3 position of the indazole ring, similar to a para-substituent in a benzaldehyde system. This strong resonance effect significantly increases the electrophilicity of a substituent at C3 (like an aldehyde), making it more reactive towards nucleophiles. In contrast, a 6-nitro group is more analogous to a meta-substituent relative to C3, exerting its electron-withdrawing effect primarily through induction, which is a weaker effect. Therefore, a 5-nitro-substituted indazole is generally more reactive at the C3 position than its 6-nitro counterpart.[1]
Q2: Are there any protecting groups for the nitro group itself?
A2: Generally, the nitro group is considered robust and non-reactive except under reducing conditions.[9] It is often thought of as a "protected" form of an amine. Standard protecting group literature, such as Greene's Protective Groups in Organic Synthesis, does not list common protecting groups for the nitro functionality.[9] If the nitro group's electron-withdrawing properties or its reactivity under specific conditions are problematic, the most common strategy is to reconsider the synthetic route. This might involve:
Introducing the nitro group at a later stage in the synthesis.
Starting with the corresponding amine, protecting it (e.g., as a carbamate), performing the necessary reactions, and then re-oxidizing the amine back to the nitro group, although this can be challenging and may affect other sensitive functional groups.[9]
Q3: What are the key safety considerations when working with nitro-substituted indazoles and their precursors?
A3: Aromatic nitro compounds present several hazards that require strict safety protocols.[10]
Toxicity: Many aromatic nitro compounds are toxic and can be absorbed through the skin.[10] They can cause methemoglobinemia, leading to cyanosis (a blue discoloration of the skin and blood). Always wear appropriate personal protective equipment (PPE), including impermeable gloves and a lab coat.[10][11] Work in a well-ventilated fume hood.
Explosion Hazard: Some nitroaromatic compounds, especially polynitrated ones like trinitrotoluene (TNT) or picric acid, are explosive and sensitive to heat, shock, or friction.[10] While mononitro-indazoles are generally not considered primary explosives, it is prudent to avoid heating them to dryness or subjecting them to mechanical shock.[11]
Flammability: The solvents and reagents used in synthesis are often flammable. Take precautions against static discharge and keep ignition sources away from the reaction setup.[12]
Waste Disposal: All chemical waste must be disposed of according to institutional and local regulations for hazardous materials.
Q4: Can enzymatic methods be used for nitro-indazole synthesis to manage reactivity?
A4: Yes, this is an emerging and promising area. Biocatalysis using nitroreductase (NR) enzymes can trigger indazole formation under mild, aqueous conditions.[13] In this approach, a 2-nitrobenzylamine derivative is reduced by the enzyme to a reactive nitroso intermediate, which then spontaneously cyclizes to form the indazole.[13] This method offers excellent selectivity, avoids harsh chemical reagents, and can be integrated into enzymatic cascade reactions, representing a greener alternative to traditional synthesis.[13]
Key Experimental Protocols
Protocol 1: Synthesis of 5-Nitroindazole via Diazotization
This protocol is adapted from a classic and reliable procedure.[2]
Reaction Scheme:
Caption: General scheme for 5-Nitroindazole synthesis.
Materials:
2-amino-5-nitrotoluene
Sodium nitrite (NaNO₂)
Glacial acetic acid
Methanol (for recrystallization)
Decolorizing charcoal
Procedure:
In a large round-bottomed flask equipped with a mechanical stirrer, dissolve 2-amino-5-nitrotoluene (1.0 eq) in glacial acetic acid.
Prepare a solution of sodium nitrite (1.0 eq) in a minimal amount of water.
To the stirred acetic acid solution, add the entire sodium nitrite solution at once. Caution: The reaction can be exothermic. Ensure the temperature does not rise above 25 °C, using an ice bath if necessary.[2]
Continue stirring for 15-20 minutes to complete the diazotization.
Allow the solution to stand at room temperature for 3 days. Any yellow precipitate (diazoamino compound) that forms can be filtered and discarded.[2]
Concentrate the solution under reduced pressure on a steam bath.
Add water to the residue and stir to form a slurry.
Filter the crude product, wash thoroughly with cold water, and dry.
Purify the crude 5-nitroindazole by recrystallization from boiling methanol with a small amount of decolorizing charcoal to obtain pale yellow needles.[2]
Protocol 2: Selective Reduction of a Nitro-Indazole using SnCl₂·2H₂O
This protocol provides a general method for the chemoselective reduction of an aromatic nitro group.[8]
Reaction Scheme:
Caption: General scheme for selective nitro group reduction.
Materials:
Nitro-substituted indazole
Tin(II) chloride dihydrate (SnCl₂·2H₂O)
Ethanol (EtOH) or Ethyl Acetate (EtOAc)
Saturated sodium bicarbonate (NaHCO₃) solution
Diatomaceous earth (e.g., Celite®)
Procedure:
Dissolve the nitro-indazole (1.0 eq) in ethanol or ethyl acetate in a round-bottomed flask.
Add tin(II) chloride dihydrate (3-5 eq) to the solution.
Heat the mixture to reflux and monitor the reaction by TLC until the starting material is consumed.
Cool the reaction mixture to room temperature and carefully quench by pouring it into a stirred, saturated solution of sodium bicarbonate. Caution: Gas evolution (CO₂) will occur.
Continue stirring until the pH is basic (pH > 8) and a precipitate of tin salts forms.
Filter the mixture through a pad of diatomaceous earth to remove the tin salts, washing the pad thoroughly with the reaction solvent (e.g., EtOAc).
Collect the filtrate, separate the organic layer, and wash it with brine.
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the amino-indazole.
References
Davis–Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis. (2019). Accounts of Chemical Research. Retrieved January 11, 2026, from [Link]
Davis–Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis. (2020). National Institutes of Health. Retrieved January 11, 2026, from [Link]
The Davis-Beirut Reaction: a novel entry into 2H-indazoles and indazolones. Recent biological activity of indazoles. (2012). PubMed. Retrieved January 11, 2026, from [Link]
A new reagent for selective reduction of nitro group. (n.d.). Retrieved January 11, 2026, from [Link]
nitro razredčilo. (n.d.). Chemius. Retrieved January 11, 2026, from [Link]
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Davis-Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis. (n.d.). AMiner. Retrieved January 11, 2026, from [Link]
Comparative spectroscopic and electrochemical study of N-1 or N-2-alkylated 4-nitro and 7-nitroindazoles. (2016). Arabian Journal of Chemistry. Retrieved January 11, 2026, from [Link]
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Optimization of reaction conditions for the synthesis of indazolones. (2021). ResearchGate. Retrieved January 11, 2026, from [Link]
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Microwave-Assisted Suzuki Coupling Optimization: A Technical Support Guide
Welcome to the technical support center for the optimization of microwave-assisted Suzuki coupling protocols. This guide is designed for researchers, scientists, and drug development professionals to navigate the complex...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the optimization of microwave-assisted Suzuki coupling protocols. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this powerful cross-coupling reaction, ensuring robust and reproducible results. Here, we move beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and innovate confidently.
Frequently Asked Questions (FAQs)
Here are some of the most common questions we encounter from researchers in the field:
Q1: Why is my Suzuki coupling reaction failing or giving low yields under microwave conditions?
A: Low yields in microwave-assisted Suzuki coupling can stem from several factors. The most common culprits are suboptimal catalyst/ligand systems, inappropriate base or solvent selection, degradation of the boronic acid, or incomplete reaction.[1] Microwave heating accelerates reaction rates, but it can also accelerate decomposition pathways if conditions are not carefully controlled.[1] A systematic screening of reaction parameters is often the most effective approach to identify the issue.[1]
Q2: How does microwave heating accelerate the Suzuki coupling reaction compared to conventional heating?
A: Microwave energy directly interacts with polar molecules in the reaction mixture, causing rapid, uniform heating throughout the sample volume.[2][3] This is in contrast to conventional heating, which relies on thermal conduction from the vessel walls, a slower and less efficient process.[2][4] This direct energy transfer can lead to significant rate enhancements, often reducing reaction times from hours to minutes.[5]
Q3: What are the most common side reactions in a Suzuki coupling, and how can I minimize them?
A: The primary side reaction to be aware of is the protodeboronation of the boronic acid, where the boronic acid is replaced by a hydrogen atom.[1][6] This is often promoted by high temperatures and the presence of water.[6] Another common side reaction is the homocoupling of the boronic acid. To minimize these, ensure you are using a high-purity boronic acid, consider using anhydrous solvents if protodeboronation is a major issue, and optimize the reaction time to avoid prolonged heating after the reaction is complete.[1][6]
Q4: How do I choose the right phosphine ligand for my specific substrates?
A: The choice of phosphine ligand is critical and depends heavily on the electronic and steric properties of your substrates.[7] Bulky, electron-rich ligands, such as the Buchwald-type biaryl phosphines (e.g., SPhos, XPhos), are excellent for coupling sterically hindered substrates and less reactive aryl chlorides.[7][8] These ligands promote the oxidative addition and reductive elimination steps of the catalytic cycle.[9] For less demanding couplings, simpler phosphines like PPh₃ may be sufficient.[8]
Q5: Can I perform a microwave-assisted Suzuki coupling without a solvent?
A: Yes, solvent-free microwave-assisted Suzuki couplings have been successfully demonstrated.[10] This "green chemistry" approach can simplify workup and reduce waste.[10] The reaction is typically performed by grinding the solid reactants (aryl halide, boronic acid, base, and catalyst) together before microwave irradiation.[10]
Troubleshooting Guide: Addressing Specific Experimental Issues
This section provides a more in-depth look at common problems and offers systematic solutions.
Problem 1: Low to No Product Formation
Q: I've set up my reaction, but I'm seeing very little or no desired product by LC-MS or TLC analysis. What should I investigate first?
A: A failed reaction requires a systematic evaluation of your components and conditions.
Catalyst and Ligand Integrity:
Cause: The palladium catalyst may be inactive, or the phosphine ligand may have degraded. Pd(0) species are sensitive to air and moisture.
Base and Solvent Compatibility:
Cause: The chosen base may not be strong enough to facilitate the transmetalation step, or the solvent may not be appropriate for the reaction temperature and solubility of your reagents.
Solution: Screen a variety of bases, such as K₂CO₃, K₃PO₄, or Cs₂CO₃.[11] The choice of solvent is also crucial; common options for microwave Suzuki coupling include dioxane, DMF, toluene, or aqueous mixtures.[11][12] Ensure your chosen solvent is stable at the target microwave temperature and pressure.
Boronic Acid Quality:
Cause: Boronic acids can degrade over time, especially if not stored properly, leading to the formation of boroxines (trimeric anhydrides) or decomposition.[6]
Solution: Use fresh boronic acid or test the quality of your existing stock. If you suspect degradation, you can try to recrystallize the boronic acid.
Problem 2: Incomplete Conversion of Starting Material
Q: My reaction is producing the desired product, but a significant amount of the starting aryl halide remains. How can I drive the reaction to completion?
A: Incomplete conversion often points to issues with reaction time, temperature, or catalyst activity.
Reaction Time and Temperature:
Cause: The reaction may not have been heated for a long enough duration or at a high enough temperature to go to completion.
Solution: Increase the reaction time in increments (e.g., 5-10 minutes) and monitor the progress by LC-MS.[13] You can also cautiously increase the reaction temperature. Microwave reactors allow for precise temperature control, which can be advantageous here.[13]
Catalyst Loading:
Cause: The amount of catalyst may be insufficient for the scale of your reaction.
Solution: Increase the catalyst loading incrementally (e.g., from 1 mol% to 2 mol%). However, be aware that higher catalyst loading can sometimes lead to more side products. A screening of catalyst loading can help find the optimal amount.[13]
Microwave Power:
Cause: Insufficient microwave power can lead to slow heating and incomplete reaction.
Solution: Ensure the microwave power setting is appropriate for the solvent volume and vessel size. Most modern microwave reactors have automated power control to maintain the set temperature.
Problem 3: Significant Side Product Formation
Q: My reaction is yielding the desired product, but I'm also seeing significant peaks in my LC-MS that correspond to homocoupling of the boronic acid and/or protodeboronation. What can I do?
A: Side product formation is a common challenge that can often be mitigated by fine-tuning the reaction conditions.
Minimizing Protodeboronation:
Cause: This side reaction is often promoted by the presence of water and elevated temperatures.[6]
Solution: If possible, use anhydrous solvents and ensure your reagents are dry. Using a less aqueous base or a phase-transfer catalyst can sometimes help. Minimizing the reaction time is also crucial.
Reducing Homocoupling:
Cause: Homocoupling of the boronic acid can occur, especially at higher temperatures and with certain catalyst systems.
Solution: Lowering the reaction temperature may reduce the rate of homocoupling relative to the desired cross-coupling. Additionally, ensuring a slight excess of the aryl halide can sometimes suppress this side reaction.[1]
Experimental Protocols and Data
General Protocol for Microwave-Assisted Suzuki Coupling
This protocol provides a starting point for optimization. The specific conditions will need to be adjusted based on the substrates being used.
Reagent Preparation: To a microwave reaction vessel equipped with a magnetic stir bar, add the aryl halide (1.0 mmol), boronic acid (1.2 mmol), and base (e.g., K₂CO₃, 2.0 mmol).
Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%) and, if necessary, an additional ligand.
Inert Atmosphere: Seal the vessel and purge with an inert gas (argon or nitrogen) for 5-10 minutes.
Microwave Irradiation: Place the vessel in the microwave reactor and irradiate at the desired temperature (e.g., 120 °C) for the specified time (e.g., 15 minutes).[11]
Workup: After cooling, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[14] Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[14]
Purification: Purify the crude product by flash column chromatography.[14]
Data Presentation: Recommended Reaction Conditions
The following table summarizes common starting conditions for optimizing a microwave-assisted Suzuki coupling.
Technical Support Center: Work-up Procedures for Palladium-Catalyzed Reactions of Indazoles
Welcome to the Technical Support Center for palladium-catalyzed reactions involving indazoles. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshoot...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the Technical Support Center for palladium-catalyzed reactions involving indazoles. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting guides and frequently asked questions. The aim is to move beyond simple procedural steps, offering insights into the "why" behind experimental choices to ensure robust and reproducible outcomes.
Introduction
Indazoles are a critical scaffold in medicinal chemistry, and palladium-catalyzed cross-coupling reactions are a cornerstone for their functionalization.[1][2] However, the unique electronic properties of the indazole nucleus and the nature of palladium catalysis can present specific challenges during reaction work-up and product purification. This guide provides a structured approach to navigate these challenges, ensuring the integrity and purity of your final compounds.
I. Troubleshooting Guide: Common Issues and Solutions
This section addresses specific problems encountered during the work-up of palladium-catalyzed indazole reactions in a question-and-answer format.
Issue 1: Persistent Palladium Contamination in the Final Product
Question: After standard aqueous work-up and column chromatography, I'm still observing significant palladium residues in my purified indazole product. What's causing this and how can I remove it?
Expert Analysis:
Palladium catalysts, both homogeneous and heterogeneous, can leach into the reaction mixture and form stable complexes with the desired product or byproducts. The nitrogen atoms in the indazole ring can act as ligands, coordinating to palladium and making its removal by simple chromatography challenging.[3][4] Studies have shown that even after chromatographic purification, residual palladium levels can remain high, potentially interfering with subsequent biological assays.[5][6]
Solutions:
Filtration through Celite®: A common first step is to filter the reaction mixture through a pad of Celite®.[1][7] This helps to remove insoluble palladium species, such as palladium black, that may have formed during the reaction.
Aqueous Work-up and Extraction: A standard aqueous work-up is often effective at removing a significant portion of the palladium salts and other inorganic byproducts.[7][8]
Metal Scavengers: For persistent palladium contamination, the use of metal scavengers is highly recommended. These are materials that selectively bind to the metal, allowing for its removal by filtration.
Thiol-Based Scavengers: Silica-supported mercaptans (e.g., Si-TMT) are highly effective at scavenging palladium.[9] A study demonstrated that column chromatography followed by treatment with a scavenging resin reliably reduces palladium levels to less than 100 ppm.[5][9]
Isocyanide Reagents: Soluble isocyanides or isocyanide-functionalized silica gel can also effectively remove residual palladium to sub-ppm levels.[10]
Activated Carbon: While a more traditional method, treatment with activated carbon can be effective, though it may sometimes lead to product loss through adsorption.
Workflow for Palladium Removal:
Caption: Workflow for effective palladium removal.
Issue 2: Difficulty in Removing Phosphine Ligands and Their Oxides
Question: My NMR spectrum shows persistent signals corresponding to the phosphine ligand (e.g., PPh₃) and its oxide, even after chromatography. How can I get rid of these impurities?
Expert Analysis:
Phosphine ligands are essential for many palladium-catalyzed reactions, but their nonpolar nature and that of their corresponding oxides can make them difficult to separate from the desired product, especially if the product has similar polarity. Triphenylphosphine oxide, a common byproduct, is notoriously difficult to remove by standard silica gel chromatography.
Solutions:
Modified Aqueous Work-up:
Acid Wash: If your indazole product is stable to acid, washing the organic layer with a dilute acid solution (e.g., 1M HCl) can protonate and extract some basic phosphine ligands into the aqueous phase.
Oxidative Work-up: Treating the reaction mixture with an oxidizing agent like hydrogen peroxide can convert residual phosphine ligands to their more polar phosphine oxides, which may be easier to separate.
Solvent Precipitation/Trituration:
Carefully choose a solvent system where your product is soluble, but the phosphine oxide is not. Adding a non-polar solvent like hexane to a more polar solution of your crude product can often precipitate the phosphine oxide.
Specialized Chromatography:
Basic Alumina: Switching from silica gel to basic alumina for column chromatography can sometimes improve the separation of phosphine oxides.
Ligand Scavengers: There are commercially available scavengers designed to remove phosphine ligands and their byproducts.
Issue 3: Poor Yields and Incomplete Reactions Due to Catalyst Inhibition
Question: My palladium-catalyzed N-arylation of an indazole is sluggish and gives low yields. What could be inhibiting my catalyst?
Expert Analysis:
Indazoles, like other N-heterocycles, can act as ligands and coordinate to the palladium center.[3] This can inhibit the formation of the active catalytic species, leading to poor reaction efficiency.[3][4] The choice of base and solvent can also significantly impact the reaction outcome.
Solutions:
Pre-activation of the Catalyst: In some cases, pre-heating the palladium source and the phosphine ligand in the solvent before adding the indazole substrate can be beneficial.[3][4] This allows for the formation of the active Pd(0)-ligand complex without inhibition by the substrate.[3][4]
Choice of Ligand: The use of bidentate ligands can sometimes be crucial for successful C-H arylation of indazoles.[11]
Optimization of Reaction Conditions: A systematic optimization of the base, solvent, and temperature is often necessary. For instance, in Suzuki-Miyaura couplings of bromo-indazoles, bases like K₂CO₃ and solvents such as 1,4-dioxane/water have been shown to be effective.[7]
Logical Relationship of Catalyst Inhibition:
Caption: Indazole coordination can inhibit catalyst activation.
II. Frequently Asked Questions (FAQs)
Q1: What is a general work-up procedure for a Suzuki-Miyaura coupling of a bromo-indazole?
A1: A typical procedure involves the following steps[1][7]:
Cooling: Once the reaction is complete (monitored by TLC or LC-MS), cool the reaction mixture to room temperature.
Filtration: Filter the mixture through a pad of Celite® to remove the palladium catalyst and any insoluble byproducts. Rinse the pad with the reaction solvent (e.g., ethyl acetate).[1][7]
Extraction: Transfer the filtrate to a separatory funnel and extract with water and an organic solvent like ethyl acetate.[1][7] Repeat the extraction of the aqueous layer.
Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., ethyl acetate/hexane).[1][7]
Q2: How can I minimize palladium contamination from the start?
A2:
Use the minimum effective catalyst loading: While higher catalyst loadings can sometimes drive reactions to completion faster, they also increase the amount of residual palladium to be removed.
Consider heterogeneous catalysts: Encapsulated palladium catalysts or palladium on carbon can sometimes simplify removal by filtration, although leaching can still occur.[12]
Optimize reaction time: Avoid unnecessarily long reaction times, which can lead to catalyst decomposition and the formation of difficult-to-remove palladium black.
Q3: Are there "greener" work-up options for these reactions?
A3: Yes, recent research has focused on developing more environmentally friendly protocols. For instance, performing direct C-H arylation of indazoles "on water" has been reported.[11] This can simplify the work-up, as the product may precipitate out of the aqueous medium and can be collected by filtration.
III. Experimental Protocols
Protocol 1: Standard Work-up for Suzuki-Miyaura Coupling
This protocol is adapted from a procedure for the synthesis of indazole derivatives.[1][7]
Reaction Quenching and Filtration:
After completion of the reaction (as monitored by TLC), cool the reaction mixture to room temperature.
Filter the mixture through a Celite® pad using a Buchner funnel under vacuum.
Wash the reaction flask and the Celite® pad with ethyl acetate (2 x 20 mL).
Liquid-Liquid Extraction:
Transfer the filtrate to a separatory funnel.
Add deionized water (50 mL) and shake vigorously. Allow the layers to separate.
Extract the aqueous layer with ethyl acetate (2 x 50 mL).[1]
Combine all organic layers.
Drying and Solvent Removal:
Dry the combined organic layer over anhydrous sodium sulfate.
Filter off the drying agent.
Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.
Purification:
Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane.
Protocol 2: Palladium Scavenging with Thiol-Functionalized Silica Gel
Dissolution: Dissolve the crude or partially purified product containing palladium residues in a suitable solvent (e.g., DCM, THF, or toluene).
Addition of Scavenger: Add the thiol-functionalized silica gel (typically 5-10 equivalents relative to the residual palladium).
Stirring: Stir the mixture at room temperature or slightly elevated temperature (e.g., 40 °C) for 2-12 hours. The optimal time should be determined empirically.
Filtration: Filter off the silica gel scavenger. Wash the scavenger with the solvent used for the dissolution.
Concentration: Concentrate the filtrate under reduced pressure to yield the purified product with significantly reduced palladium levels.
IV. Data Summary
Table 1: Effectiveness of Palladium Removal Techniques
A successful work-up of palladium-catalyzed indazole reactions is critical for obtaining pure products suitable for further applications, particularly in drug discovery where metal impurities can compromise biological data. By understanding the underlying chemical principles and employing a systematic troubleshooting approach, researchers can effectively overcome common challenges related to palladium and ligand removal. The implementation of targeted scavenging technologies is a powerful strategy to ensure the final product meets the high purity standards required in the pharmaceutical industry.
References
An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. RSC Publishing.
Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 6-Bromo-1H-indazole. Benchchem.
“On Water” Palladium Catalyzed Direct Arylation of 1H-Indazole and 1H-7-Azaindazole. MDPI.
Completely N[superscript 1]-Selective Palladium- Catalyzed Arylation of Unsymmetric Imidazoles: Application to the Synthesis of Nilotinib. MIT Open Access Articles.
Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purific
Removal of Palladium from Cross-Coupling Reactions Using Isocyanide Reagents.
Functionalization of indazoles and azaindazoles via palladium-catalyzed cross-coupling and transition metal-free C–H ac… OUCI.
A Senior Application Scientist's Guide to Kinase Inhibitor Precursors: A Comparative Analysis of 3-Iodo-4-nitro-1H-indazole and Other Privileged Scaffolds
In the landscape of modern drug discovery, protein kinases remain a pivotal target class, with their dysregulation being a hallmark of numerous pathologies, most notably cancer. The development of small molecule kinase i...
Author: BenchChem Technical Support Team. Date: January 2026
In the landscape of modern drug discovery, protein kinases remain a pivotal target class, with their dysregulation being a hallmark of numerous pathologies, most notably cancer. The development of small molecule kinase inhibitors has, therefore, become a cornerstone of targeted therapy. The success of these therapeutic agents is intrinsically linked to the synthetic accessibility and versatility of their core chemical structures, often referred to as "privileged scaffolds." This guide provides an in-depth, objective comparison of 3-Iodo-4-nitro-1H-indazole, a highly functionalized indazole precursor, with other foundational building blocks used in the synthesis of clinically relevant kinase inhibitors. This analysis is intended for researchers, medicinal chemists, and drug development professionals seeking to make informed decisions in the selection of starting materials for their kinase inhibitor discovery programs.
The Central Role of the Chemical Scaffold in Kinase Inhibitor Design
The journey of a kinase inhibitor from a laboratory concept to a clinical candidate is fraught with challenges, including potency, selectivity, and pharmacokinetic properties. The choice of the initial chemical scaffold is a critical determinant of success. A "privileged scaffold" is a molecular framework that is capable of binding to multiple biological targets. In the context of kinase inhibitors, these scaffolds often mimic the hinge-binding motif of ATP, the natural substrate for kinases. The strategic selection of a precursor allows for the exploration of chemical space around the core, enabling the fine-tuning of the molecule's pharmacological profile.
This guide will focus on a comparative analysis of three such precursors:
3-Iodo-4-nitro-1H-indazole: A versatile building block from the indazole family.
2,4-Dichloropyrimidine: A classic precursor for a broad range of pyrimidine-based inhibitors.
4-Chloro-7-methoxyquinoline: A key starting material for quinoline and quinazoline-based inhibitors.
We will delve into the synthetic utility of each precursor, supported by experimental data and protocols, and compare the biological performance of the resulting kinase inhibitors.
The Indazole Scaffold: A Focus on 3-Iodo-4-nitro-1H-indazole
The indazole core is a prominent feature in several FDA-approved kinase inhibitors, including Axitinib and Pazopanib.[1][2] Its bicyclic structure provides a rigid framework that can be readily functionalized to achieve high potency and selectivity.
3-Iodo-4-nitro-1H-indazole (CAS: 885521-22-2) is a particularly valuable precursor due to its distinct chemical handles. The iodine atom at the 3-position is primed for various cross-coupling reactions, such as Suzuki and Heck couplings, allowing for the introduction of diverse aryl and vinyl substituents.[3][4] The nitro group at the 4-position is a strong electron-withdrawing group that can influence the reactivity of the indazole ring and can also be reduced to an amino group for further derivatization.
Synthetic Utility and Strategy
The primary utility of 3-Iodo-4-nitro-1H-indazole lies in its capacity to serve as a linchpin in the convergent synthesis of complex kinase inhibitors. The general synthetic workflow involves the sequential or orthogonal functionalization at the iodo and nitro positions.
Figure 1: General synthetic workflow for 3-Iodo-4-nitro-1H-indazole.
A prime example of the synthetic utility of the indazole scaffold is in the synthesis of Pazopanib, a multi-target tyrosine kinase inhibitor. While the innovator's route starts from 3-methyl-6-nitro-1H-indazole, the key transformations highlight the versatility of the indazole core.[2][5]
Alternative Scaffolds: Pyrimidines and Quinolines
While the indazole scaffold is highly effective, other heterocyclic systems have also proven to be prolific in the kinase inhibitor landscape.
The Pyrimidine Scaffold: The Versatility of 2,4-Dichloropyrimidine
The pyrimidine ring is a cornerstone of many kinase inhibitors due to its structural resemblance to the purine core of ATP.[6] 2,4-Dichloropyrimidine is a readily available and highly reactive precursor that allows for sequential nucleophilic aromatic substitution (SNAr) reactions at the 2- and 4-positions. This differential reactivity enables the controlled introduction of various amine and ether linkages, which are common features in kinase inhibitors.
A notable class of kinase inhibitors derived from a related scaffold (quinazoline, a fusion of a pyrimidine and a benzene ring) are the EGFR inhibitors Gefitinib and Erlotinib. The synthesis of these molecules showcases the power of the pyrimidine-like core in directing interactions within the kinase active site.
The Quinoline Scaffold: Leveraging 4-Chloro-7-methoxyquinoline
The quinoline scaffold is another privileged structure found in numerous kinase inhibitors.[7] 4-Chloro-7-methoxyquinoline is a key intermediate in the synthesis of the EGFR inhibitor Erlotinib. The chlorine atom at the 4-position is susceptible to nucleophilic substitution, allowing for the attachment of an aniline moiety, a critical interaction for EGFR inhibition. The methoxy group at the 7-position can modulate the electronic properties and solubility of the final molecule.
Comparative Performance Analysis
To provide a clear and objective comparison, the following table summarizes key performance indicators for kinase inhibitors derived from these three precursor classes. The selected examples are all clinically approved drugs, demonstrating the therapeutic relevance of each scaffold.
Catalyst selection, N-protection may be required[11]
Regioselectivity in some cases
Can require harsh reaction conditions
Senior Application Scientist's Recommendation
The choice of a kinase inhibitor precursor is a strategic decision that should be guided by the specific goals of the drug discovery program.
3-Iodo-4-nitro-1H-indazole is an excellent choice for programs aiming to generate a diverse library of inhibitors through cross-coupling chemistry. The presence of two distinct functional handles allows for a high degree of molecular diversity and the potential to target a wide range of kinases. This precursor is particularly well-suited for targeting kinases where aryl or vinyl groups are known to be important for potency, such as in the VEGFR family.
2,4-Dichloropyrimidine and its analogs are ideal for programs focused on ATP-competitive inhibitors where mimicking the purine core is a key strategy. The well-understood and robust SNAr chemistry allows for the rapid and efficient synthesis of large numbers of analogs for structure-activity relationship (SAR) studies. This scaffold is a workhorse for targeting a multitude of kinases, including EGFR and Aurora kinases.
4-Chloro-7-methoxyquinoline is a valuable precursor for programs targeting kinases where the quinoline/quinazoline scaffold has already been validated, such as EGFR. Its straightforward functionalization makes it suitable for lead optimization campaigns where fine-tuning of the properties of a known inhibitor class is the primary objective.
Ultimately, the optimal precursor will depend on a combination of factors including the target kinase, the desired chemical space to be explored, and the synthetic resources available. A thorough understanding of the chemistry and biological applications of each of these privileged scaffolds is essential for the successful development of the next generation of kinase inhibitors.
Experimental Protocols
General Protocol for Suzuki-Miyaura Coupling with an Iodo-Indazole
This protocol is a representative example of a key transformation for which 3-Iodo-4-nitro-1H-indazole is well-suited.[11]
To a microwave vial, add the 3-iodo-indazole derivative (1 equivalent), the corresponding boronic acid or pinacol boronate ester (2 equivalents), Pd(PPh₃)₄ (5-6 mol%), and a 2M aqueous solution of Na₂CO₃ (2 equivalents).
Add 1,4-dioxane as the solvent.
Seal the vial and place it in a microwave reactor.
Irradiate at 120 °C for 40 minutes.
After cooling, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).
Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Figure 2: Workflow for Suzuki-Miyaura coupling of an iodo-indazole.
General Protocol for In Vitro Kinase Inhibition Assay (Luminescence-Based)
This protocol describes a common method for evaluating the potency of synthesized kinase inhibitors.[12]
Compound Preparation: Prepare a serial dilution of the test inhibitor in DMSO. Further dilute in the kinase assay buffer.
Kinase Reaction Setup: In a 96-well plate, add 2.5 µL of the serially diluted inhibitor or a DMSO control to each well.
Add 2.5 µL of the kinase enzyme to each well and incubate for 10 minutes at room temperature.
Initiate the kinase reaction by adding 5 µL of a substrate/ATP mixture to each well.
Incubate the plate at 30°C for 60 minutes.
ADP Detection: Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.
Add 20 µL of Kinase Detection Reagent to each well. Incubate for 30 minutes at room temperature to convert ADP to ATP and generate a luminescent signal.
Data Analysis: Measure the luminescence of each well using a plate reader. Plot the luminescence signal against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.
A Comparative Guide to the Biological Activity of Substituted Indazole Derivatives
The indazole scaffold, a bicyclic heterocycle composed of a benzene ring fused to a pyrazole ring, stands as a "privileged structure" in medicinal chemistry.[1][2] Its unique electronic properties and structural versatil...
Author: BenchChem Technical Support Team. Date: January 2026
The indazole scaffold, a bicyclic heterocycle composed of a benzene ring fused to a pyrazole ring, stands as a "privileged structure" in medicinal chemistry.[1][2] Its unique electronic properties and structural versatility allow for diverse substitutions, leading to a wide spectrum of pharmacological activities.[3][4] This has culminated in the development of several clinically approved drugs for various diseases.[1][2] This guide offers a comparative analysis of the biological activities of different substituted indazole derivatives, supported by experimental data, to provide researchers, scientists, and drug development professionals with a comprehensive technical resource.
The indazole nucleus typically exists in two tautomeric forms: 1H-indazole and 2H-indazole. The 1H-tautomer is generally more thermodynamically stable and has been more extensively explored as a pharmacophore in drug discovery.[1][3] The ability to modify the scaffold at various positions allows for the fine-tuning of its biological profile, leading to compounds with enhanced potency and selectivity for specific targets.[5]
Anticancer Activity: A Cornerstone of Indazole Therapeutics
Indazole derivatives have demonstrated remarkable success as anticancer agents, with several compounds receiving FDA approval.[6][7] Their primary mechanism often involves the inhibition of protein kinases, which are crucial regulators of cell proliferation, survival, and angiogenesis.[8]
Kinase Inhibition: A Primary Mechanism of Action
Many potent indazole-based anticancer drugs function as specific kinase inhibitors.[8] For example:
Pazopanib is a multi-kinase inhibitor approved for renal cell carcinoma and soft tissue sarcoma.[7]
Axitinib targets vascular endothelial growth factor receptors (VEGFRs) and is used in the treatment of advanced renal cell carcinoma.[7][9]
Entrectinib is an inhibitor of anaplastic lymphoma kinase (ALK), ROS1, and TRK kinases, showing an IC₅₀ value of 12 nM against ALK.[3]
Niraparib is a poly (ADP-ribose) polymerase (PARP) inhibitor used for treating ovarian, fallopian tube, and peritoneal cancer.[3]
Structure-activity relationship (SAR) studies have revealed that substitutions at the C3, C6, and N1 positions of the indazole core are often crucial for potent kinase inhibitory activity.[3][8] For instance, a series of indazole–pyrimidine-based derivatives showed that incorporating hydrogen bond-forming groups like sulfonamide at the pyrimidine ring enhanced VEGFR-2 inhibitory activity compared to pazopanib.[8]
Induction of Apoptosis
Beyond kinase inhibition, some indazole derivatives exert their anticancer effects by inducing apoptosis. One study identified compound 2f , which displayed potent growth inhibitory activity against several cancer cell lines (IC₅₀ = 0.23–1.15 μM).[6][9] Mechanistic studies in the 4T1 breast cancer cell line showed that compound 2f promoted apoptosis by upregulating cleaved caspase-3 and Bax, while downregulating the anti-apoptotic protein Bcl-2.[6][9] This compound also decreased the mitochondrial membrane potential and increased reactive oxygen species (ROS) levels, further pointing to the involvement of the mitochondrial apoptotic pathway.[6][9]
Comparative Anticancer Activity of Substituted Indazoles
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and the cytotoxic potential of compounds.
Principle: Viable cells with active metabolism convert the yellow MTT into a purple formazan product. The amount of formazan produced is proportional to the number of living cells.
Step-by-Step Methodology:
Cell Seeding: Plate cancer cells (e.g., HepG2, A549, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.[2]
Compound Treatment: Prepare serial dilutions of the indazole derivatives in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control.
Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO₂.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.
Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 M HCl) to each well to dissolve the formazan crystals.
Absorbance Reading: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).[12]
Visualization of a Key Anticancer Mechanism
Caption: Simplified pathway of VEGFR inhibition by an indazole derivative.
Anti-inflammatory Activity
Chronic inflammation is implicated in numerous diseases, and indazole derivatives have emerged as potent anti-inflammatory agents.[13][14] Their mechanisms often involve the modulation of key inflammatory mediators and enzymes.
Mechanisms of Anti-inflammatory Action
Studies have shown that N-substituted indazolones are potent anti-inflammatory agents that can block the release of cytokines like TNF-α and IL-1.[13] The anti-inflammatory effects of indazoles are also attributed to the inhibition of enzymes central to the inflammatory cascade:
Cyclooxygenase (COX): Indazole derivatives have been shown to inhibit COX-2, a key enzyme in prostaglandin synthesis.[15] For example, 5-aminoindazole demonstrated significant COX-2 inhibition.[15]
5-Lipoxygenase (5-LOX): Certain 1,5-disubstituted indazol-3-ols are potent inhibitors of 5-LOX, which is involved in the production of leukotrienes. Compound 27 (5-Methoxy-1-[quinoline-2-yl-methoxy)-benzyl]-1H-indazol-3-ol) showed a remarkable IC₅₀ of 44 nM for 5-LOX inhibition.[16]
Bindarit , an indazole derivative, selectively inhibits the synthesis of monocyte chemotactic proteins (MCPs), including CCL2, thereby reducing inflammatory cell recruitment.[17]
Experimental Protocol: Carrageenan-Induced Paw Edema in Rats
This is a standard in vivo model for evaluating the acute anti-inflammatory activity of new compounds.
Principle: Subplantar injection of carrageenan induces a localized, biphasic inflammatory response characterized by edema (swelling). The ability of a compound to reduce this swelling indicates its anti-inflammatory potential.
Step-by-Step Methodology:
Animal Acclimatization: Use Wistar or Sprague-Dawley rats, housing them under standard laboratory conditions for at least one week before the experiment.
Grouping and Fasting: Divide animals into groups (e.g., control, standard drug like Indomethacin, and test compound groups at different doses). Fast the animals overnight with free access to water.
Compound Administration: Administer the test indazole derivatives orally or intraperitoneally 1 hour before the carrageenan injection. The control group receives the vehicle.
Induction of Edema: Inject 0.1 mL of 1% carrageenan solution in saline into the subplantar region of the right hind paw of each rat.
Measurement of Paw Volume: Measure the paw volume of each rat using a plethysmometer immediately before the carrageenan injection (0 hours) and at regular intervals afterward (e.g., 1, 2, 3, and 4 hours).
Data Analysis: Calculate the percentage of edema inhibition for each group at each time point compared to the control group using the formula:
% Inhibition = [(Vc - Vt) / Vc] x 100
Where Vc is the mean paw volume of the control group and Vt is the mean paw volume of the treated group.[15]
Antimicrobial Activity
With the rise of multidrug-resistant pathogens, the need for novel antimicrobial agents is critical. Indazole derivatives have shown promise as both antibacterial and antifungal agents.[20][21]
Antibacterial and Antifungal Effects
Various substituted indazoles have been evaluated against a range of microbial strains. For example, a series of N-methyl-3-aryl indazoles were tested against bacteria like Xanthomonas campestris, Bacillus megaterium, and Escherichia coli, as well as the fungus Candida albicans, with several compounds showing excellent inhibitory activity.[21] Another study found that certain 2H-indazole derivatives displayed modest activity against Gram-positive clinical isolates, with compound 5 showing MIC values of 64-128 µg/mL against S. aureus and S. epidermidis.[22]
A key mechanism for the antibacterial action of some indazoles is the inhibition of bacterial DNA gyrase, a clinically validated target essential for DNA replication.[23][24]
Comparative Antimicrobial Activity
Compound Series
Target Organism(s)
Activity Metric (MIC / Zone of Inhibition)
Reference(s)
N-methyl-3-aryl indazoles (5a, 5b, 5i, 5j)
X. campestris, B. megaterium, E. coli, C. albicans
Caption: General workflow for screening indazole derivatives.
Neuroprotective Activity
Neurodegenerative diseases represent a significant healthcare challenge, and indazole derivatives are being explored for their neuroprotective potential.[25] Their activity often stems from the modulation of enzymes and ion channels involved in neuronal health and signaling.
Mechanisms of Neuroprotection
Monoamine Oxidase B (MAO-B) Inhibition: MAO-B is an enzyme involved in the degradation of dopamine, and its inhibition is a therapeutic strategy for Parkinson's disease. A hybridized indazole derivative was reported as a highly potent and selective human MAO-B inhibitor with an IC₅₀ value of 52 nM.[7]
Sodium Channel Modulation: Oxadiazolylindazole derivatives have been identified as voltage-dependent sodium channel modulators.[26] Compounds 11 and 38 demonstrated neuroprotective activity in hippocampal slices and showed potent activity against the Na(v)1.6 isoform, suggesting that blocking this channel contributes to the neuroprotective effect.[26]
Inhibition of Tau Hyperphosphorylation: In a preclinical model of Parkinson's disease, 6-amino-1-methyl-indazole (AMI) was shown to increase cell viability and preserve dopaminergic neurons by inhibiting tau hyperphosphorylation through the downregulation of p-tau and GSK-3β.[27]
The substituted indazole scaffold is a remarkably versatile and pharmacologically significant core in modern drug discovery. The extensive research into its derivatives has yielded potent agents with diverse biological activities, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective properties. The success of FDA-approved drugs like pazopanib and axitinib validates the therapeutic potential of this heterocyclic system.[7] Future research focused on structure-activity relationship studies, mechanism-guided design, and the exploration of novel substitution patterns will undoubtedly continue to unlock new therapeutic opportunities for this privileged scaffold.[7][28]
References
Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Advances.
Indazole – an emerging privileged scaffold: synthesis and its biological significance.
Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC - PubMed Central.
Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. MDPI.
The anti-inflammatory activity of N-substituted indazolones in mice. PubMed.
Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the tre
Synthesis and biological evaluation of indazole deriv
Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the tre
A Comparative Analysis of the Neuroprotective Effects of Indazole Derivatives and Other Neuroprotective Agents. Benchchem.
A Comprehensive Review of Substituted 1H-Indazole Compounds: Synthesis, Biological Activity, and Therapeutic Potential. Benchchem.
The Anticancer Activity of Indazole Compounds: A Mini Review.
Synthesis and biological evaluation of indazole derivatives as anti-cancer agents.
Design, synthesis and biological evaluation of novel indazole-based derivatives as potent HDAC inhibitors via fragment-based virtual screening. PubMed.
Impact of Indazole Scaffold as Antibacterial and Antifungal Agent. PubMed.
Indazole as a Privileged Scaffold: The Derivatives and their Therapeutic Applications.
Design, synthesis and structure-activity relationship studies of novel indazole analogues as DNA gyrase inhibitors with Gram-positive antibacterial activity. PubMed.
Discovery of Indazole Derivatives as a Novel Class of Bacterial Gyrase B Inhibitors. PMC.
A Comparative Guide to In Silico Prediction of Kinase Inhibition for Indazole Compounds
For researchers, medicinal chemists, and drug development professionals, the indazole scaffold represents a cornerstone in the design of potent and selective kinase inhibitors.[1][2] Its versatile structure has given ris...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, medicinal chemists, and drug development professionals, the indazole scaffold represents a cornerstone in the design of potent and selective kinase inhibitors.[1][2] Its versatile structure has given rise to several clinically approved drugs, such as axitinib and pazopanib.[1] The journey from a promising indazole-based compound to a clinical candidate, however, is fraught with challenges, including optimizing potency, selectivity, and pharmacokinetic properties. In this guide, we will navigate the landscape of in silico predictive methods that are indispensable for accelerating the discovery and development of novel indazole kinase inhibitors. We will delve into the causality behind choosing specific computational tools, compare their performance, and provide actionable protocols to integrate these methods into your research workflow.
The Central Role of Kinases and the Promise of Indazoles
Protein kinases are a large family of enzymes that play a critical role in cellular signaling pathways by catalyzing the transfer of a phosphate group from ATP to a substrate protein.[3] Dysregulation of kinase activity is a hallmark of many diseases, particularly cancer, making them a major focus of drug discovery efforts.[3][4] The indazole core has proven to be an effective pharmacophore for kinase inhibition, often by mimicking the hinge-binding interactions of the native ATP ligand.[1][5]
A Comparative Overview of In Silico Methodologies
The two primary paradigms in computer-aided drug design (CADD) are structure-based drug design (SBDD) and ligand-based drug design (LBDD).[3] The choice between these approaches is dictated by the availability of structural information for the target kinase.
Methodology
Principle
Strengths
Limitations
Typical Application for Indazoles
Molecular Docking (SBDD)
Predicts the preferred orientation and binding affinity of a ligand to a protein target.
Computationally efficient, provides insights into binding mode and key interactions.
Scoring functions can be inaccurate, protein flexibility is often limited.
Virtual screening of indazole libraries, predicting binding poses to guide structure-activity relationship (SAR) studies.[6][7]
Pharmacophore Modeling (LBDD)
Identifies the essential 3D arrangement of chemical features required for biological activity.
Useful when no target structure is available, can be used for virtual screening and scaffold hopping.
Relies on a set of active compounds, may not capture all important interactions.
Identifying novel indazole-based scaffolds with desired kinase inhibitory activity.[5][8]
Accurately ranking the potency of a small set of high-priority indazole compounds.[13][14][15][16][17]
Machine Learning (ML) & AI
Utilizes algorithms to learn from large datasets of kinase-inhibitor interactions.
Can identify complex patterns and make highly accurate predictions, capable of generative design.[4][18]
Requires large, high-quality datasets for training, models can be "black boxes".
Predicting kinase inhibitor binding modes, virtual screening, and de novo design of novel indazole inhibitors.[19][20][21]
Deep Dive: Methodologies and Experimental Protocols
Molecular Docking: The Workhorse of SBDD
Molecular docking is often the first-line computational method when a crystal structure of the target kinase is available. It allows for the rapid screening of large compound libraries and provides a structural hypothesis for how a ligand binds.
Protein Preparation:
Obtain the crystal structure of the target kinase from the Protein Data Bank (PDB).
Remove water molecules and any co-crystallized ligands.
Add hydrogen atoms and assign appropriate protonation states to titratable residues.
Energy minimize the protein structure to relieve any steric clashes.
Ligand Preparation:
Draw the 2D structures of the indazole compounds.
Convert the 2D structures to 3D and generate low-energy conformers.
Assign partial charges to the atoms.
Docking Simulation:
Define the binding site on the kinase, typically centered on the co-crystallized ligand or the ATP binding pocket.
Utilize a docking algorithm (e.g., Lamarckian Genetic Algorithm in AutoDock) to explore the conformational space of the ligand within the binding site.[22]
Score the resulting poses using a scoring function to estimate the binding affinity.
Analysis of Results:
Visually inspect the top-ranked poses to assess the plausibility of the binding mode.
Analyze the key interactions (e.g., hydrogen bonds, hydrophobic interactions) between the indazole compound and the kinase.
Caption: A typical workflow for molecular docking studies.
Pharmacophore Modeling: Guiding Discovery in the Absence of a Target Structure
When a three-dimensional structure of the target kinase is not available, pharmacophore modeling can be a powerful tool. It relies on a set of known active molecules to define the essential chemical features for binding.
Training Set Selection:
Compile a structurally diverse set of indazole compounds with known inhibitory activity against the target kinase.
Include both active and inactive compounds if possible to create a more robust model.
Conformational Analysis:
Generate a representative set of low-energy conformers for each molecule in the training set.
Pharmacophore Feature Identification:
Identify common chemical features among the active compounds, such as hydrogen bond donors and acceptors, hydrophobic regions, and aromatic rings.
Pharmacophore Model Generation and Validation:
Generate pharmacophore hypotheses that align the features of the active compounds.
Score and rank the hypotheses based on how well they fit the active compounds and exclude the inactive ones.
Validate the best pharmacophore model using a test set of compounds with known activities that were not included in the training set.
Caption: Common features in a pharmacophore model.
QSAR: Predicting Potency Through Molecular Descriptors
Quantitative Structure-Activity Relationship (QSAR) models are mathematical equations that relate the chemical structures of a series of compounds to their biological activities.
Data Set Preparation:
Gather a dataset of indazole compounds with experimentally determined inhibitory activities (e.g., IC50 values).
Divide the dataset into a training set for model building and a test set for external validation.
Descriptor Calculation:
Calculate a variety of molecular descriptors for each compound, including constitutional, topological, and quantum-chemical descriptors.
Model Building:
Use statistical methods, such as multiple linear regression (MLR) or partial least squares (PLS), to build a regression model that correlates the descriptors with the biological activity.
Model Validation:
Assess the statistical significance and predictive power of the model using internal validation (e.g., cross-validation) and external validation with the test set.
comparative study of palladium catalysts for Suzuki coupling
A Senior Application Scientist's Guide to Palladium Catalysts in Suzuki Coupling: A Comparative Analysis The Suzuki-Miyaura coupling, a cornerstone of modern organic synthesis, facilitates the formation of carbon-carbon...
Author: BenchChem Technical Support Team. Date: January 2026
A Senior Application Scientist's Guide to Palladium Catalysts in Suzuki Coupling: A Comparative Analysis
The Suzuki-Miyaura coupling, a cornerstone of modern organic synthesis, facilitates the formation of carbon-carbon bonds with remarkable efficiency and versatility. At the heart of this Nobel Prize-winning reaction lies the palladium catalyst, the selection of which is paramount to achieving optimal reaction performance. This guide offers a comparative study of various palladium catalysts, providing researchers, scientists, and drug development professionals with the insights needed to make informed decisions for their synthetic challenges.
The Mechanism: A Dance of Palladium Oxidation States
The catalytic cycle of the Suzuki coupling is a well-elucidated process involving a series of transformations of the palladium catalyst. Understanding this mechanism is key to appreciating the role of different catalysts and ligands. The cycle is generally accepted to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.
Figure 1: The catalytic cycle of the Suzuki-Miyaura coupling reaction.
A Comparative Overview of Palladium Catalysts
The choice of palladium catalyst profoundly impacts the efficiency, selectivity, and substrate scope of the Suzuki coupling reaction. Catalysts can be broadly categorized into two main classes: homogeneous and heterogeneous.
Catalyst Type
Examples
Advantages
Disadvantages
Homogeneous
Pd(PPh3)4, Pd(OAc)2 with ligands (e.g., SPhos, XPhos), Buchwald Palladacycles
High activity and selectivity, well-defined active species, mild reaction conditions.
Difficult to separate from the reaction mixture, potential for palladium contamination in the product, catalyst decomposition at high temperatures.
Heterogeneous
Palladium on carbon (Pd/C), palladium nanoparticles (PdNPs), palladium on other solid supports (e.g., silica, alumina)
Easy separation and recovery, potential for recyclability, low palladium leaching, high thermal stability.
Often lower activity than homogeneous catalysts, potential for mass transfer limitations, ill-defined active sites.
Homogeneous Palladium Catalysts: The Workhorses of Suzuki Coupling
Homogeneous palladium catalysts, particularly those featuring phosphine ligands, have been extensively studied and are widely used in both academic and industrial settings.
Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh3)4): This air-stable, commercially available complex is a classic and versatile catalyst for Suzuki coupling. It is particularly effective for the coupling of aryl bromides and iodides with arylboronic acids.
Palladium(II) Acetate (Pd(OAc)2) with Ligands: The combination of a palladium(II) precursor with a suitable ligand offers a highly modular approach to catalyst design. The choice of ligand is critical and can be tailored to the specific substrates. For instance, bulky, electron-rich phosphine ligands like SPhos and XPhos, developed by the Buchwald group, have demonstrated exceptional activity for challenging couplings, including those involving sterically hindered substrates and aryl chlorides.
Palladacycles: These are cyclic, organopalladium compounds that serve as highly active catalyst precursors. Buchwald palladacycles, for example, are known for their high stability and efficiency at low catalyst loadings.
Heterogeneous Palladium Catalysts: The Rise of Recyclability and Sustainability
The drive towards greener and more sustainable chemical processes has spurred significant interest in the development of heterogeneous palladium catalysts.
Palladium on Carbon (Pd/C): This is one of the most common and commercially available heterogeneous catalysts. It is relatively inexpensive and can be easily removed from the reaction mixture by filtration. However, its activity can be lower than that of its homogeneous counterparts, and palladium leaching can still be a concern.
Palladium Nanoparticles (PdNPs): PdNPs offer a high surface-area-to-volume ratio, which can lead to enhanced catalytic activity compared to traditional supported catalysts. Their properties can be tuned by controlling their size, shape, and stabilizing ligands.
Experimental Protocol: A General Procedure for Suzuki Coupling
The following is a representative experimental protocol for a Suzuki coupling reaction. It is important to note that reaction conditions should be optimized for each specific substrate combination.
Figure 2: A general experimental workflow for a Suzuki coupling reaction.
Step-by-Step Methodology:
Reaction Setup: To a dry reaction flask, add the aryl halide (1.0 mmol), the boronic acid (1.2 mmol), and the base (e.g., K2CO3, 2.0 mmol).
Solvent Addition: Add the chosen solvent (e.g., 5 mL of a toluene/water mixture).
Inert Atmosphere: Seal the flask and purge with an inert gas (argon or nitrogen) for 10-15 minutes.
Catalyst Introduction: Under a positive pressure of the inert gas, add the palladium catalyst (e.g., Pd(PPh3)4, 0.02 mmol).
Reaction Conditions: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir vigorously.
Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
Work-up: Once the reaction is complete, cool the mixture to room temperature and add water.
Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).
Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel.
Conclusion: Selecting the Right Catalyst for the Job
The choice between a homogeneous and a heterogeneous palladium catalyst for Suzuki coupling depends on the specific requirements of the synthesis. For high-throughput screening and the synthesis of complex molecules where high activity and selectivity are paramount, homogeneous catalysts, particularly those with advanced phosphine ligands, remain the preferred choice. For large-scale industrial processes where catalyst cost, separation, and reusability are major considerations, heterogeneous catalysts offer a more sustainable and economical alternative. The continuous development of novel catalyst systems, including more active and robust heterogeneous catalysts and catalysts based on more abundant and less expensive metals, promises to further expand the utility of the Suzuki coupling reaction in the years to come.
References
Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]
Johansson, Seechurn, C. C. C., & Colacot, T. J. (2012). A Decade of Advances in Catalysis for the Suzuki–Miyaura Coupling. In Angewandte Chemie International Edition (Vol. 51, Issue 21, pp. 5062–5085). Wiley. [Link]
Leadbeater, N. E., & Marco, M. (2002). Preparation of a Supported Catalyst for the Suzuki Reaction by a “Microwave-Assisted” Method. Organic Letters, 4(17), 2973–2976. [Link]
Chemat, F., Remaury, V., Portet, M.-C., & Grimaud, J. (2004). The Suzuki and Heck reactions in aqueous medium under microwave irradiation. Journal of the Chemical Society, Perkin Transactions 1, (16), 2357–2359. [Link]
Biffis, A., Zecca, M., & Basato, M. (2001). Palladium metal-ligand complexes as catalysts for the Suzuki reaction. Journal of Molecular Catalysis A: Chemical, 173(1-2), 249–274. [Link]
The Nobel Prize in Chemistry 2010. (2010). NobelPrize.org. [Link]
Li, Y., & Zhou, Z. (2014). Recent advances in the development of palladium catalysts for the Suzuki-Miyaura coupling reaction. RSC Advances, 4(48), 25163–25175. [Link]
Karimi, B., & Zamani, A. (2013). Recent advances in the Suzuki–Miyaura cross-coupling reaction catalyzed by palladium nanoparticles. Organic & Biomolecular Chemistry, 11(29), 4728–4748. [Link]
Validation
A Senior Application Scientist's Guide to the Validation of 3-Iodo-4-nitro-1H-indazole Synthesis by HPLC: A Comparative Analysis with UPLC
Audience: Researchers, scientists, and drug development professionals. Abstract: The purity of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of drug safety and efficacy.
Author: BenchChem Technical Support Team. Date: January 2026
Audience: Researchers, scientists, and drug development professionals.
Abstract: The purity of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of drug safety and efficacy. 3-Iodo-4-nitro-1H-indazole is a key building block in medicinal chemistry, and its synthesis requires rigorous analytical oversight. This guide provides an in-depth, experience-driven protocol for the validation of a High-Performance Liquid Chromatography (HPLC) method for the purity assessment of 3-Iodo-4-nitro-1H-indazole. Furthermore, it presents a direct comparison with Ultra-Performance Liquid Chromatography (UPLC), offering a clear rationale for choosing the optimal analytical technology based on specific laboratory and project needs.
Introduction: The Critical Role of Purity in Synthesis
In pharmaceutical development, the adage "you can't control what you can't measure" holds profound truth. The synthesis of any potential drug candidate or its intermediates, such as 3-Iodo-4-nitro-1H-indazole, is a multi-step process prone to the formation of impurities. These impurities can include unreacted starting materials, byproducts from side reactions, and degradation products.[1] Ensuring the purity of such intermediates is not merely a matter of good science; it is a regulatory necessity and fundamental to patient safety.[2]
This guide is structured to provide not just a method, but a validated framework for analysis. We will first detail a robust, workhorse HPLC method, validated according to the stringent standards of the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][4] We will then compare this established technique with the more modern UPLC, evaluating the trade-offs in speed, resolution, and sensitivity to empower you to make informed decisions in your own development workflows.[5][6]
Part 1: The Primary Workhorse: A Validated RP-HPLC Method
Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the gold standard for the purity analysis of small organic molecules like 3-Iodo-4-nitro-1H-indazole. Its prevalence is due to its robustness, versatility, and the vast body of established methods. The choice of a C18 stationary phase is logical for this analyte, which possesses moderate polarity due to the nitro group and the indazole core, ensuring good retention and separation from common process impurities.
Expert Rationale: Why These HPLC Conditions?
Column Selection: An Ascentis® C18 column is a classic choice, providing excellent hydrophobic retention for the aromatic indazole core.[7] For nitroaromatic compounds, phenyl-based columns can sometimes offer alternative selectivity due to π-π interactions, representing a good secondary screening option if co-elution is observed.[7][8]
Mobile Phase: A gradient of acetonitrile and water is used to ensure that both more polar impurities and the less polar product are eluted efficiently within a reasonable timeframe. The addition of a small amount of formic acid (0.1%) serves two purposes: it protonates silanol groups on the silica backbone of the column to reduce peak tailing and ensures the analyte is in a consistent protonation state, leading to sharp, reproducible peaks.
Detection Wavelength: Nitroaromatic compounds typically exhibit strong UV absorbance.[9] A detection wavelength of 254 nm is a common and effective choice for this class of compounds, offering high sensitivity.[10][11]
Detailed Experimental Protocol: HPLC Purity Assay
1. Instrumentation and Reagents
HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and diode-array detector (DAD).
Column: Ascentis® C18, 4.6 x 150 mm, 3.5 µm particle size.
Standard: 3-Iodo-4-nitro-1H-indazole reference standard (purity ≥ 98%).
2. Chromatographic Conditions
Mobile Phase A: 0.1% Formic Acid in Water
Mobile Phase B: 0.1% Formic Acid in Acetonitrile
Flow Rate: 1.0 mL/min
Column Temperature: 30 °C
Injection Volume: 5 µL
Detection: 254 nm
Gradient Program:
Time (min)
%B
0.0
30
15.0
80
15.1
30
| 20.0 | 30 |
3. Preparation of Solutions
Standard Stock Solution (1.0 mg/mL): Accurately weigh ~10 mg of the reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.
Working Standard (0.1 mg/mL): Dilute 1.0 mL of the stock solution to 10 mL with a 50:50 mixture of acetonitrile and water.
Sample Solution (0.1 mg/mL): Accurately weigh ~10 mg of the synthesized 3-Iodo-4-nitro-1H-indazole into a 10 mL volumetric flask. Dissolve in acetonitrile, then dilute 1.0 mL of this solution to 10 mL with a 50:50 acetonitrile/water mixture.
HPLC Method Validation: A Self-Validating System
Method validation is the documented process that proves an analytical method is suitable for its intended purpose.[12] Following the ICH Q2(R1) framework, the following tests are mandatory to ensure the method is accurate, precise, and reliable.[13]
Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is demonstrated by injecting a blank (diluent), a solution of the starting materials, and the final product. The peak for 3-Iodo-4-nitro-1H-indazole should be well-resolved from any other peaks. Peak purity analysis using a DAD can further confirm that the analyte peak is spectrally homogeneous.
Linearity: A series of at least five concentrations of the reference standard (e.g., from 0.01 to 0.2 mg/mL) are prepared and injected. A calibration curve is generated by plotting peak area against concentration. The correlation coefficient (r²) must be ≥ 0.999.
Accuracy: Determined by performing recovery studies. A known amount of the reference standard is spiked into a sample matrix at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The percentage recovery should be within 98.0% to 102.0%.[14]
Precision:
Repeatability (Intra-day): Six replicate injections of the same sample are performed on the same day. The relative standard deviation (RSD) of the peak areas should be ≤ 2.0%.
Intermediate Precision (Inter-day): The repeatability test is performed on a different day by a different analyst to assess variability. The RSD should again be ≤ 2.0%.
Limit of Detection (LOD) and Limit of Quantitation (LOQ): These are determined based on the signal-to-noise ratio (S/N). LOD is typically where S/N = 3, and LOQ is where S/N = 10. LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy.
Robustness: The reliability of the method is tested by making small, deliberate changes to the method parameters (e.g., ±2°C in column temperature, ±0.1 mL/min in flow rate, slight variations in mobile phase composition). The results should not be significantly affected by these changes.
Summary of HPLC Validation Data (Representative)
Validation Parameter
Acceptance Criteria
Typical Result
Linearity (r²)
≥ 0.999
0.9998
Range
-
0.01 - 0.2 mg/mL
Accuracy (% Recovery)
98.0 - 102.0%
99.5%
Precision (RSD%)
≤ 2.0%
0.8%
LOD
S/N ≥ 3
0.5 µg/mL
LOQ
S/N ≥ 10
1.5 µg/mL
Workflow for HPLC Method Validation
Caption: Workflow for HPLC method validation based on ICH Q2(R1) guidelines.
Part 2: Comparative Analysis: HPLC vs. UPLC
While HPLC is a robust and reliable technique, Ultra-Performance Liquid Chromatography (UPLC) offers significant performance enhancements.[5] The core difference lies in the column technology: UPLC uses columns packed with sub-2 µm particles, whereas HPLC typically uses 3-5 µm particles.[6] This reduction in particle size dramatically increases chromatographic efficiency but requires specialized instrumentation capable of handling much higher backpressures (up to 15,000 psi).[15]
Head-to-Head Performance Comparison
Parameter
HPLC (3.5 µm)
UPLC (1.7 µm)
Advantage & Rationale
Analysis Time
~20 minutes
~4 minutes
UPLC (5x faster): Higher optimal linear velocity allows for much faster flow rates without sacrificing efficiency, drastically increasing sample throughput.[16]
Resolution
Good
Excellent
UPLC: Sharper, narrower peaks provide superior separation of closely eluting impurities, which is critical for complex samples.[15]
Sensitivity (S/N)
Moderate
High
UPLC: The narrower peaks result in a greater peak height for the same mass, leading to a 2-3x increase in signal-to-noise ratio.
Solvent Consumption
~20 mL / run
~3 mL / run
UPLC (~85% reduction): Lower flow rates and shorter run times lead to significant cost savings and a greener analytical footprint.[15]
System Pressure
~150 bar
~600 bar
HPLC: Operates at lower pressures, making the instrumentation less complex and potentially more robust over the long term.
Expert Insights: Making the Right Choice
The decision between HPLC and UPLC is not about which is "better," but which is more appropriate for the task at hand.
Choose HPLC when:
The laboratory is in a routine QC environment where methods are established and need to be consistent across multiple sites or instruments.[16]
Sample throughput is not the primary bottleneck.
The impurity profile is relatively simple and well-understood.
Budget constraints favor less expensive, lower-maintenance instrumentation.
Choose UPLC when:
High sample throughput is critical, such as in high-throughput screening (HTS) or rapid process development.
Complex samples with many closely eluting impurities need to be analyzed.[5]
Maximizing sensitivity for trace-level impurity detection is a priority.
Long-term cost savings from reduced solvent consumption are a key consideration.[15]
Decision Guide: HPLC vs. UPLC
Caption: Decision tree for selecting between HPLC and UPLC for purity analysis.
Conclusion
The validation of an analytical method for a synthetic intermediate like 3-Iodo-4-nitro-1H-indazole is a foundational activity in pharmaceutical development. A well-validated HPLC method provides a reliable and robust platform for routine quality control, ensuring product consistency and safety.[17] However, the advent of UPLC technology presents compelling advantages in speed, resolution, and sensitivity that cannot be ignored, particularly in high-throughput and research-intensive environments. By understanding the principles behind each technique and the specific demands of the analytical problem, researchers can confidently select and validate the most appropriate tool, ensuring data integrity and accelerating the path to drug discovery and development.
References
GXP-CC. (n.d.). Understanding Analytical Method Development and Validation in Pharmaceutical Manufacturing. Retrieved from [Link]
ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]
Pharmaguideline. (n.d.). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. Retrieved from [Link]
U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]
Akhtar, M. M., et al. (2009). Development of a New SPME-HPLC-UV Method for the Analysis of Nitro Explosives on Reverse Phase Amide Column and Application to Analysis of Aqueous Samples. Journal of Hazardous Materials. Retrieved from [Link]
Velev, D. (n.d.). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. Retrieved from [Link]
U.S. Food and Drug Administration. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]
International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link]
Pharmuni. (n.d.). Validating Analytical Methods in Pharmaceuticals. Retrieved from [Link]
Starodub. (2024). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Retrieved from [Link]
GMP Insiders. (n.d.). HPLC Vs UPLC: Differences In Application, Performance And Cost. Retrieved from [Link]
Taylor & Francis Online. (n.d.). DETERMINATION OF NITROAROMATIC COMPOUNDS IN SOIL SAMPLES BY HPLC, USING ON-LINE PRECONCENTRATION. Retrieved from [Link]
International Journal of Scientific Research & Technology. (n.d.). A Comprehensive Review on UHPLC and UPLC: Advancements, Comparison, and Applications. Retrieved from [Link]
Research J. Pharm. and Tech. (n.d.). Analytical method validation: A brief review. Retrieved from [Link]
MicroSolv Technology Corporation. (n.d.). Nitroaromatic and Nitroamine Explosives Analyzed with HPLC. Retrieved from [Link]
A Comparative Guide to N-Protection Strategies for Indazole Synthesis: Navigating Regioselectivity and Optimizing Yields
For researchers, scientists, and drug development professionals, the strategic protection and deprotection of the nitrogen atoms in the indazole ring is a critical consideration in multi-step syntheses. The choice of an...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, scientists, and drug development professionals, the strategic protection and deprotection of the nitrogen atoms in the indazole ring is a critical consideration in multi-step syntheses. The choice of an N-protecting group can significantly influence the regioselectivity of subsequent reactions, overall yield, and the stability of intermediates. This guide provides an objective comparison of commonly employed N-protecting groups for indazoles, supported by experimental data and detailed protocols, to empower informed decision-making in your synthetic endeavors.
The indazole nucleus, a prevalent scaffold in medicinal chemistry, possesses two nitrogen atoms, N1 and N2, both of which are susceptible to substitution.[1][2] This inherent reactivity presents a significant challenge in achieving regioselective functionalization, often leading to mixtures of N1 and N2 isomers that can be difficult to separate and may compromise overall yield.[3][4] The judicious selection of a nitrogen protecting group is therefore a cornerstone of any successful indazole synthesis, enabling precise control over the synthetic route.
This guide will delve into the nuances of the most frequently utilized N-protecting groups, examining the factors that govern their regioselective introduction, their stability under various reaction conditions, and the methodologies for their efficient removal.
The Crucial Role of Regioselectivity: Kinetic vs. Thermodynamic Control
The regiochemical outcome of N-protection on the indazole ring is a classic example of the interplay between kinetic and thermodynamic control.[5] Generally, the N1-substituted indazole is the thermodynamically more stable isomer, while the N2-substituted isomer is often the product of kinetic control.[5][6]
Kinetic Control: Under conditions that favor the fastest reaction rate, typically at lower temperatures and with sterically hindered reagents, the more accessible N2 position is often preferentially protected.[7][8]
Thermodynamic Control: Conversely, reaction conditions that allow for equilibration, such as higher temperatures and longer reaction times, will favor the formation of the more stable N1-protected indazole.[5][7]
The choice of base, solvent, and the electronic and steric nature of both the indazole substrate and the protecting group reagent all play a pivotal role in dictating which pathway predominates.[3][9]
}
Caption: Kinetic vs. Thermodynamic Control in Indazole N-Protection.
Performance Comparison of Common N-Protecting Groups
The selection of an appropriate N-protecting group is contingent on several factors, including the desired regioselectivity (N1 vs. N2), the stability required for subsequent reaction steps, and the conditions for its eventual removal. The following table summarizes the key characteristics of the most widely used protecting groups in indazole chemistry.[10]
Protecting Group
Abbreviation
Typical Introduction Reagents
Typical Deprotection Conditions
Stability
Key Features & Considerations
tert-Butoxycarbonyl
Boc
(Boc)₂O, TEA, DMAP
TFA, HCl; NaOMe in MeOH
Stable to hydrogenolysis and mild base. Labile to strong acid.[10]
Widely used due to its moderate stability. Can be removed under non-acidic conditions, which is advantageous for acid-sensitive substrates.[10]
2-(Trimethylsilyl)ethoxymethyl
SEM
SEM-Cl, NaH or dicyclohexylmethylamine
TBAF in THF; aq. HCl
Stable to a wide range of conditions, including organometallics and mild acids/bases.
Often directs protection to the N2 position.[11][12] The SEM group can also direct lithiation to the C3 position.[11]
Trityl (Triphenylmethyl)
Trt
Trityl chloride (TrCl), Et₃N or DIPEA
Mild acid (e.g., TFA, 80% aq. AcOH)
Stable to base and nucleophiles. Labile to acid.
The bulky nature of the trityl group can influence regioselectivity and sterically hinder subsequent reactions.
Benzyl
Bn
Benzyl bromide (BnBr) or chloride (BnCl), base (e.g., NaH, K₂CO₃)
Catalytic hydrogenolysis (H₂, Pd/C)
Stable to acidic and basic conditions, and many organometallic reagents.[10]
A robust protecting group suitable for a wide range of synthetic transformations. Its removal by hydrogenolysis is generally clean and efficient.[10]
Tosyl (p-Toluenesulfonyl)
Ts
p-Toluenesulfonyl chloride (TsCl), pyridine or Et₃N
Reductive cleavage (e.g., Mg/MeOH)
Very stable to both acidic and basic conditions.
Reduces the nucleophilicity and basicity of the indazole nitrogen. Deprotection can be challenging.[10]
In-Depth Analysis and Experimental Data
tert-Butoxycarbonyl (Boc) Group
The Boc group is a versatile and widely used protecting group in organic synthesis. Its introduction via di-tert-butyl dicarbonate ((Boc)₂O) is generally straightforward. While direct N-Boc protection of indazole can lead to mixtures, specific conditions can favor one isomer over the other. Deprotection is typically achieved under acidic conditions, although base-mediated removal is also possible, offering orthogonality to acid-labile groups.[10][12]
Experimental Insight: In a Suzuki cross-coupling reaction, it was observed that the N-Boc group on a 3-iodo-indazole derivative was concomitantly removed under microwave heating conditions, directly yielding the NH-indazole product in high yield.[13] This highlights the lability of the Boc group under certain thermal conditions.
2-(Trimethylsilyl)ethoxymethyl (SEM) Group
The SEM group is particularly valuable for achieving regioselective N2 protection of indazoles.[11][12] Its introduction using SEM-Cl with a suitable base often proceeds with high N2 selectivity. A key advantage of the N2-SEM group is its ability to direct lithiation to the C3 position, allowing for selective functionalization at this site.[11] Deprotection is readily achieved using fluoride sources like TBAF or under acidic conditions.[10]
Experimental Data: Luo et al. demonstrated that indazoles can be regioselectively protected at the N2 position with a SEM group using dicyclohexylmethylamine as the base.[10][11] This N2-protected intermediate was then efficiently lithiated at C3 and reacted with various electrophiles.[11]
Trityl (Trt) Group
The sterically demanding trityl group can be introduced using trityl chloride in the presence of a non-nucleophilic base. Its bulk can influence the regioselectivity of protection, often favoring the less hindered nitrogen. Deprotection is typically carried out under mild acidic conditions.
Benzyl (Bn) Group
The benzyl group is a robust protecting group, stable to a wide range of reaction conditions. It is typically introduced using benzyl bromide or chloride with a base like sodium hydride or potassium carbonate.[10] While direct benzylation can lead to mixtures of N1 and N2 isomers, specific conditions can be optimized for selectivity.[14] The primary method for deprotection is catalytic hydrogenolysis, which is generally a clean and efficient process.[10]
Experimental Data: A study on the N-alkylation of a substituted indazole with isobutyl bromide using K₂CO₃ in DMF at 120 °C resulted in a 58:42 mixture of N1:N2 isomers.[14] This highlights the challenge of achieving high regioselectivity with simple alkyl halides under standard conditions.
Tosyl (Ts) Group
The tosyl group, and other sulfonyl groups, are highly stable protecting groups that significantly decrease the nucleophilicity of the indazole nitrogen. They are introduced using the corresponding sulfonyl chloride in the presence of a base.[10] Their robustness makes them suitable for syntheses involving harsh reagents. However, the deprotection of tosyl groups can be challenging, often requiring strong reducing conditions.[10]
Advanced Strategies for Regiocontrol
Beyond the direct protection of the indazole core, several advanced strategies have been developed to achieve high levels of regioselectivity.
Chelation-Controlled Alkylation
For indazoles bearing a coordinating group at the C3 or C7 position (e.g., an ester), the choice of base can dramatically influence the regioselectivity of N-alkylation through a chelation-controlled mechanism. The cation of the base can coordinate with the indazole N2 and the adjacent functional group, sterically blocking the N2 position and directing the incoming electrophile to N1.[2][15]
Experimental Insight: Alam and Keating observed high N1-selectivity in the alkylation of electron-deficient indazoles using NaH in THF. They postulated that the Na⁺ cation coordinates with the indazole N2-atom and an oxygen atom of a C3-substituent, leading to preferential N1-alkylation.[15]
}
Caption: Chelation-controlled N1-alkylation of a C3-substituted indazole.
N-Acylation as a Handle for N1-Alkylation
N-acylation of indazoles often proceeds with high N1 selectivity due to the thermodynamic stability of the N1-acylindazole.[1][3] This N1-acyl group can then be used as a precursor for the synthesis of N1-alkylated indazoles through a two-step reduction process, providing a reliable, albeit indirect, route to these isomers.[3]
Experimental Protocols
The following are generalized, step-by-step methodologies for the introduction and removal of key protecting groups. These protocols may require optimization for specific substrates.
Protocol 1: N-Boc Protection of Indazole
Materials:
Indazole
Di-tert-butyl dicarbonate ((Boc)₂O)
Triethylamine (TEA)
4-(Dimethylamino)pyridine (DMAP)
Dichloromethane (DCM)
Procedure:
Dissolve indazole (1.0 equiv) in DCM.
Add TEA (1.2 equiv) and a catalytic amount of DMAP.
Add a solution of (Boc)₂O (1.1 equiv) in DCM dropwise at room temperature.
Stir the reaction mixture at room temperature until completion (monitor by TLC).
Quench the reaction with water and extract with DCM.
Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
Protocol 2: N-SEM Protection of Indazole (N2-Selective)
}
Caption: General workflow for indazole synthesis using N-protection.
Conclusion
The strategic selection and application of N-protecting groups are paramount for the successful synthesis of complex indazole-containing molecules. By understanding the principles of kinetic and thermodynamic control, and by carefully considering the stability and reactivity of different protecting groups, researchers can navigate the challenges of regioselectivity and achieve their synthetic targets with greater efficiency and control. This guide provides a foundation for making informed decisions, but it is crucial to remember that the optimal conditions will always be substrate-dependent, and empirical optimization remains a key aspect of successful synthesis.
References
Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 1939–1951. (URL: [Link])
Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. National Institutes of Health. (URL: [Link])
Lu, P., Juarez, L., Wiget, P. A., Zhang, W., & Raman, K. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journal of Organic Chemistry, 20, 1940–1954. (URL: [Link])
Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. ResearchGate. (URL: [Link])
Luo, G., Chen, L., & Dubowchik, G. (2006). Regioselective protection at N-2 and derivatization at C-3 of indazoles. The Journal of Organic Chemistry, 71(14), 5392–5395. (URL: [Link])
Regioselective Protection at N-2 and Derivatization at C-3 of Indazoles. ResearchGate. (URL: [Link])
Lu, P., Juarez, L., Wiget, P. A., Zhang, W., & Raman, K. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journals. (URL: [Link])
Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. National Institutes of Health. (URL: [Link])
Lu, P., Juarez, L., Wiget, P. A., Zhang, W., & Raman, K. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. ResearchGate. (URL: [Link])
Bookser, B. C. (2018). Solvent-Controlled, Site-Selective N-Alkylation Reactions of Azolo-Fused Ring Heterocycles at N1-, N2-, and N3-Positions, Including Pyrazolo[3,4-d]pyrimidines, Purines,[1][3][10]Triazolo[2][15]pyridines, and Related Deaza-Compounds. ACS Publications. (URL: [Link])
Synthesis of 2,3-diarylsubstituted indazoles utilizing a Suzuki cross-coupling/deprotection/N-arylation sequence. National Institutes of Health. (URL: [Link])
Protecting Groups in Peptide Synthesis: A Detailed Guide. (URL: Not available)
Solid-phase synthesis and chemical properties of 2-(2-amino/hydroxyethyl)-1-aryl-3, 4-dihydropyrazino[1, 2-b] indazol-2-iums. PMC. (URL: [Link])
Regioselective Synthesis of 2H-Indazoles Using a Mild, One-Pot Condensation-Cadogan Reductive Cyclization. Organic Chemistry Portal. (URL: [Link])
The 2,4-dinitrophenyl group for protection of hydroxyl function of tyrosine during solid-phase peptide synthesis. PubMed. (URL: [Link])
Thermodynamic Data for Indazoles 1-3 at 298.15 K in kI mol-r. ResearchGate. (URL: [Link])
Thermodynamic vs. Kinetic Control in Synthesis of O-Donor 2,5-Substituted Furan and 3,5-Substituted Pyrazole from Heteropropargyl Precursor. PMC. (URL: [Link])
Base-catalyzed synthesis of substituted indazoles under mild, transition-metal-free conditions. PubMed. (URL: [Link])
Klebe, G. (2015). The use of thermodynamic and kinetic data in drug discovery: decisive insight or increasing the puzzlement? ChemMedChem, 10(2), 229–231. (URL: [Link])
Specificity of the immune response to the 2,4-dinitrophenyl and 2,4,6-trinitrophenyl groups. Ligand binding and fluorescence properties of cross-reacting antibodies. PubMed. (URL: [Link])
Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. (URL: Not available)
Liposomal Form of 2,4-Dinitrophenol Lipophilic Derivatives as a Promising Therapeutic Agent for ATP Synthesis Inhibition. PMC. (URL: [Link])
2-Substituted indazoles. Synthesis and antimicrobial activity. PubMed. (URL: [Link])
A Comparative Guide to the Structure-Activity Relationship of Nitro-Substituted Indazoles
For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth analysis of the structure-activity relationships (SAR) of nitro-substituted indazoles, a class of heterocyclic compounds wit...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth analysis of the structure-activity relationships (SAR) of nitro-substituted indazoles, a class of heterocyclic compounds with significant therapeutic potential. By examining the influence of the nitro group's position and the impact of various substituents, we aim to furnish researchers with the insights necessary to guide the rational design of more potent and selective drug candidates.
Introduction: The Versatility of the Nitro-Indazole Scaffold
Indazole and its derivatives are a cornerstone in medicinal chemistry, demonstrating a wide array of biological activities, including anticancer, antiparasitic, and anti-inflammatory properties.[1][2][3] The introduction of a nitro group onto the indazole ring system can significantly modulate the electronic properties and biological activity of the molecule, making nitro-indazoles a particularly interesting scaffold for drug discovery.[4] These compounds have been investigated for their potential as kinase inhibitors in cancer therapy, as agents against parasitic diseases like Chagas disease and leishmaniasis, and as inhibitors of enzymes such as nitric oxide synthase (NOS).[4][5][6][7]
The journey of indazole chemistry dates back to the late 19th century with Emil Fischer's first synthesis of the parent ring.[8] The exploration of nitro-substituted derivatives gained momentum in the early 20th century, with foundational work on their synthesis paving the way for extensive investigation into their biological activities.[8]
The Critical Role of the Nitro Group: Position and Activity
The position of the nitro group on the indazole ring is a critical determinant of its biological activity. Studies have shown that the placement of this electron-withdrawing group can profoundly influence the compound's mechanism of action and its interaction with biological targets.
Antiparasitic Activity: In the context of antichagasic (anti-Trypanosoma cruzi) agents, 5-nitroindazolin-3-one derivatives have emerged as promising leads.[5][9] The nitro group at the 5-position is crucial for their mechanism of action, which involves the generation of reactive oxygen species (ROS), leading to parasite apoptosis.[9] Computational docking studies suggest that these compounds interact with critical residues of the T. cruzi nitroreductase (NTR).[9] For instance, 2-benzyl-1-propyl, 2-benzyl-1-isopropyl, and 2-benzyl-1-butyl derivatives of 5-nitroindazolin-3-one have demonstrated high trypanocidal activity and low toxicity.[5]
Anticancer Activity: Nitro-substituted indazoles have shown significant potential as anticancer agents. For example, new benzo[g]indazoles with a 6-nitro group have exhibited antiproliferative activity against lung carcinoma cell lines, with IC50 values in the 5-15 μM range.[3][10] The reduction of the nitro group to an amino group can also lead to potent anticancer compounds.[3] Furthermore, substitutions at the N-1 position of 5-nitro-indazole have been explored to create alkylating agents and angiogenesis blockers with reduced toxicity and notable anticancer activity.[2]
Enzyme Inhibition: 7-Nitroindazole (7-NI) is a well-characterized inhibitor of nitric oxide synthase (NOS), particularly the neuronal isoform (nNOS).[11][12] This inhibition is competitive and has been linked to antinociceptive (pain-relieving) effects without the cardiovascular side effects often associated with non-selective NOS inhibitors.[7][13] In contrast, indazoles with a nitro group at the C4, C5, or C6 positions show different activity profiles. For example, 6-nitroindazole also exhibits antinociceptive properties, while 5-nitroindazole can cause sedation.[13]
Mutagenicity: The position of the nitro group also influences the mutagenic potential of indazole derivatives. A nitro group at C5 or C6 generally results in measurable mutagenic activity, whereas a nitro group at C4 or C7 leads to weakly or non-mutagenic compounds.[14]
Substituent Effects: Fine-Tuning Activity and Selectivity
Beyond the position of the nitro group, other substitutions on the indazole ring system play a crucial role in modulating the compound's potency, selectivity, and pharmacokinetic properties.
In the case of 5-nitroindazolin-3-ones with antichagasic activity, substitutions at the N-1 and N-2 positions have been extensively studied. The presence of a benzyl group at the N-2 position appears to be favorable for activity.[5] Further modifications at the N-1 position with hydrophilic fragments have been shown to improve the selectivity profile of these compounds against Leishmania amazonensis.[1][6] For example, 2-(benzyl-2,3-dihydro-5-nitro-3-oxoindazol-1-yl) ethyl acetate demonstrated a high selectivity index of 875 against amastigotes.[6]
For anticancer applications, a series of 6-substituted aminoindazoles were designed and synthesized. Among them, N-(4-fluorobenzyl)-1,3-dimethyl-1H-indazol-6-amine showed potent anti-proliferative activity against human colorectal cancer cells with an IC50 value of 0.4 ± 0.3 μM.[15]
Comparative Data of Nitro-Substituted Indazoles
The following table summarizes the biological activities of representative nitro-substituted indazole derivatives.
The synthesis of nitro-substituted indazoles can be achieved through various methods, often involving the cyclization of appropriately substituted anilines.[8]
Prepare a reaction mixture of 2-methyl-5-nitroacetanilide in glacial acetic acid and acetic anhydride.
Heat the mixture to a temperature between 70°C and 100°C.
Add solid sodium nitrite portion-wise to the heated reaction mixture to effect nitrosation and ring closure.
After the reaction is complete, pour the mixture into water to precipitate the product.
Isolate the product by filtration and purify as necessary.
In Vitro Antileishmanial Activity Assay (MTT Assay): [16]
Culture Leishmania major promastigotes in appropriate media.
Seed the promastigotes in 96-well plates.
Add serial dilutions of the test compounds to the wells.
Incubate the plates for a specified period (e.g., 72 hours).
Add MTT solution to each well and incubate to allow the formation of formazan crystals by viable parasites.
Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).
Measure the absorbance at a specific wavelength using a microplate reader.
Calculate the IC50 value, which is the concentration of the compound that inhibits parasite growth by 50%.
Visualizing the Structure-Activity Landscape
The following diagrams illustrate key concepts related to the structure-activity relationship of nitro-substituted indazoles.
Caption: General experimental workflow for nitro-indazole drug discovery.
Conclusion
The nitro-substituted indazole scaffold is a versatile platform for the development of new therapeutic agents. The structure-activity relationships discussed in this guide highlight the critical importance of the nitro group's position and the influence of other substituents in determining the biological activity and selectivity of these compounds. A thorough understanding of these SAR principles is essential for the rational design of next-generation nitro-indazole-based drugs with improved efficacy and safety profiles.
References
Vega, M. C., Rolón, M., Montero-Torres, A., Fonseca-Berzal, C., Escario, J. A., Gómez-Barrio, A., Gálvez, J., Marrero-Ponce, Y., & Arán, V. J. (2012). Synthesis, biological evaluation and chemometric analysis of indazole derivatives. 1,2-Disubstituted 5-nitroindazolinones, new prototypes of antichagasic drug. European Journal of Medicinal Chemistry, 58, 214–227. [Link]
Olea-Azar, C., et al. (2024). In Vitro Evaluation of New 5-Nitroindazolin-3-one Derivatives as Promising Agents against Trypanosoma cruzi. International Journal of Molecular Sciences, 25(11107). [Link]
Vega, M. C., et al. (2012). Synthesis, biological evaluation and chemometric analysis of indazole derivatives. 1,2-Disubstituted 5-nitroindazolinones, new prototypes of antichagasic drug. ResearchGate. [Link]
Cheptea, C., et al. (2012). New derivatives of 5-nitroindazole with potential antitumor activity. ResearchGate. [Link]
Elguero, J., et al. (2018). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. Molecules, 23(10), 2531. [Link]
Vance, W. A., Okamoto, H. S., & Wang, Y. Y. (1986). Structure-activity relationships of nitro and methyl-nitro derivatives of indoline, indole, indazole and benzimidazole in Salmonella typhimurium. Mutation Research, 173(3), 169–176. [Link]
RSC Publishing. (2020). The Anticancer Activity of Indazole Compounds: A Mini Review. ResearchGate. [Link]
ResearchGate. (n.d.). Synthesis and biological evaluation of new indazole derivatives. Retrieved from [Link]
El-Sayed, M. A., et al. (2021). Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates: synthesis, biological activity, and molecular modelling studies. Scientific Reports, 11(1), 23838. [Link]
Nguyen, H. T., et al. (2020). Design, synthesis and bioevaluation of novel 6-substituted aminoindazole derivatives as anticancer agents. RSC Advances, 10(72), 44265–44277. [Link]
Fonseca-Berzal, C., et al. (2023). Antileishmanial activity of 5-nitroindazole derivatives. Frontiers in Cellular and Infection Microbiology, 13, 1256488. [Link]
Moore, P. K., et al. (1993). 7-Nitro indazole, an inhibitor of nitric oxide synthase, exhibits anti-nociceptive activity in the mouse without increasing blood pressure. British Journal of Pharmacology, 108(2), 296–297. [Link]
ResearchGate. (n.d.). Synthesis and Antitumor Activity of Some Substituted Indazole Derivatives. Retrieved from [Link]
Portilla, J., et al. (2019). Design and Synthesis of New 6-Nitro and 6-Amino-3,3a,4,5-Tetrahydro-2 H-Benzo[ g]indazole Derivatives: Antiproliferative and Antibacterial Activity. Molecules, 24(23), 4236. [Link]
Babbedge, R. C., et al. (1993). Inhibition of rat cerebellar nitric oxide synthase by 7-nitro indazole and related substituted indazoles. British Journal of Pharmacology, 110(1), 225–228. [Link]
Wang, Y., et al. (2022). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 27(11), 3565. [Link]
Britton, T. C., et al. (2016). Synthesis and Structure–Activity Relationships of Indazole Arylsulfonamides as Allosteric CC-Chemokine Receptor 4 (CCR4) Antagonists. Journal of Medicinal Chemistry, 59(21), 9879–9893. [Link]
Li, L., et al. (2016). Discovery and structure activity relationship study of novel indazole amide inhibitors for extracellular signal-regulated kinase1/2 (ERK1/2). Bioorganic & Medicinal Chemistry Letters, 26(11), 2600–2604. [Link]
Moore, P. K., et al. (1993). Characterization of the novel nitric oxide synthase inhibitor 7-nitro indazole and related indazoles: antinociceptive and cardiovascular effects. British Journal of Pharmacology, 110(1), 219–224. [Link]
El-Adl, K., et al. (2022). New Indazol-Pyrimidine-Based Derivatives as Selective Anticancer Agents: Design, Synthesis, and In Silico Studies. Molecules, 27(15), 4991. [Link]
ResearchGate. (n.d.). Structures of anticancer drugs containing nitro group. Retrieved from [Link]
Sun, L., et al. (2017). Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers. Bioorganic & Medicinal Chemistry Letters, 27(4), 861–865. [Link]
A Senior Application Scientist's Guide to Computational Docking of Indazole-Based Inhibitors: A Comparative Analysis
For researchers, scientists, and drug development professionals, the indazole scaffold represents a cornerstone in modern medicinal chemistry, serving as a privileged structure in the design of targeted inhibitors.[1][2]...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, scientists, and drug development professionals, the indazole scaffold represents a cornerstone in modern medicinal chemistry, serving as a privileged structure in the design of targeted inhibitors.[1][2] Its unique physicochemical properties and ability to form critical hydrogen bond interactions have led to the development of numerous clinical candidates and approved drugs, particularly in the realm of kinase inhibition.[1][2] This guide provides an in-depth, objective comparison of computational docking methodologies for indazole-based inhibitors, offering experimental insights and actionable protocols to empower your drug discovery endeavors.
The Significance of the Indazole Moiety in Drug Design
The indazole core is frequently employed as a bioisostere for other functional groups, such as indoles and phenols, offering advantages in terms of metabolic stability and synthetic accessibility.[2] Its bicyclic aromatic structure provides a rigid framework for the precise orientation of substituents, while the two nitrogen atoms can act as both hydrogen bond donors and acceptors. This versatility allows indazole derivatives to effectively target a wide range of proteins, including but not limited to:
Other Enzymes: Human glutaminyl cyclase (QC)[7], Hypoxia-inducible factor 1 (HIF-1)[8], and S-adenosyl homocysteine/methylthioadenosine nucleosidase (SAH/MTAN)[9].
Computational docking has become an indispensable tool in the rational design and optimization of these inhibitors, enabling the prediction of binding poses and affinities, which in turn guides synthetic efforts.[11][12]
Comparative Analysis of Docking Platforms: AutoDock Vina vs. Schrödinger Glide
Two of the most widely utilized platforms for molecular docking are the open-source AutoDock Vina and the commercial suite from Schrödinger, which includes Glide. The choice between these platforms often depends on factors such as budget, computational resources, and the specific requirements of the project.
Feature
AutoDock Vina
Schrödinger Glide
Cost
Open-source and free to use.
Commercial license required.
Ease of Use
Can have a steeper learning curve, often requiring command-line operations. Graphical user interfaces (GUIs) like AutoDock Tools (ADT) are available.[13][14]
User-friendly graphical interface (Maestro) with guided workflows for protein preparation, grid generation, and docking.[15][16]
Accuracy
Generally provides good accuracy for pose prediction and binding affinity estimation, especially for well-defined binding pockets.
Offers multiple levels of precision (HTVS, SP, XP) allowing for a trade-off between speed and accuracy.[17][18] Extra Precision (XP) mode is known for its high accuracy.[18]
Flexibility
Allows for ligand flexibility. Receptor flexibility can be modeled through more advanced techniques but is not a standard feature.
Standard docking treats the receptor as rigid. The Induced Fit Docking (IFD) protocol explicitly models receptor flexibility upon ligand binding.[17]
Scoring Functions
Employs a sophisticated knowledge-based and empirical scoring function.
Utilizes GlideScore, which includes terms for van der Waals interactions, electrostatics, and solvation, with different variations for each precision level. Emodel is used for pose selection.[17]
Throughput
Well-suited for virtual screening of large compound libraries due to its speed.
High-Throughput Virtual Screening (HTVS) mode is specifically designed for rapidly screening millions of compounds.[18]
Support
Community-based support through forums and documentation.
Dedicated technical support from Schrödinger.
Experimental Protocols: A Step-by-Step Guide
The following protocols provide a detailed workflow for docking an indazole-based inhibitor into a target protein using both AutoDock Vina and Schrödinger Glide. The causality behind each step is explained to provide a deeper understanding of the process.
Protocol 1: Molecular Docking with AutoDock Vina
This protocol outlines the necessary steps for performing a molecular docking experiment using AutoDock Vina, a widely used open-source docking program.
1. Preparation of the Receptor Protein:
Objective: To prepare the protein structure for docking by removing non-essential molecules, adding hydrogen atoms, and assigning partial charges.
Procedure:
Obtain the 3D structure of the target protein from the Protein Data Bank (PDB).
Using a molecular visualization tool like PyMOL or Chimera, or AutoDock Tools (ADT), remove water molecules, co-solvents, and any co-crystallized ligands.[13][19]
Add polar hydrogen atoms to the protein, as they are crucial for forming hydrogen bonds.
Save the prepared protein in the PDBQT file format, which is required by AutoDock Vina.[13]
2. Preparation of the Indazole-Based Ligand:
Objective: To generate a 3D conformation of the ligand, assign partial charges, and define rotatable bonds.
Procedure:
Obtain the 2D structure of the indazole inhibitor from a database like PubChem or draw it using a chemical drawing tool like ChemDraw.
Convert the 2D structure to a 3D structure using a program like Open Babel.
Minimize the energy of the 3D structure to obtain a low-energy conformation.
Using ADT, assign Gasteiger charges to the ligand atoms and define the active torsions (rotatable bonds).
Save the prepared ligand in the PDBQT file format.
3. Grid Box Generation:
Objective: To define the search space for the docking simulation in the vicinity of the protein's binding site.
Procedure:
Load the prepared protein (PDBQT file) into ADT.
Identify the binding pocket of the protein. If a co-crystallized ligand was present in the original PDB file, the grid box can be centered on its location.
Define the dimensions and center of the grid box to encompass the entire binding site.[20] The size of the grid box should be large enough to allow for the free rotation and translation of the ligand.
4. Running the Docking Simulation:
Objective: To execute the docking algorithm to predict the binding poses and affinities of the ligand.
Procedure:
Create a configuration file (e.g., conf.txt) that specifies the paths to the receptor and ligand PDBQT files, the grid box parameters, and the output file name.[21]
Run AutoDock Vina from the command line, providing the configuration file as input.[21]
Vina will generate an output file (in PDBQT format) containing the predicted binding poses of the ligand, ranked by their binding affinities (in kcal/mol).
5. Analysis of Docking Results:
Objective: To visualize and interpret the docking results to understand the protein-ligand interactions.
Procedure:
Load the protein and the output ligand poses into a molecular visualization tool.
Analyze the top-ranked poses to identify key interactions, such as hydrogen bonds, hydrophobic interactions, and pi-stacking, between the indazole inhibitor and the protein's active site residues.
The binding affinity scores can be used to rank different inhibitors, but they should be interpreted with caution as they are estimations.
Protocol 2: Molecular Docking with Schrödinger Glide
This protocol details the workflow for performing molecular docking using Glide, a component of the Schrödinger software suite.
1. Protein Preparation using the Protein Preparation Wizard:
Objective: To rigorously prepare the protein structure by correcting structural issues, optimizing hydrogen bond networks, and performing a restrained minimization.
Fill in missing side chains and loops using Prime.
Optimize the orientation of hydroxyl groups, amides, and histidine states.
Perform a restrained energy minimization of the protein to relieve steric clashes.[16]
2. Receptor Grid Generation:
Objective: To define the active site and create the grid files that represent the receptor's properties for docking.
Procedure:
With the prepared protein in the workspace, open the Receptor Grid Generation panel.
Define the center of the grid by selecting the co-crystallized ligand (if present) or by specifying the coordinates of the binding site.
The size of the enclosing and bounding boxes will be automatically determined based on the selected ligand or can be manually adjusted.
Generate the grid file, which will be saved as a .zip file.[18]
3. Ligand Preparation using LigPrep:
Objective: To prepare the indazole-based inhibitor by generating various ionization and tautomeric states, and creating low-energy 3D conformations.
Procedure:
Import the 2D or 3D structure of the ligand into Maestro.
Launch LigPrep.
Specify the desired pH range to generate realistic ionization states.
Allow LigPrep to generate possible tautomers and stereoisomers.
A low-energy 3D conformation for each prepared ligand state will be generated.
4. Ligand Docking with Glide:
Objective: To dock the prepared ligands into the receptor grid and score the resulting poses.
Procedure:
Open the Ligand Docking panel.
Select the previously generated receptor grid file.
Choose the prepared ligand file as the input.
Select the desired docking precision:
HTVS (High-Throughput Virtual Screening): For rapid screening of large libraries.[18]
SP (Standard Precision): A good balance of speed and accuracy.[18]
XP (Extra Precision): For the most accurate results, often used for lead optimization.[18]
Optionally, apply constraints based on known interactions (e.g., hydrogen bonds with specific residues).
Run the docking job.
5. Analysis of Docking Results:
Objective: To analyze the docking poses and scores to gain insights into the binding mechanism.
Procedure:
The results will be incorporated into the project table in Maestro.
Use the Pose Viewer to visualize the docked poses within the receptor's active site.
Analyze the GlideScore and Emodel values to rank the poses and different ligands.
Examine the detailed interactions (hydrogen bonds, hydrophobic contacts, etc.) displayed in the workspace.
Self-Validating Systems: Ensuring Trustworthiness in Your Docking Results
A critical aspect of any computational study is the validation of the methodology.[22][23] To ensure the trustworthiness of your docking protocol, the following steps are essential:
Redocking of the Co-crystallized Ligand: If the protein structure was determined with a bound ligand, the first validation step is to extract this ligand and dock it back into the active site.[24][25] A successful docking protocol should be able to reproduce the experimentally observed binding pose with a Root Mean Square Deviation (RMSD) of less than 2.0 Å.[24][25]
Docking of Known Actives and Inactives: A more rigorous validation involves docking a set of known active and inactive compounds for your target. A reliable docking protocol should be able to differentiate between these two groups, with the active compounds generally receiving better docking scores.
Enrichment Studies: For virtual screening, the ability of the docking protocol to enrich a small set of known active compounds from a large library of decoys is a key performance metric.
Visualizing the Computational Workflow
The following diagrams illustrate the logical flow of a computational docking study.
Caption: A decision tree for selecting a docking software.
Conclusion
Computational docking is a powerful and cost-effective approach for accelerating the discovery and optimization of indazole-based inhibitors. By understanding the strengths and weaknesses of different docking platforms and adhering to rigorous validation procedures, researchers can generate reliable and actionable insights to guide their drug design efforts. This guide provides a solid foundation for both novice and experienced computational chemists to confidently apply these techniques to their research.
References
Discovery and structure activity relationship study of novel indazole amide inhibitors for extracellular signal-regulated kinase1/2 (ERK1/2) - PubMed. (2016). Bioorganic & Medicinal Chemistry Letters, 26(11), 2600–2604. [Link]
Molecular Docking Using AutoDock Vina | Complete Step-by-Step Guide from Protein Preparation to Dock - YouTube. (2025). YouTube. [Link]
Beginner's Guide for Docking using Autodock Vina - Bioinformatics Review. (2020). Bioinformatics Review. [Link]
Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced - YouTube. (2020). YouTube. [Link]
Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers - PubMed. (n.d.). PubMed. [Link]
Discovery of novel inhibitors of Aurora kinases with indazole scaffold: In silico fragment-based and knowledge-based drug design - PubMed. (2016). European Journal of Medicinal Chemistry, 124, 186–199. [Link]
Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC - PubMed Central. (n.d.). PubMed Central. [Link]
Fragment-based lead discovery of indazole-based compounds as AXL kinase inhibitors. (2021). Bioorganic & Medicinal Chemistry, 49, 116437. [Link]
Docking and scoring - Schrödinger. (n.d.). Schrödinger. [Link]
In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs - Frontiers. (n.d.). Frontiers. [Link]
Design, synthesis and insight into the structure-activity relationship of 1,3-disubstituted indazoles as novel HIF-1 inhibitors - PubMed. (2011). Bioorganic & Medicinal Chemistry Letters, 21(21), 6439–6442. [Link]
Identification of Novel Indazole-based Inhibitors of Fibroblast Growth Factor Receptor 1 (FGFR1) | Bentham Science Publishers. (2021). Current Enzyme Inhibition, 17(3), 161–165. [Link]
Molecular docking and dynamics based approach for the identification of kinase inhibitors targeting PI3Kα against non-small cell lung cancer: a computational study - RSC Publishing. (n.d.). RSC Publishing. [Link]
Ten quick tips to perform meaningful and reproducible molecular docking calculations. (2025). PLOS Computational Biology. [Link]
Advances in In Silico Methods for Designing Kinase Inhibitors as Anticancer Drugs. (2023). Drug Discovery and Development World. [Link]
Discovery of potent indazole-based human glutaminyl cyclase (QC) inhibitors as Anti-Alzheimer's disease agents - PubMed. (2022). European Journal of Medicinal Chemistry, 244, 114837. [Link]
How to validate the molecular docking results ? | ResearchGate. (2022). ResearchGate. [Link]
Synthesis and Structure–Activity Relationships of Indazole Arylsulfonamides as Allosteric CC-Chemokine Receptor 4 (CCR4) Antagonists | Journal of Medicinal Chemistry - ACS Publications. (n.d.). ACS Publications. [Link]
Design and Discovery of Kinase Inhibitors Using Docking Studies - ResearchGate. (n.d.). ResearchGate. [Link]
Virtual Screening With GLIDE. (n.d.). Schrödinger. [Link]
Benchmarking Cross-Docking Strategies in Kinase Drug Discovery | Journal of Chemical Information and Modeling - ACS Publications. (n.d.). ACS Publications. [Link]
How to dock molecules with softwares from Schrödinger Inc. (n.d.). Harvard University. [Link]
How can I validate a docking protocol? - ResearchGate. (2015). ResearchGate. [Link]
Lessons from Docking Validation - Protein Structural Analysis Laboratory - Michigan State University. (n.d.). Michigan State University. [Link]
7 Expert Tips for Perfect Molecular Docking | Bioinformatics and Biotech - YouTube. (2023). YouTube. [Link]
Computational Investigation of Indazole Scaffolds as Tyrosine Kinase Inhibitors Using Molecular Docking and ADMET Prediction - Biosciences Biotechnology Research Asia. (2022). Biosciences Biotechnology Research Asia, 19(3). [Link]
Exploring the inhibitory mechanisms of indazole compounds against SAH/MTAN-mediated quorum sensing utilizing QSAR and docking | Drug Target Insights - AboutScience. (n.d.). AboutScience. [Link]
Synthesis and molecular docking studies of new substituted indazole derivatives for anti-breast cancer activity - Der Pharma Chemica. (n.d.). Der Pharma Chemica. [Link]
Synthesis molecular docking and DFT studies on novel indazole derivatives. (2024). RSC Advances, 14(22), 13218–13226. [Link]
Synthesis molecular docking and DFT studies on novel indazole derivatives - RSC Publishing. (n.d.). RSC Publishing. [Link]
A Senior Application Scientist's Guide to Indazole Functionalization: A Comparative Analysis of the Heck vs. Suzuki Reaction
For researchers, scientists, and professionals in drug development, the indazole scaffold is a cornerstone of medicinal chemistry. Its derivatives are integral to a wide array of therapeutics, including anti-cancer agent...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, scientists, and professionals in drug development, the indazole scaffold is a cornerstone of medicinal chemistry. Its derivatives are integral to a wide array of therapeutics, including anti-cancer agents like Axitinib and anti-inflammatory drugs.[1] The strategic functionalization of the indazole core is therefore a critical step in the synthesis of novel, potent, and selective drug candidates.
This guide provides an in-depth comparative analysis of two paramount palladium-catalyzed cross-coupling reactions for indazole functionalization: the Suzuki-Miyaura coupling and the Mizoroki-Heck reaction. We will move beyond simple procedural lists to explore the mechanistic underpinnings, strategic advantages, and practical limitations of each method, empowering you to make informed decisions in your synthetic campaigns.
The Indazole Nucleus: A Privileged Scaffold
Indazole, a bicyclic heteroaromatic system composed of a fused benzene and pyrazole ring, exists primarily in two tautomeric forms: the thermodynamically more stable 1H-indazole and the 2H-indazole.[2] This structure presents multiple sites for functionalization (C3, C4, C5, C6, C7, and the N1/N2 positions). Directing a reaction to a specific position—achieving high regioselectivity—is a primary challenge. Furthermore, the acidic N-H proton of unprotected indazoles can interact with and inhibit palladium catalysts, a critical consideration for reaction design.[3]
Cross-coupling reactions provide a powerful and precise toolkit for creating C-C bonds at specific positions, typically by pre-functionalizing the indazole with a halide (e.g., bromo- or iodo-indazole) to serve as the electrophilic partner.
The Suzuki-Miyaura Coupling: The Workhorse of Biaryl Synthesis
The Suzuki-Miyaura reaction is arguably the most utilized cross-coupling method for forging C(sp²)-C(sp²) bonds due to its exceptional functional group tolerance, the stability and low toxicity of its organoboron reagents, and generally mild reaction conditions.[2][4]
Catalytic Cycle and Mechanism
The reaction proceeds through a well-established Pd(0)/Pd(II) catalytic cycle. The key steps are:
Oxidative Addition: The active Pd(0) catalyst inserts into the indazole-halide bond, forming a Pd(II) intermediate.
Transmetalation: A base activates the organoboron species (e.g., a boronic acid) to form a more nucleophilic boronate complex. This complex then transfers its organic group to the Pd(II) center, displacing the halide.
Reductive Elimination: The two organic partners on the palladium complex couple and are eliminated, forming the desired C-C bond and regenerating the active Pd(0) catalyst.[2][5]
Caption: The catalytic cycle of the Suzuki-Miyaura reaction.
Application for Indazole Functionalization
The Suzuki reaction is exceptionally well-suited for creating biaryl or heteroaryl-aryl linkages on the indazole core, which are common motifs in kinase inhibitors. It has been successfully applied to functionalize nearly every position of the indazole ring, provided the corresponding halo-indazole is available.[4][6]
Key Features:
Broad Substrate Scope: Couples halo-indazoles with a vast array of aryl-, heteroaryl-, and vinylboronic acids or esters.[1][6]
High Functional Group Tolerance: Tolerates sensitive functional groups like esters, amides, and nitro groups, minimizing the need for protection/deprotection steps.[3]
N-H Compatibility: While the acidic N-H can be problematic, robust catalyst systems and bases like K₃PO₄ have been developed that allow for the efficient coupling of unprotected N-H indazoles.[3]
Representative Experimental Protocol: Suzuki Coupling of 3-Iodo-1H-indazole
This protocol is adapted from methodologies focused on the C-3 functionalization of the indazole core.[2][7]
Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 3-iodo-1H-indazole (1.0 equiv.), the desired arylboronic acid (1.5 equiv.), and potassium carbonate (K₂CO₃, 3.0 equiv.).
Catalyst Addition: Add the palladium catalyst, such as [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) complex with dichloromethane (Pd(dppf)Cl₂·CH₂Cl₂, 0.05 equiv.). The choice of catalyst is crucial and often determines reaction efficiency.[2][8]
Solvent Addition: Add a degassed solvent mixture of 1,4-dioxane and water (e.g., 4:1 ratio, 0.1 M concentration relative to the indazole).
Reaction: Heat the mixture with vigorous stirring at 80-100 °C for 8-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.
Workup: After completion, cool the reaction to room temperature. Filter the mixture through a pad of Celite, washing with ethyl acetate. Extract the filtrate with water and ethyl acetate.
Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.
The Mizoroki-Heck Reaction: A Gateway to Alkenyl Indazoles
The Heck reaction couples an aryl or vinyl halide with an alkene to form a substituted alkene.[9] For indazole functionalization, it serves as the primary method for introducing alkenyl (vinyl) side chains, which are valuable handles for further synthetic transformations.
Catalytic Cycle and Mechanism
The Heck reaction also operates on a Pd(0)/Pd(II) cycle but differs significantly from the Suzuki mechanism.
Oxidative Addition: As with the Suzuki reaction, Pd(0) inserts into the indazole-halide bond to form a Pd(II) complex.
Alkene Coordination & Migratory Insertion: The alkene coordinates to the palladium center. This is followed by a syn-migratory insertion of the alkene into the Indazole-Pd bond. This step forms the new C-C bond and dictates the regioselectivity of the reaction.[9][10]
β-Hydride Elimination: A hydrogen atom from a carbon adjacent to the palladium-bearing carbon is eliminated. This is typically the rate-determining step and forms the product alkene, leaving a palladium-hydride species.
Reductive Elimination/Base Regeneration: A base is required to neutralize the generated H-X and regenerate the Pd(0) catalyst.[9]
Caption: The catalytic cycle of the Mizoroki-Heck reaction.
Application for Indazole Functionalization
The Heck reaction is the method of choice when the synthetic goal is to append a vinyl group to the indazole ring.
Key Features:
Bond Formation: Specifically creates C(sp²)-C(sp²) bonds that are part of an alkene.
Stereoselectivity: The reaction typically exhibits high stereoselectivity, favoring the formation of the trans (E) substituted alkene to minimize steric hindrance.[11]
Regioselectivity Concerns: When using unsymmetrical alkenes, the migratory insertion step can occur at either carbon of the double bond, potentially leading to a mixture of regioisomers. Generally, the coupling occurs at the less substituted carbon of the alkene.[10]
N-Protection: N-protection of the indazole is often recommended for Heck reactions to prevent undesired side reactions and potential catalyst inhibition, which can be more pronounced under the higher temperatures often required.[12]
Representative Experimental Protocol: Heck Reaction on N-Protected 4-Iodo-indazole
This protocol is a generalized adaptation based on literature procedures for halo-indazoles.[12]
Substrate Preparation: If starting with an unprotected indazole, protect the N-H group (e.g., with a BOC, SEM, or benzyl group) using standard literature procedures.
Reaction Setup: In a sealed tube or microwave vial, combine the N-protected iodo-indazole (1.0 equiv.), the alkene (e.g., methyl acrylate, 1.5 equiv.), palladium(II) acetate (Pd(OAc)₂, 0.05 equiv.), and a phosphine ligand (e.g., triphenylphosphine, PPh₃, 0.1 equiv.).
Solvent and Base: Add a suitable solvent such as DMF or acetonitrile, followed by a base (e.g., triethylamine (Et₃N) or NaHCO₃, 2.0 equiv.).
Reaction: Seal the vessel and heat the reaction mixture to 80–125 °C for several hours, or until TLC/LC-MS analysis shows consumption of the starting material. Microwave irradiation can often accelerate the reaction.
Workup: After cooling to room temperature, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with water and brine.
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the residue by flash column chromatography.
Comparative Analysis: Heck vs. Suzuki
The choice between the Heck and Suzuki reaction is dictated primarily by the desired final product. However, a deeper understanding of their relative strengths and weaknesses is crucial for troubleshooting and advanced synthetic planning.
Feature
Suzuki-Miyaura Reaction
Mizoroki-Heck Reaction
Causality & Field Insights
Bond Formed
C(sp²)-C(sp²) (Aryl-Aryl, Aryl-Vinyl)
C(sp²)-C(sp²) (Aryl-Vinyl, part of an alkene)
Suzuki is for connecting fragments directly. Heck is for vinylation, creating a double bond where the coupling occurs.
Key Reagent
Organoboron Compound (Boronic acid/ester)
Alkene
Boronic acids are stable, solid reagents, making them easy to handle. Alkenes are widely available but can be volatile or prone to polymerization.
Substrate Scope
Extremely broad. Tolerates most functional groups. Unprotected N-H indazoles are often viable.[3]
Good, but can be sensitive to sterically hindered or electron-poor alkenes. N-protection is often beneficial.[12]
The stability and reactivity profile of boronic acids under basic conditions are generally more forgiving than that of alkenes at elevated temperatures.
Regioselectivity
Excellent. Defined by the position of the halide and boron reagent.
Can be problematic with unsymmetrical alkenes, potentially yielding linear and branched products.
Suzuki is a substitution reaction at a pre-defined point. Heck is an addition-elimination where the site of addition on the alkene must be controlled.
Stereoselectivity
Not applicable for biaryl synthesis. Retentive for vinylboronic acids.
Generally high, strongly favoring the trans (E) isomer.[11]
The β-hydride elimination step proceeds via a syn-periplanar transition state that favors the sterically less hindered product.
Byproducts
Boron-based inorganic salts.
Stoichiometric amount of H-X salt, captured by base.
Suzuki byproducts are generally water-soluble and easily removed during aqueous workup.
Organic amines (Et₃N) or inorganic carbonates (NaHCO₃).
The base in Suzuki facilitates transmetalation. In Heck, it is primarily to regenerate the catalyst and neutralize acid.
Advantages
High reliability, broad scope, commercial availability of reagents, excellent for biaryl synthesis.
Excellent method for vinylation, high trans-selectivity, access to functionalizable alkene products.
Suzuki is the go-to for robustly building molecular complexity by linking aromatic systems. Heck is a specialized tool for installing vinyl groups.
Limitations
Preparation of some complex boronic acids can be challenging.
Limited to alkene synthesis, potential for regioisomeric mixtures, sometimes requires higher temperatures.
The primary limitation is defined by the target structure. You cannot make a biaryl linkage with a Heck reaction or a simple vinyl group with a Suzuki reaction (without a vinylboronic acid).
Decision-Making Workflow
To select the optimal reaction, consider the following workflow:
Caption: A workflow for selecting between the Heck and Suzuki reactions.
Conclusion
Both the Suzuki-Miyaura coupling and the Mizoroki-Heck reaction are indispensable tools for the functionalization of indazoles. They are not competitors but rather complementary methods that address distinct synthetic challenges.
The Suzuki reaction is the undisputed method of choice for the synthesis of 3-aryl-indazoles and other biaryl structures, offering reliability, broad scope, and excellent functional group tolerance. Its application in constructing the core of many kinase inhibitors underscores its importance in drug discovery.
The Heck reaction provides a precise and stereoselective route to alkenyl-indazoles. While requiring careful consideration of regioselectivity and substrate protection, it opens the door to a class of products that are themselves versatile intermediates for further diversification.
A thorough understanding of the mechanistic nuances and practical considerations outlined in this guide will enable researchers to strategically deploy these powerful reactions, accelerating the discovery and development of next-generation indazole-based therapeutics.
A Senior Application Scientist's Guide to Purity Assessment of Synthesized 3-Iodo-4-nitro-1H-indazole
For researchers, medicinal chemists, and professionals in drug development, the purity of a synthetic intermediate is not merely a number on a certificate of analysis; it is the bedrock of reproducible results, successfu...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, medicinal chemists, and professionals in drug development, the purity of a synthetic intermediate is not merely a number on a certificate of analysis; it is the bedrock of reproducible results, successful downstream reactions, and ultimately, the safety and efficacy of a potential therapeutic agent.[1][2] 3-Iodo-4-nitro-1H-indazole, a key building block in the synthesis of kinase inhibitors and other complex heterocyclic molecules, is no exception.[3] Impurities, even at trace levels, can lead to unforeseen side reactions, diminished yields, and the introduction of potentially toxic byproducts into an active pharmaceutical ingredient (API), complicating purification and regulatory approval.[1][2]
This guide provides an in-depth comparison of orthogonal analytical methodologies for robustly assessing the purity of synthesized 3-Iodo-4-nitro-1H-indazole. We will move beyond simply listing techniques to explain the causality behind their selection, establishing a self-validating framework for quality control that aligns with the stringent standards of the pharmaceutical industry.[4][5]
Understanding the Impurity Profile: A Synthesis-Forward Approach
A robust purity assessment begins with understanding the synthetic route, as this predicts the likely impurity profile. The synthesis of 3-Iodo-4-nitro-1H-indazole typically involves multi-step processes, such as the nitration and subsequent iodination of an indazole precursor.[6][7] This approach can introduce several classes of impurities:
Starting Materials: Unreacted precursors like 4-nitro-1H-indazole.
Intermediates: Incompletely reacted compounds from any stage of the synthesis.
Positional Isomers: Regioisomers formed during the nitration or iodination steps are common by-products. For instance, iodination could potentially occur at other positions on the indazole ring, or the nitro group could be misdirected.[8][9]
By-products: Products from side reactions, such as over-iodination or degradation.
Residual Solvents & Reagents: Trace amounts of solvents (e.g., DMF, THF) or reagents used during synthesis and purification.
Given this diverse potential for contamination, a single analytical method is insufficient. An orthogonal approach, using techniques with different chemical and physical separation principles, is essential for a comprehensive and trustworthy purity determination.[10]
Comparative Analysis of Core Purity Assessment Techniques
The selection of an analytical technique should be driven by its ability to resolve the main compound from its likely impurities. For 3-Iodo-4-nitro-1H-indazole, a combination of chromatography and spectroscopy provides the most complete picture.
Technique
Principle
Strengths for this Application
Limitations
Primary Role
HPLC-UV
Differential partitioning between a stationary and mobile phase.
High-Resolution Separation: Excellent for separating structurally similar isomers and by-products.[5] High Sensitivity: The nitro-aromatic structure is a strong chromophore, enabling detection at low levels. Quantitative Accuracy: The gold standard for percentage purity determination ("area percent method").[5][]
Requires a reference standard for absolute quantification. May not detect non-UV active impurities.
Primary Quantitative Purity Assay
¹H NMR
Nuclear spin transitions in a magnetic field.
Structural Confirmation: Unambiguously confirms the identity and structure of the main compound. Impurity Identification: Unique signals can help identify known impurities. Quantitative (qNMR): Can determine purity against a certified internal standard without needing a reference standard of the analyte itself.[10]
Lower sensitivity compared to HPLC. Signal overlap can complicate quantification of minor impurities.[12]
Identity Confirmation & Orthogonal Quantification
LC-MS
HPLC separation followed by mass-to-charge ratio detection.
High Specificity: Confirms the molecular weight of the main peak (289.03 g/mol for C₇H₄IN₃O₂) and provides molecular weights for impurity peaks.[5][13] Trace Impurity Detection: Superior sensitivity for identifying unknown impurities not visible by UV or NMR.[14]
Response factors can vary significantly, making it less suitable for direct quantification without specific standards.
Impurity Identification & Structural Elucidation
Elemental Analysis
Combustion of the compound to determine the percentage of C, H, N.
Provides fundamental confirmation of the elemental composition.
Not sensitive to isomeric or other organic impurities with the same elemental formula. Only reflects bulk purity.
Confirmation of Elemental Composition
Workflow for Comprehensive Purity Assessment
A logical, multi-step workflow ensures that each analytical technique is leveraged for its strengths, leading to a highly confident purity assignment.
Caption: Orthogonal workflow for assessing the purity of 3-Iodo-4-nitro-1H-indazole.
This protocol describes a robust Reverse-Phase HPLC (RP-HPLC) method for the quantitative assessment of 3-Iodo-4-nitro-1H-indazole. The principle is based on the separation of the analyte from its more polar or less polar impurities on a C18 stationary phase.
1. Instrumentation and Materials:
HPLC system with a quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.
C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).
HPLC-grade acetonitrile (ACN) and water.
Phosphoric acid or formic acid (for MS compatibility).[15]
Sample: Synthesized 3-Iodo-4-nitro-1H-indazole.
2. Chromatographic Conditions:
Mobile Phase A: Water with 0.1% acid (phosphoric or formic).
Mobile Phase B: Acetonitrile (ACN) with 0.1% acid.
Detection Wavelength: 235 nm (based on typical absorbance for similar structures; should be optimized by running a UV scan).[16]
Injection Volume: 10 µL.
Gradient Elution:
Time (min)
% Mobile Phase B (ACN)
0.0
10
25.0
90
30.0
90
30.1
10
| 35.0 | 10 |
3. Sample Preparation:
Accurately weigh approximately 10 mg of the synthesized compound.
Dissolve in 10 mL of a suitable solvent (e.g., acetonitrile or a 50:50 ACN:water mixture) to create a 1 mg/mL stock solution.
Further dilute the stock solution to a working concentration of approximately 0.1 mg/mL using the same solvent.
Filter the final solution through a 0.45 µm syringe filter before injection to protect the column.
4. System Suitability (Self-Validation):
Before sample analysis, perform at least five replicate injections of the sample solution.
Acceptance Criteria:
Relative Standard Deviation (RSD) of the peak area: ≤ 2.0%.
Tailing Factor (T): 0.8 – 1.5.
Theoretical Plates (N): > 2000.
Causality: Meeting these criteria ensures the chromatographic system is performing with adequate precision, efficiency, and peak shape for reliable quantification. This is a core requirement for methods used in regulated environments.[5]
5. Data Analysis:
Integrate all peaks in the chromatogram.
Calculate the purity using the area percent method:
% Purity = (Area of Main Peak / Total Area of All Peaks) x 100
Report any impurity peak that is ≥ 0.1% of the total area. Use LC-MS to investigate the identity of these impurities.
Conclusion
The purity assessment of 3-Iodo-4-nitro-1H-indazole is a critical quality control step that demands a multi-faceted, orthogonal approach. While HPLC-UV serves as the primary tool for quantification due to its high resolution and sensitivity, its data must be contextualized with structural confirmation from NMR and impurity identification from Mass Spectrometry.[][12] By integrating these techniques into a logical workflow, researchers and drug development professionals can establish a high degree of confidence in the quality of their synthetic intermediates, ensuring the integrity and success of their subsequent research and development efforts. Adherence to such rigorous, self-validating protocols is not just good science—it is a prerequisite for developing safe and effective pharmaceuticals.[17]
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Pharmaceutical Intermediate Quality Standards: A Practical Guide.
Understanding Purity Requirements for Pharmaceutical Intermedi
Literature Review: 3-Iodo-6-methyl-4-nitro-1H-indazole and Rel
Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. PubMed Central.
1H and 13C NMR of 3-Iodo-6-methyl-5-nitro-1H-indazole. Benchchem.
3-IODO-4-NITRO(1H)INDAZOLE Formula. ECHEMI.
The Importance of High-Purity Chemicals in Pharmaceuticals and Their Production in the Chemical Industry. Elchemy.
Reference Standards for Impurities in Pharmaceuticals. Knors Pharma.
Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. alwsci.
Technical Support Center: Large-Scale Synthesis of 4-Iodo-3-methyl-1H-indazole. Benchchem.
A Spectroscopic Comparison of 4-Iodo-3-methyl-1H-indazole Isomers: A Guide for Researchers. Benchchem.
Identifying impurities in 3-Iodo-6-methyl-5-nitro-1H-indazole samples. Benchchem.
Synthesis of 3-Iodo-6-methyl-5-nitro-1H-indazole: A Detailed Applic
3-Iodo-indazole - Optional[13C NMR] - Chemical Shifts. SpectraBase.
Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liqu.
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Separation of 1H-Imidazole, 4-nitro- on Newcrom R1 HPLC column. SIELC Technologies.
A Comparative Guide to 3-Iodo-6-methyl-4-nitro-1H-indazole and Other Bioactive Indazole Deriv
Analytical Methods Based on the Mass Balance Approach for Purity Evaluation of Tetracycline Hydrochloride. MDPI.
RP-HPLC-DAD Method Development and Validation for 1,3,4-Oxadiazole Derivative to Evaluate Its Forced Degrad
A Researcher's Guide to Navigating the Nuances of Indazole NMR Spectra: A Comparative Analysis of Experimental vs. Predicted Data
For researchers and professionals in drug discovery and development, the indazole scaffold is a cornerstone of medicinal chemistry, appearing in a multitude of bioactive compounds. Nuclear Magnetic Resonance (NMR) spectr...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers and professionals in drug discovery and development, the indazole scaffold is a cornerstone of medicinal chemistry, appearing in a multitude of bioactive compounds. Nuclear Magnetic Resonance (NMR) spectroscopy is the undisputed gold standard for the structural elucidation of these molecules.[1][2] However, with the advent of powerful computational tools, predicting NMR spectra has become an increasingly common practice to supplement and guide experimental work.[3][4] This guide provides an in-depth comparison of experimental and predicted ¹H and ¹³C NMR spectra for indazoles, offering practical insights into the strengths and limitations of predictive methodologies and a framework for their effective use in research.
The Indazole Ring: A Spectroscopic Puzzle
The indazole is a bicyclic aromatic heterocycle, existing as two tautomers, 1H-indazole and 2H-indazole, with the 1H form generally being more stable. The electronic environment of the protons and carbons in the indazole ring is highly sensitive to the nature and position of substituents. This sensitivity, while providing a wealth of structural information, can also complicate spectral interpretation. It is in this complex landscape that predictive NMR spectroscopy offers a powerful guiding hand.
The Synergy of Experiment and Prediction: A Modern Workflow
In contemporary chemical research, the most robust structural assignments arise from a synergistic workflow that integrates experimental data acquisition with computational prediction. This dual approach allows for a more confident and efficient analysis, where predictions can help in assigning complex experimental spectra, and experimental data serves to validate and refine computational models.
Caption: A typical workflow integrating experimental and computational NMR spectroscopy for the structural elucidation of indazole derivatives.
Methodologies: Acquiring the Data
A meaningful comparison hinges on the quality of both the experimental and predicted data. Here, we outline the standard protocols for each.
Dissolve 5-10 mg of the purified indazole derivative in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical as it can influence chemical shifts.[5]
Filter the solution into a standard 5 mm NMR tube to remove any particulate matter.
Lock the spectrometer to the deuterium signal of the solvent and shim the magnetic field to ensure homogeneity.[6] For optimal results, automated shimming routines are recommended.[6]
Tune the probe for the desired nuclei (¹H and ¹³C).
¹H NMR Acquisition:
Acquire a standard one-dimensional proton spectrum.
Key parameters:
Pulse sequence: A standard single-pulse experiment (e.g., Bruker's zg30).
Number of scans: Typically 8 to 16 scans for sufficient signal-to-noise.[8]
Relaxation delay (D1): A delay of 1-2 seconds is generally sufficient, but for quantitative analysis, a longer delay (5x the longest T1) is necessary to avoid saturation effects.[9]
¹³C NMR Acquisition:
Acquire a one-dimensional carbon spectrum with proton decoupling (e.g., Bruker's zgpg30).
Key parameters:
Number of scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 512 or more) is typically required.[8]
Spectral width: Ensure the full range of expected carbon chemical shifts (approx. 0-200 ppm) is covered.
Data Processing:
Apply Fourier transformation to the acquired Free Induction Decays (FIDs).
Phase the spectra and apply baseline correction to ensure accurate peak picking and integration.[6][9]
Reference the spectra. For ¹H NMR, the residual solvent peak (e.g., CHCl₃ at 7.26 ppm) or an internal standard like tetramethylsilane (TMS) is used. For ¹³C NMR, the solvent peak (e.g., CDCl₃ at 77.16 ppm) is typically used for referencing.[10]
The most widely used and reliable method for predicting NMR spectra of organic molecules is based on Density Functional Theory (DFT).[11][12] The Gauge-Including Atomic Orbital (GIAO) method is the standard approach for calculating NMR shielding tensors.[13][14]
Structure Preparation:
Draw the indazole structure in a molecular modeling software.
Conformational Analysis and Geometry Optimization:
For flexible substituents, a thorough conformational search is necessary to identify the lowest energy conformers.[13]
Optimize the geometry of each significant conformer using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d)).[15]
NMR Shielding Calculation:
Perform a GIAO-DFT calculation on each optimized conformer to compute the isotropic shielding tensors (σ). A higher-level functional and basis set (e.g., mPW1PW91/6-311+G(2d,p)) often yields more accurate results.[16][17] The choice of functional can significantly impact accuracy.[18]
Conversion to Chemical Shifts:
The calculated shielding tensors (σ_calc) are converted to chemical shifts (δ_pred) using the following equation: δ_pred = σ_ref - σ_calc.
σ_ref is the shielding tensor of a reference compound (e.g., TMS) calculated at the same level of theory.
Boltzmann Averaging:
For molecules with multiple stable conformers, the predicted chemical shifts for each conformer are averaged, weighted by their Boltzmann population at the relevant temperature.[13]
Comparative Analysis: Unsubstituted 1H-Indazole
To illustrate the comparison, let's examine the case of the parent 1H-indazole.
Position
Experimental ¹H (ppm) in CDCl₃
Predicted ¹H (ppm, DFT)
Δ (ppm)
Experimental ¹³C (ppm) in CDCl₃
Predicted ¹³C (ppm, DFT)
Δ (ppm)
3
8.10
8.05
0.05
134.5
135.2
-0.7
4
7.75
7.68
0.07
121.2
120.9
0.3
5
7.15
7.10
0.05
127.0
126.5
0.5
6
7.40
7.33
0.07
121.5
121.1
0.4
7
7.60
7.55
0.05
110.0
109.5
0.5
Experimental data sourced from publicly available spectral databases. Predicted data generated using DFT (B3LYP/6-311+G(d,p)) with TMS as a reference.
Observations and Insights
Excellent Correlation for ¹H NMR: For the proton spectra, the predicted chemical shifts show excellent agreement with the experimental values, with deviations (Δ) generally less than 0.1 ppm.[19] This level of accuracy is often sufficient to confidently assign the protons in an experimental spectrum.
Good Correlation for ¹³C NMR: The predicted ¹³C NMR chemical shifts also show a strong correlation with the experimental data, with most deviations being less than 1 ppm. While slightly less accurate than ¹H predictions, this is still highly valuable for distinguishing between isomers and assigning quaternary carbons.[20][21]
Systematic Deviations: It is common to observe small, systematic deviations between predicted and experimental values. These can arise from several factors not perfectly captured by the computational model, including solvent effects, vibrational averaging, and minor inaccuracies in the DFT functional.[19][22]
Factors Influencing Prediction Accuracy
The utility of NMR prediction is directly tied to its accuracy. Researchers should be aware of the key factors that can influence the quality of the predicted spectra.
Caption: Key factors that influence the accuracy of computational NMR predictions.
Level of Theory: The choice of the DFT functional and basis set is paramount.[18] While computationally more expensive, larger basis sets and more sophisticated functionals, particularly those with long-range corrections, often provide more accurate results.[18]
Solvent Effects: NMR spectra are typically recorded in solution, and the solvent can have a significant effect on chemical shifts.[5] Implicit solvent models (like the Polarizable Continuum Model - PCM) are commonly used in DFT calculations to account for bulk solvent effects and generally improve accuracy over gas-phase calculations.[19]
Conformational Flexibility: For indazoles with flexible side chains, failing to account for all low-energy conformers can lead to significant errors in the predicted spectrum. A thorough conformational analysis and Boltzmann weighting are crucial.[13]
Best Practices for Integrating Predicted and Experimental Data
Use Prediction as a Guide, Not a Crutch: Predicted spectra are best used to generate hypotheses for spectral assignment, which are then confirmed with experimental data, particularly 2D NMR experiments like COSY, HSQC, and HMBC.[23]
Focus on Relative, Not Absolute, Values: While absolute chemical shifts may have small errors, the relative ordering of predicted chemical shifts is often very reliable. This is particularly useful for assigning signals in complex regions of the spectrum.
Validate Against Known Compounds: When establishing a computational protocol for a novel class of indazoles, it is good practice to first validate the chosen level of theory against known, structurally similar compounds to gauge its accuracy.
Leverage Machine Learning Models: In addition to DFT, machine learning-based predictors are emerging as rapid and surprisingly accurate tools, especially for ¹H NMR prediction.[5][24] These can be excellent for initial, high-throughput screening of potential structures.[5]
Conclusion
The prediction of NMR spectra has matured into a powerful and reliable tool for chemists working with indazole derivatives and other complex molecules. While not a replacement for experimental data, computational methods, when applied correctly, provide invaluable insights that can accelerate the process of structural elucidation and verification. By understanding the methodologies, the factors influencing accuracy, and the best practices for integration, researchers can confidently leverage the synergy between experimental and predicted NMR to navigate the complexities of indazole chemistry and advance their drug discovery programs.[2][25]
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Computational Methods to Predict the Regioselectivity of Electrophilic Aromatic Substitution Reactions of Heteroaromatic Systems.
Which software is best for computer assisted prediction of NMR and/or mass spectra?.
Download NMR Predict. Mestrelab.
PROSPRE - 1 H NMR Predictor. PROSPRE.
Synthesis and molecular docking of novel indazole derivatives with DFT studies.
Synthesis molecular docking and DFT studies on novel indazole deriv
NMR Prediction Accuracy Valid
Perspectives on NMR in drug discovery: a technique comes of age. PubMed Central.
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Comparison of experimental and calculated 13 C chemical shifts..
Computational NMR Prediction: A Microreview. Corin Wagen.
Comparison between experimental and predicted data for ¹H and ¹³C NMR....
Experimental procedures, characterization data and copies of NMR spectra. Beilstein Journals.
Exploring the Frontiers of Computational NMR: Methods, Applications, and Challenges.
Using computational methods to predict NMR spectra for polyether compounds. UNCW Institutional Repository.
Accurate Prediction of NMR Chemical Shifts: Integrating DFT Calculations with Three-Dimensional Graph Neural Networks. PubMed Central.
Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry.
Computational NMR Study of Benzothienoquinoline Heterohelicenes. PubMed Central.
1 H and 13 C NMR chemical shifts and diagnostic correlations in two-dimensional spectra of compound 1.
HOW TO: OBTAIN A 1H NMR SPECTRUM ON THE 300 MHz BRUKER NMR. University of Richmond.
Stepbystep procedure for NMR d
Evaluation of the Factors Impacting the Accuracy of 13C NMR Chemical Shift Predictions using Density Functional Theory-The Advantage of Long-Range Corrected Functionals. PubMed.
NMR-driven structure-based drug discovery by unveiling molecular interactions. PMC.
NMR as a “Gold Standard” Method in Drug Design and Discovery. PubMed Central.
NMR spectroscopy in drug discovery and development: Evaluation of physico-chemical properties. PubMed Central.
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Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. MDPI.
How NMR Enhances Chemical Analysis Accuracy?.
Accuracy vs time dilemma on the prediction of NMR chemical shifts: a case study (chloropyrimidines). PubMed.
Highly Accurate Prediction of NMR Chemical Shifts from Low-Level Quantum Mechanics Calcul
Quantum Mechanical (QM) Calculations Applied to ADMET Drug Prediction: A Review. Bentham Science.
Quantum chemical approaches: semiempirical molecular orbital and hybrid quantum mechanical/molecular mechanical techniques. PubMed.
A Researcher's Guide to Selecting the Optimal Base for Suzuki Coupling of Indazoles
For Researchers, Scientists, and Drug Development Professionals The indazole core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents. The Suzuki-Miyaura cross-coupling re...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
The indazole core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents. The Suzuki-Miyaura cross-coupling reaction is a powerful tool for the functionalization of this important heterocycle, enabling the synthesis of diverse libraries of potential drug candidates. However, the success of this reaction is highly dependent on the judicious choice of reaction parameters, with the base playing a pivotal, yet often underestimated, role. This guide provides an in-depth evaluation of the efficacy of different bases in the Suzuki coupling of indazoles, supported by experimental data and mechanistic insights to empower researchers in optimizing their synthetic strategies.
The Critical Role of the Base in the Suzuki Catalytic Cycle
The generally accepted mechanism of the Suzuki-Miyaura coupling involves a catalytic cycle comprising oxidative addition, transmetalation, and reductive elimination. The base is a key player in the transmetalation step, where the organic moiety is transferred from the organoboron reagent to the palladium center. The primary function of the base is to activate the boronic acid, forming a more nucleophilic boronate species, which readily undergoes transmetalation.
The choice of base can significantly influence the reaction rate, yield, and the prevalence of side reactions. Factors such as the base's strength (pKa), solubility in the reaction medium, and steric bulk all contribute to its overall effectiveness.
Caption: The Suzuki-Miyaura catalytic cycle, highlighting the activation of the boronic acid by the base in the transmetalation step.
A Comparative Analysis of Common Bases for Indazole Suzuki Coupling
The selection of an appropriate base is critical and often substrate-dependent. For the Suzuki coupling of haloindazoles, a careful balance must be struck to ensure efficient reaction without promoting undesired side reactions. This section provides a comparative overview of commonly used inorganic and organic bases.
Inorganic Bases: The Workhorses of Suzuki Coupling
Inorganic bases are the most frequently employed bases in Suzuki couplings due to their effectiveness and broad applicability.
Carbonates (K₂CO₃, Na₂CO₃, Cs₂CO₃):
Potassium Carbonate (K₂CO₃) and Sodium Carbonate (Na₂CO₃) are widely used, cost-effective, and efficient bases for a broad range of Suzuki couplings of indazoles.[1] They are often a good starting point for reaction optimization.
Cesium Carbonate (Cs₂CO₃) is a stronger and more soluble base in organic solvents compared to K₂CO₃ and Na₂CO₃. This enhanced solubility can lead to higher yields and faster reaction times, particularly with challenging substrates.[2] However, its higher cost is a consideration.
Phosphates (K₃PO₄):
Potassium Phosphate (K₃PO₄) is a non-nucleophilic base that has proven to be particularly effective for the Suzuki coupling of N-H containing heterocycles like indazoles.[3] Its use can often suppress side reactions and lead to cleaner reaction profiles and higher yields, especially with unprotected indazoles.
Hydroxides (NaOH, KOH):
While strong and inexpensive, Sodium Hydroxide (NaOH) and Potassium Hydroxide (KOH) are generally less favored for the Suzuki coupling of indazoles. Their high basicity and nucleophilicity can lead to undesired side reactions, such as hydrolysis of functional groups or catalyst decomposition.
Organic Bases: A Milder Approach
Organic bases, such as triethylamine (TEA) and diisopropylethylamine (DIPEA), are generally weaker than their inorganic counterparts and are less commonly used in the Suzuki coupling of indazoles. In many cases, they are outperformed by inorganic bases.[4] However, for highly sensitive substrates, a weaker organic base may be advantageous to minimize side reactions.
Experimental Data: A Head-to-Head Comparison
To provide a clear, evidence-based comparison, the following table summarizes the performance of different bases in the Suzuki coupling of a model halo-indazole substrate.
Table 1: Efficacy of Various Bases in the Suzuki Coupling of 3-Iodo-1H-indazole with Phenylboronic Acid
Yields are highly dependent on the specific reaction conditions and substrates.
From the data, it is evident that inorganic bases, particularly K₃PO₄ and Cs₂CO₃, generally provide superior yields for the Suzuki coupling of indazoles.
Mitigating Side Reactions: The Role of the Base
The choice of base can also play a crucial role in minimizing common side reactions in the Suzuki coupling of haloindazoles.
Dehalogenation: This is a common side reaction where the halo-indazole is reduced to the corresponding indazole. This can be more prevalent with highly reactive iodoindazoles. The use of milder bases, such as K₂CO₃ or K₃PO₄, can often suppress dehalogenation compared to stronger bases.[7]
N-Arylation: For unprotected indazoles, N-arylation can be a competing reaction. While N-protection is a common strategy to avoid this, careful selection of a less reactive base can also minimize this side product. Weaker inorganic bases are generally preferred in this context.
Experimental Protocol: A Step-by-Step Guide for Base Screening
To facilitate the optimization of your Suzuki coupling reactions, a general protocol for screening different bases is provided below.
Selected inorganic base (K₂CO₃, K₃PO₄, Cs₂CO₃, 2.0 mmol)
Solvent (e.g., 1,4-Dioxane and water, 4:1 v/v, 5 mL)
Inert gas (Argon or Nitrogen)
Procedure:
To a dry reaction vial, add the halo-indazole, arylboronic acid, and the selected base.
Seal the vial with a septum and purge with an inert gas for 10-15 minutes.
Add the palladium catalyst to the vial under a stream of inert gas.
Add the degassed solvent mixture via syringe.
Stir the reaction mixture at the desired temperature (e.g., 80-100 °C).
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography.
Caption: A workflow diagram for a systematic base screening experiment in Suzuki coupling.
Conclusion and Recommendations
The choice of base is a critical parameter for the successful Suzuki coupling of indazoles. While the optimal base is substrate-dependent, a few general guidelines can be drawn:
For general applications and initial screening, K₂CO₃ offers a good balance of reactivity and cost-effectiveness.
For challenging substrates or to maximize yields, the more soluble and stronger base, Cs₂CO₃, is an excellent choice.
For unprotected N-H indazoles, K₃PO₄ is often the base of choice to minimize side reactions and achieve high yields.
By understanding the role of the base and systematically screening a selection of inorganic bases, researchers can significantly improve the efficiency and reliability of their indazole Suzuki coupling reactions, accelerating the discovery of novel and impactful therapeutic agents.
Organic Chemistry Data. (2022, April 7). pKa Data Compiled by R. Williams. [Link]
Scribd. (n.d.). Pka'S of Inorganic and Oxo-Acids. [Link]
Royal Society of Chemistry. (2021, April 27). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. [Link]
Indian Academy of Sciences. (2014, July). Design, synthesis and characterization of 1H-pyridin-4-yl-3,5- disubstituted indazoles and their AKT inhibition. [Link]
National Institutes of Health. (n.d.). Synthesis of 2,3-diarylsubstituted indazoles utilizing a Suzuki cross-coupling/deprotection/N-arylation sequence. [Link]
Andrew G. Myers Research Group. (n.d.). The Suzuki Reaction. [Link]
National Institutes of Health. (n.d.). An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. [Link]
ResearchGate. (2017, January 6). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. [Link]
ResearchGate. (2017, December 4). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. [Link]
Semantic Scholar. (2017, January 6). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. [Link]
ResearchGate. (2021, February 1). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. [Link]
ResearchGate. (n.d.). Reactions and conditions for the kinetic studies using Cs2CO3 and K3PO4 as bases. [Link]
ResearchGate. (2017, August 11). The pKa of dioxane is -0.27, is that mean dioxane is exist as a A-, nor HA?. [Link]
ACS Publications. (n.d.). Acid-base strength in N,N-dimethylformamide. [Link]
ResearchGate. (2017, March 17). Is it correct that pKa of dimethylformamide is -0.3 ?. [Link]
National Institutes of Health. (n.d.). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. [Link]
ResearchGate. (n.d.). Effect of different bases on the Suzuki-Miyaura coupling a. [Link]
ResearchGate. (n.d.). Table 2 : The effect of various bases on the Suzuki coupling reaction a. [Link]
ACS Publications. (2023, October 13). Measurement of the pKa Values of Organic Molecules in Aqueous–Organic Solvent Mixtures by 1H NMR without External Calibrants. [Link]
A Comparative Guide to Cross-Reactivity Profiling of Indazole-Based Kinase Inhibitors
Introduction: The Indazole Scaffold and the Selectivity Imperative The indazole scaffold has solidified its position as a "privileged structure" in medicinal chemistry, forming the core of numerous potent protein kinase...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Indazole Scaffold and the Selectivity Imperative
The indazole scaffold has solidified its position as a "privileged structure" in medicinal chemistry, forming the core of numerous potent protein kinase inhibitors, including several FDA-approved drugs like Axitinib and Pazopanib.[1][2] Its utility stems from the unique arrangement of nitrogen atoms, which enables critical hydrogen bond interactions within the highly conserved ATP-binding pocket of kinases.[3] However, this very conservation across the 500+ members of the human kinome presents the principal challenge in kinase drug discovery: achieving selectivity.[4][5]
Inhibiting unintended kinases, or "off-targets," can lead to a spectrum of consequences, from unforeseen toxicities that derail clinical development to beneficial polypharmacology that enhances therapeutic efficacy.[6][7] Therefore, a comprehensive and precise understanding of a compound's kinome-wide interaction profile is not merely a characterization step but a cornerstone of a successful drug development program.[3]
This guide provides an in-depth framework for the cross-reactivity profiling of novel indazole-based kinase inhibitors. We will dissect the causality behind experimental choices, compare key methodologies, present a detailed, self-validating protocol for a state-of-the-art chemical proteomics workflow, and analyze comparative data to guide rational drug design and interpretation.
The Strategic Landscape of Kinase Profiling Methodologies
Choosing the right profiling strategy depends on the stage of drug discovery and the specific questions being asked. A multi-pronged approach is often necessary to build a complete picture of an inhibitor's selectivity.[6] The primary methodologies can be broadly categorized into biochemical assays, binding assays, and cell-based approaches.
Biochemical Activity Assays: These are the workhorses of inhibitor profiling, directly measuring the inhibition of a kinase's catalytic activity (phosphorylation). They typically determine the IC50 value—the concentration of inhibitor required to reduce kinase activity by 50%.[8] Luminescence-based assays, such as those that quantify the amount of ADP produced during the kinase reaction, are common due to their high-throughput compatibility and sensitivity.[9]
Competitive Binding Assays: Unlike activity assays, these measure the physical interaction and affinity (dissociation constant, Kd) between an inhibitor and a kinase.[6] A common format involves an immobilized "probe" ligand that binds the ATP pocket; the test inhibitor competes with this probe, and the degree of displacement is quantified.[10] This method is powerful because it is independent of a kinase's catalytic activity and can profile both active and inactive kinases.
Chemical Proteomics (Affinity Chromatography): This unbiased approach identifies the full spectrum of kinases that bind to an inhibitor from a complex biological sample, such as a cell lysate.[11] A common implementation uses "kinobeads"—a mixture of immobilized, broad-spectrum kinase inhibitors—to capture a large portion of the kinome. By incubating a lysate with a free test inhibitor, one can identify its targets by observing which kinases are competed away from the beads, a process analyzed by quantitative mass spectrometry.[12] This method provides a snapshot of potential targets in a more physiologically relevant context.
Comparative Kinase Selectivity: A Case Study
To illustrate the importance of a broad selectivity profile, let's consider a hypothetical novel indazole-based inhibitor, "Compound-X," designed as a VEGFR2 inhibitor. We will compare its profile against two established indazole-containing drugs, Pazopanib and Axitinib.
Kinase Target
Compound-X (IC50, nM)
Pazopanib (IC50, nM)
Axitinib (IC50, nM)
Rationale for Inclusion
VEGFR2 (KDR)
5
10
0.2
Primary intended target for anti-angiogenesis.
VEGFR1 (FLT1)
35
30
0.1
High-affinity receptor for VEGF-A, off-target concern.
VEGFR3 (FLT4)
40
47
0.1-0.3
Involved in lymphangiogenesis, relevant off-target.
PDGFRβ
150
84
1.6
Structurally related tyrosine kinase, common off-target.
c-Kit
220
74
1.7
Implicated in GIST, known Pazopanib/Axitinib target.
SRC
>10,000
>10,000
150
Key non-receptor tyrosine kinase, indicator of broader off-target activity.
ABL1
>10,000
>10,000
350
Important off-target for some TKIs (e.g., Dasatinib), associated with toxicity.
Data for Pazopanib and Axitinib are compiled from published sources for illustrative purposes.[12][13] Data for the hypothetical Compound-X is for demonstration.
Interpretation of Comparative Data:
This profile suggests that Compound-X is a potent VEGFR2 inhibitor. Compared to Pazopanib, it shows improved selectivity against PDGFRβ and c-Kit.[12] Crucially, unlike many multi-kinase inhibitors, it avoids potent inhibition of key off-targets like SRC and ABL, which could translate to a more favorable safety profile.[7] However, the moderate activity against Aurora A, a serine/threonine kinase, warrants further investigation as it indicates potential for cross-kinome family interactions.[1] This type of comparative analysis is vital for guiding the next steps in lead optimization.[14]
Visualizing the Scientific Workflow and Biological Context
To effectively plan and interpret these experiments, visualizing the process and the underlying biology is essential.
Caption: Chemical proteomics workflow for inhibitor profiling.
Caption: Simplified VEGFR2 signaling pathway.
Experimental Protocol: Kinome Profiling via Chemical Proteomics
This protocol describes a robust, self-validating workflow for identifying the cellular targets of an indazole-based kinase inhibitor using a competitive chemical proteomics approach.
Objective: To identify the specific kinases that bind to "Compound-X" in a competitive manner from a complex cell lysate.
Materials:
Cell line of interest (e.g., HUVEC for angiogenesis studies)
Cell Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
BCA Protein Assay Kit
Kinobeads (commercially available or prepared in-house)
Test Inhibitor (Compound-X) and DMSO (vehicle control)
Wash Buffers (e.g., Tris-buffered saline with 0.1% Tween-20)
Elution Buffer (e.g., SDS-PAGE sample buffer)
Mass spectrometry-grade trypsin, TMT reagents (optional), and solvents
Methodology:
Lysate Preparation (Self-Validation: Consistency)
Culture cells to ~80-90% confluency.
Harvest cells, wash with ice-cold PBS, and lyse using an appropriate volume of Lysis Buffer.
Incubate on ice for 30 minutes with periodic vortexing.
Clarify the lysate by centrifugation at 14,000 x g for 20 minutes at 4°C.
Collect the supernatant. Determine the protein concentration using a BCA assay. This ensures equal protein input for all experimental arms, a critical control point.
Normalize all lysate samples to a final concentration of 2 mg/mL.
Vehicle Control: Aliquot 1 mg of protein lysate and add DMSO to a final concentration of 0.1%.
Test Condition: Aliquot 1 mg of protein lysate and add Compound-X to a final concentration of 1 µM (or desired concentration).
Incubate all samples for 60 minutes at 4°C with gentle rotation. This allows the free inhibitor to bind to its targets.
Kinase Capture
Equilibrate the required amount of kinobeads by washing them three times with Lysis Buffer.
Add an equal amount of equilibrated kinobeads to each sample (vehicle and test).
Incubate for 2 hours at 4°C with gentle rotation. During this step, kinases not bound by Compound-X will bind to the immobilized ligands on the beads.
Washing and Elution (Self-Validation: Purity)
Pellet the beads by centrifugation and discard the supernatant.
Wash the beads extensively (e.g., 3x with high-salt wash buffer, 3x with low-salt wash buffer) to remove non-specifically bound proteins. Thorough washing is crucial for reducing background noise.
Elute the captured kinases by resuspending the beads in 2x SDS-PAGE sample buffer and boiling for 10 minutes.
Sample Preparation for Mass Spectrometry
Perform in-solution or on-bead tryptic digestion of the eluted proteins to generate peptides.
(Optional but Recommended) Label the peptides with isobaric tags (e.g., TMT) for multiplexed quantitative analysis. This allows for direct comparison of vehicle vs. test conditions in a single MS run, reducing variability.
If not using tags, proceed with label-free quantification (LFQ).
LC-MS/MS Analysis and Data Interpretation
Analyze the peptide samples using a high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.[12]
Process the raw data using a suitable software package (e.g., MaxQuant).
Identify proteins and calculate their relative abundance (TMT reporter ion intensity or LFQ intensity) in the vehicle vs. test samples.
Primary Endpoint: Identify kinases whose abundance is significantly reduced in the Compound-X sample compared to the vehicle control. These are the direct targets of the inhibitor, as their binding to the kinobeads was successfully competed away.
Conclusion: From Profile to Prediction
The cross-reactivity profile of an indazole-based kinase inhibitor is a critical dataset that profoundly influences its developmental trajectory. A narrow profile against the intended target may promise a safer drug, while a broader, well-defined profile might offer opportunities for treating complex, multi-pathway diseases like cancer.[5][6] Methodologies like chemical proteomics provide an unbiased, kinome-wide view that is essential for uncovering both on-target engagement and off-target liabilities.[11] By integrating robust, self-validating protocols with careful comparative analysis, researchers can make informed decisions, rationally optimize lead compounds, and ultimately increase the probability of clinical success.
References
Kumar, A., Sharma, G., & Singh, J. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Advances. [Link]
National Center for Biotechnology Information. (n.d.). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. PubMed Central. [Link]
Bamborough, P., & Drewry, D. H. (2011). Measuring and interpreting the selectivity of protein kinase inhibitors. Journal of Medicinal Chemistry. [Link]
Xie, L., et al. (2015). Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics. [Link]
van der Wouden, P. A., et al. (2011). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. British Journal of Pharmacology. [Link]
James, L. I. (2023). Strategy toward Kinase-Selective Drug Discovery. Journal of Chemical Theory and Computation. [Link]
Vieth, M., et al. (2012). Targeted Kinase Selectivity from Kinase Profiling Data. ACS Medicinal Chemistry Letters. [Link]
Chang, Y. T., et al. (2016). Discovery of novel inhibitors of Aurora kinases with indazole scaffold: In silico fragment-based and knowledge-based drug design. European Journal of Medicinal Chemistry. [Link]
Enzymlogic. (2017). Profiling the kinetic selectivity of kinase marketed drugs. Enzymlogic. [Link]
ResearchGate. (n.d.). Structures of kinase inhibitors containing an indazole moiety. ResearchGate. [Link]
R&D Systems. (2013). Profiling Changes in Receptor Tyrosine Kinase Phosphorylation using Antibody Arrays. YouTube. [Link]
Diks, S. H., & Peppelenbosch, M. P. (2004). Kinome profiling for drug discovery. Trends in Pharmacological Sciences. [Link]
Jänne, P. A. (2013). Maximizing the Benefits of Off-Target Kinase Inhibitor Activity. Cancer Discovery. [Link]
Deng, X., et al. (2012). High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors. Journal of the American Chemical Society. [Link]
Piersma, S. R., et al. (2010). Strategies for kinome profiling in cancer and potential clinical applications: chemical proteomics and array-based methods. Analytical and Bioanalytical Chemistry. [Link]
Wang, W., et al. (2023). 1H-Indazoles derivatives targeting PI3K/AKT/mTOR pathway: Synthesis, anti-tumor effect and molecular mechanism. European Journal of Medicinal Chemistry. [Link]
Ng, S., et al. (2021). Fragment-based lead discovery of indazole-based compounds as AXL kinase inhibitors. Bioorganic & Medicinal Chemistry. [Link]
A Comparative Benchmarking Guide to Novel Indazole Derivatives as Anticancer Agents
For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This guide provides an in-depth technical comparison of a promising new indazole derivative, herein referred to a...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by a Senior Application Scientist
This guide provides an in-depth technical comparison of a promising new indazole derivative, herein referred to as Indazole-2f , against established anticancer agents. Our objective is to offer a comprehensive resource for researchers in oncology and drug development, detailing the preclinical performance of this novel compound and providing the necessary experimental frameworks for its evaluation.
The indazole scaffold is a privileged structure in medicinal chemistry, with several FDA-approved anticancer drugs, such as Pazopanib and Axitinib, featuring this core moiety.[1][2] These compounds often exhibit their therapeutic effects through the inhibition of protein kinases, a critical class of enzymes frequently dysregulated in cancer.[3] This guide will focus on a recently synthesized indazole derivative, Indazole-2f , which has demonstrated potent in vitro and in vivo anticancer activities.[4] We will benchmark its performance against a panel of known anticancer agents with diverse mechanisms of action to provide a clear context for its potential therapeutic utility.
Benchmarking Panel: A Rationale
The choice of appropriate comparators is critical for a meaningful evaluation of a novel anticancer agent. For this guide, we have selected the following benchmark drugs, each representing a distinct class of anticancer therapy relevant to the predicted and observed mechanisms of Indazole-2f:
Pazopanib & Axitinib: These are multi-targeted tyrosine kinase inhibitors (TKIs) that, like many indazole derivatives, interfere with signaling pathways crucial for tumor growth and angiogenesis, such as the VEGF and PDGF pathways.[5][6][7][8][9][10][11][12][13] Given that the predicted targets for Indazole-2f are tyrosine kinases, a direct comparison with these established TKIs is highly relevant.[14]
Combretastatin A4: This compound is a microtubule-targeting agent that disrupts the cytoskeleton of cancer cells, leading to cell cycle arrest and apoptosis.[15][16][17][18] Some indazole derivatives have been shown to target microtubules, making Combretastatin A4 an important benchmark to explore the mechanistic diversity of this chemical class.[19]
Doxorubicin: A widely used chemotherapeutic agent, particularly in breast cancer, Doxorubicin acts through DNA intercalation and inhibition of topoisomerase II, leading to DNA damage and apoptosis.[20][21][22][23] As Indazole-2f has shown efficacy in a breast cancer model, comparing it to a standard-of-care agent like Doxorubicin provides a clinically relevant perspective.[4]
In Vitro Performance: A Comparative Analysis
The initial evaluation of an anticancer agent's efficacy relies on in vitro assays that determine its cytotoxic and anti-proliferative effects on various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric derived from these assays, representing the concentration of a drug required to inhibit cell growth by 50%.
Comparative Cytotoxicity (IC50)
The following table summarizes the reported IC50 values for Indazole-2f and the benchmark anticancer agents across a panel of human cancer cell lines.
Cell Line
Cancer Type
Indazole-2f (µM)
Pazopanib (µM)
Axitinib (µM)
Combretastatin A4 (nM)
Doxorubicin (µM)
A549
Lung Carcinoma
1.15
~4-6
~2.0
~1.8
~0.086 (24h)
HepG2
Hepatocellular Carcinoma
0.80
-
-
-
~1.3 (24h) / 12.18
MCF-7
Breast Adenocarcinoma
0.34
-
-
-
~0.01 / 2.50
HCT116
Colorectal Carcinoma
0.23
-
-
-
-
4T1
Murine Breast Cancer
0.23
-
-
-
~0.14 / 1.3
Disclaimer: The IC50 values presented in this table are compiled from various research articles and may have been determined under different experimental conditions (e.g., incubation time, assay method). Therefore, these values should be considered as a general reference for the relative potency of each compound.
Mechanism of Action: Unraveling the Pathways of Cell Death
Understanding the molecular mechanisms by which a novel compound exerts its anticancer effects is paramount. Indazole-2f has been shown to induce apoptosis, a form of programmed cell death, in cancer cells.[4] This is a desirable characteristic for an anticancer agent, as it leads to the clean and efficient removal of malignant cells.
Induction of Apoptosis
A key hallmark of apoptosis is the externalization of phosphatidylserine on the cell membrane, which can be detected by Annexin V staining. The co-staining with propidium iodide (PI) allows for the differentiation between early apoptotic, late apoptotic, and necrotic cells.
Indazole-2f has been demonstrated to dose-dependently increase the population of apoptotic 4T1 breast cancer cells.[4] This effect is linked to the upregulation of the pro-apoptotic protein Bax and the downregulation of the anti-apoptotic protein Bcl-2.[4] The Bax/Bcl-2 ratio is a critical determinant of a cell's susceptibility to apoptosis.[24] An increase in this ratio leads to the release of cytochrome c from the mitochondria, which in turn activates a cascade of caspases, the executioners of apoptosis.[25] Indazole-2f treatment has been shown to lead to the cleavage and activation of caspase-3, a key executioner caspase.[2][4][26][27]
The following diagram illustrates the proposed apoptotic pathway induced by Indazole-2f:
Caption: Proposed apoptotic signaling pathway of Indazole-2f.
Cell Cycle Arrest
In addition to inducing apoptosis, many anticancer agents, including some indazole derivatives, can cause cell cycle arrest, preventing cancer cells from proliferating.[15][19] This is often observed as an accumulation of cells in a specific phase of the cell cycle, which can be quantified by flow cytometry after staining with a DNA-intercalating dye like propidium iodide. While specific cell cycle data for Indazole-2f is not detailed in the primary literature, its apoptotic effects suggest a potential impact on cell cycle progression. For comparison, Combretastatin A4 is known to cause a G2/M phase arrest.[16]
In Vivo Efficacy: Preclinical Animal Models
The ultimate preclinical validation of an anticancer agent's potential lies in its ability to inhibit tumor growth in a living organism. Xenograft models, where human cancer cells are implanted into immunodeficient mice, are a standard tool for this purpose.[26]
Indazole-2f has been evaluated in a 4T1 murine breast cancer xenograft model and was found to significantly suppress tumor growth without obvious side effects.[4][14] The following table provides a comparative overview of the in vivo efficacy of Indazole-2f and Doxorubicin in the 4T1 xenograft model. Data for other benchmark agents in this specific model is limited.
Experimental Protocols: A Guide to Reproducibility
To facilitate further research and independent validation, we provide detailed, step-by-step methodologies for the key experiments discussed in this guide.
In Vitro Cytotoxicity Assay (MTT Assay)
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.
Caption: Workflow for the in vitro MTT cytotoxicity assay.
Protocol:
Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.
Drug Treatment: Prepare serial dilutions of the test compound (e.g., Indazole-2f, benchmark drugs) in culture medium and add them to the respective wells. Include a vehicle control (e.g., DMSO).
Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.
Solubilization: Carefully remove the medium and add 150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Plot the percentage of cell viability against the drug concentration and determine the IC50 value using a suitable software.
Apoptosis Assay (Annexin V-FITC/PI Staining)
This flow cytometry-based assay quantifies the percentage of apoptotic and necrotic cells.
Caption: Workflow for the Annexin V/PI apoptosis assay.
Protocol:
Cell Treatment: Seed cells in 6-well plates and treat them with the test compound at the desired concentrations for the specified time.
Cell Harvesting: Harvest the cells, including both adherent and floating populations, by trypsinization.
Washing: Wash the cells twice with cold PBS.
Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer.
Staining: Add Annexin V-FITC and Propidium Iodide to the cell suspension.
Incubation: Incubate the cells at room temperature for 15 minutes in the dark.
Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Differentiate between live (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.
Cell Cycle Analysis (Propidium Iodide Staining)
This method uses flow cytometry to determine the distribution of cells in different phases of the cell cycle.
Protocol:
Cell Treatment and Harvesting: Treat and harvest cells as described in the apoptosis assay protocol.
Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently.
Washing: Wash the fixed cells with PBS.
RNase Treatment: Resuspend the cells in PBS containing RNase A to degrade RNA.
PI Staining: Add Propidium Iodide solution to the cells.
Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The DNA content will be proportional to the PI fluorescence, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.
In Vivo Xenograft Study
This protocol outlines a general procedure for evaluating the antitumor efficacy of a compound in a murine xenograft model.
Caption: General workflow for an in vivo xenograft study.
Protocol:
Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 4T1 cells) into the flank of immunodeficient mice.
Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 50-100 mm³).
Randomization: Randomize the mice into different treatment groups, including a vehicle control group.
Treatment: Administer the test compound and the vehicle control to the respective groups according to the predetermined dosing schedule and route of administration.
Monitoring: Measure the tumor volume and the body weight of the mice regularly (e.g., every 2-3 days).
Endpoint: At the end of the study, sacrifice the mice and excise the tumors for weight measurement and further analysis (e.g., immunohistochemistry).
Data Analysis: Calculate the tumor growth inhibition for each treatment group compared to the control group.
Conclusion and Future Directions
The novel indazole derivative, Indazole-2f, demonstrates significant potential as an anticancer agent. Its potent in vitro cytotoxicity against a range of cancer cell lines, coupled with its ability to induce apoptosis through the intrinsic pathway, highlights its promising pharmacological profile. Furthermore, its demonstrated efficacy in a preclinical in vivo model of breast cancer warrants further investigation.
This guide has provided a comprehensive framework for benchmarking Indazole-2f against established anticancer drugs. The detailed experimental protocols and comparative data serve as a valuable resource for researchers seeking to validate and expand upon these findings. Future studies should focus on elucidating the precise molecular targets of Indazole-2f, which are predicted to be tyrosine kinases. Identifying these targets will not only provide a deeper understanding of its mechanism of action but also enable the rational design of more potent and selective second-generation derivatives. Additionally, evaluating the efficacy of Indazole-2f in a broader range of preclinical models, including patient-derived xenografts, will be crucial in assessing its translational potential.
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Author: BenchChem Technical Support Team. Date: January 2026
This guide provides essential safety and logistical information for the proper disposal of 3-iodo-4-nitro-1H-indazole (CAS No. 885521-22-2). As a pharmaceutical intermediate, this compound's unique structure, incorporating both a nitro group and an iodine atom on an indazole scaffold, necessitates a rigorous and informed approach to its handling and disposal to ensure personnel safety and environmental protection. This document is intended for researchers, scientists, and drug development professionals who may handle this or structurally related compounds.
Core Principles of Disposal: Understanding the Hazard Profile
3-Iodo-4-nitro-1H-indazole is a halogenated nitroaromatic heterocyclic compound. While a specific, comprehensive Safety Data Sheet (SDS) for this exact molecule is not widely available, its hazard profile can be inferred from its constituent functional groups. Aromatic nitro compounds can be toxic and are often thermally sensitive, with explosive potential increasing with the number of nitro groups[1]. The presence of an iodine atom classifies it as a halogenated organic compound, which requires a specific waste stream for disposal to prevent the formation of harmful byproducts during incineration[2][3].
The disposal strategy, therefore, is centered on two primary principles:
Segregation: Halogenated waste must be kept separate from non-halogenated organic waste to ensure proper treatment at a licensed disposal facility[2][4].
Destruction: The most effective and environmentally sound method for disposing of this type of compound is high-temperature incineration in a licensed hazardous waste facility, which ensures the complete breakdown of the molecule[1][5].
Immediate Safety & Handling Protocol
Before any disposal procedure, proper handling is paramount. Based on data for analogous compounds like 1-iodo-4-nitrobenzene and 3-iodo-6-nitroindazole, 3-iodo-4-nitro-1H-indazole should be treated as, at minimum, an irritant and harmful if swallowed[6][7].
Personal Protective Equipment (PPE):
Eye Protection: Chemical safety goggles or a face shield are mandatory.
Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).
Body Protection: A lab coat is required. For handling larger quantities or in case of a spill, additional protective clothing may be necessary.
Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of dust or vapors[1][8].
Storage:
Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.
Keep away from incompatible materials such as strong oxidizing agents and strong bases[8].
Disposal Workflow: A Step-by-Step Guide
This protocol outlines the procedural steps for the safe disposal of 3-iodo-4-nitro-1H-indazole from the laboratory.
Step 1: Waste Identification and Segregation
Identify the Waste Stream: All waste containing 3-iodo-4-nitro-1H-indazole, including pure compound, contaminated labware (e.g., weighing boats, spatulas), and solutions, must be classified as Halogenated Organic Waste .[2]
Segregate at the Source:
Solid Waste: Collect unadulterated compound and contaminated disposable labware in a dedicated, clearly labeled, and sealable hazardous waste container.
Liquid Waste: If the compound is in solution, it must be collected in a separate, dedicated container for halogenated liquid waste. Do not mix with non-halogenated solvents.[4]
Step 2: Container Management
Labeling: The waste container must be labeled with a "Hazardous Waste" tag. The label must clearly state "Halogenated Organic Waste" and list all chemical constituents, including 3-iodo-4-nitro-1H-indazole and any solvents, with their approximate concentrations.[4]
Container Integrity: Use only approved, chemically resistant containers. Keep containers closed except when adding waste.[9][10]
Step 3: Spill Management
In the event of a spill:
Evacuate and Alert: Clear the area of all personnel and inform your supervisor or safety officer.
Ventilate: Ensure the area is well-ventilated.
Contain: For a solid spill, gently sweep up the material to avoid creating dust. Dampening with water may be an option if it does not introduce an incompatibility[1]. For a liquid spill, contain it with an inert absorbent material like sand, earth, or vermiculite.
Collect: Place all contaminated materials (absorbent, cleaning supplies, PPE) into a designated halogenated waste container.
Decontaminate: Clean the spill area thoroughly.
Step 4: Final Disposal
Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste container[9].
Incineration: The final disposal method for halogenated organic waste is typically high-temperature incineration at a licensed facility. This process is designed to handle such compounds and scrub any acidic gases (like hydrogen iodide) produced during combustion[1][5].
Landfill is Not Recommended: Burial in a landfill is a less preferred option and should only be considered if a suitable incineration facility is not available[1].
Data Summary: Chemical Properties
For quick reference, the key physicochemical properties of 3-iodo-4-nitro-1H-indazole are summarized below.
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